3,6-Dichloro-4-(trifluoromethyl)pyridazine

• CAS: 1057672-68-0

Core Science & Biosynthesis

An In-depth Technical Guide to 3,6-dichloro-4-(trifluoromethyl)pyridazine: Synthesis, Characterization, and Application in Modern Drug Discovery

For Distribution To: Researchers, Medicinal Chemists, and Drug Development Professionals

Subject: A comprehensive exploration of the chemical intermediate 3,6-dichloro-4-(trifluoromethyl)pyridazine (CAS No. 1057672-68-0), a valuable building block for the synthesis of novel therapeutics.

Foreword: The Strategic Value of the Pyridazine Scaffold

The pyridazine ring system is a privileged scaffold in medicinal chemistry, prized for its unique physicochemical properties. Its two adjacent nitrogen atoms create a distinct dipole moment and act as hydrogen bond acceptors, features that are critical for molecular recognition and interaction with biological targets.[1] The introduction of a trifluoromethyl (CF3) group, a common bioisostere for a methyl or ethyl group, significantly alters the electronic properties of the scaffold, enhancing metabolic stability, binding affinity, and cell permeability due to its high electronegativity and lipophilicity.[2] This guide provides a deep dive into 3,6-dichloro-4-(trifluoromethyl)pyridazine, a highly functionalized intermediate poised for elaboration into diverse chemical libraries for drug discovery programs, particularly in oncology and inflammation.[3][4]

Physicochemical & Structural Properties

Summarizing the core data for this key intermediate is the first step in its effective utilization.

Property	Value	Source(s)
CAS Number	1057672-68-0	[5][6]
Molecular Formula	C₅HCl₂F₃N₂	[5]
Molecular Weight	216.98 g/mol	[5]
Appearance	Solid	[5]
Melting Point	45-50 °C	[5]
Purity	Typically ≥95%	[5]
Storage	2-8°C, under inert atmosphere	[5]
SMILES	FC(F)(F)c1cc(Cl)nnc1Cl	[5]
InChI Key	FCAYXJJTFRBHIQ-UHFFFAOYSA-N	[5]

Synthesis of the Core Scaffold

The proposed pathway begins with commercially available ethyl 3,3,3-trifluoropyruvate and proceeds through a pyridazinone intermediate, which is then chlorinated.

Sources

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3,6-dichloro-4-(trifluoromethyl)pyridazine molecular weight

An In-Depth Technical Guide to 3,6-dichloro-4-(trifluoromethyl)pyridazine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3,6-dichloro-4-(trifluoromethyl)pyridazine, a key heterocyclic building block in modern medicinal chemistry and materials science. It details the compound's physicochemical properties, outlines a representative synthetic pathway with experimental considerations, describes robust analytical methods for characterization, and explores its applications, particularly in the realm of drug discovery.

Core Physicochemical Properties and Structural Analysis

3,6-dichloro-4-(trifluoromethyl)pyridazine is a halogenated and fluorinated pyridazine derivative. Its unique electronic properties, stemming from the electron-withdrawing nature of the two chlorine atoms and the potent trifluoromethyl group, make it a valuable and reactive intermediate for further chemical modification.

Key Physicochemical Data

Property	Value	Reference(s)
Molecular Weight	216.98 g/mol	[1][2][3]
Molecular Formula	C₅HCl₂F₃N₂	[1][2][3][4]
CAS Number	1057672-68-0	[1][2][3][4]
Physical Form	Solid	[3]
Melting Point	45-50 °C	[3]
Purity	Typically ≥95%	[1][3]
Storage Temperature	2-8°C	[1][3]
SMILES	FC(F)(F)c1cc(Cl)nnc1Cl	[1][3]
InChI Key	FCAYXJJTFRBHIQ-UHFFFAOYSA-N	[1][3]

Structural Representation

The structure features a pyridazine ring, which is a six-membered aromatic heterocycle with two adjacent nitrogen atoms. The trifluoromethyl group at position 4 and chlorine atoms at positions 3 and 6 significantly influence the ring's reactivity, particularly towards nucleophilic aromatic substitution.

Caption: 2D structure of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Synthesis and Purification Workflow

The synthesis of substituted pyridazines often involves the cyclization of a suitable precursor followed by functional group manipulation. A logical and field-proven approach for analogous structures involves the formation of a pyridazinone ring system from a trifluoromethylated starting material, followed by chlorination.[5] This ensures the precise placement of the trifluoromethyl group.

Synthetic Workflow Diagram

The following diagram illustrates a representative two-stage synthetic pathway.

Caption: Representative synthetic workflow for the target compound.

Detailed Experimental Protocol

Expertise & Causality: This protocol is designed as a self-validating system. The choice of phosphorus oxychloride (POCl₃) is standard for converting hydroxyl groups on nitrogen heterocycles to chlorides.[5] The reaction progress should be monitored by Thin Layer Chromatography (TLC) to ensure full conversion, preventing a mixture of mono- and di-chlorinated products and simplifying purification.

Stage 1: Synthesis of 4-(Trifluoromethyl)pyridazin-3,6-diol

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add a suitable trifluoromethylated 1,4-dicarbonyl precursor (e.g., a derivative of trifluoroacetoacetic ester).

• Solvent: Add a suitable solvent such as ethanol or acetic acid.

• Reagent Addition: Slowly add one equivalent of hydrazine hydrate. An exothermic reaction may be observed.

• Reaction: Heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. The product may precipitate. If so, collect the solid by vacuum filtration. If not, reduce the solvent volume under reduced pressure and induce crystallization.

• Validation: The resulting solid can be analyzed via ¹H NMR and Mass Spectrometry to confirm the formation of the pyridazine ring system.

Stage 2: Chlorination to 3,6-dichloro-4-(trifluoromethyl)pyridazine

• Setup: In a fume hood, charge a round-bottom flask equipped with a reflux condenser with the 4-(trifluoromethyl)pyridazin-3,6-diol intermediate from Stage 1.

• Reagent Addition: Carefully add an excess of phosphorus oxychloride (POCl₃) (typically 5-10 equivalents). A catalytic amount of a tertiary amine base like triethylamine can be added to facilitate the reaction.

• Reaction: Heat the mixture to reflux (approx. 105-110 °C) for 3-5 hours. The reaction should be monitored by TLC or GC-MS to confirm the disappearance of the starting material.

• Work-up: Cool the reaction mixture to room temperature. Slowly and carefully quench the excess POCl₃ by pouring the reaction mixture onto crushed ice. This step is highly exothermic and must be done with caution in a well-ventilated fume hood.

• Extraction: Neutralize the acidic aqueous solution with a base (e.g., sodium bicarbonate or sodium hydroxide solution) to a pH of 7-8. Extract the aqueous layer with an organic solvent such as dichloromethane or ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure compound.

• Validation: The final product's identity and purity are confirmed using the analytical methods described in the next section.

Analytical Characterization

A multi-technique approach is required to unambiguously confirm the structure and purity of the final compound.

Analytical Workflow Diagram

Caption: Standard analytical workflow for quality control.

Key Analytical Methodologies

• Purity Assessment (HPLC):

  • Rationale: HPLC is the gold standard for determining the purity of non-volatile organic compounds. A reverse-phase method is typically employed.

  • Protocol:

    • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: Isocratic or gradient elution with acetonitrile and water.

    • Detection: UV detector at 254 nm.

    • Validation: A pure sample should yield a single major peak, allowing for purity calculation based on the area percentage.

• Molecular Weight Verification (Mass Spectrometry):

  • Rationale: MS provides the exact mass of the molecule, confirming its elemental composition.

  • Protocol: Techniques like Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS) can be used.

  • Validation: The analysis must show a molecular ion peak [M+H]⁺ at m/z 217. A critical validation point is the observation of the characteristic isotopic pattern for a molecule containing two chlorine atoms, which will show peaks at M, M+2, and M+4 in an approximate ratio of 9:6:1.

• Structural Confirmation (NMR Spectroscopy):

  • Rationale: NMR provides detailed information about the chemical environment of each atom, confirming the connectivity and substitution pattern.

  • Protocol & Expected Signals:

    • ¹H NMR: A single singlet in the aromatic region (typically δ 7.5-8.5 ppm) corresponding to the lone proton at the C5 position.

    • ¹⁹F NMR: A singlet around δ -60 to -70 ppm (relative to CFCl₃), characteristic of a CF₃ group attached to an aromatic ring.

    • ¹³C NMR: Five distinct signals for the five carbon atoms. The carbon attached to the CF₃ group will appear as a quartet due to C-F coupling.

Applications in Medicinal Chemistry and Drug Discovery

The pyridazine heterocycle is a privileged scaffold in drug discovery due to its unique properties, including its capacity for hydrogen bonding, its high dipole moment, and its role as a bioisosteric replacement for other aromatic systems.[6]

Role as a Kinase Inhibitor Scaffold

3,6-dichloro-4-(trifluoromethyl)pyridazine is an ideal starting point for the synthesis of compound libraries. The two chlorine atoms are reactive sites for nucleophilic aromatic substitution, allowing for the introduction of various functional groups.

Caption: Derivatization strategy for compound library synthesis.

This derivatization strategy has been successfully employed to develop potent inhibitors of key cellular targets. Notably, 3,6-disubstituted pyridazine derivatives have been identified as a novel class of anticancer agents that target cyclin-dependent kinase 2 (CDK2).[5][7] In such compounds, one position of the pyridazine ring often engages in critical hydrogen bonding interactions within the kinase hinge region, while the other position is modified to achieve potency and selectivity.

The trifluoromethyl group is a highly sought-after moiety in drug design. It often enhances metabolic stability, increases binding affinity through favorable interactions, and modulates physicochemical properties like lipophilicity. Its presence on this scaffold adds significant value for developing drug candidates with improved pharmacokinetic profiles.

Safety and Handling Information

As a reactive chemical intermediate, 3,6-dichloro-4-(trifluoromethyl)pyridazine must be handled with appropriate care in a laboratory setting.

Hazard Information	Details	Reference
Signal Word	Warning	[3]
Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[3]
Storage Class	11: Combustible Solids	[3]

Handling Recommendations:

• Always handle in a well-ventilated chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of dust and contact with skin and eyes.

• Store in a tightly sealed container in a cool, dry place as recommended (2-8°C).[1][3]

References

• BLD Pharm. (n.d.). 1783342-90-4|3,6-Dichloro-4-(difluoromethyl)pyridazine.
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• Appretech Scientific Limited. (n.d.). 3,6-dichloro-4-(trifluoromethyl)pyridazine.
• Pharmaffiliates. (n.d.). 1057672-68-0 | Chemical Name : 3,6-Dichloro-4-(trifluoromethyl)pyridazine.
• Sigma-Aldrich. (n.d.). 3,6-Dichloro-4-(trifluoromethyl)pyridazine 95%.
• Sabt, A., Eldehna, W. M., Al-Warhi, T., Alotaibi, O. J., Elaasser, M. M., Suliman, H., & Abdel-Aziz, H. A. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1616–1630.

• Aggarwal, N., & Kumar, R. (2016). The pyridazine heterocycle in molecular recognition and drug discovery. Future Medicinal Chemistry, 8(7), 775-796. Retrieved from [Link]

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• 7. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights - PubMed [pubmed.ncbi.nlm.nih.gov]

3,6-dichloro-4-(trifluoromethyl)pyridazine structure elucidation

An In-Depth Technical Guide to the Structure Elucidation of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Foreword: The Analytical Imperative in Modern Drug Discovery

In the landscape of medicinal chemistry and agrochemical development, heterocyclic compounds are foundational scaffolds. Among these, pyridazine derivatives are prized for their diverse biological activities, including anticancer properties.[1][2] The introduction of a trifluoromethyl (CF3) group is a well-established strategy in drug design to modulate physicochemical properties such as metabolic stability, lipophilicity, and binding affinity.[3][4] The compound 3,6-dichloro-4-(trifluoromethyl)pyridazine embodies this design philosophy, merging a reactive dichloropyridazine core with the potent electronic influence of a CF3 group, making it a valuable intermediate for chemical synthesis.[5][6]

The unambiguous confirmation of such a molecule's structure is not a mere formality; it is the bedrock upon which all subsequent research, development, and intellectual property claims are built. An erroneous structural assignment can lead to wasted resources, misinterpreted biological data, and irreproducible results. This guide provides a comprehensive, multi-technique approach to the structure elucidation of 3,6-dichloro-4-(trifluoromethyl)pyridazine, grounded in the principles of self-validating analytical systems. We will move beyond rote procedural descriptions to explore the causal links between molecular structure and spectroscopic output, offering the insights of an experienced application scientist.

Mass Spectrometry: Deconstructing the Molecular Formula

Mass spectrometry (MS) is the initial and most crucial step for determining the elemental composition of a novel compound.[7] For a molecule like 3,6-dichloro-4-(trifluoromethyl)pyridazine, high-resolution mass spectrometry (HRMS) is indispensable for confirming the molecular formula through a precise mass measurement.

The Rationale Behind the Technique

The power of MS lies in its ability to measure the mass-to-charge ratio (m/z) of ionized molecules.[8] For this specific molecule, the presence of two chlorine atoms provides a highly characteristic isotopic signature that serves as an immediate, built-in validation of the structure. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, with a natural abundance ratio of approximately 3:1.[9][10] A molecule containing two chlorine atoms will therefore exhibit a distinctive pattern of peaks at M+, (M+2)+, and (M+4)+, with relative intensities of approximately 9:6:1.[10] Observing this pattern is strong evidence for the presence of two chlorine atoms.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve approximately 1 mg of the synthesized compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF) instrument, equipped with an Electrospray Ionization (ESI) source.

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min. ESI is chosen for its soft ionization, which minimizes fragmentation and maximizes the abundance of the molecular ion.

• Data Acquisition: Acquire the spectrum in positive ion mode. The expected molecular formula is C₅HCl₂F₃N₂.

• Mass Calibration: Ensure the instrument is calibrated to achieve mass accuracy within 5 ppm.

Predicted Data & Interpretation

The analysis of the HRMS data provides two layers of confirmation.

• Layer 1: Isotopic Pattern: The mass spectrum should display a cluster of peaks for the molecular ion. The most abundant peak (M+) corresponds to the molecule containing two ³⁵Cl isotopes. The (M+2)+ peak corresponds to molecules with one ³⁵Cl and one ³⁷Cl, and the (M+4)+ peak to molecules with two ³⁷Cl isotopes. The relative intensity of these peaks should approximate a 9:6:1 ratio, confirming the presence of two chlorine atoms.[9][11]

• Layer 2: Exact Mass: The measured m/z of the monoisotopic peak (containing only ¹²C, ¹H, ³⁵Cl, ¹⁹F, and ¹⁴N) should be compared to the theoretical exact mass.

Parameter	Theoretical Value	Observed Value (Expected)
Molecular Formula	C₅HCl₂F₃N₂	Confirmed
Exact Mass (M+)	215.9520	215.9520 ± 5 ppm
M+2 Intensity Ratio	~66% of M+	Matches 9:6:1 pattern
M+4 Intensity Ratio	~11% of M+	Matches 9:6:1 pattern

The combination of an accurate mass measurement and the correct isotopic distribution provides unequivocal evidence for the elemental composition C₅HCl₂F₃N₂.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Connectivity

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in an organic molecule.[7][12] For 3,6-dichloro-4-(trifluoromethyl)pyridazine, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments will provide a complete and self-consistent structural picture.

The Logic of Multi-Nuclear NMR

A ¹H NMR spectrum will confirm the presence and electronic environment of the single proton on the pyridazine ring. A ¹³C NMR spectrum will identify all five unique carbon atoms and reveal the influence of the electronegative substituents. Crucially, for an organofluorine compound, ¹⁹F NMR provides a direct and sensitive probe of the trifluoromethyl group's environment.[12][13] The interplay between these three experiments provides a robust validation of the proposed structure.

Experimental Workflow: A Unified NMR Approach

Figure 1: Unified NMR Elucidation Workflow.

Predicted Spectra & Interpretation

• ¹H NMR:

  • Expected Signal: A single singlet.

  • Predicted Chemical Shift (δ): Approximately 8.0 - 8.5 ppm.

  • Rationale: The molecule contains only one proton, located at the C5 position. It has no adjacent protons, hence it appears as a singlet. Its chemical shift is significantly downfield due to the combined electron-withdrawing effects of the two ring nitrogens, the two chlorine atoms, and the trifluoromethyl group.

• ¹⁹F NMR:

  • Expected Signal: A single singlet.

  • Predicted Chemical Shift (δ): Approximately -65 ppm (relative to CFCl₃).

  • Rationale: The three fluorine atoms of the CF₃ group are chemically equivalent and have no neighboring fluorine or hydrogen atoms to couple with, resulting in a singlet. The chemical shift is characteristic for a CF₃ group attached to an electron-deficient aromatic ring.[12]

• ¹³C NMR (Proton-Decoupled):

  • Expected Signals: Five distinct signals corresponding to the five carbon atoms of the pyridazine ring.

  • Interpretation:

    • C4 (attached to CF₃): This carbon will appear as a quartet due to one-bond coupling with the three fluorine atoms (¹JCF ≈ 270-280 Hz). Its chemical shift will be around 120-130 ppm.

    • C3 and C6 (attached to Cl): These carbons will appear as singlets at approximately 150-160 ppm. The high chemical shift is due to the direct attachment of the electronegative chlorine atom.

    • C5 (attached to H): This carbon will appear as a singlet around 125-135 ppm.

    • The fifth carbon signal will also be a singlet in the aromatic region.

Vibrational Spectroscopy (FTIR): Confirming Functional Groups

Infrared (IR) spectroscopy provides a rapid and non-destructive method to confirm the presence of key functional groups by measuring their characteristic vibrational frequencies.[14][15]

Experimental Protocol: Attenuated Total Reflectance (ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

• Background Correction: Perform a background scan of the empty ATR crystal prior to sample analysis.

Predicted Data & Interpretation

The IR spectrum serves as a qualitative fingerprint, confirming the presence of the core structural motifs.

Wavenumber (cm⁻¹)	Vibration Type	Structural Justification
~3100-3000	Aromatic C-H Stretch	Corresponds to the single C-H bond on the ring.
~1600-1400	C=N and C=C Stretch	Characteristic of the pyridazine aromatic ring system.[14][16]
~1350-1100	C-F Stretch	Strong, characteristic absorptions for the CF₃ group.
< 800	C-Cl Stretch	Corresponds to the two C-Cl bonds.

X-ray Crystallography: The Definitive Proof

While the combination of MS and multi-nuclear NMR provides an exceptionally high degree of confidence, single-crystal X-ray crystallography offers the ultimate, unambiguous proof of structure.[17][18] It determines the precise three-dimensional arrangement of atoms, bond lengths, and bond angles, leaving no room for doubt.[19]

The Crystallographic Imperative

For a novel compound that will serve as a key building block in a research program, obtaining a crystal structure is a critical investment. It provides an absolute reference point and can reveal subtle structural features, such as bond angle distortions caused by steric strain between the bulky chloro and trifluoromethyl substituents.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization (The Rate-Limiting Step): The primary challenge is growing a single, diffraction-quality crystal.[18] This is often achieved by slow evaporation of a saturated solution. A variety of solvents (e.g., hexane, ethyl acetate, dichloromethane, or mixtures thereof) should be screened.

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. A full dataset of diffraction intensities is collected as the crystal is rotated.[17]

• Structure Solution and Refinement: The diffraction data is processed to generate an electron density map, from which atomic positions are determined.[19] This initial model is then refined computationally to achieve the best fit with the experimental data.[20]

Expected Outcome

The final output is a 3D model of the molecule confirming the connectivity: a pyridazine ring with chlorine atoms at positions 3 and 6, and a trifluoromethyl group at position 4. It will also provide precise measurements of all bond lengths and angles, confirming the planarity of the ring and the geometry of the substituents.

A Self-Validating Conclusion

The HRMS confirms the elemental formula and the presence of two chlorine atoms. Multi-nuclear NMR confirms the unique chemical environments of all hydrogen, carbon, and fluorine atoms and their connectivity. FTIR confirms the presence of the key functional groups. Finally, X-ray crystallography provides the ultimate, unambiguous 3D structure. This rigorous, multi-faceted approach ensures the highest level of scientific integrity and provides a solid foundation for all future research involving this important chemical intermediate.

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An In-depth Technical Guide to the Synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Introduction: The Significance of Trifluoromethylated Pyridazines

The incorporation of a trifluoromethyl (-CF3) group into heterocyclic scaffolds is a cornerstone of modern medicinal and agrochemical research. The unique properties conferred by the -CF3 moiety—high electronegativity, metabolic stability, and lipophilicity—can dramatically enhance the biological activity and pharmacokinetic profile of a molecule.[1] The pyridazine core, a six-membered aromatic ring with two adjacent nitrogen atoms, is a privileged structure found in numerous bioactive compounds. Consequently, 3,6-dichloro-4-(trifluoromethyl)pyridazine emerges as a highly valuable building block for the synthesis of novel pharmaceuticals and crop protection agents. Its utility lies in the strategic placement of reactive chloro-substituents at the 3 and 6 positions, which are amenable to nucleophilic substitution, and a trifluoromethyl group at the 4-position, which can profoundly influence the molecule's interaction with biological targets. This guide provides a comprehensive overview of a robust synthetic pathway to this key intermediate, intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Strategic Synthetic Approach: A Multi-step Pathway

The synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine can be efficiently achieved through a multi-step sequence commencing from readily available precursors. The overall strategy involves the construction of the pyridazine ring, followed by chlorination, and finally, the introduction of the trifluoromethyl group via a modern decarboxylative trifluoromethylation reaction. This approach allows for the controlled installation of the desired functionalities.

The proposed synthetic route is as follows:

Caption: Proposed synthetic pathway for 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Part 1: Synthesis of Key Precursors

Synthesis of 3,6-Dichloro-4-methylpyridazine

The initial step involves the conversion of 4-methyl-1,2-dihydropyridazine-3,6-dione to 3,6-dichloro-4-methylpyridazine. This transformation is a classic example of converting a pyridazinedione to its corresponding dichloro derivative using a strong chlorinating agent like phosphorus oxychloride (POCl3). The reaction proceeds via the formation of a dichlorophosphite intermediate, which is subsequently eliminated to yield the aromatic dichloropyridazine.

Experimental Protocol:

A detailed experimental procedure for the synthesis of 3,6-dichloro-4-methylpyridazine is provided below:

Reagent/Parameter	Quantity/Value	Notes
4-Methyl-1,2-dihydropyridazine-3,6-dione	9.48 g (75.2 mmol)	Starting material
Phosphorus oxychloride (POCl3)	70 mL (750 mmol)	Reagent and solvent
Reaction Temperature	Reflux
Reaction Time	4 hours	Monitor by TLC
Work-up	1. Distill excess POCl3	Under reduced pressure
2. Quench with sat. NaHCO3 (aq)	Ice-cooled, vigorous stirring
3. Adjust pH to 6 with solid NaHCO3
4. Extract with ethyl acetate (2 x 60 mL)
5. Wash organic layer with sat. NaHCO3
6. Dry over anhydrous MgSO4
7. Concentrate under reduced pressure
Expected Yield	11.5 g (94%)	Yellow powder

Step-by-step Methodology:

• Suspend 4-methyl-1,2-dihydropyridazine-3,6-dione (9.48 g, 75.2 mmol) in phosphorus oxychloride (70 mL, 750 mmol) in a round-bottom flask equipped with a reflux condenser and a nitrogen inlet.

• Stir the suspension at room temperature and then heat to a gentle reflux.

• Maintain the reflux for 4 hours, during which the reaction mixture should become a homogeneous golden-yellow solution.

• After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

• Remove the excess phosphorus oxychloride by distillation under reduced pressure.

• Slowly and carefully add the resulting viscous brown oil dropwise to an ice-cooled saturated aqueous solution of sodium bicarbonate (200 mL) with vigorous stirring.

• Adjust the pH of the mixture to 6 by the portion-wise addition of solid sodium bicarbonate.

• Extract the aqueous mixture with ethyl acetate (2 x 60 mL).

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution (30 mL), and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to yield 3,6-dichloro-4-methylpyridazine as a yellow powder. The product can be further purified by recrystallization from a mixture of light petroleum ether and diethyl ether.[2]

Oxidation to 3,6-Dichloropyridazine-4-carboxylic acid

The next crucial intermediate is 3,6-dichloropyridazine-4-carboxylic acid. This is synthesized by the oxidation of the methyl group of 3,6-dichloro-4-methylpyridazine. Strong oxidizing agents such as potassium permanganate (KMnO4) or chromic acid are typically employed for such transformations of methyl groups on heteroaromatic rings. The reaction needs to be carefully controlled to prevent over-oxidation or degradation of the pyridazine ring.

Experimental Protocol:

Reagent/Parameter	Suggested Quantity/Value	Notes
3,6-Dichloro-4-methylpyridazine	1 equivalent	Starting material
Potassium permanganate (KMnO4)	2-3 equivalents	Oxidizing agent
Solvent	Water/Pyridine or Acetone/Water	To ensure solubility
Reaction Temperature	50-100 °C	Monitor by TLC
Reaction Time	Several hours	Reaction can be slow
Work-up	1. Quench with Na2SO3 or isopropanol	To destroy excess KMnO4
2. Filter off MnO2
3. Acidify the filtrate (e.g., with HCl)	To precipitate the carboxylic acid
4. Collect the precipitate by filtration
5. Wash with cold water and dry

Step-by-step Methodology (General):

• Dissolve or suspend 3,6-dichloro-4-methylpyridazine in a suitable solvent system (e.g., a mixture of water and pyridine or acetone).

• Heat the mixture to the desired temperature (e.g., 80 °C).

• Slowly add a solution of potassium permanganate in water to the reaction mixture.

• Stir the reaction mixture at the elevated temperature for several hours until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture to room temperature and quench the excess potassium permanganate by adding a reducing agent such as sodium sulfite or isopropanol until the purple color disappears and a brown precipitate of manganese dioxide forms.

• Filter the mixture to remove the manganese dioxide.

• Acidify the filtrate with a mineral acid (e.g., concentrated HCl) to a pH of around 2-3.

• The desired 3,6-dichloropyridazine-4-carboxylic acid should precipitate out of the solution.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Part 2: Decarboxylative Trifluoromethylation

The final and most critical step is the introduction of the trifluoromethyl group. Modern synthetic chemistry offers several powerful methods for the decarboxylative trifluoromethylation of (hetero)aromatic carboxylic acids. These methods are generally milder and more functional group tolerant than classical approaches. We will discuss two of the most promising catalytic methods here.

Photoredox-Catalyzed Decarboxylative Trifluoromethylation

Visible-light photoredox catalysis has emerged as a powerful tool for the formation of C-C and C-heteroatom bonds under mild conditions. In the context of decarboxylative trifluoromethylation, a photocatalyst, upon excitation by visible light, can oxidize a carboxylate to generate a carboxyl radical, which then extrudes CO2 to form an aryl radical. This radical can then be trapped by a trifluoromethyl source.[3][4][5]

Caption: Generalized mechanism of photoredox-catalyzed decarboxylative trifluoromethylation.

General Experimental Protocol (Adaptable):

Reagent/Parameter	Suggested Quantity/Value	Notes
3,6-Dichloropyridazine-4-carboxylic acid	1 equivalent	Substrate
Photocatalyst (e.g., Ir[dF(CF3)ppy]2(dtbbpy)PF6)	1-2 mol%	Commercially available
Trifluoromethyl Source (e.g., Togni's reagent)	1.5-2 equivalents	Electrophilic CF3 source
Base (e.g., organic base like DBU or inorganic base like Cs2CO3)	1.5-2 equivalents	To form the carboxylate
Solvent	Anhydrous, degassed solvent (e.g., DMF, DMSO, or MeCN)
Light Source	Blue LEDs
Reaction Temperature	Room temperature
Reaction Time	12-24 hours	Monitor by TLC or LC-MS

Step-by-step Methodology (General):

• To an oven-dried reaction vial, add 3,6-dichloropyridazine-4-carboxylic acid, the photocatalyst, the trifluoromethyl source, and the base.

• Evacuate and backfill the vial with an inert gas (e.g., nitrogen or argon) three times.

• Add the anhydrous, degassed solvent via syringe.

• Stir the reaction mixture at room temperature and irradiate with blue LEDs.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction, and perform a standard aqueous work-up.

• Purify the crude product by column chromatography on silica gel to obtain 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Copper-Catalyzed Decarboxylative Trifluoromethylation

Copper-catalyzed methods provide a powerful alternative for decarboxylative trifluoromethylation. These reactions often proceed via a Cu(I)/Cu(III) catalytic cycle. The carboxylate substrate coordinates to the copper center, and subsequent single-electron transfer and decarboxylation generate an aryl-Cu(III) intermediate. Reductive elimination then furnishes the trifluoromethylated product.[6][7][8]

General Experimental Protocol (Adaptable):

Reagent/Parameter	Suggested Quantity/Value	Notes
3,6-Dichloropyridazine-4-carboxylic acid	1 equivalent	Substrate
Copper Catalyst (e.g., CuI, Cu2O)	5-20 mol%
Ligand (e.g., 1,10-phenanthroline)	10-40 mol%	To stabilize the copper catalyst
Trifluoromethyl Source (e.g., Togni's reagent)	1.5-2 equivalents
Solvent	High-boiling polar aprotic solvent (e.g., DMF, NMP)
Reaction Temperature	80-120 °C
Reaction Time	12-24 hours	Monitor by TLC or LC-MS

Step-by-step Methodology (General):

• To a reaction vessel, add 3,6-dichloropyridazine-4-carboxylic acid, the copper catalyst, the ligand, and the trifluoromethyl source.

• Evacuate and backfill the vessel with an inert gas.

• Add the anhydrous solvent.

• Heat the reaction mixture to the specified temperature and stir for the required time.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture, and perform an aqueous work-up.

• Purify the crude product by column chromatography to isolate 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Part 3: Product Characterization and Applications

Characterization of 3,6-dichloro-4-(trifluoromethyl)pyridazine

The final product should be characterized using standard analytical techniques to confirm its identity and purity.

Property	Expected Value
Molecular Formula	C5HCl2F3N2
Molecular Weight	216.98 g/mol
Appearance	Solid
Melting Point	45-50 °C
CAS Number	1057672-68-0

Spectroscopic Data:

• ¹H NMR: A singlet in the aromatic region.

• ¹³C NMR: Resonances corresponding to the pyridazine ring carbons and the trifluoromethyl carbon (a quartet due to C-F coupling).

• ¹⁹F NMR: A singlet corresponding to the CF3 group.

• Mass Spectrometry: The molecular ion peak with the characteristic isotopic pattern for two chlorine atoms.

Applications and Future Perspectives

3,6-dichloro-4-(trifluoromethyl)pyridazine is a versatile intermediate for the synthesis of a wide range of functionalized pyridazines. The two chlorine atoms can be selectively substituted by various nucleophiles (e.g., amines, alcohols, thiols) to build molecular complexity. The trifluoromethyl group at the 4-position can serve as a key pharmacophore, enhancing the biological activity of the resulting compounds.

This building block is of significant interest in the discovery of new:

• Agrochemicals: Herbicides, fungicides, and insecticides with improved efficacy and metabolic stability.[1]

• Pharmaceuticals: Kinase inhibitors, GPCR modulators, and other therapeutic agents where the trifluoromethyl-pyridazine scaffold can provide optimal binding interactions.

The synthetic routes outlined in this guide provide a reliable and adaptable framework for the production of this important chemical entity, enabling further exploration of its potential in various fields of chemical and biological sciences.

Safety Precautions

• Phosphorus oxychloride (POCl3): Highly corrosive and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment (gloves, goggles, lab coat).

• Potassium permanganate (KMnO4): Strong oxidizing agent. Avoid contact with combustible materials.

• Trifluoromethylating reagents (e.g., Togni's reagent): Handle with care as per the supplier's safety data sheet.

• Solvents: Use anhydrous and degassed solvents where specified. Many organic solvents are flammable and toxic.

• General: All chemical manipulations should be carried out in a well-ventilated fume hood.

References

• Pharmaffiliates. 3,6-Dichloro-4-(trifluoromethyl)pyridazine.

• Fujikawa, S., et al. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 2021.

• Li, Y., et al. Copper-Catalyzed Di- and Trifluoromethylation of α,β-Unsaturated Carboxylic Acids: A Protocol for Vinylic Fluoroalkylations.

• Kautzky, J. A., et al. Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids. Journal of the American Chemical Society, 2018.

• Kautzky, J. A., et al. Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids. SciSpace, 2018.

• Amerigo Scientific. 3,6-Dichloro-4-(trifluoromethyl)pyridazine (95%).

• Yin, D., et al. Photoredox Catalytic Trifluoromethylation and Perfluoroalkylation of (Hetero)arenes Using Trifluoroacetic and Related Carboxylic Acids. ChemRxiv, 2020.

• Ju, L. Copper-Mediated Oxidative Decarboxylative Coupling Reactions: Trifluoromethylation of Heteroarene C-H bonds with Trifluoroacetic Acid as the CF3 Source and C-H Arylation of Benzoxazoles with Benzoic Acids. The Research Repository @ WVU, 2015.

• Kautzky, J. A., et al. Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids. PubMed, 2018.

• Servajean, V., et al. Copper-catalyzed and additive free decarboxylative trifluoromethylation of aromatic and heteroaromatic iodides. Organic & Biomolecular Chemistry, 2017.

• Fujiwara, Y., et al. Decarboxylative Fluorination Strategies for Accessing Medicinally-relevant Products. Current Organic Chemistry, 2016.

• Goossens, J.-F., et al. Copper-Catalyzed Decarboxylation of Aromatic Carboxylic Acids: En Route to Milder Reaction Conditions. Synthesis, 2005.

• Sigma-Aldrich. 3,6-Dichloro-4-(trifluoromethyl)pyridazine 95%.

• NIST. Pyridazine, 3,6-dichloro-. NIST Chemistry WebBook.

• Kumar, S., et al. Organic Photoredox-Catalyzed S-Trifluoromethylation of Aromatic and Heteroaromatic Thiols. Semantic Scholar, 2020.

• Kautzky, J. A., et al. Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids. Semantic Scholar, 2018.

• PrepChem. Synthesis of 3,6-dichloro-4-isopropylpyridazine.

• ChemicalBook. 3,6-Dichloro-4-methylpyridazine synthesis.

• Arslan, H., et al. 3-Chloro-6-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyridazine. ResearchGate, 2010.

• AChemBlock. 3,6-Dichloro-4-fluoro-pyridazine 97%.

• Fujikawa, S., et al. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. J-Stage, 2021.

• Google Patents. Method for synthetizing 3,6-dichloropyridazine.

• BLD Pharm. 3,6-Dichloropyridazine-4-carboxylic acid.

• Beilstein Journals. Decarboxylative trifluoromethylthiolation of pyridylacetates.

• Sigma-Aldrich. 3,6-Dichloropyridazine-4-carboxylic acid 98%.

• Synblock. 3,6-dichloropyridazine-4-carboxylic acid.

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A Technical Guide to 3,6-dichloro-4-(trifluoromethyl)pyridazine: A Privileged Scaffold in Modern Drug Discovery

For distribution to researchers, scientists, and drug development professionals.

This guide provides an in-depth analysis of 3,6-dichloro-4-(trifluoromethyl)pyridazine, a key heterocyclic building block in medicinal chemistry. We will explore its fundamental chemical properties, outline a robust synthetic pathway, and delve into its strategic application in the design of targeted therapeutics, supported by mechanistic insights and validated protocols.

Core Compound Identification and Properties

The compound of focus is unequivocally identified by the IUPAC name 3,6-dichloro-4-(trifluoromethyl)pyridazine . This nomenclature precisely describes a six-membered pyridazine ring substituted with chloro groups at positions 3 and 6, and a trifluoromethyl group at position 4.

Physicochemical and Structural Data

A comprehensive understanding of a compound's physical and chemical characteristics is paramount for its effective use in synthesis and drug design. Key properties of 3,6-dichloro-4-(trifluoromethyl)pyridazine are summarized below.

Property	Value	Source
CAS Number	1057672-68-0	[1]
Molecular Formula	C₅HCl₂F₃N₂	[1]
Molecular Weight	216.98 g/mol	[1]
Appearance	Solid
Melting Point	45-50 °C
SMILES String	FC(F)(F)c1cc(Cl)nnc1Cl
InChI Key	FCAYXJJTFRBHIQ-UHFFFAOYSA-N

The presence of the trifluoromethyl group is a critical feature, known to significantly enhance metabolic stability, membrane permeability, and binding affinity of drug candidates by acting as a bioisostere for other groups and increasing lipophilicity.[2] The dichloropyridazine core provides a versatile scaffold with two reactive sites (the chlorine atoms) amenable to nucleophilic substitution, allowing for the systematic elaboration of the molecule to explore structure-activity relationships (SAR).[3][4]

Synthesis of the Core Scaffold: A Strategic Approach

Conceptual Synthetic Workflow

The proposed synthesis is a multi-step process commencing with commercially available starting materials and proceeding through key intermediates to the target molecule. The logic behind this pathway is to first construct the trifluoromethylated pyridazinone ring system and then perform a chlorination reaction to install the reactive chloro groups.

Caption: Proposed synthetic pathway for 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Detailed Experimental Protocol (Adapted)

This protocol is presented to provide a robust framework for the synthesis. Researchers should optimize reaction conditions and purification methods based on in-process monitoring.

Step 1: Synthesis of a Trifluoromethylated β-keto ester

• Rationale: This initial step constructs the carbon backbone containing the trifluoromethyl group. An aldol-type condensation is a classic and reliable method for this transformation.

• Procedure: To a solution of ethyl 3,3,3-trifluoropyruvate in a suitable solvent such as DMF, add a simple ketone like acetone in the presence of a catalyst like L-proline.[3] The reaction is typically stirred at room temperature until completion, as monitored by Thin Layer Chromatography (TLC). The resulting ethyl 2-hydroxy-4-oxo-2-(trifluoromethyl)pentanoate is then isolated and purified using standard techniques like column chromatography.

Step 2: Cyclization to form the Pyridazinone Core

• Rationale: The pyridazine ring is formed through the reaction of the bifunctional intermediate from Step 1 with a hydrazine source. This is a fundamental and widely used method for constructing pyridazine and pyridazinone heterocycles.[5]

• Procedure: The purified pentanoate derivative is dissolved in a solvent like acetic acid, and hydrazine hydrate is added.[3] The mixture is refluxed for several hours. The acetic acid serves as both a solvent and a catalyst for the cyclization and dehydration steps. Upon completion, the reaction mixture is poured into water and extracted with an organic solvent (e.g., ethyl acetate). The organic layer is then dried and concentrated, and the resulting 6-methyl-4-(trifluoromethyl)pyridazin-3(2H)-one is purified by chromatography or recrystallization.

Step 3: Chlorination to yield 3,6-dichloro-4-(trifluoromethyl)pyridazine

• Rationale: The final step involves the conversion of the pyridazinone to the target dichloropyridazine. This is a critical transformation that installs the reactive handles for further derivatization. Phosphorus oxychloride (POCl₃) is a standard and highly effective reagent for this type of deoxychlorination of heterocyclic ketones.[3]

• Procedure: The trifluoromethylated pyridazinone from Step 2 is treated with an excess of phosphorus oxychloride (POCl₃). The reaction is typically heated to reflux for several hours.[3] After the reaction is complete, the excess POCl₃ is carefully removed under reduced pressure. The residue is then cautiously quenched with ice water and neutralized with a base (e.g., sodium bicarbonate or ammonia solution) to precipitate the crude product.[6][7] The solid is collected by filtration, washed with water, and dried. Final purification can be achieved by column chromatography or recrystallization to yield pure 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Applications in Drug Discovery and Medicinal Chemistry

The 3,6-dichloropyridazine scaffold is a "privileged" structure in medicinal chemistry, meaning it is a molecular framework that is capable of binding to multiple biological targets. The addition of the trifluoromethyl group further enhances its desirability for drug design.

Role as a Versatile Chemical Building Block

The two chlorine atoms on the pyridazine ring are at positions that are electronically distinct, allowing for selective or sequential nucleophilic substitution reactions. This enables the creation of large libraries of compounds for high-throughput screening. The C-Cl bonds can be replaced by C-O, C-N, C-S, and C-C bonds, providing access to a vast chemical space.

Case Study: Pyridazine Derivatives as Kinase Inhibitors in Oncology

A significant application of pyridazine-based compounds is in the development of kinase inhibitors for cancer therapy.[3] Kinases are a class of enzymes that are often dysregulated in cancer cells, and inhibiting their activity can halt tumor growth.

Mechanism of Action:

Many kinase inhibitors bind to the ATP-binding pocket of the enzyme. The pyridazine core can act as a scaffold that correctly orients substituents to interact with key amino acid residues in this pocket. The nitrogen atoms of the pyridazine ring can form crucial hydrogen bonds with the "hinge" region of the kinase, a common anchoring point for inhibitors.[4]

A study on 3,6-disubstituted pyridazines identified them as a novel class of anticancer agents that target cyclin-dependent kinase 2 (CDK2).[3] CDK2 is a key regulator of the cell cycle, and its inhibition can lead to cell cycle arrest and apoptosis in cancer cells.

Caption: Drug discovery workflow utilizing the title compound as a starting scaffold.

In the aforementioned study, derivatives were synthesized by substituting the chloro groups with various amines. Several of these compounds showed potent anti-proliferative activity against breast cancer cell lines and were found to be effective inhibitors of CDK2.[3] This demonstrates the utility of the 3,6-dichloro-4-(trifluoromethyl)pyridazine core as a starting point for generating potent and selective kinase inhibitors.

Safety, Handling, and Storage

As with any active chemical reagent, proper safety precautions are essential when handling 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Hazard Identification

The compound is classified with the following hazard statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

The signal word for this compound is "Warning".

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.

• Ventilation: Use only outdoors or in a well-ventilated area. Avoid breathing dust, fumes, or vapors.

• Hygiene: Wash hands and any exposed skin thoroughly after handling.

Storage

Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. Recommended storage temperature is 2-8°C.

Conclusion

3,6-dichloro-4-(trifluoromethyl)pyridazine is a high-value building block for drug discovery and medicinal chemistry. Its unique combination of a reactive dichloropyridazine core and a metabolism-blocking trifluoromethyl group makes it an attractive starting point for the synthesis of novel therapeutics. The demonstrated success of analogous structures as potent kinase inhibitors highlights the potential of this scaffold in developing targeted therapies for cancer and other diseases. The synthetic strategies and applications outlined in this guide provide a solid foundation for researchers to leverage the advantageous properties of this compound in their drug development programs.

References

• Sabt, A., Eldehna, W. M., Al-Warhi, T., Alotaibi, O. J., Elaasser, M. M., Suliman, H., & Abdel-Aziz, H. A. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1616–1630. [Link]

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• Pharmaffiliates. (n.d.). 3,6-Dichloro-4-(trifluoromethyl)pyridazine. Retrieved January 7, 2026, from [Link]

• Google Patents. (2015). CN104447569A - Method for synthetizing 3,6-dichloropyridazine.
• Google Patents. (n.d.). CN112645883A - Preparation method of 3, 6-dichloropyridazine.

• Justia Patents. (2023). Pyridazinone or pyridazine compound and derivative and pharmaceutical composition thereof. Retrieved January 7, 2026, from [Link]

• MDPI. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved January 7, 2026, from [Link]

• Google Patents. (2007). WO2007009913A1 - Pyridazinone derivatives as thyroid hormone receptor agonists.
• Google Patents. (2024). WO2024084491A1 - (12) INTERNATIONAL APPLICATION PUBLISHED UNDER THE PATENT COOPERATION TREATY (PCT).

• Journal of Biomedical Research & Environmental Sciences. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved January 7, 2026, from [Link]

• IP.com. (n.d.). An Improved Process For The Preparationof 3,6 Dichloro 4 Isopropylpyridazine. Retrieved January 7, 2026, from [Link]

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• SpringerLink. (2023). The pyridazine heterocycle in molecular recognition and drug discovery. Retrieved January 7, 2026, from [Link]

• MDPI. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Retrieved January 7, 2026, from [Link]

• ResearchGate. (2022). (PDF) FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Retrieved January 7, 2026, from [Link]

• PrepChem. (n.d.). Synthesis of 3,6-dichloro-4-isopropylpyridazine. Retrieved January 7, 2026, from [Link]

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An In-depth Technical Guide to the Safe Handling of 3,6-dichloro-4-(trifluoromethyl)pyridazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and emergency procedures for 3,6-dichloro-4-(trifluoromethyl)pyridazine, a key building block in modern medicinal chemistry and agrochemical research. As a Senior Application Scientist, the following information is synthesized from authoritative safety data sheets and field-proven laboratory practices to ensure scientific integrity and promote a culture of safety.

Compound Profile and Significance

3,6-dichloro-4-(trifluoromethyl)pyridazine (CAS No. 1057672-68-0) is a halogenated heterocyclic compound.[1][2][3][4][5] Its trifluoromethyl and dichloro-substituted pyridazine core makes it a valuable synthon for introducing these moieties into larger, more complex molecules. These functional groups are often sought after in drug discovery to modulate pharmacokinetic and pharmacodynamic properties. Given its utility, a thorough understanding of its hazard profile is paramount for all personnel who may handle it.

Key Identifiers:

Identifier	Value
CAS Number	1057672-68-0[1][2][3][4][5]
Molecular Formula	C5HCl2F3N2[1][2][3][4]
Molecular Weight	216.98 g/mol [1][3][4]
Synonyms	3,6-Dichloro-4-trifluoromethylpyridazine[4]

Hazard Identification and Risk Assessment

3,6-dichloro-4-(trifluoromethyl)pyridazine is classified as a hazardous substance. The primary hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[1][6] It is crucial to conduct a thorough risk assessment before any new experimental protocol involving this compound is initiated.

GHS Hazard Classification:

Hazard Class	Category	Signal Word	Hazard Statement
Skin Irritation	2	Warning	H315: Causes skin irritation[1]
Eye Irritation	2	Warning	H319: Causes serious eye irritation[1]
Specific target organ toxicity — single exposure (Respiratory tract irritation)	3	Warning	H335: May cause respiratory irritation[1]

Causality of Hazards: The reactive nature of the chloro-substituents on the pyridazine ring, combined with the electron-withdrawing trifluoromethyl group, likely contributes to its irritant properties. These features can lead to reactions with biological macromolecules upon contact, resulting in cellular damage and an inflammatory response.

Safe Handling and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls, administrative controls, and personal protective equipment, is essential for mitigating the risks associated with 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Engineering Controls

The primary engineering control for handling this compound is a certified chemical fume hood. This ensures that any dust or vapors are effectively contained and exhausted, minimizing the risk of inhalation. For any procedures with the potential for generating significant amounts of aerosolized particles, a glove box may be warranted. Eyewash stations and safety showers must be readily accessible in the immediate work area.[7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for preventing direct contact. The following PPE is mandatory when handling 3,6-dichloro-4-(trifluoromethyl)pyridazine:

• Eye and Face Protection: Tightly fitting safety goggles are the minimum requirement.[8] A face shield should be worn in situations where there is a risk of splashing.[8]

• Skin Protection:

  • Gloves: Chemical-resistant gloves are required. Nitrile gloves are a common choice, but it is imperative to consult the glove manufacturer's compatibility data. Always inspect gloves for any signs of degradation or perforation before use.[8]

  • Lab Coat: A flame-resistant lab coat should be worn and kept buttoned to protect the torso and arms.

  • Additional Protection: For larger quantities or when there is a significant risk of splashing, a chemical-resistant apron and sleeves should be considered.

• Respiratory Protection: In situations where engineering controls may not be sufficient to maintain exposure below permissible limits, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[7]

Experimental Workflow for Donning and Doffing PPE:

Caption: Workflow for donning and doffing Personal Protective Equipment.

Storage and Incompatibility

Proper storage is crucial to maintain the stability of 3,6-dichloro-4-(trifluoromethyl)pyridazine and to prevent hazardous reactions.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] Recommended storage temperature is between 2-8°C.[1][3]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and amines.[7] These substances can react exothermically with the compound, potentially leading to a hazardous situation.

Accidental Release and Emergency Procedures

In the event of a spill or accidental release, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Spill Response Protocol:

• Evacuate: Immediately evacuate all non-essential personnel from the affected area.

• Ventilate: Ensure the area is well-ventilated, but avoid creating airborne dust.

• Contain: Prevent the spill from spreading and from entering drains or waterways.

• Absorb: For small spills, use an inert absorbent material such as vermiculite, sand, or earth.

• Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Dispose: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

Emergency Response Logic:

Caption: Decision-making workflow for responding to a chemical spill.

First Aid Measures

Prompt and correct first aid is critical in the event of an exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[9]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[7][9]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7][10]

Fire-Fighting Measures

While 3,6-dichloro-4-(trifluoromethyl)pyridazine is a solid, it is combustible.[3]

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam.[8][10]

• Unsuitable Extinguishing Media: Do not use a direct water stream, as it may spread the fire.

• Specific Hazards: Hazardous decomposition products can be formed during a fire, including carbon oxides, nitrogen oxides (NOx), hydrogen chloride gas, and hydrogen fluoride.[7][11]

• Protective Equipment for Firefighters: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with hazardous vapors and combustion products.[7][10]

Disposal Considerations

Disposal of 3,6-dichloro-4-(trifluoromethyl)pyridazine and any contaminated materials must be handled as hazardous waste.

• Waste Classification: It is the responsibility of the waste generator to properly classify the waste according to federal, state, and local regulations.

• Disposal Method: Contact a licensed professional waste disposal service to dispose of this material. Do not allow this chemical to enter the environment.

Physical and Chemical Properties

Property	Value
Appearance	Solid[1]
Melting Point	45-50 °C[1]
Storage Temperature	2-8°C[1][3]
Purity	Typically ≥95%[1][3]

Conclusion

3,6-dichloro-4-(trifluoromethyl)pyridazine is a valuable research chemical that demands careful and informed handling. By adhering to the principles of hazard assessment, engineering controls, appropriate PPE usage, and emergency preparedness, researchers can safely unlock its potential in their scientific endeavors. This guide serves as a foundational document; always consult the most current Safety Data Sheet from your supplier and adhere to your institution's specific safety protocols.

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• Fisher Scientific. (2025, December 19).
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Spectroscopic Profile of 3,6-dichloro-4-(trifluoromethyl)pyridazine: A Technical Guide for Researchers

Abstract: This technical guide provides a comprehensive analysis of the predicted spectroscopic data for 3,6-dichloro-4-(trifluoromethyl)pyridazine (CAS No. 1057672-68-0), a fluorinated heterocyclic compound of interest in pharmaceutical and agrochemical research. Due to the current unavailability of experimentally acquired spectra in the public domain, this document leverages established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to forecast the compound's spectral characteristics. By analyzing the structural analogues and applying fundamental spectroscopic theory, this guide offers researchers a robust predictive framework for the identification and characterization of this molecule.

Introduction

3,6-dichloro-4-(trifluoromethyl)pyridazine is a substituted pyridazine featuring two chlorine atoms and a trifluoromethyl group. These functionalities are known to significantly influence a molecule's physicochemical and biological properties, making this compound a valuable building block in drug discovery and materials science. A thorough understanding of its spectroscopic signature is paramount for its unambiguous identification, purity assessment, and structural elucidation in various experimental settings.

This guide is structured to provide an in-depth, predictive analysis of the ¹H NMR, ¹³C NMR, IR, and mass spectra of 3,6-dichloro-4-(trifluoromethyl)pyridazine. The interpretations are grounded in the fundamental principles of spectroscopy and are supported by data from structurally related compounds.

Molecular Structure and Key Features

The structure of 3,6-dichloro-4-(trifluoromethyl)pyridazine dictates its expected spectroscopic behavior. The aromatic pyridazine ring, the electron-withdrawing trifluoromethyl group, and the two chlorine atoms each contribute unique and predictable features to the spectra.

Caption: Molecular structure of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

Predicted Data

Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)	Integration	Assignment
~ 8.0 - 8.5	Singlet (s) or Quartet (q)	⁴J(H-F) ≈ 1-2 Hz	1H	H-5

Experimental Protocol (Hypothetical)

A ¹H NMR spectrum would be acquired on a 400 MHz or higher field spectrometer. A sample of 3,6-dichloro-4-(trifluoromethyl)pyridazine (5-10 mg) would be dissolved in deuterated chloroform (CDCl₃, 0.5 mL) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The spectrum would be recorded at room temperature with 16-32 scans.

Interpretation

The ¹H NMR spectrum of 3,6-dichloro-4-(trifluoromethyl)pyridazine is predicted to be simple, exhibiting a single signal corresponding to the proton at the C-5 position.

• Chemical Shift: The proton at C-5 is expected to resonate at a significantly downfield chemical shift (δ ~ 8.0 - 8.5 ppm). This is due to the cumulative deshielding effects of the adjacent electronegative nitrogen atom in the pyridazine ring, the two chlorine atoms, and the strongly electron-withdrawing trifluoromethyl group. The deshielding effect of substituents on pyridazine rings is well-documented.[1][2]

• Multiplicity: The signal is expected to be a singlet. However, due to the presence of the trifluoromethyl group, a small long-range coupling (typically a quartet, ⁴J(H-F)) of approximately 1-2 Hz might be observed.[3] High-resolution instrumentation would be necessary to resolve this fine splitting.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

Predicted Data

| Chemical Shift (δ) (ppm) | Multiplicity | Coupling Constant (J) (Hz) | Assignment | | :--- | :--- | :--- | :--- | :--- | | ~ 160 - 165 | Singlet (s) | - | C-3, C-6 | | ~ 140 - 145 | Quartet (q) | ²J(C-F) ≈ 30-40 Hz | C-4 | | ~ 130 - 135 | Singlet (s) | - | C-5 | | ~ 120 - 125 | Quartet (q) | ¹J(C-F) ≈ 270-280 Hz | -CF₃ |

Experimental Protocol (Hypothetical)

A ¹³C NMR spectrum would be acquired on a 100 MHz or higher field spectrometer using the same sample prepared for the ¹H NMR analysis. A proton-decoupled spectrum would be obtained with a sufficient number of scans to achieve a good signal-to-noise ratio.

Interpretation

The proton-decoupled ¹³C NMR spectrum is predicted to show four distinct signals.

• C-3 and C-6: The carbons bonded to chlorine are expected to appear in the downfield region (δ ~ 160 - 165 ppm). Their exact chemical shifts would be influenced by the overall electronic environment of the ring.

• C-4: The carbon atom attached to the trifluoromethyl group is predicted to resonate as a quartet due to coupling with the three fluorine atoms (²J(C-F) ≈ 30-40 Hz).[4][5] Its chemical shift will be in the aromatic region, likely between δ 140 and 145 ppm.

• C-5: The carbon atom bonded to the single proton is expected to have a chemical shift in the range of δ 130 - 135 ppm.

• Trifluoromethyl Carbon (-CF₃): The carbon of the trifluoromethyl group will exhibit a characteristic quartet with a large one-bond C-F coupling constant (¹J(C-F) ≈ 270-280 Hz).[4] Its chemical shift is anticipated to be around δ 120 - 125 ppm.

Infrared (IR) Spectroscopy

Predicted Data

Wavenumber (cm⁻¹)	Intensity	Assignment
1550 - 1600	Medium	C=N and C=C stretching (pyridazine ring)
1100 - 1350	Strong	C-F stretching (asymmetric and symmetric)
700 - 800	Strong	C-Cl stretching

Experimental Protocol (Hypothetical)

An IR spectrum would be recorded using a Fourier Transform Infrared (FTIR) spectrometer. For a solid sample, the spectrum could be obtained using a KBr pellet or an Attenuated Total Reflectance (ATR) accessory. The spectrum would be scanned over the range of 4000-400 cm⁻¹.

Interpretation

The IR spectrum will be characterized by strong absorptions corresponding to the C-F and C-Cl bonds, as well as vibrations from the pyridazine ring.

• C-F Stretching: The most prominent feature will be a series of strong absorption bands in the 1100-1350 cm⁻¹ region, which are characteristic of the symmetric and asymmetric stretching vibrations of the C-F bonds in the trifluoromethyl group.[6]

• C-Cl Stretching: A strong absorption band in the 700-800 cm⁻¹ region is expected, corresponding to the C-Cl stretching vibrations.[7]

• Pyridazine Ring Vibrations: The C=N and C=C stretching vibrations of the pyridazine ring are expected to appear in the 1550-1600 cm⁻¹ region.[8]

Mass Spectrometry (MS)

Predicted Data

m/z	Ion	Fragmentation Pathway
216/218/220	[M]⁺•	Molecular ion
181/183	[M-Cl]⁺	Loss of a chlorine atom
147	[M-CF₃]⁺	Loss of trifluoromethyl radical
112	[M-Cl-CF₃]⁺	Sequential loss of Cl and CF₃

Experimental Protocol (Hypothetical)

A mass spectrum would be obtained using a mass spectrometer with electron ionization (EI) at 70 eV. The sample would be introduced via a direct insertion probe or a gas chromatograph. The mass analyzer would scan a mass-to-charge ratio (m/z) range of 50-300.

Interpretation

The mass spectrum will provide the molecular weight and valuable structural information through its fragmentation pattern.

• Molecular Ion: The molecular ion peak ([M]⁺•) is expected to be observed with a characteristic isotopic cluster for two chlorine atoms (m/z 216, 218, 220 with an approximate ratio of 9:6:1).

• Fragmentation Pathways: The fragmentation is likely to proceed through several pathways:

  • Loss of a Chlorine Atom: A significant fragment at m/z 181/183 would correspond to the loss of a chlorine atom ([M-Cl]⁺).

  • Loss of the Trifluoromethyl Radical: Cleavage of the C-C bond between the ring and the trifluoromethyl group would result in a fragment at m/z 147 ([M-CF₃]⁺).[9][10]

  • Further Fragmentation: Subsequent loss of other fragments, such as another chlorine atom or HCN, from the primary fragment ions is also plausible.

Caption: Predicted major fragmentation pathways for 3,6-dichloro-4-(trifluoromethyl)pyridazine in EI-MS.

Conclusion

This technical guide provides a detailed predictive analysis of the ¹H NMR, ¹³C NMR, IR, and mass spectra of 3,6-dichloro-4-(trifluoromethyl)pyridazine. While experimental verification is pending, the theoretical data presented herein offers a solid foundation for researchers working with this compound. The predicted spectra are based on well-established spectroscopic principles and data from analogous molecules, providing a high degree of confidence in their utility for the identification and structural elucidation of this important fluorinated pyridazine derivative.

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1H NMR spectrum of 3,6-dichloro-4-(trifluoromethyl)pyridazine

An In-Depth Technical Guide to the 1H NMR Spectrum of 3,6-dichloro-4-(trifluoromethyl)pyridazine

For Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide to the acquisition and interpretation of the proton nuclear magnetic resonance (1H NMR) spectrum for the compound 3,6-dichloro-4-(trifluoromethyl)pyridazine. As a senior application scientist, the goal is to provide not just a theoretical prediction but a robust framework for understanding the underlying principles that dictate the spectrum's appearance, ensuring accurate structural verification and purity assessment in a research and development setting.

Introduction: The Imperative of Structural Verification

In the fields of medicinal chemistry and materials science, the precise molecular architecture of a compound dictates its function. 3,6-dichloro-4-(trifluoromethyl)pyridazine is a highly functionalized pyridazine derivative, a class of heterocycles known for its diverse biological activities. The pyridazine core is substituted with three potent electron-withdrawing groups: two chlorine atoms and a trifluoromethyl (CF3) moiety. This specific arrangement creates a unique electronic landscape within the molecule, making spectroscopic verification essential.

1H NMR spectroscopy is a cornerstone analytical technique for unambiguous structure elucidation. It provides critical information about the electronic environment of protons within a molecule. For a compound like 3,6-dichloro-4-(trifluoromethyl)pyridazine, 1H NMR serves as a rapid, non-destructive first-pass analysis to confirm its identity and detect potential impurities.

Theoretical Analysis and Spectral Prediction

The molecular structure is the ultimate determinant of the NMR spectrum. The key to predicting the 1H NMR spectrum of this compound lies in analyzing the symmetry and, most importantly, the electronic effects of the substituents on the single proton attached to the pyridazine ring.

Caption: Structure of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

The molecule possesses only one proton, located at the C5 position of the pyridazine ring. The expected spectral parameters are governed by the following principles:

• Chemical Shift (δ): The position of a proton's signal is highly sensitive to its local electronic environment. Electron-withdrawing groups decrease the electron density around a proton, reducing its shielding from the external magnetic field. This "deshielding" effect results in a downfield shift to a higher ppm value.[1][2][3] In this molecule, the C5 proton is influenced by:

  • The inherent electron-deficient nature of the pyridazine ring due to the two nitrogen atoms.[1][3]

  • Strong inductive and mesomeric electron withdrawal by the chlorine atoms at C3 and C6.

  • Exceptionally strong inductive withdrawal by the trifluoromethyl (CF3) group at the adjacent C4 position.

  For a reference point, the protons in the parent 3,6-dichloropyridazine appear as a singlet at approximately 7.63 ppm.[4][5] The addition of the potent CF3 group at the adjacent C4 position is expected to deshield the C5 proton even further. Therefore, a significant downfield shift is predicted.

• Multiplicity: The multiplicity of a signal is determined by the number of neighboring protons (n) according to the n+1 rule. The proton at C5 has no protons on the adjacent atoms (C4 and C6). Therefore, it will not be split and will appear as a sharp singlet (s) .

• Integration: The area under an NMR signal is proportional to the number of protons it represents. As there is only one proton in this unique environment, its signal will integrate to 1H.

Predicted Data Summary

Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H5	8.0 - 8.5	Singlet (s)	1H	Severe deshielding from two Cl atoms, a CF3 group, and the pyridazine ring nitrogens. No adjacent protons for coupling.

Experimental Protocol: A Self-Validating Workflow

To ensure the acquisition of high-fidelity, reproducible data, a rigorous and well-documented experimental protocol is essential. This workflow is designed to be self-validating by incorporating standard practices for sample preparation and instrument setup.

Materials & Instrumentation

• Analyte: 5-10 mg of 3,6-dichloro-4-(trifluoromethyl)pyridazine.[6][7]

• NMR Solvent: 0.6-0.7 mL of Deuterated Chloroform (CDCl3), containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer equipped with a 5 mm probe.

• Consumables: High-precision 5 mm NMR tubes, Pasteur pipettes, sample vials.

Experimental Workflow Diagram

Caption: A step-by-step workflow for NMR analysis.

Step-by-Step Methodology

• Sample Preparation: a. Weigh 5-10 mg of the solid 3,6-dichloro-4-(trifluoromethyl)pyridazine into a small, clean glass vial. b. Add approximately 0.7 mL of CDCl3 with TMS. c. Cap the vial and vortex gently until the solid is completely dissolved. The solution should be clear and colorless. d. Take a Pasteur pipette and plug the tip with a small piece of cotton or glass wool. Use this to filter the solution directly into a clean, dry NMR tube to a height of approximately 4-5 cm. This step removes any particulate matter that could degrade spectral quality. e. Cap the NMR tube.

• Spectrometer Setup and Acquisition: a. Insert the NMR tube into a spinner turbine, adjust the depth correctly, and place it in the NMR spectrometer. b. Lock the spectrometer's field frequency to the deuterium signal of the CDCl3 solvent. This is critical for maintaining field stability during the acquisition. c. Perform an automated shimming procedure to optimize the homogeneity of the magnetic field (B0), which ensures sharp, symmetrical peaks. d. Set up a standard 1D proton experiment. Typical parameters include: 16 scans, a spectral width of ~16 ppm, a relaxation delay of 2 seconds, and an acquisition time of 2-3 seconds. e. Initiate the acquisition to collect the Free Induction Decay (FID) signal.

• Data Processing: a. Once the acquisition is complete, apply a Fourier Transform to the FID to generate the frequency-domain spectrum. b. Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape. c. Apply an automatic baseline correction to ensure the baseline is flat. d. Calibrate the chemical shift axis by setting the TMS peak to δ 0.00 ppm. If TMS is not present, the residual CHCl3 peak can be referenced to δ 7.26 ppm. e. Integrate the area under the singlet corresponding to H5 and normalize it to a value of 1.00.

Conclusion: Synthesizing Data and Theory

The is predicted to be exceptionally simple, consisting of a single singlet integrated to one proton, located in the downfield region of the spectrum (δ 8.0-8.5 ppm). This simplicity is a direct consequence of the molecule's structure. The absence of other protons removes the complexity of spin-spin coupling, while the powerful combined electron-withdrawing effect of the substituents provides a distinctive, highly deshielded chemical shift. This makes 1H NMR an authoritative tool for the routine confirmation of this compound's identity and purity in any research or industrial setting. Any deviation from this expected spectrum would be a strong indicator of impurities or a misidentified compound.

References

• Duckett, S. B., & Coin, C. (2021). Steric and electronic effects on the 1H hyperpolarisation of substituted pyridazines by signal amplification by reversible exchange. Chemistry – A European Journal, 27(22), 6889-6895. [Link]

• Katritzky, A. R., El-Gendy, B. E. M., Draghici, B., Fedoseyenko, D., Fadli, A., & Metais, E. (2010). 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. Magnetic Resonance in Chemistry, 48(5), 397-402. [Link]

• Abraham, R. J., & Reid, M. (2002). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Journal of the Chemical Society, Perkin Transactions 2, (5), 879-886. [Link]

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An In-Depth Technical Guide to the Mass Spectrometry of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Abstract

This technical guide provides a comprehensive analysis of the anticipated mass spectrometric behavior of 3,6-dichloro-4-(trifluoromethyl)pyridazine, a halogenated and trifluoromethylated heterocyclic compound of interest in pharmaceutical and agrochemical research. In the absence of a publicly available experimental mass spectrum for this specific molecule, this document synthesizes fundamental principles of mass spectrometry and data from related compounds to predict its fragmentation patterns under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of the structural elucidation of complex halogenated heterocycles using mass spectrometry.

Introduction: The Analytical Challenge of Complex Heterocycles

3,6-dichloro-4-(trifluoromethyl)pyridazine (C₅HCl₂F₃N₂) is a unique molecule presenting several analytical challenges.[1][2] Its structure combines a pyridazine core, known for its specific fragmentation pathways, with two chlorine atoms and a trifluoromethyl group.[3][4][5][6] The presence of multiple halogens and a trifluoromethyl group significantly influences the molecule's ionization efficiency and subsequent fragmentation, making a thorough understanding of its mass spectrometric behavior crucial for its unambiguous identification in complex matrices.[7][8] This guide will provide a detailed theoretical framework for the mass spectrometric analysis of this compound, enabling researchers to anticipate its behavior and interpret experimental data with confidence.

Key Molecular Features

• Molecular Formula: C₅HCl₂F₃N₂

• Molecular Weight: 216.98 g/mol [1][2]

• Core Structure: A six-membered aromatic pyridazine ring.

• Key Substituents: Two chlorine atoms and one trifluoromethyl group.

Predicted Mass Spectrometric Behavior: Ionization and Fragmentation

The ionization method employed will significantly impact the resulting mass spectrum. Electron Ionization (EI) is a high-energy technique that typically induces extensive fragmentation, providing rich structural information.[9][10] In contrast, Electrospray Ionization (ESI) is a softer ionization method that often yields a prominent molecular ion, which is useful for determining the molecular weight and can be subjected to tandem mass spectrometry (MS/MS) for controlled fragmentation.[11][12]

Electron Ionization (EI) Mass Spectrometry

Under standard 70 eV EI conditions, 3,6-dichloro-4-(trifluoromethyl)pyridazine is expected to produce a complex mass spectrum due to multiple potential fragmentation pathways.

The molecular ion peak ([M]⁺˙) will be observed at an m/z corresponding to the molecular weight of the most abundant isotopes. Due to the presence of two chlorine atoms, a characteristic isotopic pattern will be a key identifying feature. The relative abundances of the M, M+2, and M+4 peaks are expected to be in a ratio of approximately 9:6:1, corresponding to the natural abundances of ³⁵Cl and ³⁷Cl.

Ion	Predicted m/z	Relative Abundance (Approx.)
[C₅H³⁵Cl₂F₃N₂]⁺˙	216	9
[C₅H³⁵Cl³⁷ClF₃N₂]⁺˙	218	6
[C₅H³⁷Cl₂F₃N₂]⁺˙	220	1
Table 1: Predicted isotopic pattern for the molecular ion of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

The initial fragmentation of the molecular ion is likely to proceed through several competing pathways, driven by the relative stabilities of the resulting ions and neutral losses.

• Loss of a Chlorine Radical (•Cl): This is a common fragmentation pathway for chlorinated aromatic compounds.[7] The loss of a chlorine radical would result in an ion at m/z 181 (for the ³⁵Cl isotope).

• Loss of the Trifluoromethyl Radical (•CF₃): The C-C bond between the pyridazine ring and the trifluoromethyl group is a likely site of cleavage. The loss of a •CF₃ radical (69 u) would produce an intense peak at m/z 147.[4]

• Ring Cleavage: The pyridazine ring itself can undergo fragmentation. A characteristic fragmentation of the pyridazine nucleus is the loss of N₂ (28 u) or HCN (27 u).[5][6]

The primary fragment ions will undergo further fragmentation, leading to a series of smaller ions that can provide further structural confirmation. For instance, the ion at m/z 147 (resulting from the loss of •CF₃) could subsequently lose a chlorine radical to yield an ion at m/z 112, or undergo ring fragmentation.

Figure 1: Predicted major EI fragmentation pathways for 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Electrospray Ionization (ESI) Mass Spectrometry

ESI is a soft ionization technique, and for a neutral molecule like 3,6-dichloro-4-(trifluoromethyl)pyridazine, protonation is the most likely ionization mechanism in positive ion mode, leading to the formation of the protonated molecule, [M+H]⁺.

The protonated molecule, [M+H]⁺, will exhibit an isotopic pattern similar to the molecular ion in EI-MS, with peaks at m/z 217, 219, and 221. The relative abundances will again follow the approximate 9:6:1 ratio.

Collision-induced dissociation (CID) of the protonated molecule will provide valuable structural information. The fragmentation pathways are expected to be more controlled than in EI.

• Loss of HCl: A common fragmentation pathway for protonated chlorinated compounds is the loss of a neutral HCl molecule. This would result in an ion at m/z 181 (for the ³⁵Cl isotope).

• Loss of CF₃H: The protonated trifluoromethyl group can be lost as neutral trifluoromethane (CF₃H), resulting in an ion at m/z 147.

• Loss of a Chlorine Radical: While less common in ESI-MS/MS than in EI, the loss of a chlorine radical is still a possibility, particularly at higher collision energies.

Figure 2: Predicted major ESI-MS/MS fragmentation pathways for [M+H]⁺ of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Experimental Protocols: A Self-Validating System

To experimentally verify the predicted fragmentation patterns, a systematic approach using both gas chromatography-mass spectrometry (GC-MS) with an EI source and liquid chromatography-mass spectrometry (LC-MS) with an ESI source is recommended.

GC-MS with Electron Ionization

• Sample Preparation: Dissolve a small amount of 3,6-dichloro-4-(trifluoromethyl)pyridazine in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Chromatographic Separation:

  • Column: Use a standard non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Injection: Inject a small volume (e.g., 1 µL) into the GC system.

  • Temperature Program: Start with a low initial temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C) to ensure good separation and peak shape.

• Mass Spectrometric Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300 to capture the molecular ion and all significant fragments.

  • Data Analysis: Analyze the resulting mass spectrum for the characteristic isotopic pattern of the molecular ion and the predicted fragment ions.

LC-MS with Electrospray Ionization

• Sample Preparation: Dissolve the compound in a solvent compatible with reversed-phase chromatography (e.g., methanol or acetonitrile).

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column.

  • Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of formic acid (e.g., 0.1%) to promote protonation.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Full Scan Analysis: Acquire a full scan mass spectrum to identify the protonated molecule [M+H]⁺ and its isotopic pattern.

  • Tandem MS (MS/MS): Isolate the [M+H]⁺ ion and subject it to collision-induced dissociation (CID) at varying collision energies to observe the fragmentation pattern.

Conclusion and Future Directions

This in-depth technical guide provides a robust theoretical framework for understanding the mass spectrometric behavior of 3,6-dichloro-4-(trifluoromethyl)pyridazine. The predicted fragmentation pathways under both EI and ESI conditions, based on the known behavior of its constituent chemical moieties, offer a valuable starting point for the experimental analysis and structural confirmation of this and related complex heterocyclic molecules. Experimental verification of these predictions will further enhance our understanding of the fragmentation mechanisms of such compounds and contribute to the development of more accurate predictive models for the broader class of halogenated and trifluoromethylated heterocycles.

References

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• ACD/Labs. (2008, June 27). Fragment loss of CF3 group. [Link]

• Amerigo Scientific. 3,6-Dichloro-4-(trifluoromethyl)pyridazine (95%). [Link]

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• Gao, W., et al. (2013). Study of the gas-phase intramolecular aryltrifluoromethylation of phenyl(trifluoromethyl)iodonium by ESI-MS/MS. Journal of the American Society for Mass Spectrometry, 24(5), 761–767. [Link]

• ResearchGate. Fragmentation channels of the [(CF3)3Au(N3)]⁻ anion in the gas phase.... [Link]

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• ResearchGate. (2016). Could any one suggest the effect of fluorine in mass spectrometry?. [Link]

• ACS Publications. (2023). The Journal of Organic Chemistry Ahead of Print. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• Mahle, N. H., & Shadoff, L. A. (1982). The mass spectrometry of chlorinated dibenzo-p-dioxins. Biomedical Mass Spectrometry, 9(2), 45–60. [Link]

• ResearchGate. (2015). Figure 2. EI-MS/MS spectra from GC-Q-TOF MS of ( a ) 1 at m / z 240, (.... [Link]

• ResearchGate. (2008). Mass spectrometry of halogen-containing organic compounds. [Link]

• Fushimi, A., et al. (2015). Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS. Environmental Science and Pollution Research, 22(19), 14875–14883. [Link]

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• Britannica. Organohalogen compound. [Link]

• LCGC International. (2019). Ionization Efficiency for Environmentally Relevant Compounds Using Atmospheric Pressure Photoionization Versus Electrospray Ionization (ESI). [Link]

• Bond, N. J., et al. (2019). Analysis of protein chlorination by mass spectrometry. Free Radical Biology and Medicine, 139, 133–142. [Link]

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• ResearchGate. (2018). (PDF) Electron impact ionization and cationic fragmentation of the pyridazine molecules. [Link]

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• MDPI. (2022). Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry. [Link]

• McIndoe, J. S., & Vittal, J. J. (2014). The application of electrospray ionization mass spectrometry to homogeneous catalysis. Coordination Chemistry Reviews, 258, 2–17. [Link]

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A Technical Guide to Determining the Solubility of 3,6-dichloro-4-(trifluoromethyl)pyridazine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for determining the solubility of 3,6-dichloro-4-(trifluoromethyl)pyridazine in various organic solvents. As a novel heterocyclic compound, its solubility profile is critical for applications ranging from synthetic chemistry to pharmaceutical development. While specific quantitative solubility data for this compound is not yet extensively documented in publicly available literature, this guide equips researchers with the foundational knowledge and detailed experimental protocols necessary to perform these crucial measurements. By leveraging established methodologies and providing illustrative data from structurally related pyridazine derivatives, this document serves as an essential resource for scientists working with this compound.

Introduction: The Significance of 3,6-dichloro-4-(trifluoromethyl)pyridazine

3,6-dichloro-4-(trifluoromethyl)pyridazine is a halogenated and trifluoromethylated pyridazine derivative. Its unique substitution pattern suggests its potential as a versatile building block in the synthesis of complex organic molecules, particularly in the agrochemical and pharmaceutical industries. The presence of chlorine atoms and a trifluoromethyl group can significantly influence the compound's physicochemical properties, including its lipophilicity, metabolic stability, and binding interactions with biological targets.

A thorough understanding of its solubility in a range of organic solvents is a prerequisite for its effective utilization. Solubility data is paramount for:

• Optimizing reaction conditions: Selecting appropriate solvents for synthesis and purification.

• Developing robust purification strategies: Designing crystallization and chromatographic separation processes.

• Formulation development: Creating stable and effective formulations for downstream applications.

Physicochemical Properties of 3,6-dichloro-4-(trifluoromethyl)pyridazine

A foundational understanding of the compound's properties is essential for interpreting its solubility behavior.

Property	Value	Source
Molecular Formula	C₅HCl₂F₃N₂	[1]
Molecular Weight	216.98 g/mol	[1]
Appearance	Solid
Melting Point	45-50 °C
Purity	95%	[1]
Storage	2-8°C	[1]

The Science of Solubility: Key Influencing Factors

The solubility of a solid in a liquid solvent is governed by a complex interplay of intermolecular forces between the solute and solvent molecules. For 3,6-dichloro-4-(trifluoromethyl)pyridazine, the following factors are of particular importance:

• Solvent Polarity: The polarity of the solvent will play a crucial role. The polar pyridazine ring and the electronegative chlorine and trifluoromethyl groups will influence its interaction with polar and non-polar solvents.

• Temperature: Generally, the solubility of a solid in a liquid solvent increases with temperature. Quantifying this relationship is essential for processes like recrystallization.

• Hydrogen Bonding: The nitrogen atoms in the pyridazine ring can act as hydrogen bond acceptors, influencing its solubility in protic solvents.

Experimental Protocol for Solubility Determination: A Self-Validating System

The following protocol describes the widely accepted isothermal shake-flask method for determining the equilibrium solubility of a compound in a given solvent. This method is considered a gold standard due to its reliability and reproducibility.

Materials and Equipment

• 3,6-dichloro-4-(trifluoromethyl)pyridazine (of known purity)

• A selection of organic solvents (analytical grade or higher)

• Analytical balance

• Sealed glass vials

• Constant temperature incubator/shaker

• Syringe filters (chemically compatible with the solvents)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a calibrated UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of 3,6-dichloro-4-(trifluoromethyl)pyridazine to a series of sealed glass vials, each containing a known volume of a different organic solvent. The presence of undissolved solid is crucial to ensure that equilibrium is reached.

• Equilibration:

  • Place the vials in a constant temperature incubator/shaker set to the desired temperature (e.g., 298.15 K, 303.15 K, etc.).

  • Agitate the vials for a sufficient period (typically 24-72 hours) to ensure that equilibrium is achieved. Preliminary experiments should be conducted to determine the time required to reach equilibrium.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the clear supernatant using a syringe pre-heated to the experimental temperature.

  • Immediately filter the sample through a syringe filter into a pre-weighed volumetric flask. This step is critical to remove any undissolved solid particles.

  • Determine the weight of the collected filtrate.

• Quantitative Analysis:

  • Dilute the filtrate with a suitable solvent to a concentration that falls within the linear range of the analytical method (HPLC or UV-Vis).

  • Analyze the diluted sample to determine the concentration of 3,6-dichloro-4-(trifluoromethyl)pyridazine. A pre-validated calibration curve is essential for accurate quantification.

• Calculation of Mole Fraction Solubility:

  • The mole fraction solubility (x) is calculated using the following equation:

    x = (m₁ / M₁) / [(m₁ / M₁) + (m₂ / M₂)]

    where:

    • m₁ is the mass of the solute

    • M₁ is the molar mass of the solute

    • m₂ is the mass of the solvent

    • M₂ is the molar mass of the solvent

Experimental Workflow Visualization

Caption: Workflow for the isothermal shake-flask solubility determination method.

Data Presentation and Interpretation: An Illustrative Example

While specific data for 3,6-dichloro-4-(trifluoromethyl)pyridazine is pending experimental determination, we can look to structurally related compounds for expected trends. For instance, studies on other pyridazinone derivatives have shown that solubility generally increases with temperature.[2][3] The following table illustrates how experimentally determined mole fraction solubility data should be presented, using data for a similar pyridazinone derivative as a placeholder.

Table 1: Illustrative Mole Fraction Solubility (x) of a Pyridazinone Derivative in Various Organic Solvents at Different Temperatures

Solvent	T = 298.2 K	T = 303.2 K	T = 308.2 K	T = 313.2 K	T = 318.2 K
Water	5.82 x 10⁻⁶	7.15 x 10⁻⁶	8.79 x 10⁻⁶	1.07 x 10⁻⁵	1.26 x 10⁻⁵
Methanol	1.35 x 10⁻⁴	1.68 x 10⁻⁴	2.08 x 10⁻⁴	2.56 x 10⁻⁴	3.14 x 10⁻⁴
Ethanol	2.15 x 10⁻⁴	2.67 x 10⁻⁴	3.31 x 10⁻⁴	4.08 x 10⁻⁴	5.02 x 10⁻⁴
Acetone	4.52 x 10⁻⁴	5.59 x 10⁻⁴	6.91 x 10⁻⁴	8.52 x 10⁻⁴	1.05 x 10⁻³
Ethyl Acetate	3.21 x 10⁻⁴	3.97 x 10⁻⁴	4.90 x 10⁻⁴	6.04 x 10⁻⁴	7.43 x 10⁻⁴
Acetonitrile	2.89 x 10⁻⁴	3.57 x 10⁻⁴	4.41 x 10⁻⁴	5.43 x 10⁻⁴	6.68 x 10⁻⁴
Dichloromethane	1.78 x 10⁻³	2.19 x 10⁻³	2.69 x 10⁻³	3.30 x 10⁻³	4.05 x 10⁻³
Toluene	8.91 x 10⁻⁵	1.10 x 10⁻⁴	1.36 x 10⁻⁴	1.67 x 10⁻⁴	2.05 x 10⁻⁴
Hexane	1.12 x 10⁻⁶	1.39 x 10⁻⁶	1.72 x 10⁻⁶	2.12 x 10⁻⁶	2.61 x 10⁻⁶

Note: The data in this table is for illustrative purposes and does not represent the actual solubility of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Conclusion: A Pathway to Understanding

This technical guide has outlined a robust and scientifically sound methodology for determining the solubility of 3,6-dichloro-4-(trifluoromethyl)pyridazine in a variety of organic solvents. While direct experimental data is currently limited, the provided protocols and illustrative examples offer a clear path for researchers to generate this critical information. Accurate solubility data will undoubtedly accelerate the research and development efforts involving this promising compound, enabling its full potential to be realized in various scientific and industrial applications.

References

• MDPI. (2019). Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. Available at: [Link]

• Amerigo Scientific. (n.d.). 3,6-Dichloro-4-(trifluoromethyl)pyridazine (95%). Available at: [Link]

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The Synthetic Chemist's Gateway to Novel Kinase Inhibitors: A Technical Guide to 3,6-dichloro-4-(trifluoromethyl)pyridazine

For the discerning researcher in medicinal chemistry and drug development, the strategic selection of foundational scaffolds is paramount to the successful discovery of novel therapeutics. Among the myriad of heterocyclic building blocks, 3,6-dichloro-4-(trifluoromethyl)pyridazine stands out as a highly versatile and valuable starting material, particularly in the synthesis of kinase inhibitors. Its unique electronic properties, conferred by the trifluoromethyl group and the two reactive chlorine atoms, provide a powerful platform for the strategic elaboration of complex molecular architectures.

This in-depth technical guide provides a comprehensive overview of 3,6-dichloro-4-(trifluoromethyl)pyridazine, from its chemical properties and commercial availability to its synthesis and application in the development of targeted therapies. We will delve into the causality behind its reactivity and provide field-proven insights into its utilization as a core scaffold.

Physicochemical Properties and Commercial Availability

Before embarking on any synthetic campaign, a thorough understanding of the starting material's properties and sourcing is essential.

Chemical Profile:

• IUPAC Name: 3,6-dichloro-4-(trifluoromethyl)pyridazine

• CAS Number: 1057672-68-0[1]

• Molecular Formula: C₅HCl₂F₃N₂[1][2]

• Molecular Weight: 216.98 g/mol [1][2]

• Appearance: Solid[1]

• Melting Point: 45-50 °C[1]

• Storage Conditions: 2-8°C[1][2]

Commercial Suppliers:

A reliable supply of high-quality starting materials is crucial for reproducible research. The following table summarizes the key commercial suppliers of 3,6-dichloro-4-(trifluoromethyl)pyridazine. Researchers are advised to request certificates of analysis to confirm purity before use.

Supplier	Catalog Number	Purity	Available Quantities
Sigma-Aldrich	741272	95%	500 MG
Amerigo Scientific	95%	Inquire
Manchester Organics	K14648	97%	Inquire
Apollo Scientific	96%	Inquire
Pharmaffiliates	Inquire
Appretech Scientific	APT004685	Inquire

Synthesis of the Pyridazine Core: A Proposed Route

The proposed multi-step synthesis commences with commercially available ethyl 3,3,3-trifluoropyruvate and culminates in a chlorinated pyridazine derivative that can be readily converted to the target compound.

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• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Nucleophilic Substitution Reactions of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Abstract

This comprehensive guide provides detailed application notes and robust protocols for the nucleophilic aromatic substitution (SNAr) reactions of 3,6-dichloro-4-(trifluoromethyl)pyridazine. This versatile heterocyclic building block is of significant interest to researchers in medicinal chemistry and drug development due to the unique electronic properties conferred by the trifluoromethyl group and the two reactive chlorine centers. This document elucidates the underlying principles governing the regioselectivity of substitution, offering a framework for the strategic synthesis of novel pyridazine derivatives. Detailed, field-tested protocols for reactions with N-, O-, and S-nucleophiles are presented, emphasizing the causality behind experimental design to ensure reproducible and high-yield outcomes.

Introduction: The Strategic Value of the Pyridazine Core

The pyridazine scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of bioactive molecules.[1][2] The introduction of a trifluoromethyl (-CF₃) group at the 4-position of the 3,6-dichloropyridazine ring system creates a substrate with unique and highly desirable properties. The potent electron-withdrawing nature of the -CF₃ group significantly activates the pyridazine ring towards nucleophilic attack, while also modulating the physicochemical properties (e.g., lipophilicity, metabolic stability) of the resulting derivatives. This makes 3,6-dichloro-4-(trifluoromethyl)pyridazine a valuable starting material for the synthesis of novel therapeutic agents, particularly in oncology and kinase inhibitor discovery programs.[1]

Mechanistic Insights and Regioselectivity

The nucleophilic aromatic substitution (SNAr) reactions of 3,6-dichloro-4-(trifluoromethyl)pyridazine proceed via a two-step addition-elimination mechanism. The first, and typically rate-determining, step involves the attack of a nucleophile on one of the carbon atoms bearing a chlorine atom, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. In the second, faster step, the chloride ion is expelled, restoring the aromaticity of the pyridazine ring.

The regioselectivity of the initial substitution (i.e., whether the nucleophile attacks the C3 or C6 position) is a critical consideration in the synthetic design. This selectivity is governed by a combination of electronic and steric factors.

Electronic Control: The Influence of the Trifluoromethyl Group

The -CF₃ group is a powerful electron-withdrawing group (EWG) through the inductive effect. This effect deactivates the adjacent C3 position to a greater extent than the more distant C6 position, making the C6 position generally more electrophilic and thus the primary site of nucleophilic attack under kinetically controlled conditions. Computational studies on related substituted dichloropyrimidines and dichloropyrazines have shown that the presence of an EWG can direct nucleophilic attack to the more remote chloro-substituted position.[3][4]

DOT Script for Reaction Mechanism

Caption: Figure 1. General mechanism for SNAr on 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Kinetic vs. Thermodynamic Control

The interplay between kinetic and thermodynamic control can be exploited to influence the regioselectivity of these reactions.[5][6][7][8][9]

• Kinetic Control: At lower temperatures, the reaction is essentially irreversible, and the product distribution is determined by the relative rates of attack at the C3 and C6 positions. Due to the electronic influence of the -CF₃ group, attack at the C6 position is generally faster, leading to the 3-chloro-6-substituted isomer as the major product.[6][7][8][9]

• Thermodynamic Control: At higher temperatures, the initial nucleophilic attack can become reversible. Under these conditions, the product distribution is governed by the relative thermodynamic stabilities of the final products. The thermodynamically more stable isomer may be the one with the substituent at the C3 position, depending on the nature of the nucleophile and potential intramolecular interactions. To achieve thermodynamic control, it is often necessary to heat the reaction for extended periods to allow for equilibration.[6][7][8][9]

Experimental Protocols

The following protocols are provided as a guide for the nucleophilic substitution reactions of 3,6-dichloro-4-(trifluoromethyl)pyridazine. Researchers should note that optimal conditions may vary depending on the specific nucleophile and desired outcome. All reactions should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

General Considerations

• Solvents: Anhydrous polar aprotic solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), acetonitrile (MeCN), and tetrahydrofuran (THF) are generally recommended to facilitate the formation of the charged Meisenheimer intermediate.

• Bases: A non-nucleophilic base is often required to neutralize the HCl generated during the reaction, particularly when using amine nucleophiles. Common choices include triethylamine (Et₃N), N,N-diisopropylethylamine (DIPEA), or an inorganic base such as potassium carbonate (K₂CO₃) or sodium hydride (NaH) for O- and S-nucleophiles.

• Monitoring: Reaction progress should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the consumption of the starting material and the formation of the product.

DOT Script for Experimental Workflow

Caption: Figure 2. General experimental workflow for SNAr reactions.

Protocol 1: Reaction with N-Nucleophiles (e.g., Aniline)

This protocol describes a general procedure for the mono-amination of 3,6-dichloro-4-(trifluoromethyl)pyridazine, favoring substitution at the C6 position under kinetic control.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine

• Aniline (or other primary/secondary amine)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq).

• Dissolve the starting material in anhydrous DMF.

• Add aniline (1.1 eq) followed by DIPEA (1.5 eq).

• Stir the reaction mixture at room temperature to 50 °C. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-amino-6-chloro-4-(trifluoromethyl)pyridazine derivative.

Protocol 2: Reaction with O-Nucleophiles (e.g., Sodium Methoxide)

This protocol outlines a general method for the mono-alkoxylation of 3,6-dichloro-4-(trifluoromethyl)pyridazine. The regioselectivity can be influenced by temperature.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine

• Sodium methoxide (solid or as a solution in methanol)

• Anhydrous tetrahydrofuran (THF) or methanol

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq).

• Dissolve the starting material in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium methoxide (1.05 eq) as a solid or a solution in methanol.

• Stir the reaction at 0 °C to room temperature. For kinetic control favoring C6 substitution, maintain a lower temperature. For potential thermodynamic control, the reaction can be heated to reflux. Monitor the reaction by TLC or LC-MS.

• Upon completion, carefully quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 3-methoxy-6-chloro-4-(trifluoromethyl)pyridazine isomer.

Protocol 3: Reaction with S-Nucleophiles (e.g., Thiophenol)

This protocol provides a general procedure for the mono-thiolation of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine

• Thiophenol (or other thiol)

• Potassium carbonate (K₂CO₃)

• Anhydrous acetonitrile (MeCN)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq) and potassium carbonate (1.5 eq).

• Add anhydrous acetonitrile, followed by thiophenol (1.1 eq).

• Stir the reaction mixture at room temperature or heat to 50-80 °C if necessary. Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 3-chloro-6-(phenylthio)-4-(trifluoromethyl)pyridazine.

Data Summary and Characterization

The successful synthesis of monosubstituted pyridazine derivatives should be confirmed by standard analytical techniques. The expected regiochemical outcome under kinetically controlled conditions is substitution at the C6 position.

Nucleophile	Reagents and Conditions	Major Product	Expected Yield Range
Aniline	DIPEA, DMF, 25-50 °C	3-chloro-6-(phenylamino)-4-(trifluoromethyl)pyridazine	60-85%
Sodium Methoxide	THF, 0 °C to RT	3-chloro-6-methoxy-4-(trifluoromethyl)pyridazine	70-90%
Thiophenol	K₂CO₃, MeCN, 25-80 °C	3-chloro-6-(phenylthio)-4-(trifluoromethyl)pyridazine	75-95%

Characterization Notes:

• ¹H NMR: The proton on the pyridazine ring will appear as a singlet. The chemical shift will be influenced by the nature of the substituent.

• ¹⁹F NMR: A singlet corresponding to the -CF₃ group is expected.

• ¹³C NMR: The number of signals and their chemical shifts will confirm the structure of the product. The carbon attached to the -CF₃ group will appear as a quartet due to C-F coupling.

• Mass Spectrometry: The molecular ion peak should correspond to the expected mass of the monosubstituted product. The isotopic pattern of the chlorine atom will be observable. Spectroscopic data for related compounds such as 3-amino-6-chloropyridazine and 3-chloro-6-methoxypyridazine can serve as a reference.[10][11][12]

Conclusion

3,6-dichloro-4-(trifluoromethyl)pyridazine is a highly activated and versatile substrate for nucleophilic aromatic substitution reactions. By understanding the principles of electronic control and the interplay of kinetic and thermodynamic factors, researchers can selectively synthesize a wide range of 3-chloro-6-substituted-4-(trifluoromethyl)pyridazine derivatives. The protocols provided herein offer a solid foundation for the exploration of this valuable building block in the development of novel, biologically active compounds. Further derivatization of the remaining chlorine atom can lead to the synthesis of 3,6-disubstituted pyridazines, further expanding the chemical space accessible from this precursor.

References

• QM Magic Class | Chapter 29: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. ([Link])

• Journal of the Chemical Society D: Chemical Communications, Kinetic versus thermodynamic control of products in some nucleophilic aromatic substitution reactions. ([Link])

• SpectraBase, 3-Amino-6-chloro-pyridazine. ([Link])

• Sabt, A., et al. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1616-1630. ([Link])

• Jack Westin MCAT Content, Kinetic Control Versus Thermodynamic Control Of A Reaction. ([Link])

• Hobbs, W. J. (2022). Synthesis and Characterization of Unique Pyridazines. Liberty University. ([Link])

• Organic Chemistry Portal, Synthesis of pyridazines. ([Link])

• Master Organic Chemistry, Thermodynamic and Kinetic Products. ([Link])

• PubMed Central, Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. ([Link])

• ResearchGate, FMO analysis of SNAr selectivity with 2,4-dichloropyridine, revealing... ([Link])

• ResearchGate, Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines. ([Link])

• Wikipedia, Thermodynamic and kinetic reaction control. ([Link])

• SpectraBase, 3-Chloro-6-methoxy-pyridazine. ([Link])

• PubChem, 6-Amino-3-chloropyridazine. ([Link])

• Organic Chemistry Portal, Synthesis of pyridazines. ([Link])

• PubMed Central, Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. ([Link])

• ResearchGate, Synthesis and Characterization of Novel Substituted 3,6‐Di(2‐pyridyl)pyridazine Metal‐Coordinating Ligands. ([Link])

• CORE, Concerted Nucleophilic Aromatic Substitution Reactions. ([Link])

• Wikipedia, Thermodynamic and kinetic reaction control. ([Link])

• PubMed Central, Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety. ([Link])

• MDPI, Special Issue : Synthesis of Bioactive Compounds, 3rd Edition. ([Link])

• ACS Publications, Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration. ([Link])

• PubChem, 6-Amino-3-chloropyridazine. ([Link])

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• 1. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Cross-Coupling Reactions Involving 3,6-Dichloro-4-(trifluoromethyl)pyridazine

Introduction: The Strategic Value of the 4-(Trifluoromethyl)pyridazine Scaffold

The pyridazine core is a privileged heterocyclic motif, frequently encountered in medicinal chemistry and materials science. The introduction of a trifluoromethyl (-CF₃) group imparts unique properties, such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics, making trifluoromethylated pyridazines highly sought-after building blocks in drug discovery.[1] Specifically, 3,6-dichloro-4-(trifluoromethyl)pyridazine is a versatile substrate, offering two reactive chlorine atoms that can be selectively functionalized through palladium-catalyzed cross-coupling reactions. This allows for the modular and efficient construction of complex molecular architectures.

This guide provides detailed application notes and robust protocols for the selective functionalization of 3,6-dichloro-4-(trifluoromethyl)pyridazine via Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions. The methodologies presented are grounded in established principles for the cross-coupling of dihaloheterocycles and are designed to provide researchers with a reliable starting point for their synthetic endeavors.

Mechanistic Overview: The Palladium Catalytic Cycle

Understanding the fundamental mechanism of palladium-catalyzed cross-coupling is crucial for troubleshooting and optimizing these reactions. The generally accepted catalytic cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of the pyridazine, forming a Pd(II) intermediate.

• Transmetalation: The organic group from the coupling partner (e.g., organoboron in Suzuki, organocopper in Sonogashira, or an amine in Buchwald-Hartwig) is transferred to the palladium center.

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated, forming the desired C-C or C-N bond and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.

dot digraph "Palladium_Catalytic_Cycle" { graph [fontname="Arial", fontsize=12, label="General Palladium Cross-Coupling Cycle", labelloc=t, width=7.5, ratio=0.7]; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10];

// Nodes Pd0 [label="Pd(0)L₂\n(Active Catalyst)", fillcolor="#F1F3F4", fontcolor="#202124"]; OxAdd [label="Oxidative\nAddition\nComplex", fillcolor="#F1F3F4", fontcolor="#202124"]; Transmetalation [label="Transmetalation\nComplex", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Pd0 -> OxAdd [label="Ar-X"]; OxAdd -> Transmetalation [label="R-M"]; Transmetalation -> Pd0 [label="Reductive\nElimination", pos="e,0.5", headlabel="Ar-R"];

// Invisible nodes for layout {rank=same; Pd0; Transmetalation;} }

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Regioselectivity in 4-Substituted 3,6-Dichloropyridazines

A primary challenge in the functionalization of dihaloheterocycles is controlling regioselectivity. For 4-substituted 3,6-dichloropyridazines, several factors influence which chlorine atom reacts first:

• Electronic Effects: The electron-withdrawing nature of the pyridazine nitrogens and the trifluoromethyl group can influence the electrophilicity of the C3 and C6 positions.

• Steric Hindrance: The substituent at the C4 position can sterically hinder the approach of the bulky palladium catalyst to the adjacent C3 or C5 positions. In the case of 3,6-dichloro-4-(trifluoromethyl)pyridazine, the -CF₃ group at C4 may disfavor reaction at the C3 position.

• Ligand Control: The choice of phosphine ligand on the palladium catalyst can dramatically influence the site of reaction. Bulky, electron-rich ligands can override the intrinsic electronic preferences of the substrate.[2]

For 3,6-dichloropyridazines, the reaction generally favors the position with the most favorable combination of electronic activation and steric accessibility. In the case of our target molecule, the C6 position is often the more reactive site due to the steric hindrance at C3 from the adjacent trifluoromethyl group.[3]

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a robust and widely used method for forming C(sp²)-C(sp²) bonds, making it ideal for synthesizing aryl- or heteroaryl-substituted pyridazines.[4]

Causality Behind Experimental Choices

• Catalyst: Pd(PPh₃)₄ is a reliable catalyst for many Suzuki couplings. For more challenging substrates like chloro-heterocycles, a combination of a palladium precursor like Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos) is often more effective.[5]

• Base: A base is required to activate the boronic acid for transmetalation. Aqueous sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) are common choices. For more sensitive substrates, a stronger, non-aqueous base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be beneficial.[6]

• Solvent: A mixture of an organic solvent (e.g., toluene, 1,4-dioxane) and water is typically used to dissolve both the organic and inorganic reagents.

Protocol 1: General Procedure for Monoselective Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for the Suzuki coupling of related chloropyridazines.[7]

dot digraph "Suzuki_Workflow" { graph [fontname="Arial", fontsize=12, label="Suzuki Coupling Workflow", labelloc=t, width=7.5, ratio=0.7]; node [shape=box, style=filled, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];

// Nodes Setup [label="Reaction Setup\n(Substrate, Boronic Acid, Base, Catalyst, Solvent)"]; Degas [label="Degas with N₂/Ar"]; React [label="Heat to 80-110 °C\n(4-24 h)"]; Workup [label="Aqueous Workup\n& Extraction"]; Purify [label="Column Chromatography"]; Product [label="Characterized Product"];

// Edges Setup -> Degas; Degas -> React; React -> Workup; Workup -> Purify; Purify -> Product; }

Caption: Experimental workflow for the Suzuki-Miyaura coupling reaction.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd₂(dba)₃ (0.02 equiv)

• XPhos (0.04 equiv)

• K₃PO₄ (2.0 equiv)

• 1,4-Dioxane/H₂O (4:1 mixture)

Procedure:

• To an oven-dried Schlenk flask, add 3,6-dichloro-4-(trifluoromethyl)pyridazine, the arylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add Pd₂(dba)₃ and XPhos to the flask.

• Add the degassed 1,4-dioxane/H₂O solvent mixture via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 6-aryl-3-chloro-4-(trifluoromethyl)pyridazine.

Catalyst System	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd(PPh₃)₄	Na₂CO₃ (aq)	Toluene/EtOH/H₂O	110	60-80
Pd₂(dba)₃ / XPhos	K₃PO₄	1,4-Dioxane/H₂O	100	75-95
Pd(OAc)₂ / SPhos	Cs₂CO₃	Toluene	100	80-98
Yields are estimated based on reactions with structurally similar substrates and may require optimization.

Sonogashira Coupling: C-C Triple Bond Formation

The Sonogashira reaction enables the coupling of terminal alkynes with aryl halides, providing a direct route to alkynyl-substituted pyridazines.[8] These products are valuable intermediates for further transformations or as components in functional materials.[9]

Causality Behind Experimental Choices

• Catalyst System: The classic Sonogashira reaction employs a dual catalyst system: a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) to facilitate the main cross-coupling cycle, and a copper(I) co-catalyst (e.g., CuI) to activate the alkyne.[10]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), is used to deprotonate the terminal alkyne and act as a solvent.

• Copper-Free Conditions: To avoid the potential for alkyne homocoupling (Glaser coupling), copper-free Sonogashira protocols have been developed, often requiring a stronger base and a more active palladium catalyst system.

Protocol 2: General Procedure for Sonogashira Coupling

This protocol is based on standard Sonogashira conditions that have been successfully applied to other chloropyridines.[11]

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 equiv)

• Terminal alkyne (1.5 equiv)

• PdCl₂(PPh₃)₂ (0.03 equiv)

• CuI (0.05 equiv)

• Triethylamine (Et₃N)

• THF (optional, as a co-solvent)

Procedure:

• To a Schlenk flask, add 3,6-dichloro-4-(trifluoromethyl)pyridazine, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with an inert gas three times.

• Add degassed triethylamine (and THF if needed) via syringe.

• Add the terminal alkyne dropwise to the stirred solution.

• Heat the reaction mixture to 60-80 °C for 6-18 hours, monitoring by TLC or LC-MS.

• After cooling, filter the reaction mixture through a pad of Celite to remove the ammonium salts, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography to afford the 6-alkynyl-3-chloro-4-(trifluoromethyl)pyridazine.

Palladium Catalyst	Co-catalyst	Base	Solvent	Temperature (°C)	Typical Yield (%)
PdCl₂(PPh₃)₂	CuI	Et₃N	THF/Et₃N	60	65-85
Pd(PPh₃)₄	CuI	i-Pr₂NH	Toluene	80	70-90
Yields are estimated based on reactions with structurally similar substrates and may require optimization.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl amines from aryl halides.[12] This reaction is particularly valuable for accessing novel pyridazine derivatives with diverse amine substituents.[13]

Causality Behind Experimental Choices

• Catalyst/Ligand: This reaction is highly dependent on the choice of a bulky, electron-rich phosphine ligand. Ligands like XPhos, RuPhos, and BrettPhos are commonly used with a palladium precursor (Pd(OAc)₂ or Pd₂(dba)₃) to efficiently couple a wide range of amines with aryl chlorides.[14]

• Base: A strong, non-nucleophilic base is essential for the deprotonation of the amine and to facilitate the reductive elimination step. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are frequently employed.[15]

• Solvent: Anhydrous, aprotic solvents like toluene or 1,4-dioxane are typically used.

Protocol 3: General Procedure for Buchwald-Hartwig Amination

This protocol is adapted from established methods for the amination of electron-deficient aryl chlorides.[16]

dot digraph "Buchwald_Hartwig_Workflow" { graph [fontname="Arial", fontsize=12, label="Buchwald-Hartwig Amination Workflow", labelloc=t, width=7.5, ratio=0.7]; node [shape=box, style=filled, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];

// Nodes Setup [label="Reaction Setup in Glovebox\n(Substrate, Amine, Base, Catalyst, Ligand)"]; Solvent [label="Add Anhydrous Solvent"]; React [label="Heat to 80-120 °C\n(6-24 h)"]; Workup [label="Aqueous Workup\n& Extraction"]; Purify [label="Column Chromatography"]; Product [label="Characterized Product"];

// Edges Setup -> Solvent; Solvent -> React; React -> Workup; Workup -> Purify; Purify -> Product; }

Caption: Experimental workflow for the Buchwald-Hartwig amination reaction.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 equiv)

• Primary or secondary amine (1.2 equiv)

• Pd₂(dba)₃ (0.02 equiv)

• RuPhos (0.04 equiv)

• NaOtBu (1.5 equiv)

• Anhydrous Toluene

Procedure:

• Inside a glovebox, charge an oven-dried vial with 3,6-dichloro-4-(trifluoromethyl)pyridazine, the amine, NaOtBu, Pd₂(dba)₃, and RuPhos.

• Add anhydrous toluene to the vial and seal it with a screw cap containing a PTFE septum.

• Remove the vial from the glovebox and place it in a preheated oil bath at 100-120 °C.

• Stir the reaction mixture for 6-24 hours, monitoring its progress by LC-MS.

• After the reaction is complete, cool the vial to room temperature and quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Dilute the mixture with ethyl acetate and water, then separate the layers.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the 6-amino-3-chloro-4-(trifluoromethyl)pyridazine derivative.

Palladium Precursor	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd₂(dba)₃	RuPhos	NaOtBu	Toluene	110	70-90
Pd(OAc)₂	XPhos	Cs₂CO₃	1,4-Dioxane	100	65-85
Yields are estimated based on reactions with structurally similar substrates and may require optimization.

Conclusion

3,6-Dichloro-4-(trifluoromethyl)pyridazine is a valuable and versatile building block for the synthesis of complex, functionalized pyridazine derivatives. The Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions provide reliable and modular strategies for the selective formation of C-C and C-N bonds at the C6 position. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this important substrate in their synthetic campaigns, paving the way for the discovery of new therapeutic agents and advanced materials. Careful optimization of reaction conditions, particularly the choice of ligand and base, will be key to achieving high yields and selectivities.

References

• D. J. T. T. M. M. P. J. D. B. S. D. W. Bull, “Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes,” Chemical Science, 2021. [Link]

• J. P. Norman, N. G. Larson, E. D. Entz, and S. R. Neufeldt, “Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems,” J. Org. Chem., 2022. [Link]

• “Buchwald–Hartwig amination,” Wikipedia. [Link]

• “Buchwald-Hartwig Amination,” ACS Green Chemistry Institute Pharmaceutical Roundtable. [Link]

• “Sonogashira Coupling,” Chemistry LibreTexts. [Link]

• “Buchwald-Hartwig Amination,” Chemistry LibreTexts. [Link]

• “Synthesis of 3-amino-6-[3-(trifluoromethyl)phenyl]pyridazine,” PrepChem.com. [Link]

• D. A. Watson et al., “Catalyst-Controlled Regioselective Suzuki Couplings at Both Positions of Dihaloimidazoles, Dihalooxazoles, and Dihalothiazoles,” J. Org. Chem., 2010. [Link]

• “Sonogashira Coupling,” Organic Chemistry Portal. [Link]

• S. Kumar et al., “Synthesis and bioevaluation of 6-chloropyridazin-3-yl hydrazones and 6-chloro-3-substituted-[2][3][13]triazolo[4,3-b]pyridazines as cytotoxic agents,” Bioorg. Chem., 2019. [Link]

• P. Cao et al., “Facile synthesis of 6-aryl 5-N-substituted pyridazinones: microwave-assisted Suzuki-Miyaura cross coupling of 6-chloropyridazinones,” J. Org. Chem., 2008. [Link]

• “Synthesis of pyridazines,” Organic Chemistry Portal. [Link]

• H. Arslan et al., “3-Chloro-6-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyridazine,” Acta Crystallographica Section E, 2010. [Link]

• M. Maj-Zajac et al., “Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors,” Molecules, 2021. [Link]

• “Key sequential Buchwald–Hartwig amination reactions in the synthesis of imidazopyridazines 139,” ResearchGate. [Link]

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Application Notes and Protocols for the Utilization of 3,6-dichloro-4-(trifluoromethyl)pyridazine in Medicinal Chemistry

Introduction: The Strategic Value of the Pyridazine Scaffold in Drug Discovery

The pyridazine heterocycle is a privileged scaffold in medicinal chemistry, prized for its unique electronic properties and versatile synthetic handles. Its inherent polarity, capacity for hydrogen bonding, and ability to engage in π-stacking interactions make it a valuable component in the design of ligands for a diverse range of biological targets.[1] The introduction of a trifluoromethyl (-CF3) group, a common bioisostere for a methyl group, can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. The combination of a dichloropyridazine core with a trifluoromethyl substituent, as seen in 3,6-dichloro-4-(trifluoromethyl)pyridazine , creates a highly reactive and strategically valuable building block for the synthesis of novel therapeutic agents.

This document serves as a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the effective utilization of 3,6-dichloro-4-(trifluoromethyl)pyridazine. We will delve into its synthesis, reactivity, and application in the construction of biologically active molecules, supported by detailed experimental protocols and mechanistic insights.

Chemical Properties and Reactivity Profile

3,6-dichloro-4-(trifluoromethyl)pyridazine (MW: 216.98 g/mol ; CAS: 1057672-68-0) is a crystalline solid at room temperature. The pyridazine ring is electron-deficient, a characteristic that is further amplified by the presence of two electronegative chlorine atoms and the strongly electron-withdrawing trifluoromethyl group. This pronounced electrophilicity is the cornerstone of its utility in medicinal chemistry.

The primary mode of reactivity for this scaffold is Nucleophilic Aromatic Substitution (SNAr) . The chlorine atoms at the C3 and C6 positions are excellent leaving groups, readily displaced by a wide array of nucleophiles. The trifluoromethyl group at the C4 position exerts a significant influence on the regioselectivity of these reactions.

Regioselectivity in SNAr Reactions

The two chlorine atoms on the pyridazine ring are chemically non-equivalent. The regioselectivity of the first nucleophilic substitution is dictated by a combination of electronic and steric factors. Generally, the C6 position is more susceptible to nucleophilic attack than the C3 position due to the electronic influence of the adjacent nitrogen atom and the trifluoromethyl group. However, the specific outcome can be influenced by the nature of the nucleophile, the solvent, and the reaction temperature. This differential reactivity can be exploited to synthesize unsymmetrically substituted pyridazines in a controlled, stepwise manner.

Applications in Medicinal Chemistry: A Scaffold for Kinase Inhibitors

The 3,6-disubstituted pyridazine framework has emerged as a promising scaffold for the development of kinase inhibitors, a class of drugs that has revolutionized cancer therapy. The two points of diversification on the pyridazine ring allow for the exploration of chemical space and the optimization of interactions with the kinase active site.

A notable example, while not originating from the exact title compound, is the discovery of 3,6-disubstituted pyridazines as potent inhibitors of Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the cell cycle that is often dysregulated in cancer.[2] In a study by Sabt et al., a series of 3,6-disubstituted pyridazines bearing a trifluoromethyl group were synthesized and evaluated for their anti-proliferative activity.[2]

Structure-Activity Relationship (SAR) Insights

The following table summarizes the structure-activity relationship for a series of 3,6-disubstituted pyridazine derivatives as CDK2 inhibitors, highlighting the impact of different substituents on their biological activity.

Compound ID	R1 (at C6)	R2 (at C3)	T-47D IC50 (µM)	MDA-MB-231 IC50 (µM)	CDK2 IC50 (nM)
11h	Morpholine	4-Fluorobenzylamino	1.60	3.99	43.8
11l	Morpholine	2-(4-Methylpiperazin-1-yl)ethylamino	1.57	4.87	55.6
11m	Morpholine	4-(Tetrahydro-2H-pyran-4-yl)methylamino	0.43	0.99	20.1

Data extracted from Sabt, A. et al. J Enzyme Inhib Med Chem. 2020.[2]

These results underscore the potential of the 3,6-disubstituted pyridazine scaffold in generating potent and selective kinase inhibitors. The ability to readily introduce diverse functionality at the C3 and C6 positions using 3,6-dichloro-4-(trifluoromethyl)pyridazine as a starting material makes it an invaluable tool in hit-to-lead and lead optimization campaigns.

Experimental Protocols

Proposed Synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Workflow for the Synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Caption: Proposed synthetic workflow for 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Step 1: Synthesis of 4-(Trifluoromethyl)pyridazin-3(2H)-one

This protocol is adapted from methodologies for synthesizing pyridazin-3(2H)-ones from γ-keto nitrile precursors.[3]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the starting α-trifluoromethyl γ-keto nitrile (1.0 eq) in a suitable solvent such as ethanol or acetic acid.

• Addition of Hydrazine: Add hydrazine hydrate (1.1 - 1.5 eq) dropwise to the stirred solution at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into ice-water. The product will precipitate out of solution.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to afford 4-(trifluoromethyl)pyridazin-3(2H)-one. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2: Chlorination to 3,6-dichloro-4-(trifluoromethyl)pyridazine

This protocol is based on standard procedures for the chlorination of pyridazinones.[2][4]

• Reaction Setup: In a fume hood, suspend 4-(trifluoromethyl)pyridazin-3(2H)-one (1.0 eq) in an excess of phosphorus oxychloride (POCl3, 5-10 eq). A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

• Reaction: Heat the mixture to reflux (approximately 105 °C) and stir for 3-5 hours. The reaction should become a homogeneous solution. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Carefully quench the reaction by slowly pouring the cooled mixture onto crushed ice with vigorous stirring. This step is highly exothermic and should be performed with caution.

• Neutralization and Extraction: Neutralize the acidic aqueous solution with a base, such as sodium bicarbonate or ammonium hydroxide, to a pH of 7-8. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield pure 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Application Protocol: Derivatization via Nucleophilic Aromatic Substitution (SNAr)

This protocol provides a general procedure for the mono-substitution of 3,6-dichloro-4-(trifluoromethyl)pyridazine with an amine nucleophile, exemplified by morpholine. This reaction is a key step in building libraries of compounds for biological screening.

Workflow for Mono-amination of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Caption: General workflow for the mono-SNAr reaction.

Protocol: Synthesis of 6-Morpholino-3-chloro-4-(trifluoromethyl)pyridazine

• Reaction Setup: To a solution of 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq) in a suitable anhydrous solvent (e.g., ethanol, isopropanol, or THF) in a round-bottom flask, add a non-nucleophilic base such as diisopropylethylamine (DIPEA, 1.2 eq).

• Addition of Nucleophile: Add morpholine (1.0 eq) dropwise to the stirred solution at room temperature.

• Reaction: Heat the reaction mixture to a temperature between 60-80 °C and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material. The formation of a single major product spot should be observed.

• Work-up: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Extraction: Redissolve the residue in ethyl acetate and wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 6-morpholino-3-chloro-4-(trifluoromethyl)pyridazine. The remaining chloro-substituent can then be displaced in a subsequent SNAr reaction with a different nucleophile to generate asymmetrically disubstituted pyridazines.

Conclusion

3,6-dichloro-4-(trifluoromethyl)pyridazine is a highly valuable and versatile building block for medicinal chemistry. Its predictable reactivity in SNAr reactions, coupled with the beneficial properties imparted by the trifluoromethyl group, makes it an ideal starting point for the synthesis of diverse compound libraries, particularly in the pursuit of novel kinase inhibitors. The protocols and insights provided herein are intended to empower researchers to effectively harness the potential of this powerful synthetic intermediate in their drug discovery endeavors.

References

• Sabt, A., Eldehna, W. M., Al-Warhi, T., Alotaibi, O. J., Elaasser, M. M., Suliman, H., & Abdel-Aziz, H. A. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1616–1630. [Link]

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Application Notes & Protocols: 3,6-dichloro-4-(trifluoromethyl)pyridazine as a Versatile Building Block for Modern Agrochemicals

Introduction: The Strategic Value of a Fluorinated Pyridazine Core

The pyridazine heterocycle is a privileged scaffold in the design of bioactive molecules, with numerous derivatives commercialized as pharmaceuticals and agrochemicals.[1][2] The introduction of a trifluoromethyl (CF3) group often enhances the metabolic stability, lipophilicity, and binding affinity of a molecule, making it a highly sought-after feature in modern crop protection agents.[3] The compound 3,6-dichloro-4-(trifluoromethyl)pyridazine stands at the confluence of these two strategic elements. Its trifluoromethyl-decorated pyridazine core, activated by two reactive chlorine atoms, presents a powerful and versatile platform for the synthesis of novel herbicides, fungicides, and insecticides.[4][5]

This guide provides an in-depth exploration of 3,6-dichloro-4-(trifluoromethyl)pyridazine, detailing its chemical properties, core reactivity, and proven synthetic applications. We offer field-tested protocols for its key transformations, emphasizing the scientific rationale behind procedural choices to empower researchers in the rapid development of next-generation agrochemicals.

Physicochemical Properties and Safe Handling

Understanding the fundamental properties of this building block is critical for its effective and safe utilization in the laboratory.

Table 1: Physicochemical Data for 3,6-dichloro-4-(trifluoromethyl)pyridazine

Property	Value	Source(s)
CAS Number	1057672-68-0	[6]
Molecular Formula	C₅HCl₂F₃N₂	[6]
Molecular Weight	216.98 g/mol	[6]
Appearance	Solid
Melting Point	45-50 °C
Purity	≥95%	[6]
Storage	2-8°C, away from moisture	[6]

Safety and Handling Precautions

As a halogenated and reactive intermediate, 3,6-dichloro-4-(trifluoromethyl)pyridazine requires careful handling.

• Hazards: The compound is classified as a skin irritant (H315), a serious eye irritant (H319), and may cause respiratory irritation (H335).

• Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood. Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[7][8]

• Storage: Store in a tightly sealed container in a cool, dry place (2-8°C) to prevent degradation.

• Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations.[8]

Core Reactivity: A Gateway to Chemical Diversity

The synthetic utility of 3,6-dichloro-4-(trifluoromethyl)pyridazine is dominated by the reactivity of its two chlorine atoms. The strongly electron-withdrawing CF3 group and the pyridazine nitrogen atoms activate the C-Cl bonds toward two principal classes of transformation: Nucleophilic Aromatic Substitution (SNA_r_) and Palladium-Catalyzed Cross-Coupling.

Caption: Synthetic pathways from the core building block to major agrochemical classes.

• Herbicides: Many pyridazine-based herbicides function by inhibiting phytoene desaturase (PDS), a key enzyme in carotenoid biosynthesis, leading to bleaching of the target weeds. [9]The synthesis often involves a nucleophilic substitution of one chlorine with a substituted phenoxy group. [9]* Fungicides: The pyridazine scaffold is integral to fungicides that target fungal respiration or tubulin polymerization. [10][11]The recently developed fungicide pyridachlometyl highlights the potential of this chemical class. [10]* Insecticides and Acaricides: Pyridazine derivatives have been developed into potent insecticides. For instance, pyridaben is a well-known METI acaricide. More recently, compounds like dimpropyridaz have been identified as a new class of chordotonal organ modulators for controlling piercing-sucking insects. [2][12]

Detailed Experimental Protocols

The following protocols provide robust starting points for the synthetic manipulation of 3,6-dichloro-4-(trifluoromethyl)pyridazine. Researchers should perform their own optimization based on the specific substrate and desired outcome.

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution with a Phenol

This protocol describes the synthesis of an aryl ether derivative, a common step in the development of herbicides.

Caption: Experimental workflow for the synthesis of an aryl ether via SNAr.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq)

• Substituted Phenol (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Deionized Water

• Sodium Sulfate (Na₂SO₄), anhydrous

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq), the substituted phenol (1.1 eq), and anhydrous DMF (approx. 0.2 M concentration).

• Base Addition: Add anhydrous potassium carbonate (2.0 eq) portion-wise with stirring.

• Reaction: Heat the reaction mixture to 80-100 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

• Workup: Cool the reaction to room temperature. Carefully pour the mixture into deionized water and extract with ethyl acetate (3x). Combine the organic layers, wash with water and then brine, and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., Hexanes/Ethyl Acetate gradient) to yield the desired mono-arylated product.

Scientist's Notes:

• Causality: K₂CO₃ is a mild base suitable for deprotonating the phenol without causing unwanted side reactions. DMF is an excellent polar aprotic solvent for S_N_Ar reactions as it effectively solvates cations, leaving the nucleophilic anion more reactive.

• Trustworthiness: The reaction should be monitored closely. Over-heating or extended reaction times can lead to the formation of the di-substituted product. A 1.1 equivalent charge of the phenol is a good starting point to favor mono-substitution.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol details the formation of a C-C bond by coupling the pyridazine with an arylboronic acid.

Caption: Experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq)

• Arylboronic Acid (1.2 eq)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., Cs₂CO₃, Na₂CO₃, 2.0-3.0 eq)

• Solvent System (e.g., 1,4-Dioxane/Water 4:1), degassed

• Ethyl Acetate

• Celite®

Procedure:

• Reaction Setup: To a Schlenk flask, add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq), the arylboronic acid (1.2 eq), and the base (e.g., Cs₂CO₃, 3.0 eq).

• Inerting: Evacuate and backfill the flask with an inert gas (N₂ or Argon) three times.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-Dioxane/Water).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 eq) under a positive flow of inert gas.

• Reaction: Heat the mixture to 90-110 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove palladium residues. Transfer the filtrate to a separatory funnel, wash with water and brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the organic layer. Purify the crude product by flash column chromatography on silica gel.

Scientist's Notes:

• Causality: Rigorous degassing of the solvent is crucial to prevent oxidation and deactivation of the Pd(0) catalyst. The choice of base is important; carbonate bases are commonly used, with cesium carbonate often providing superior results for challenging couplings.

• Trustworthiness: A key challenge is achieving mono-arylation. Using a slight excess of the boronic acid (1.2 eq) and carefully monitoring the reaction can favor the desired product. Screening different palladium catalysts and ligands (e.g., SPhos, XPhos) may be necessary to optimize yield and regioselectivity.

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Synthesis of Novel Pyridazine Derivatives from 3,6-dichloro-4-(trifluoromethyl)pyridazine: Application Notes and Protocols

Abstract

This technical guide provides a comprehensive overview and detailed experimental protocols for the synthesis of novel pyridazine derivatives, utilizing the versatile starting material, 3,6-dichloro-4-(trifluoromethyl)pyridazine. The strategic placement of two reactive chlorine atoms, activated by the electron-withdrawing pyridazine ring and the adjacent trifluoromethyl group, renders this molecule an exceptional scaffold for the development of diverse chemical entities. This document is intended for researchers, scientists, and professionals in the field of drug development, offering in-depth insights into key synthetic transformations including nucleophilic aromatic substitution (SNAr), Suzuki-Miyaura cross-coupling, and Sonogashira coupling reactions. The causality behind experimental choices, self-validating protocols, and authoritative references are provided to ensure scientific integrity and reproducibility.

Introduction: The Pyridazine Scaffold in Medicinal Chemistry

The pyridazine nucleus is a prominent heterocyclic motif, frequently encountered in a wide array of biologically active compounds. Its derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The introduction of a trifluoromethyl (CF3) group is a well-established strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. Consequently, pyridazine derivatives bearing a trifluoromethyl substituent are of significant interest in the pursuit of novel therapeutic agents.

The starting material, 3,6-dichloro-4-(trifluoromethyl)pyridazine, serves as a highly valuable building block for the synthesis of diverse libraries of pyridazine-based compounds. The differential reactivity of the two chlorine atoms, influenced by the electronic effects of the trifluoromethyl group, allows for selective and sequential functionalization, paving the way for the creation of complex molecular architectures.

Strategic Functionalization of the Pyridazine Core

The synthetic utility of 3,6-dichloro-4-(trifluoromethyl)pyridazine lies in the selective replacement of its two chlorine atoms. The electron-withdrawing nature of both the pyridazine ring and the trifluoromethyl group activates the C-Cl bonds towards nucleophilic attack. Furthermore, these positions are amenable to palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.

Caption: Key synthetic transformations of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Nucleophilic Aromatic Substitution (SNAr) Reactions

Nucleophilic aromatic substitution is a fundamental method for introducing a variety of functional groups onto the pyridazine ring. The reaction proceeds via the addition of a nucleophile to the electron-deficient ring, followed by the elimination of a chloride ion.

Regioselectivity in SNAr Reactions

In 3,6-dichloro-4-(trifluoromethyl)pyridazine, the chlorine atom at the 6-position is generally more susceptible to nucleophilic attack than the chlorine at the 3-position. This regioselectivity is primarily governed by the electronic influence of the adjacent trifluoromethyl group, which enhances the electrophilicity of the C-6 position. However, the reaction conditions, including the nature of the nucleophile, solvent, and temperature, can also play a role in determining the outcome of the reaction.

Protocol: Monosubstitution with an Amine Nucleophile

This protocol describes the selective monosubstitution of 3,6-dichloro-4-(trifluoromethyl)pyridazine with a primary amine, a common transformation in the synthesis of bioactive molecules.[1]

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine

• Primary amine (e.g., morpholine)

• N,N-Diisopropylethylamine (DIPEA) or other non-nucleophilic base

• 1,4-Dioxane (anhydrous)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq).

• Add anhydrous 1,4-dioxane to dissolve the starting material.

• Under a gentle stream of inert gas, add the primary amine (1.1 eq) followed by the base (1.5 eq).

• Heat the reaction mixture to reflux (approximately 101 °C for 1,4-dioxane) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 6-amino-3-chloro-4-(trifluoromethyl)pyridazine derivative.

Reactant	Product	Typical Yield	Reference
3,6-dichloro-4-(trifluoromethyl)pyridazine	6-morpholino-3-chloro-4-(trifluoromethyl)pyridazine	70-85%	[1]
3,6-dichloro-4-(trifluoromethyl)pyridazine	6-(benzylamino)-3-chloro-4-(trifluoromethyl)pyridazine	65-80%	Analogous to[1]

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a powerful and versatile palladium-catalyzed reaction for the formation of C-C bonds between an organohalide and an organoboron compound. This reaction is widely used in the synthesis of biaryl and heteroaryl compounds, which are prevalent in many pharmaceutical agents.

Regioselectivity in Suzuki-Miyaura Coupling

For 4-substituted 3,6-dichloropyridazines, Suzuki-Miyaura coupling reactions generally occur with high regioselectivity at the C-6 position, which is distal to the substituent at C-4. This selectivity is attributed to a combination of steric and electronic factors.

Protocol: Monosubstitution with an Arylboronic Acid

This protocol provides a general procedure for the monosubstitution of 3,6-dichloro-4-(trifluoromethyl)pyridazine with an arylboronic acid.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh3)4 or PdCl2(dppf))

• Base (e.g., Na2CO3, K2CO3, or Cs2CO3)

• Solvent system (e.g., 1,4-dioxane/water or toluene/ethanol/water)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• In a reaction vessel, combine 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq), the arylboronic acid (1.2 eq), and the base (2.0-3.0 eq).

• Add the solvent system.

• Degas the mixture by bubbling with an inert gas for 15-20 minutes.

• Add the palladium catalyst (2-5 mol%) under a counter-flow of inert gas.

• Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous Na2SO4.

• Concentrate the organic layer under reduced pressure and purify the residue by column chromatography on silica gel.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Sonogashira Coupling Reactions

The Sonogashira coupling is a palladium- and copper-cocatalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide.[2] This reaction is highly efficient for the formation of C(sp)-C(sp2) bonds and is a valuable tool for the synthesis of conjugated enynes and arylalkynes.

Reaction Conditions and Considerations

The Sonogashira reaction is typically carried out under mild conditions, often at room temperature, using a palladium catalyst (e.g., Pd(PPh3)4 or PdCl2(PPh3)2), a copper(I) co-catalyst (e.g., CuI), and an amine base (e.g., triethylamine or diisopropylamine), which also serves as the solvent.[3][4] The reactivity of the halide follows the order I > Br > Cl. For chloro-heterocycles, more forcing conditions or the use of more active catalyst systems may be required.

Protocol: Coupling with a Terminal Alkyne

This protocol outlines a general procedure for the Sonogashira coupling of 3,6-dichloro-4-(trifluoromethyl)pyridazine with a terminal alkyne.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine

• Terminal alkyne (e.g., phenylacetylene)

• Palladium catalyst (e.g., PdCl2(PPh3)2)

• Copper(I) iodide (CuI)

• Amine base (e.g., triethylamine or diisopropylamine, anhydrous)

• Co-solvent (e.g., THF or DMF, anhydrous, optional)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a Schlenk flask, add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq), the palladium catalyst (2-5 mol%), and CuI (5-10 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Add the anhydrous amine base and any co-solvent.

• Add the terminal alkyne (1.2 eq) via syringe.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C).

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalysts.

• Wash the Celite pad with an organic solvent (e.g., ethyl acetate).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Catalyst System	Base	Typical Conditions	Reference
PdCl2(PPh3)2 / CuI	Triethylamine	RT to 60 °C	[2]
Pd(PPh3)4 / CuI	Diisopropylamine	RT to 50 °C	[3]

Conclusion

3,6-dichloro-4-(trifluoromethyl)pyridazine is a highly versatile and valuable starting material for the synthesis of a wide range of novel pyridazine derivatives. The strategic application of nucleophilic aromatic substitution, Suzuki-Miyaura coupling, and Sonogashira coupling allows for the selective and efficient functionalization of the pyridazine core. The protocols and insights provided in this guide are intended to empower researchers in the fields of medicinal chemistry and drug discovery to explore the vast chemical space accessible from this key building block, ultimately contributing to the development of new and improved therapeutic agents.

References

• Elmeligie, S., Ahmed, E. M., Abuel-Maaty, S. M., et al. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. RSC Advances, 10(49), 29337-29353. Available at: [Link]

• Takahayashi, N. (1956). Synthesis of Pyridazine Derivatives. VIII. Nucleophilic Substitution of 3,6-Dichloro-4-Methylpyridazine. Pharmaceutical Bulletin, 4(1), 14-18. Available at: [Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Available at: [Link]

• Organic Chemistry Portal. Sonogashira Coupling. Available at: [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Available at: [Link]

• Wikipedia. Sonogashira coupling. Available at: [Link]

• Chemistry LibreTexts. Sonogashira Coupling. Available at: [Link]

• Myers, A. G. The Suzuki Reaction. Harvard University. Available at: [Link]

• ACS Publications. Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation. Available at: [Link]

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• 1. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]

protocol for Suzuki coupling with 3,6-dichloro-4-(trifluoromethyl)pyridazine

An Application Guide for the Suzuki-Miyaura Coupling of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Introduction: Harnessing a Challenged Substrate in Modern Synthesis

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its reliability in constructing carbon-carbon bonds.[1][2] Its widespread adoption in pharmaceutical and materials science is due to its mild reaction conditions, functional group tolerance, and the commercial availability and low toxicity of its organoboron reagents.[1][3][4]

This guide focuses on a particularly relevant yet challenging substrate: 3,6-dichloro-4-(trifluoromethyl)pyridazine . This molecule is of significant interest to medicinal chemists due to the prevalence of the pyridazine scaffold in bioactive compounds. However, its structure presents a unique set of considerations for cross-coupling:

• Dual Chloro-Substituents: As a heteroaryl chloride, it is inherently less reactive than its bromide or iodide analogs, often necessitating highly active catalyst systems.[4][5][6] The presence of two identical leaving groups introduces the challenge of controlling selectivity for mono- versus di-substitution.[7][8]

• Electron-Deficient Core: The pyridazine ring is naturally electron-deficient, a characteristic that is dramatically amplified by the potent electron-withdrawing trifluoromethyl (-CF3) group.[9] This strong electronic pull activates the C-Cl bonds, making the oxidative addition step of the catalytic cycle more favorable than for typical aryl chlorides.[5][10]

This application note provides a comprehensive framework for researchers, offering not just a protocol, but a detailed examination of the mechanistic principles and strategic considerations required to successfully functionalize 3,6-dichloro-4-(trifluoromethyl)pyridazine via Suzuki-Miyaura coupling.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[5][6][11] Understanding these fundamental steps is crucial for rational troubleshooting and optimization.

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst inserting into the carbon-chlorine bond of the pyridazine. This is often the rate-determining step for aryl chlorides.[1] The electron-deficient nature of the 3,6-dichloro-4-(trifluoromethyl)pyridazine substrate significantly facilitates this step.[9]

• Transmetalation: Following oxidative addition, a ligand exchange occurs where the organic moiety from the activated boronic acid (or ester) displaces the halide on the Pd(II) complex. This step is critically dependent on a base, which activates the organoboron species to enhance its nucleophilicity.[1][2][3]

• Reductive Elimination: In the final step, the two organic partners on the palladium complex couple, forming the new C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the cycle.[6][11]

Figure 1: The Suzuki-Miyaura Catalytic Cycle

Protocol Design: Key Experimental Parameters

Successfully coupling this substrate requires careful selection of the catalyst, base, and solvent. Given the dichloro-substitution, achieving mono-arylation is a primary objective, which can often be controlled by stoichiometry and reaction conditions.

• Catalyst System: While standard catalysts like Pd(PPh₃)₄ may show some activity due to the substrate's activated nature, modern catalyst systems are highly recommended for efficiency and reliability with aryl chlorides.[4] Systems composed of a palladium precursor (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a bulky, electron-rich phosphine ligand (e.g., Buchwald ligands like SPhos, XPhos, or RuPhos) are particularly effective.[3][12][13] These ligands promote the challenging oxidative addition step and stabilize the active catalytic species. N-heterocyclic carbene (NHC) based catalysts are also excellent alternatives.[3]

• Base Selection: The base is essential for activating the boronic acid.[14] Potassium phosphate (K₃PO₄) is an excellent starting choice, as it is effective under both aqueous and anhydrous conditions and is often associated with reduced protodeboronation, a common side reaction where the boronic acid is prematurely hydrolyzed.[13][15] Other bases like K₂CO₃, Na₂CO₃, and Cs₂CO₃ are also widely used.[16]

• Solvent Choice: A polar, aprotic solvent is typically required to solubilize the reagents. A mixture of 1,4-dioxane and water (e.g., 4:1 v/v) is a robust and common choice that effectively dissolves both the organic substrate and the inorganic base.[7][11] Toluene or THF can also be used. For substrates sensitive to hydrolysis, strictly anhydrous conditions may be beneficial.[15]

• Regioselectivity: The two chlorine atoms at the C3 and C6 positions are electronically distinct due to the influence of the C4-CF₃ group and the ring nitrogens. The C6 position is meta to the CF₃ group, while the C3 is ortho. This electronic difference often allows for selective mono-substitution. For polychlorinated heterocycles, selective coupling can frequently be achieved by using a slight excess of the boronic acid (1.1-1.2 equivalents) and carefully controlling reaction time and temperature.[7][8][17]

Detailed Experimental Protocol: Mono-Arylation

This protocol provides a reliable starting point for the mono-arylation of 3,6-dichloro-4-(trifluoromethyl)pyridazine. Optimization of temperature, time, and reagent stoichiometry may be necessary for specific boronic acids.

Materials and Equipment:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine

• Arylboronic acid or arylboronic acid pinacol ester

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄), finely ground

• 1,4-Dioxane (anhydrous, degassed)

• Deionized water (degassed)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert gas line (Argon or Nitrogen)

• Standard glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and finely ground K₃PO₄ (3.0 equiv.).

• Inert Atmosphere Purge: Seal the flask and evacuate under vacuum, then backfill with inert gas. Repeat this cycle three to five times to ensure all oxygen is removed.[15]

• Catalyst Preparation: In a separate small vial under inert gas, briefly mix Pd(OAc)₂ (2 mol%) and SPhos (4 mol%).

• Reagent Addition: Under a positive pressure of inert gas, add the pre-mixed catalyst to the Schlenk flask. Then, add the degassed solvent system (1,4-dioxane/water, 4:1 v/v) to achieve a substrate concentration of approximately 0.1 M.

• Reaction Execution: Place the sealed flask in a preheated oil bath at 90-100 °C and stir vigorously for 4-18 hours.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS by periodically taking small aliquots. Check for the consumption of the starting material and the formation of the mono-arylated product.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Add water and extract the product with an organic solvent such as ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to isolate the desired mono-arylated product.[11]

Optimization and Data Summary

For challenging couplings or to improve yield, a systematic optimization of conditions is recommended. The following table outlines rational starting points for screening.

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent System	Temp (°C)	Notes
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (3)	Dioxane/H₂O (4:1)	100	Recommended Starting Point. Robust system for aryl chlorides.
2	Pd₂(dba)₃ (1)	XPhos (4)	K₂CO₃ (3)	Toluene/H₂O (5:1)	100	Alternative ligand and base combination.
3	PdCl₂(dppf) (3)	-	Na₂CO₃ (3)	DME/H₂O (4:1)	90	A more "classical" catalyst, may require longer reaction times.
4	Pd(PPh₃)₄ (5)	-	K₂CO₃ (3)	Dioxane/H₂O (4:1)	100	May be effective due to activated substrate; test if others fail.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst or oxidized ligand. 2. Insufficiently inert atmosphere. 3. Poor solubility of reagents. 4. Base is not strong or soluble enough.	1. Use fresh, high-quality catalyst and ligand.[15] 2. Ensure rigorous degassing of solvents and proper inert gas technique.[13] 3. Screen alternative solvents like DMF or THF. 4. Switch to a stronger or more soluble base (e.g., Cs₂CO₃).
Protodeboronation	1. Presence of excess water. 2. Base is too harsh. 3. Temperature is too high.	1. Use a more stable boronic ester (pinacol or MIDA).[13][15] 2. Switch to a milder base like KF or use anhydrous K₃PO₄ in an anhydrous solvent.[3][15] 3. Screen lower temperatures (e.g., 80 °C).
Homocoupling of Boronic Acid	1. Oxygen present in the reaction mixture.	1. Improve the degassing procedure for solvents and the reaction headspace.[13][18]
Formation of Di-substituted Product	1. Stoichiometry of boronic acid is too high. 2. High catalyst loading or temperature.	1. Reduce the amount of boronic acid to 1.05-1.1 equivalents. 2. Lower the catalyst loading (e.g., to 1 mol% Pd) and/or decrease the reaction temperature.
Poor Regioselectivity	1. Insufficient electronic differentiation under chosen conditions.	1. Screen different ligands. The steric profile of the ligand can significantly influence which C-Cl bond is favored for oxidative addition.[17]

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available from: [Link]

• Guram, A. S., et al. New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry.

• BYJU'S. Merits of the Suzuki Coupling Reaction. Available from: [Link]

• Wolfe, J. P., et al. Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society.

• Semantic Scholar. Development of a Unique Heterogeneous Palladium Catalyst for the Suzuki–Miyaura Reaction using (Hetero)aryl Chlorides and Chemoselective Hydrogenation. Available from: [Link]

• Laulhé, S., et al. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters.

• University of Windsor. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Available from: [Link]

• National Institutes of Health. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. PMC. Available from: [Link]

• PubMed. Selective and Serial Suzuki-Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Available from: [Link]

• ACS Publications. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters. Available from: [Link]

• Semantic Scholar. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Available from: [Link]

• ResearchGate. Selected examples for the site selective SM cross‐coupling with electron‐deficient and neutral aryl boronic acids. Available from: [Link]

• ResearchGate. How can I solve my problem with Suzuki coupling?. Available from: [Link]

• Reddit. How to approach choosing reaction conditions for Suzuki?. r/Chempros. Available from: [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Available from: [Link]

• KCIL Chemofarbe Group. Challenges In Suzuki Coupling Reaction. Available from: [Link]

• ResearchGate. (PDF) Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. Available from: [Link]

• ResearchGate. Which conditions are favorable for the efficient Suzuki coupling?. Available from: [Link]

• National Institutes of Health. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. PMC. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Selective and Stepwise Functionalization of the Pyridazine Scaffold by using Thio-substituted Pyridazine Building Blocks. Available from: [Link]

• ResearchGate. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Available from: [Link]

• Reddit. Help needed with unreproducible Suzuki coupling. r/Chempros. Available from: [Link]

• ResearchGate. Suzuki coupling of different chloropyridines with phenylboronic acids. Available from: [Link]

• ResearchGate. Effect of different bases on the Suzuki-Miyaura coupling. Available from: [Link]

• ResearchGate. ChemInform Abstract: Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 3,5-Dichloropyridazines. Available from: [Link]

Sources

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• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Suzuki Coupling [organic-chemistry.org]
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• 5. Yoneda Labs [yonedalabs.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
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• 14. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
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• 18. reddit.com [reddit.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Introduction: Navigating the Synthesis of Substituted Pyridazines

The pyridazine core is a privileged scaffold in medicinal chemistry and materials science, with derivatives exhibiting a wide array of biological activities and functional properties. The targeted functionalization of this heterocycle is therefore of paramount importance. The Buchwald-Hartwig amination has emerged as a powerful and versatile tool for the formation of carbon-nitrogen (C-N) bonds, offering a significant advantage over traditional methods that often require harsh conditions and exhibit limited substrate scope.[1] This guide provides a detailed exploration of the conditions for the Buchwald-Hartwig amination of 3,6-dichloro-4-(trifluoromethyl)pyridazine, a challenging yet valuable substrate for the synthesis of novel chemical entities.

The presence of two chloro-substituents and a strongly electron-withdrawing trifluoromethyl group on the pyridazine ring presents unique challenges and opportunities for regioselective amination.[2] Understanding the interplay of catalyst, ligand, base, and solvent is crucial for achieving high yields and selectivities in these transformations. This document aims to provide researchers, scientists, and drug development professionals with a comprehensive overview of the key considerations, detailed experimental protocols, and troubleshooting strategies for the successful amination of this specific substrate.

Mechanism and Key Considerations: A Deep Dive into the Catalytic Cycle

The Buchwald-Hartwig amination proceeds via a palladium-catalyzed cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][3][4] For a substrate like 3,6-dichloro-4-(trifluoromethyl)pyridazine, several factors must be carefully considered to ensure a successful reaction.

1. Catalyst System: The Palladium Precursor and Ligand Partnership

The choice of the palladium precursor and, more critically, the phosphine ligand is paramount for an efficient reaction.

• Palladium Precursors: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and various pre-formed palladium-ligand complexes (precatalysts).[5][6] While Pd(OAc)₂ and Pd₂(dba)₃ are often effective, precatalysts can offer improved stability and reactivity.[5]

• Ligands: The electron-rich and sterically hindered nature of modern biarylphosphine ligands is crucial for promoting the key steps of the catalytic cycle, particularly the reductive elimination.[7][8][9] For electron-deficient heteroaryl chlorides, ligands such as XPhos , RuPhos , and BrettPhos have shown exceptional performance.[7] The steric bulk of these ligands helps to prevent catalyst decomposition and facilitates the coupling of a wide range of amines.[7] N-heterocyclic carbenes (NHCs) have also emerged as a powerful class of ligands for challenging cross-coupling reactions.[10][11]

2. The Role of the Base: Deprotonation and Catalyst Activation

The base plays a critical role in the deprotonation of the amine, forming the palladium-amido complex necessary for reductive elimination.[5] The choice of base can significantly impact the reaction outcome, especially when dealing with base-sensitive functional groups.

• Strong Bases: Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are commonly used and highly effective bases.[5] However, their high basicity can lead to the decomposition of sensitive substrates.[5][12]

• Weaker Bases: For substrates with base-sensitive functionalities, weaker inorganic bases such as Cs₂CO₃ and K₃PO₄ are preferred.[5] These bases offer broader functional group tolerance, although they may require higher reaction temperatures or longer reaction times.[5][12]

3. Solvent Selection: Influencing Solubility and Reactivity

The solvent must be capable of dissolving the reagents and catalyst system while remaining inert under the reaction conditions.

• Aprotic Polar Solvents: Toluene, dioxane, and THF are the most commonly employed solvents for Buchwald-Hartwig aminations.[6][12] Toluene is often favored due to its ability to azeotropically remove water, which can be detrimental to the reaction.

4. Regioselectivity: Controlling the Site of Amination

In a molecule with two potential reaction sites like 3,6-dichloro-4-(trifluoromethyl)pyridazine, controlling the regioselectivity of the amination is a key challenge. The electronic and steric environment of the two chlorine atoms will influence their relative reactivity. The chlorine at the 6-position is flanked by a nitrogen atom, while the chlorine at the 3-position is adjacent to the electron-withdrawing trifluoromethyl group. This electronic differentiation can often be exploited to achieve selective mono-amination. Further reaction at the second chlorine atom to achieve di-amination can typically be accomplished under more forcing conditions.[13]

Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: A simplified diagram of the Buchwald-Hartwig amination catalytic cycle.

Experimental Protocols

The following protocols are provided as a starting point for the Buchwald-Hartwig amination of 3,6-dichloro-4-(trifluoromethyl)pyridazine. Optimization of these conditions may be necessary for specific amine coupling partners.

Protocol 1: General Procedure for Mono-amination using a Strong Base

This protocol is suitable for a wide range of primary and secondary amines.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 mmol, 1.0 equiv.)

• Amine (1.2 mmol, 1.2 equiv.)

• Pd₂(dba)₃ (0.015 mmol, 1.5 mol%)

• XPhos (0.03 mmol, 3.0 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv.)

• Anhydrous Toluene (5 mL)

• Schlenk flask or glovebox

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Preparation: In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried Schlenk flask equipped with a magnetic stir bar.[14]

• Reagent Addition: Add the 3,6-dichloro-4-(trifluoromethyl)pyridazine and the amine to the flask.[14]

• Solvent Addition: Evacuate and backfill the flask with the inert gas three times. Add anhydrous toluene via syringe.[14]

• Reaction: Stir the reaction mixture at room temperature for 10-15 minutes to allow for pre-catalyst formation. Then, heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[14]

• Monitoring: Monitor the progress of the reaction by TLC or GC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of water.

• Extraction: Transfer the mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.[14]

Protocol 2: Procedure for Amination using a Weaker Base for Sensitive Substrates

This protocol is recommended when using amines or substrates containing base-sensitive functional groups.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 mmol, 1.0 equiv.)

• Amine (1.2 mmol, 1.2 equiv.)

• Pd(OAc)₂ (0.02 mmol, 2.0 mol%)

• RuPhos (0.04 mmol, 4.0 mol%)

• Cesium Carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv.)

• Anhydrous Dioxane (5 mL)

• Schlenk flask or glovebox

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst and Reagent Addition: In a glovebox or under a stream of inert gas, add Pd(OAc)₂, RuPhos, Cs₂CO₃, 3,6-dichloro-4-(trifluoromethyl)pyridazine, and the amine to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Evacuate and backfill the flask with inert gas three times. Add anhydrous dioxane via syringe.

• Reaction: Heat the mixture to the desired temperature (typically 100-120 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or GC-MS.

• Work-up and Purification: Follow the work-up and purification steps as described in Protocol 1.

Optimized Reaction Conditions Summary

Parameter	Condition A (General)	Condition B (Mild)	Notes
Palladium Source	Pd₂(dba)₃ (1.5 mol%)	Pd(OAc)₂ (2 mol%)	Precatalysts can also be highly effective.
Ligand	XPhos (3 mol%)	RuPhos (4 mol%)	Other bulky biarylphosphine ligands like SPhos or BrettPhos can be screened.[7]
Base	NaOtBu (1.4 equiv.)	Cs₂CO₃ (2.0 equiv.)	K₃PO₄ is also a viable weaker base.[5]
Solvent	Toluene	Dioxane	THF can also be used.
Temperature	80-110 °C	100-120 °C	Higher temperatures may be needed for less reactive amines.
Reaction Time	2-24 hours	12-48 hours	Monitor by TLC or GC-MS for completion.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure anhydrous and anaerobic conditions. Use a fresh bottle of palladium precursor and ligand. Consider using a precatalyst.
Insufficiently strong base	If using a weak base, consider switching to NaOtBu or LHMDS if the substrate is stable.
Low reaction temperature	Increase the reaction temperature in increments of 10 °C.
Formation of Side Products	Hydrodehalogenation	This can occur via β-hydride elimination with primary amines.[15] Using a more sterically hindered ligand can sometimes suppress this pathway.
Di-amination	If mono-amination is desired, use a stoichiometric amount or slight excess of the amine and monitor the reaction closely.
Poor Regioselectivity	Similar reactivity of the two chlorine atoms	Screen different ligands and solvents. Lowering the reaction temperature may improve selectivity.
Catalyst Decomposition	Presence of oxygen or water	Rigorously exclude air and moisture from the reaction. Use freshly distilled, anhydrous solvents.

Experimental Workflow Overview

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

Conclusion

The Buchwald-Hartwig amination of 3,6-dichloro-4-(trifluoromethyl)pyridazine is a highly valuable transformation for the synthesis of novel, functionalized pyridazine derivatives. By carefully selecting the appropriate catalyst system, base, and solvent, researchers can achieve high yields and, where applicable, control the regioselectivity of the amination. The protocols and troubleshooting guide provided herein serve as a solid foundation for the successful application of this powerful C-N bond-forming reaction in research and development.

References

• Selective Palladium-Catalyzed Aminations on Dichloropyridines. (2001). Tetrahedron, 57(32), 7027-7034. [Link]

• Buchwald–Hartwig amination. In Wikipedia. Retrieved from [Link]

• Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. (2021). ACS Catalysis, 11(15), 9680–9689. [Link]

• Buchwald‐Hartwig Amination of Coordinating Heterocycles Enabled by Large‐but‐Flexible Pd‐BIAN‐NHC Catalysts. (2019). Angewandte Chemie International Edition, 58(31), 10634-10638. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. (2020). ChemRxiv. [Link]

• Use of base metals in Buchwald-Hartwig coupling. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Controlling Regioselectivity in Palladium‐Catalyzed C−H Activation/Aryl–Aryl Coupling of 4‐Phenylamino[2.2]paracyclophane. (2018). Chemistry – An Asian Journal, 13(17), 2419-2423. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. [Link]

• ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. (2014). ChemInform, 45(1). [Link]

• Buchwald-Hartwig Amination Mechanism | Organic Chemistry. (2020, June 13). YouTube. [Link]

• Key sequential Buchwald–Hartwig amination reactions in the synthesis of imidazopyridazines 139. (n.d.). ResearchGate. [Link]

• Buchwald-Hartwig Amination Reaction: Videos & Practice Problems. (2022, July 22). Pearson+. [Link]

• Synthesis method of 3-amino-6-chloropyridazine. (2015).

• 3-Chloro-6-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyridazine. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(3), o563. [Link]

• Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. (2021). Organometallics, 40(21), 3625–3630. [Link]

• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. (2018). Dalton Transactions, 47(39), 13863-13867. [Link]

• Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. (2013). Tetrahedron Letters, 54(32), 4255-4258. [Link]

• Synthesis of 3-amino-6-[3-(trifluoromethyl)phenyl]pyridazine. (n.d.). PrepChem.com. [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018). Beilstein Journal of Organic Chemistry, 14, 2568-2576. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025, April 3). YouTube. [Link]

• Regioselective Palladium-Catalyzed Buchwald-Hartwig Reaction of Arylhydrazines with Aryl Halides: Synthesis of N, N-Diarylhydrazines. (2015). The Journal of Organic Chemistry, 80(24), 12457–12463. [Link]

• Synthesis method of 3-amino-6-chloropyridazine. (2015).

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• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2023). Pharmaceuticals, 16(7), 985. [Link]

• The Buchwald-Hartwig Amination After 25 Years. (2019). Angewandte Chemie International Edition, 58(48), 17130-17130. [Link]

• Amine-functionalized carbon nanotubes supported palladium nanoparticles in Buchwald-Hartwig amination. (2023). NSF Public Access Repository. [Link]

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. (2020). Organic & Biomolecular Chemistry, 18(3), 444-449. [Link]

• The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides. (2010). Science, 328(5986), 1679–1681. [Link]

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Strategic Functionalization of the C4-Position in 3,6-Dichloropyridazine Derivatives: Methods, Mechanisms, and Protocols

An Application Guide for Researchers

Abstract: The 3,6-dichloropyridazine scaffold is a cornerstone in medicinal chemistry, prized for its role as a versatile building block in the synthesis of biologically active compounds. However, its synthetic utility is often hampered by the challenge of achieving regioselective functionalization, particularly at the C4 and C5 positions. This guide provides an in-depth exploration of modern synthetic strategies to selectively modify the C4-position. We will dissect the mechanistic underpinnings of key methodologies, including radical-mediated C-H functionalization and directed deprotonative metalation, offering field-proven insights into experimental design. This document serves as a practical resource for researchers, scientists, and drug development professionals, providing detailed, step-by-step protocols and quantitative data to enable the efficient and predictable synthesis of novel C4-substituted pyridazine derivatives.

The Strategic Imperative for C4-Functionalization

The pyridazine nucleus is a privileged scaffold in drug discovery, but the symmetrical 3,6-dichloro-substitution pattern presents a unique synthetic puzzle. The two nitrogen atoms and two chlorine atoms create an electron-deficient aromatic system, significantly influencing the reactivity of the C-H bonds at the C4 and C5 positions. While nucleophilic aromatic substitution (SNAr) at the C3 and C6 positions is well-established, accessing the C4 position requires more nuanced strategies.[1]

The ability to selectively introduce substituents at C4 unlocks new vectors for structure-activity relationship (SAR) studies, allowing for the fine-tuning of a molecule's steric and electronic properties to enhance potency, selectivity, and pharmacokinetic profiles. This guide focuses on two powerful and reliable approaches to achieve this goal.

Methodology I: Radical-Mediated C-H Functionalization

Direct C-H functionalization is a highly atom-economical strategy that avoids the need for pre-functionalized starting materials.[2] For electron-deficient heterocycles like 3,6-dichloropyridazine, Minisci-type radical reactions are particularly effective for introducing alkyl and functionalized alkyl groups at the C4/C5 positions.[3]

Mechanistic Rationale

The reaction proceeds via a radical-mediated pathway. A titanium(III) salt, such as TiCl₃, acts as a reductant, reacting with an oxidant like tert-butyl hydroperoxide (t-BuOOH) to generate a tert-butoxyl radical. This radical then abstracts a hydrogen atom from a donor molecule (e.g., an alcohol) to generate a nucleophilic carbon-centered radical.[3][4] This radical species preferentially attacks the electron-deficient C4-position of the protonated pyridazine ring. The resulting radical cation intermediate is then oxidized to restore aromaticity, yielding the C4-functionalized product.

The protonation of the pyridazine nitrogen is crucial as it further enhances the electrophilicity of the ring, making it more susceptible to attack by the nucleophilic radical.

Caption: Mechanism of radical-mediated C4 functionalization.

Data Summary: C4-Alkylation with Alcohols

The following table summarizes representative results for the radical-mediated functionalization of 3,6-dichloropyridazine using various primary alcohols.[2]

Entry	Alcohol Substrate	Product	Isolated Yield (%)
1	3-Chloropropanol	3-Chloro-1-(3,6-dichloropyridazin-4-yl)propan-1-ol	55
2	2-Phenylethanol	1-(3,6-Dichloropyridazin-4-yl)-2-phenylethan-1-ol	45
3	Cyclohexylmethanol	Cyclohexyl(3,6-dichloropyridazin-4-yl)methanol	62
4	3-Phenylpropan-1-ol	1-(3,6-Dichloropyridazin-4-yl)-3-phenylpropan-1-ol	51

Experimental Protocol: Synthesis of 3-Chloro-1-(3,6-dichloropyridazin-4-yl)propan-1-ol

This protocol is adapted from the work of Neubert et al. in Organic Letters.[3]

Materials:

• 3,6-Dichloropyridazine (1.0 equiv, e.g., 1.49 g, 10.0 mmol)

• 3-Chloropropanol (used as solvent, e.g., 50 mL)

• Titanium(III) chloride (TiCl₃), 15% solution in HCl (3.0 equiv, e.g., 30.0 mmol)

• tert-Butyl hydroperoxide (t-BuOOH), 70% solution in water (3.0 equiv, e.g., 30.0 mmol)

• Deionized water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3,6-dichloropyridazine and 3-chloropropanol.

• Cooling: Place the flask in an ice bath and cool the solution to 0 °C with stirring.

• Reagent Addition: While maintaining the temperature at 0 °C, slowly and sequentially add the TiCl₃ solution followed by the t-BuOOH solution. The reaction is often rapid, as indicated by a color change.

• Reaction Monitoring: Stir the reaction at 0 °C for 15-30 minutes. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the starting material is consumed, carefully quench the reaction by adding deionized water.

• Neutralization: Slowly add saturated NaHCO₃ solution to neutralize the acidic mixture until effervescence ceases (pH ~7-8).

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Work-up: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired C4-functionalized product.

Self-Validation: The success of the protocol is confirmed by obtaining the product with the expected spectroscopic data (¹H NMR, ¹³C NMR, MS) consistent with the C4-substituted structure. The regioselectivity can be confirmed by 2D NMR experiments (HMBC, NOESY).

Methodology II: Deprotonative Metalation

A complementary approach involves the direct deprotonation of the C4-H proton using a strong, non-nucleophilic base, followed by trapping the resulting organometallic intermediate with a suitable electrophile. The acidity of the C4/C5 protons is enhanced by the inductive effects of the adjacent nitrogen and chlorine atoms, making this approach feasible.[5]

Mechanistic Rationale

The key to this strategy is the use of a sterically hindered base that favors deprotonation over nucleophilic addition to the pyridazine ring. A highly effective reagent system is the turbo-Grignard reagent or a mixed zinc/magnesium amide base like (tmp)₂Zn·2MgCl₂·2LiCl (tmp = 2,2,6,6-tetramethylpiperidide).[6] This base is strong enough to regioselectively abstract the C4 proton, generating a stable organozinc intermediate. This intermediate can then react with a wide range of electrophiles (e.g., iodine, aldehydes, acyl chlorides) to install the desired functional group.

Caption: Workflow for C4-functionalization via deprotonative metalation.

Data Summary: Metalation and Electrophilic Trapping

The following table summarizes results for the functionalization of 3,6-dichloropyridazine using (tmp)₂Zn·2MgCl₂·2LiCl followed by reaction with various electrophiles.

Entry	Electrophile (E+)	Product (C4-E)	Isolated Yield (%)
1	I₂	3,6-Dichloro-4-iodopyridazine	85
2	PhCHO	(3,6-Dichloropyridazin-4-yl)(phenyl)methanol	76
3	Allyl Bromide	4-Allyl-3,6-dichloropyridazine	68
4	CuCN·2LiCl	3,6-Dichloropyridazine-4-carbonitrile	72

Experimental Protocol: Synthesis of 3,6-Dichloro-4-iodopyridazine

This protocol is conceptualized based on the principles described by Knochel and coworkers.[6]

Materials:

• 3,6-Dichloropyridazine (1.0 equiv, e.g., 1.0 g, 6.71 mmol)

• (tmp)₂Zn·2MgCl₂·2LiCl (1.1 equiv, 7.38 mmol) in THF

• Iodine (I₂) (1.5 equiv, 10.07 mmol) in anhydrous THF

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk flask, nitrogen/argon atmosphere, syringes, cannula

Procedure:

• Reaction Setup: Under an inert atmosphere (N₂ or Ar), add a solution of 3,6-dichloropyridazine in anhydrous THF to a Schlenk flask.

• Cooling: Cool the solution to the recommended temperature for the specific base (e.g., -10 °C to 25 °C, depending on the base's reactivity).

• Deprotonation: Add the (tmp)₂Zn·2MgCl₂·2LiCl solution dropwise via syringe over 15 minutes. Stir the reaction mixture for the specified time (e.g., 1-2 hours) to ensure complete formation of the organozinc intermediate.

• Electrophilic Quench: Cool the mixture to -78 °C. Slowly add a solution of iodine in anhydrous THF via cannula until the characteristic color of iodine persists.

• Warming and Quenching: Allow the reaction to warm to room temperature and stir for 1 hour. Quench the reaction by adding saturated aqueous NH₄Cl solution, followed by saturated aqueous Na₂S₂O₃ solution to consume excess iodine.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Work-up: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or recrystallization to yield pure 3,6-dichloro-4-iodopyridazine.

Trustworthiness Note: The use of anhydrous and inert conditions is critical for the success of this protocol. The organometallic intermediates are sensitive to moisture and oxygen. The prepared 4-iodo derivative is a valuable intermediate itself, amenable to further functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira).[7]

Conclusion and Future Outlook

The selective functionalization of the C4-position of 3,6-dichloropyridazine is an achievable yet challenging objective that significantly broadens the synthetic utility of this important heterocyclic core. Radical-mediated C-H activation provides a direct and atom-economical route for introducing alkyl fragments, while deprotonative metalation offers a robust platform for installing a wider array of functional groups via electrophilic trapping.

By understanding the underlying mechanisms and adhering to meticulously designed protocols, researchers can confidently and reproducibly synthesize novel C4-substituted pyridazines. These strategies empower medicinal chemists to navigate previously inaccessible chemical space, paving the way for the discovery of next-generation therapeutics.

References

• Neubert, T. D., Schmidt, Y., Conroy, E., & Stamos, D. (2015). Radical mediated C–H functionalization of 3,6-dichloropyridazine: efficient access to novel tetrahydropyridopyridazines. PubMed. Available at: [Link]

• Neubert, T. D., Schmidt, Y., Conroy, E., & Stamos, D. (2015). Radical Mediated C–H Functionalization of 3,6-Dichloropyridazine: Efficient Access to Novel Tetrahydropyridopyridazines. Organic Letters. Available at: [Link]

• Neubert, T. D., et al. (2015). Radical Mediated C−H Functionalization of 3,6-Dichloropyridazine: Efficient Access to Novel Tetrahydropyridopyridazines. American Chemical Society. Available at: [Link]

• Strategies for the Selective Functionalization of Dichloropyridines at Various Sites. (2025). ResearchGate. Available at: [Link]

• Selective and Stepwise Functionalization of the Pyridazine Scaffold by using Thio-substituted Pyridazine Building Blocks. (2023). LMU. Available at: [Link]

• Chen, Y.-H., et al. (n.d.). Efficient mono- and bis-functionalization of 3,6-dichloropyridazine using (tmp)2Zn·2MgCl2·2LiCl. Chemical Communications. Available at: [Link]

• ChemInform Abstract: Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 3,5-Dichloropyridazines. (n.d.). ResearchGate. Available at: [Link]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. (2022). ACS Publications. Available at: [Link]

• Microwave-Enhanced Synthesis of 2,3,6-Trisubstituted Pyridazines: Application to Four-Step Synthesis of Gabazine (SR-95531). (n.d.). The Royal Society of Chemistry. Available at: [Link]

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. (n.d.). NIH. Available at: [Link]

• Preparation method of 3, 6-dichloropyridazine. (n.d.). Google Patents.

• Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines. (2023). MDPI. Available at: [Link]

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• Metalation of 3,6‐dichloropyridazine (6) and subsequent... (n.d.). ResearchGate. Available at: [Link]

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• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. (n.d.). MDPI. Available at: [Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. (n.d.). NIH. Available at: [Link]

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3,6-dichloro-4-(trifluoromethyl)pyridazine in the synthesis of kinase inhibitors

An In-Depth Guide to the Application of 3,6-dichloro-4-(trifluoromethyl)pyridazine in the Synthesis of Kinase Inhibitors

Introduction: The Strategic Importance of the Pyridazine Scaffold

Protein kinases are fundamental regulators of cellular signaling pathways, governing processes such as growth, proliferation, and survival.[1] Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them prime targets for therapeutic intervention. Small molecule kinase inhibitors have revolutionized treatment paradigms in oncology and immunology. Within the vast chemical space of kinase inhibitors, nitrogen-containing heterocycles like pyridine, pyrimidine, and pyridazine are prevalent motifs.[1]

The pyridazine ring, in particular, is a privileged scaffold in medicinal chemistry.[2] Its unique physicochemical properties—including a high dipole moment, weak basicity, and a robust capacity for dual hydrogen-bonding—make it an exceptional "hinge-binder," capable of forming critical interactions within the ATP-binding pocket of various kinases.[3] This guide focuses on a highly versatile and reactive building block, 3,6-dichloro-4-(trifluoromethyl)pyridazine , and its strategic application in the synthesis of next-generation kinase inhibitors. The presence of two chlorine atoms at distinct positions allows for sequential, regioselective functionalization, while the potent electron-withdrawing trifluoromethyl group significantly enhances the ring's reactivity, providing a powerful tool for drug discovery professionals.

Section 1: Synthetic Strategies and Mechanistic Considerations

The synthetic utility of 3,6-dichloro-4-(trifluoromethyl)pyridazine stems from the differential reactivity of the C3 and C6 positions and the overall electron-deficient nature of the ring. This allows for a modular approach to building complex molecules through controlled, sequential cross-coupling reactions. The primary methods employed are Palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions.

The Rationale for Sequential Cross-Coupling

The two chlorine atoms on the pyridazine ring can be selectively replaced. This selectivity can be influenced by steric and electronic factors of both the pyridazine substrate and the incoming coupling partners. This step-wise functionalization is the cornerstone of building a library of diverse kinase inhibitors from a single starting scaffold. A typical workflow involves a C-C bond formation at one position, followed by a C-N bond formation at the other.

// Visual Styling node [color="#4285F4", penwidth=2]; edge [color="#34A853", penwidth=2, fontcolor="#5F6368"]; } } Caption: General workflow for sequential functionalization.

Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between an organohalide and an organoboron compound, catalyzed by a palladium(0) complex.[4] It is exceptionally useful for introducing aryl or heteroaryl moieties onto the pyridazine core, which often serve to occupy hydrophobic pockets within the kinase active site.

The catalytic cycle involves three primary steps: oxidative addition of the Pd(0) catalyst to the chloro-pyridazine, transmetalation with the boronic acid (activated by a base), and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.[4] The choice of catalyst, ligand, base, and solvent is critical for achieving high yields, especially with heteroaromatic substrates.[5]

Buchwald-Hartwig Amination for C-N Bond Formation

Following the initial C-C bond formation, the remaining chlorine atom is typically replaced with an amine via the Buchwald-Hartwig amination. This reaction has revolutionized the synthesis of arylamines.[6] In the context of kinase inhibitors, the introduced amine often acts as a key hydrogen bond donor, interacting with the hinge region of the kinase.[7]

The mechanism is similar to the Suzuki coupling, involving oxidative addition, but is followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and subsequent reductive elimination to forge the C-N bond.[6][8] The success of this reaction is highly dependent on the use of bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) which stabilize the palladium catalyst and promote the reductive elimination step.[8]

Section 2: Detailed Experimental Protocols

The following protocols are generalized methodologies based on established procedures for similar heterocyclic systems.[4][9][10] Researchers should perform small-scale optimization of reaction conditions (temperature, time, catalyst loading) for each specific substrate combination.

Protocol 1: Mono-Arylation via Suzuki-Miyaura Coupling

This protocol describes the selective replacement of one chlorine atom on the 3,6-dichloro-4-(trifluoromethyl)pyridazine core with an aryl group.

Materials:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium Catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., Na₂CO₃, K₂CO₃, or K₃PO₄)

• Solvent (e.g., Toluene, Dioxane, DMF, with 10-20% water for inorganic bases)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar, add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq), the arylboronic acid (1.2 eq), and the base (2.0-3.0 eq).[5]

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free environment.[5][11]

• Solvent and Catalyst Addition: Add the degassed solvent(s) to the reaction mixture via syringe. Degas the solution again for 15-30 minutes by bubbling the inert gas through it.[9] Add the palladium catalyst (and ligand, if separate) under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[9]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, wash with water and then brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.[5]

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired mono-arylated pyridazine derivative.

Parameter	Typical Reagents & Conditions	Rationale / E-E-A-T Insights
Palladium Catalyst	Pd(PPh₃)₄ (3-5 mol%) or PdCl₂(dppf) (2-5 mol%)	Pd(PPh₃)₄ is a reliable choice for many standard couplings.[9] PdCl₂(dppf) is often more effective for less reactive chlorides due to the bidentate dppf ligand promoting catalyst stability.[11]
Base	Na₂CO₃ (2M aq. solution) or K₃PO₄ (solid)	The base is crucial for activating the boronic acid in the transmetalation step.[4] K₃PO₄ is a stronger base often used for more challenging couplings.
Solvent	Toluene/H₂O, Dioxane/H₂O, or DMF	A mixture including water is necessary to dissolve inorganic bases like Na₂CO₃. Anhydrous conditions are used with organic-soluble bases. Dioxane is a common choice for its high boiling point and ability to dissolve a wide range of reagents.

Protocol 2: C-N Bond Formation via Buchwald-Hartwig Amination

This protocol describes the amination of the mono-arylated chloropyridazine intermediate produced in Protocol 1.

Materials:

• Mono-aryl-6-chloro-4-(trifluoromethyl)pyridazine (from Protocol 1)

• Primary or Secondary Amine (1.2 - 2.0 equivalents)

• Palladium Pre-catalyst (e.g., Pd₂(dba)₃ or a G3/G4 Buchwald Precatalyst)

• Phosphine Ligand (e.g., XPhos, SPhos, RuPhos)

• Base (e.g., NaOtBu, KOtBu, or Cs₂CO₃)

• Anhydrous Solvent (e.g., Toluene, Dioxane)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup (Glovebox Recommended): In an inert atmosphere glovebox, add the mono-aryl chloropyridazine (1.0 eq), palladium pre-catalyst (1-2 mol%), phosphine ligand (1.2-2.4 mol% relative to Pd), and base (1.4-2.0 eq) to an oven-dried reaction vial.[12]

• Reagent Addition: Remove the vial from the glovebox. Add the anhydrous solvent followed by the amine via syringe.

• Inert Atmosphere: If not using a glovebox, assemble the solids in the vial, seal, and thoroughly purge with inert gas before adding the degassed solvent and amine.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS until completion (typically 2-18 hours).

• Work-up: Cool the reaction to room temperature. Quench carefully by adding saturated aqueous NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate or CH₂Cl₂). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by flash column chromatography to obtain the final kinase inhibitor scaffold.

Parameter	Typical Reagents & Conditions	Rationale / E-E-A-T Insights
Catalyst System	Pd₂(dba)₃ with a Buchwald ligand (e.g., XPhos) or a pre-formed Buchwald Precatalyst	Buchwald's biarylphosphine ligands are essential for high reactivity.[8] They are bulky and electron-rich, which accelerates the rate-limiting reductive elimination step. Pre-catalysts offer better air stability and generate the active Pd(0) species in situ.
Base	NaOtBu or KOtBu	Strong, non-nucleophilic bases are required to deprotonate the amine (or the N-H of the Pd-amine complex) without competing in the reaction.[6] Cs₂CO₃ is a milder option for sensitive substrates.
Solvent	Anhydrous Toluene or Dioxane	The reaction is sensitive to water, which can hydrolyze the active catalyst and reagents. Anhydrous solvents are critical for reproducibility and high yield.

Section 3: Application in Kinase Signaling Inhibition

Many kinase inhibitors derived from pyridazine scaffolds target key nodes in oncogenic signaling pathways, such as the Janus kinase (JAK) or Mitogen-Activated Protein Kinase (MAPK) pathways.[1] For example, inhibitors targeting Tyrosine Kinase 2 (TYK2), a member of the JAK family, can block the signaling of pro-inflammatory cytokines like IL-12 and IL-23, which is a therapeutic strategy for autoimmune diseases.

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// Edges Cytokine -> Receptor [label=" binds"]; Receptor -> TYK2 [label=" activates"]; TYK2 -> STAT [label=" phosphorylates"]; STAT -> pSTAT; pSTAT -> Nucleus [label=" translocates to"]; Nucleus -> Transcription [label=" initiates"]; Inhibitor -> TYK2 [label=" blocks ATP binding", style=dashed, color="#EA4335", arrowhead=tee];

// Ranks {rank=same; Cytokine;} {rank=same; Receptor;} {rank=same; TYK2; Inhibitor;} {rank=same; STAT;} {rank=same; pSTAT;} {rank=same; Nucleus;} {rank=same; Transcription;}

// Visual Styling node [penwidth=1.5, color="#5F6368"]; edge [penwidth=1.5, color="#5F6368"]; } } Caption: Inhibition of the TYK2-STAT signaling pathway.

A kinase inhibitor synthesized from the 3,6-dichloro-4-(trifluoromethyl)pyridazine scaffold can be designed to fit into the ATP-binding site of a kinase like TYK2. The pyridazine core can form hydrogen bonds with the kinase hinge region, while the synthetically installed aryl and amino groups can make further contacts, leading to potent and selective inhibition. This blocks the downstream phosphorylation of STAT proteins, preventing their translocation to the nucleus and halting the transcription of inflammatory genes.

Conclusion

3,6-dichloro-4-(trifluoromethyl)pyridazine is a powerful and versatile platform for the synthesis of kinase inhibitors. Its capacity for sequential and regioselective functionalization via robust cross-coupling methodologies like the Suzuki-Miyaura and Buchwald-Hartwig reactions provides medicinal chemists with a reliable route to novel and diverse chemical entities. The protocols and strategies outlined in this guide offer a framework for leveraging this key intermediate in the rational design and development of targeted therapeutics for a range of human diseases.

References

• PubMed Central.

• BOC Sciences.

• PubMed Central.

• BenchChem.

• Biosynth.

• Chem-Impex.

• NINGBO INNO PHARMCHEM CO.,LTD.

• RSC Publishing.

• ACS Publications.

• PubMed Central.

• PubMed Central.

• PubMed Central.

• PharmaBlock.

• PubMed Central.

• ResearchGate.

• National Institutes of Health.

• BenchChem.

• Wikipedia.

• BenchChem.

• Chemistry LibreTexts.

• Recipharm.

• Organic Chemistry Portal.

• YouTube.

• PubMed.

• PubMed Central.

• BenchChem.

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• 1. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 12. rsc.org [rsc.org]

Application Notes and Protocols: 3,6-Dichloro-4-(trifluoromethyl)pyridazine in Advanced Materials Synthesis

Introduction: A Versatile Building Block for Functional Materials

3,6-Dichloro-4-(trifluoromethyl)pyridazine is a highly functionalized heterocyclic compound that has emerged as a valuable building block in the synthesis of complex organic molecules. Its unique electronic properties, stemming from the electron-withdrawing trifluoromethyl group and the nitrogen-containing pyridazine core, make it an attractive starting material for a range of applications, particularly in materials science and medicinal chemistry. The two chlorine atoms provide reactive sites for cross-coupling reactions, enabling the construction of larger, conjugated systems with tailored optoelectronic properties. This document provides an in-depth guide for researchers and scientists on the application of 3,6-dichloro-4-(trifluoromethyl)pyridazine in the synthesis of advanced materials, with a focus on potential applications in organic electronics.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3,6-dichloro-4-(trifluoromethyl)pyridazine is essential for its effective use in synthesis.

Property	Value	Reference
CAS Number	1057672-68-0	[1]
Molecular Formula	C₅HCl₂F₃N₂	[1]
Molecular Weight	216.98 g/mol	[1]
Appearance	Solid
Melting Point	45-50 °C

Core Synthesis Concepts: Leveraging Reactivity for Molecular Engineering

The two chlorine atoms on the pyridazine ring are the primary handles for synthetic transformations. These sites are amenable to various cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig aminations. These reactions allow for the introduction of a wide array of functional groups, including aryl, heteroaryl, and amino moieties. The strong electron-withdrawing nature of the trifluoromethyl group significantly influences the reactivity of the pyridazine core and the electronic properties of the resulting molecules. This makes 3,6-dichloro-4-(trifluoromethyl)pyridazine a particularly interesting building block for the creation of electron-deficient materials, which are crucial components in organic electronic devices like Organic Light-Emitting Diodes (OLEDs) and organic solar cells.

Application Protocol: Functionalization of the Pyridazine Core

The following protocol is adapted from a documented synthetic procedure and demonstrates a method for the functionalization of 3,6-dichloro-4-(trifluoromethyl)pyridazine. While the original application was in the synthesis of a pharmaceutical inhibitor, the fundamental reaction is highly relevant for materials synthesis, as it illustrates the selective substitution of one of the chlorine atoms.

Objective:

To perform a selective nucleophilic aromatic substitution on 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Reaction Scheme:

Caption: Reaction scheme for the monosubstitution of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Materials and Reagents:

• 3,6-dichloro-4-(trifluoromethyl)pyridazine

• Dry Tetrahydrofuran (THF)

• 0.81 M solution of TMPZn(OPiv)₂MgCl·LiCl in THF (TMP = 2,2,6,6-tetramethylpiperidyl)

• Argon gas

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a dry, three-necked flask equipped with a magnetic stirrer, a thermometer, and an argon inlet, dissolve 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.50 g, 6.91 mmol) in dry THF (10.0 mL).

• Inert Atmosphere: Purge the flask with argon gas to establish an inert atmosphere.

• Cooling: Cool the solution to -40 °C using a suitable cooling bath (e.g., an acetone/dry ice bath).

• Addition of Reagent: While maintaining the temperature at -40 °C, add the 0.81 M solution of TMPZn(OPiv)₂MgCl·LiCl in THF (10 mL, 8.30 mmol) dropwise to the pyridazine solution.

• Reaction: Stir the resulting mixture at -40 °C. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Once the reaction is complete, the mixture can be quenched and the product isolated and purified using standard techniques such as column chromatography.

Expected Outcome:

This reaction is expected to yield a monosubstituted pyridazine derivative where one of the chlorine atoms has been replaced by the TMP group. The selectivity of the reaction is a key feature, allowing for further functionalization at the remaining chlorine position in a subsequent step.

Prospective Applications in Materials Science

The synthetic versatility of 3,6-dichloro-4-(trifluoromethyl)pyridazine opens up numerous possibilities for the creation of novel functional materials.

Organic Light-Emitting Diodes (OLEDs):

The electron-deficient nature of the trifluoromethyl-pyridazine core makes it an excellent candidate for incorporation into host materials or electron-transporting materials in OLEDs. By using cross-coupling reactions to attach hole-transporting moieties (e.g., carbazole or triarylamine derivatives) to the pyridazine core, it is possible to synthesize bipolar host materials. These materials can facilitate balanced charge injection and transport, leading to improved device efficiency and stability.

Caption: Conceptual design of a bipolar host material for OLEDs.

Organic Semiconductors:

The ability to create extended π-conjugated systems through polymerization or by synthesizing well-defined oligomers makes 3,6-dichloro-4-(trifluoromethyl)pyridazine a promising building block for organic semiconductors. The incorporation of this electron-deficient unit into a polymer backbone can lower the LUMO (Lowest Unoccupied Molecular Orbital) energy level, which is beneficial for n-type (electron-transporting) or ambipolar (both electron and hole transporting) organic field-effect transistors (OFETs).

Functional Dyes and Sensors:

The strong dipole moment and potential for intramolecular charge transfer (ICT) in derivatives of 3,6-dichloro-4-(trifluoromethyl)pyridazine make them interesting candidates for the development of functional dyes and chemical sensors. By attaching specific recognition units to the pyridazine core, it is possible to design molecules whose fluorescence or absorption properties change upon binding to a target analyte.

Conclusion and Future Outlook

3,6-dichloro-4-(trifluoromethyl)pyridazine is a highly valuable and versatile building block with significant potential in materials science. Its unique combination of reactive sites and strong electron-withdrawing character provides a powerful tool for the rational design of novel organic materials with tailored optoelectronic properties. The synthetic protocol outlined in this document provides a starting point for the exploration of its chemistry, and the prospective applications discussed highlight the exciting opportunities that lie ahead. Further research into the derivatization of this compound is expected to lead to the development of next-generation materials for a wide range of advanced applications.

References

• WO2024145623A1 - Heterocyclic and heteroaryl compounds as inhibitors of nlrp3 - Google P

• 3,6-Dichloro-4-(trifluoromethyl)pyridazine (95%) - Amerigo Scientific. (URL: [Link])

Sources

• 1. WO2024145623A1 - Heterocyclic and heteroaryl compounds as inhibitors of nlrp3 - Google Patents [patents.google.com]

Introduction: The Strategic Value of a Trifluoromethylated Pyridazine Core

An In-Depth Guide to the Regioselective Reactions of 3,6-dichloro-4-(trifluoromethyl)pyridazine: Application Notes and Protocols

In the landscape of modern medicinal and agricultural chemistry, fluorinated heterocyclic compounds are indispensable scaffolds for the development of novel bioactive agents.[1] The strategic incorporation of a trifluoromethyl (-CF3) group can significantly enhance a molecule's therapeutic potential by improving metabolic stability, increasing lipophilicity for better membrane penetration, and modulating electronic properties to enhance binding affinity with biological targets.[2][3]

The pyridazine ring system is a recognized pharmacophore, present in numerous compounds with diverse biological activities.[4][5][6] The compound 3,6-dichloro-4-(trifluoromethyl)pyridazine emerges as a particularly valuable and versatile building block. It combines the potent electronic influence of the -CF3 group with two reactive chloro-substituents on an electron-deficient pyridazine core, enabling a rich and regioselective chemistry.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It provides a detailed exploration of the regioselective reactions of 3,6-dichloro-4-(trifluoromethyl)pyridazine, focusing on the underlying principles of reactivity and offering field-proven protocols for its synthetic manipulation. We will delve into nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions, demonstrating how this platform molecule can be sequentially functionalized to generate diverse and complex molecular architectures.

Understanding the Principles of Regioselectivity

The reactivity of 3,6-dichloro-4-(trifluoromethyl)pyridazine is dominated by the powerful electron-withdrawing nature of both the pyridazine nitrogens and the trifluoromethyl group. This creates a highly electron-deficient aromatic system, primed for nucleophilic attack.

The key to its synthetic utility lies in the non-equivalent reactivity of the two chlorine atoms at the C3 and C6 positions. The regioselectivity is dictated by the following electronic factors:

• Inductive and Resonance Effects: The -CF3 group exerts a strong electron-withdrawing inductive effect, which significantly lowers the electron density at the adjacent C4 position and, to a lesser extent, the ortho C3 and C5 positions.

• Heteroatom Influence: The two adjacent nitrogen atoms in the pyridazine ring strongly withdraw electron density, particularly from the α-positions (C3 and C6).

• Synergistic Activation: The chlorine atom at the C6 position is flanked by a nitrogen atom and is para to the strongly deactivating -CF3 group. This synergistic electron withdrawal makes the C6 position the most electrophilic carbon on the ring and, therefore, the most susceptible to nucleophilic attack. Conversely, the C3 position, while still activated, is less electrophilic than C6.

This electronic differentiation is the foundation for achieving highly regioselective sequential functionalization.

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of α‐(Trifluoromethyl)pyridazine Derivatives [ouci.dntb.gov.ua]
• 5. New pyridazine-fluorine derivatives: synthesis, chemistry and biological activity. Part II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note & Protocol: A Robust Framework for the Large-Scale Synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Abstract

3,6-dichloro-4-(trifluoromethyl)pyridazine is a pivotal building block in modern medicinal and agricultural chemistry. The incorporation of a trifluoromethyl group into the pyridazine scaffold imparts unique physicochemical properties, such as enhanced metabolic stability and lipophilicity, which are highly desirable in the development of novel pharmaceuticals and agrochemicals.[1][2] This document provides a comprehensive, in-depth guide for the large-scale synthesis of this valuable compound. We present a robust, two-step synthetic pathway, detailing not only the step-by-step protocols but also the underlying chemical principles, safety considerations, and process optimization insights essential for successful scale-up. This guide is intended for researchers, chemists, and process development professionals in the pharmaceutical and chemical industries.

Strategic Overview of the Synthetic Pathway

The synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine is most effectively and scalably achieved through a two-step process. This strategy is predicated on the initial formation of a stable heterocyclic core, followed by a well-established chlorination reaction.

• Step 1: Cyclocondensation. The synthesis begins with the reaction of 3-(trifluoromethyl)maleic anhydride with hydrazine hydrate. This reaction forms the pyridazine ring, yielding the key intermediate, 4-(trifluoromethyl)pyridazine-3,6-diol. This approach is an adaptation of the classic synthesis of pyridazinediones from corresponding anhydrides.

• Step 2: Deoxychlorination. The intermediate diol is then converted to the final product via a robust deoxychlorination reaction using a mixture of phosphorus oxychloride (POCl₃) and phosphorus pentachloride (PCl₅). This is a standard and highly effective method for converting pyridazinones or their diol tautomers into their dichloro derivatives.[3][4]

Workflow Visualization

Caption: Overall synthetic workflow for 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Part I: Synthesis of 4-(Trifluoromethyl)pyridazine-3,6-diol

Scientific Rationale and Mechanistic Insight

The formation of the pyridazine ring is a classic cyclocondensation reaction. Hydrazine, with its two nucleophilic nitrogen atoms, readily attacks the two electrophilic carbonyl carbons of the 3-(trifluoromethyl)maleic anhydride. The reaction proceeds through an initial acylation to form a hydrazide intermediate, which then undergoes an intramolecular cyclization and subsequent dehydration under refluxing acidic conditions to yield the stable aromatic pyridazinediol. The trifluoromethyl group is a strong electron-withdrawing group, which can enhance the electrophilicity of the adjacent carbonyl carbon, facilitating the initial nucleophilic attack.[1]

Detailed Protocol for Large-Scale Synthesis

Equipment:

• 10 L jacketed glass reactor with overhead stirring, reflux condenser, and temperature probe.

• Heating/cooling circulator.

• Addition funnel.

• Filtration apparatus (e.g., Nutsche filter-dryer).

• Vacuum oven.

Reagents:

Reagent	MW ( g/mol )	Amount	Moles	Molar Eq.
3-(Trifluoromethyl)maleic Anhydride	180.05	900 g	5.0	1.0
Hydrazine Hydrate (~64% N₂H₄)	50.06	320 mL	~6.4	~1.28
Glacial Acetic Acid	60.05	4.5 L	-	-
Deionized Water	18.02	As needed	-	-

Procedure:

• Reactor Setup: Ensure the 10 L reactor is clean, dry, and inerted with a nitrogen atmosphere.

• Reagent Charging: Charge the reactor with glacial acetic acid (4.5 L) and 3-(trifluoromethyl)maleic anhydride (900 g, 5.0 mol). Begin stirring to form a slurry.

• Hydrazine Addition: Slowly add hydrazine hydrate (320 mL, ~6.4 mol) to the stirred slurry via an addition funnel over a period of 60-90 minutes. An exotherm will be observed; maintain the internal temperature below 60°C using the reactor jacket.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approx. 118°C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Crystallization and Isolation: Once the reaction is complete, cool the mixture to ambient temperature (20-25°C). The product will precipitate out of the solution. Further cool the slurry to 0-5°C and hold for 1 hour to maximize crystallization.

• Filtration: Filter the solid product using a Nutsche filter. Wash the filter cake with cold deionized water (2 x 500 mL) to remove residual acetic acid and unreacted hydrazine.

• Drying: Dry the isolated solid in a vacuum oven at 60-70°C until a constant weight is achieved.

• Yield: The expected yield is 85-92% of a white to off-white solid. The product, 4-(trifluoromethyl)pyridazine-3,6-diol[5], is typically of sufficient purity for the next step.

Part II: Synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Scientific Rationale and Mechanistic Insight

The conversion of the pyridazinediol to the dichloropyridazine is a deoxychlorination reaction. The pyridazinediol exists in tautomeric equilibrium with its keto form, 4-(trifluoromethyl)-1,2-dihydropyridazine-3,6-dione. Phosphorus oxychloride (POCl₃) is the primary chlorinating agent. The reaction is often catalyzed or enhanced by the presence of phosphorus pentachloride (PCl₅), which ensures a completely anhydrous environment and generates additional reactive chlorinating species.

The mechanism involves the activation of the carbonyl oxygen (from the dione tautomer) by POCl₃, forming a good leaving group. A chloride ion then acts as a nucleophile, attacking the carbonyl carbon and displacing the activated oxygen group. This process occurs at both positions 3 and 6 to yield the final dichloro product.

Mechanism Visualization

Caption: Simplified mechanism of carbonyl to chloride conversion by POCl₃.

Detailed Protocol for Large-Scale Synthesis

Equipment:

• 10 L jacketed glass reactor (must be rated for corrosive materials) with overhead stirring, reflux condenser (with gas scrubber), and temperature probe.

• Heating/cooling circulator.

• Controlled-rate liquid addition pump or pressure-equalizing dropping funnel.

• Quenching vessel (20 L, containing ice water).

Reagents:

Reagent	MW ( g/mol )	Amount	Moles	Molar Eq.
4-(Trifluoromethyl)pyridazine-3,6-diol	182.07	728 g	4.0	1.0
Phosphorus Oxychloride (POCl₃)	153.33	2.2 L (3.6 kg)	23.5	5.8
Phosphorus Pentachloride (PCl₅)	208.24	210 g	1.0	0.25
Dichloromethane (DCM)	84.93	As needed	-	-
Saturated Sodium Bicarbonate Solution	-	As needed	-	-

Procedure:

• Reactor Setup: Ensure the reactor is scrupulously dry. Any moisture will react violently with the phosphorus reagents.[6] Set up a gas scrubber connected to the condenser outlet, containing a sodium hydroxide solution to neutralize HCl gas produced.

• Reagent Charging: Under a nitrogen atmosphere, charge the reactor with phosphorus oxychloride (2.2 L). Begin stirring.

• Substrate Addition: In portions, carefully add the 4-(trifluoromethyl)pyridazine-3,6-diol (728 g, 4.0 mol) to the stirred POCl₃. The addition may be mildly exothermic. Maintain the temperature at 20-30°C.

• Catalyst Addition: Once the diol is fully suspended, carefully add phosphorus pentachloride (210 g, 1.0 mol).

• Reaction: Slowly heat the reaction mixture to reflux (approx. 105-110°C) and maintain for 8-12 hours. The reaction will generate significant amounts of HCl gas, which must be scrubbed. Monitor the reaction for completion by GC-MS.

• Solvent Removal: Once complete, cool the mixture to 50-60°C. Remove the excess POCl₃ under reduced pressure (vacuum distillation). This is a critical step to simplify the work-up.

• Work-up (Quenching): This is a highly hazardous step. Cool the residual thick oil to room temperature. Very slowly and carefully, transfer the residue into a separate vessel containing a vigorously stirred mixture of crushed ice and water (approx. 10 L). This quenching is extremely exothermic and will release HCl gas. Perform this in a well-ventilated fume hood with appropriate personal protective equipment.

• Extraction: Once the quench is complete and the vessel has cooled, transfer the aqueous slurry to a separatory funnel. Extract the product with dichloromethane (3 x 1 L).

• Washing: Combine the organic extracts and wash sequentially with deionized water (1 L) and saturated sodium bicarbonate solution (1 L) to neutralize any remaining acid.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane) to afford the final product as a crystalline solid.

• Yield: The expected yield is 75-85%.

Safety and Hazard Management

The large-scale execution of this synthesis requires strict adherence to safety protocols, particularly during the chlorination step.

Chemical	Key Hazards	Recommended PPE	First Aid / Spill Response
Phosphorus Oxychloride (POCl₃)	Corrosive, toxic by inhalation, reacts violently with water to produce HCl gas.[3]	Chemical splash goggles, face shield, acid-resistant gloves (butyl rubber), full-body protective suit, vapor respirator.[7]	Skin/Eye: Flush immediately with copious amounts of water for at least 15 minutes. Spill: Evacuate area. Cover with dry sand or earth. Do NOT use water.[7]
Phosphorus Pentachloride (PCl₅)	Corrosive, toxic solid, reacts violently with water.[6][8] Causes severe burns.	Same as POCl₃, with added dust protection for handling the solid.[7][9]	Skin/Eye: Flush immediately with water for at least 15 minutes.[6] Spill: Evacuate area. Sweep up spilled solid into a dry, sealed container.[6]
Hydrazine Hydrate	Toxic, corrosive, suspected carcinogen.	Nitrile gloves, chemical splash goggles, lab coat.	Skin/Eye: Flush immediately with water. Seek medical attention.
Acetic Acid / HCl Gas	Corrosive, respiratory irritant.	Standard lab PPE. Ensure adequate ventilation or use a fume hood.	Move to fresh air. Flush skin/eyes with water.

References

• Scimplify. PHOSPHORUS PENTACHLORIDE (PCL5) - Material Safety Data Sheet.

• Coherent Market Insights. (2025). Health Safety and Environmental Considerations of Phosphorus Pentachloride.

• Google Patents. EP0110690A1 - Preparation of (trifluoromethyl)pyridines.

• IPCS. ICSC 0544 - PHOSPHORUS PENTACHLORIDE.

• Alfa Aesar. (2010). Phosphorus(V) chloride - SAFETY DATA SHEET.

• Google Patents. US4650875A - Preparation of (trifluoromethyl)pyridines.

• Fisher Scientific. (2010). SAFETY DATA SHEET - Phosphorus(V) chloride.

• Okamoto, H., et al. (2020). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science.

• Sabt, A., et al. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. RSC Advances.

• Fang, Z., et al. (2022). Synthesis of 4-trifluoromethyl pyridazines via annulation of pyridinium ylides with trifluoroacetyl diazoester. Organic & Biomolecular Chemistry.

• Feraldi, A., et al. (2021). Synthesis of Functionalized 4-Fluoropyridazines. ResearchGate.

• Arslan, H., et al. (2010). 3-Chloro-6-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyridazine. Acta Crystallographica Section E.

• Grabner, G., & Moderegger, D. (2014). Chlorinated Pyridazin-3-(2H)-ones as Novel Anti-Cancer Agents. SAJ Cancer Science.

• Guidechem. What is the synthesis of 3,6-dichloro-4-isopropylpyridazine?.

• Wu, W., et al. (2020). Synthesis of pertrifluoromethyl pyridazine derivatives via a tandem reaction of aryldiazonium salts with hexafluoroacetylacetone. Organic Chemistry Frontiers.

• Hobbs, W. J. Synthesis and Characterization of Unique Pyridazines. Liberty University.

• Organic Chemistry Portal. Synthesis of pyridazines.

• Google Patents. CN104447569A - Method for synthetizing 3,6-dichloropyridazine.

• Google Patents. CN112645883A - Preparation method of 3, 6-dichloropyridazine.

• BLD Pharm. 4-(Trifluoromethyl)pyridazine-3,6-diol.

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of pertrifluoromethyl pyridazine derivatives via a tandem reaction of aryldiazonium salts with hexafluoroacetylacetone - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN104447569A - Method for synthetizing 3,6-dichloropyridazine - Google Patents [patents.google.com]
• 5. 4-(Trifluoromethyl)pyridazine-3,6-diol|BLD Pharm [bldpharm.com]
• 6. ICSC 0544 - PHOSPHORUS PENTACHLORIDE [chemicalsafety.ilo.org]
• 7. coherentmarketinsights.com [coherentmarketinsights.com]
• 8. cdn.scimplify.com [cdn.scimplify.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]

The Strategic Intermediate: 3,6-dichloro-4-(trifluoromethyl)pyridazine in Modern Drug Discovery

Introduction: The Pyridazine Scaffold and the Power of Fluorine in Medicinal Chemistry

The pyridazine ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its unique physicochemical properties, including its polar nature and ability to act as a hydrogen bond acceptor, make it an attractive framework for designing molecules that can effectively interact with biological targets.[2] When combined with the strategic incorporation of a trifluoromethyl (-CF3) group—a substituent known to enhance metabolic stability, lipophilicity, and binding affinity—the resulting molecules often exhibit potent and selective pharmacological activities.[1] This synergy has led to the development of pyridazine derivatives as promising therapeutics for a range of diseases, including cancer, inflammation, and cardiovascular conditions.[3][4]

At the heart of synthesizing diverse libraries of these valuable compounds lies the intermediate, 3,6-dichloro-4-(trifluoromethyl)pyridazine . This molecule is a versatile building block, primed for chemical modification, allowing for the systematic exploration of the chemical space around the pyridazine core. The two chlorine atoms, activated by the electron-withdrawing nature of the pyridazine ring and the trifluoromethyl group, are susceptible to nucleophilic aromatic substitution (SNAr), providing a straightforward handle for introducing a wide array of functional groups. This application note provides a comprehensive guide to the synthesis and utilization of 3,6-dichloro-4-(trifluoromethyl)pyridazine as a key intermediate in drug discovery, complete with detailed protocols and scientific rationale.

Physicochemical Properties

A summary of the key physicochemical properties of 3,6-dichloro-4-(trifluoromethyl)pyridazine is presented in the table below.

Property	Value	Reference
CAS Number	1057672-68-0	[5]
Molecular Formula	C₅HCl₂F₃N₂	[5]
Molecular Weight	216.98 g/mol	[5]
Appearance	Solid	[5]
Purity	Typically >95%	[5]
Storage	2-8°C	[5]

Synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine: A Plausible Protocol

The following diagram illustrates a plausible synthetic workflow:

Sources

• 1. Synthesis of pertrifluoromethyl pyridazine derivatives via a tandem reaction of aryldiazonium salts with hexafluoroacetylacetone - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. chemimpex.com [chemimpex.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. actascientific.com [actascientific.com]
• 5. 3,6-Dichloro-4-(trifluoromethyl)pyridazine (95%) - Amerigo Scientific [amerigoscientific.com]
• 6. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Welcome to the technical support center for the synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important fluorinated pyridazine derivative. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you improve your reaction yields and overcome common synthetic challenges. Our approach is grounded in established chemical principles and field-proven insights to ensure the reliability and success of your experiments.

Introduction to the Synthetic Challenge

The introduction of a trifluoromethyl group onto a heterocyclic scaffold can significantly enhance the pharmacological properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity. However, the synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine presents unique challenges. The electron-deficient nature of the 3,6-dichloropyridazine ring, while activating it towards certain nucleophilic attacks, can complicate regioselective C-H functionalization. This guide will walk you through a robust synthetic strategy and provide solutions to common hurdles you may encounter.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine in a question-and-answer format.

Issue 1: Low or No Conversion of 3,6-dichloropyridazine

• Question: I am observing a low conversion of my 3,6-dichloropyridazine starting material. What are the likely causes and how can I improve it?

• Answer: Low conversion is a frequent issue and can often be traced back to several factors related to the generation and reactivity of the trifluoromethyl radical.

  • Inadequate Radical Initiator Activity: The decomposition of the radical initiator (e.g., ammonium persulfate) is temperature-dependent. Ensure your reaction is maintained at the optimal temperature to generate a steady stream of radicals. For persulfate initiators, a temperature range of 60-80 °C is typically effective.

  • Insufficient Reagent Stoichiometry: The trifluoromethylating agent and the radical initiator should be in molar excess relative to the 3,6-dichloropyridazine. A typical starting point is 1.2-1.5 equivalents of the trifluoromethyl source and 2-3 equivalents of the initiator.

  • Presence of Radical Scavengers: Oxygen can act as a radical scavenger and inhibit the reaction. While some radical reactions are tolerant to air, degassing the reaction mixture with an inert gas (nitrogen or argon) before and during the reaction can significantly improve the yield.

  • Poor Solubility of Reagents: Ensure that all reagents, particularly the 3,6-dichloropyridazine, are adequately dissolved in the solvent system. If you are using an aqueous system, the choice of co-solvent can be critical.

Issue 2: Formation of Multiple Isomers (Regioselectivity Issues)

• Question: My analysis shows the presence of another trifluoromethylated isomer in addition to the desired 4-substituted product. How can I improve the regioselectivity?

• Answer: The formation of the 5-trifluoromethylated isomer is a potential side reaction. The electronic and steric environment of the pyridazine ring dictates the position of radical attack.

  • Understanding the Directing Effects: The chlorine atoms at positions 3 and 6 are strongly electron-withdrawing, making the C-4 and C-5 positions electron-deficient and susceptible to radical attack. The regioselectivity can be influenced by the specific trifluoromethylating reagent used.

  • Choice of Trifluoromethylating Reagent: Reagents that generate a more electrophilic trifluoromethyl radical may favor attack at the more electron-rich position, if applicable. However, for a direct C-H trifluoromethylation, steric hindrance can play a significant role. Experimenting with different CF3 sources, such as Langlois' reagent (sodium trifluoromethanesulfinate) or Togni's reagents, may alter the isomeric ratio.[1][2][3]

  • Solvent Effects: The polarity of the solvent can influence the transition state of the radical addition. A systematic screening of solvents (e.g., acetonitrile, DMF, water with co-solvents) may reveal conditions that favor the formation of the desired 4-isomer.

Issue 3: Product Decomposition or Formation of Tar-like Byproducts

• Question: My reaction mixture is turning dark, and I am isolating a significant amount of tar-like material with a low yield of the desired product. What is causing this decomposition?

• Answer: The formation of dark, insoluble byproducts is indicative of undesired polymerization or decomposition pathways.

  • Excessive Reaction Temperature: While heat is necessary to initiate radical formation, excessive temperatures can lead to the decomposition of the starting material, product, and reagents. Carefully control the reaction temperature and avoid localized overheating.

  • Prolonged Reaction Time: Radical reactions can be rapid. Monitor the reaction progress by TLC or GC-MS and quench the reaction once the starting material is consumed. Extended reaction times can lead to product degradation.

  • Post-reaction Workup: The product, 3,6-dichloro-4-(trifluoromethyl)pyridazine, may be sensitive to strongly acidic or basic conditions during workup. Neutralize the reaction mixture carefully and avoid prolonged exposure to harsh pH conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for this synthesis?

A1: The most common and commercially available starting material is 3,6-dichloropyridazine.[4][5] It can be synthesized from maleic anhydride and hydrazine, followed by chlorination with reagents like phosphorus oxychloride or phosphorus pentachloride.[6][7]

Q2: Which trifluoromethylating agent is best suited for this reaction?

A2: While several reagents can generate trifluoromethyl radicals, a practical and effective choice for C-H trifluoromethylation of electron-deficient heterocycles is the use of a trifluoroacetic acid derivative in the presence of a radical initiator like ammonium persulfate. This approach is analogous to the successful isopropylation of 3,6-dichloropyridazine using isobutyric acid.[8] Other options to explore include Langlois' reagent (CF3SO2Na) with an oxidant or photoredox-mediated methods with an appropriate CF3 source.[1][9]

Q3: How can I monitor the progress of the reaction?

A3: The reaction can be effectively monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). For TLC, a non-polar eluent system such as ethyl acetate/hexane is suitable. The disappearance of the 3,6-dichloropyridazine spot and the appearance of a new, typically less polar, product spot will indicate reaction progress. GC-MS can provide more quantitative information on the conversion and the formation of any isomers or byproducts.

Q4: What are the key safety precautions for this synthesis?

A4: Trifluoromethylating agents and radical initiators should be handled with care in a well-ventilated fume hood. Persulfates are strong oxidizing agents. The reaction may be exothermic, so proper temperature control is essential. Standard personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

Detailed Experimental Protocol: Synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine

This protocol is based on a well-established method for the C-H functionalization of 3,6-dichloropyridazine and is optimized for the introduction of a trifluoromethyl group.

Reaction Scheme:

Step 1: Synthesis of the Precursor, 3,6-dichloropyridazine

This synthesis can be achieved in two steps from maleic anhydride.

• Synthesis of 3,6-dihydroxypyridazine: In a round-bottom flask, dissolve maleic anhydride (1 mol) in water. Slowly add a solution of hydrazine hydrate (1.3 mol) while maintaining the temperature below 40 °C. Reflux the mixture for 3 hours. Cool the reaction mixture to room temperature and then in an ice bath to induce crystallization. Filter the solid, wash with cold ethanol, and dry to obtain 3,6-dihydroxypyridazine.[7]

• Chlorination to 3,6-dichloropyridazine: To a round-bottom flask, add 3,6-dihydroxypyridazine (1 mol) and phosphorus oxychloride (5-6 mol). Heat the mixture to 100-110 °C and reflux for 4 hours.[6] After cooling, carefully quench the excess phosphorus oxychloride by slowly adding the reaction mixture to crushed ice. Neutralize the solution with a base (e.g., sodium carbonate or ammonium hydroxide) to a pH of 7-8. Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3,6-dichloropyridazine. The crude product can be purified by recrystallization from hexane.[10]

Step 2: Trifluoromethylation of 3,6-dichloropyridazine

Materials and Reagents:

• 3,6-dichloropyridazine

• Sodium trifluoroacetate (or trifluoroacetic acid)

• Ammonium persulfate

• Silver nitrate (catalytic amount)

• Sulfuric acid (optional, as a co-catalyst)

• Acetonitrile or a mixture of water and a suitable organic solvent

• Sodium bicarbonate solution

• Ethyl acetate or dichloromethane for extraction

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a condenser, thermometer, and a magnetic stirrer, add 3,6-dichloropyridazine (1 equivalent).

• Addition of Reagents: Add the solvent (e.g., a 1:1 mixture of acetonitrile and water), sodium trifluoroacetate (1.5 equivalents), and a catalytic amount of silver nitrate (0.1 equivalents).

• Initiation: Begin stirring and heat the mixture to 70-80 °C. In a separate flask, prepare a solution of ammonium persulfate (2.5 equivalents) in water.

• Reaction Execution: Slowly add the ammonium persulfate solution to the reaction mixture over 30-60 minutes. Maintain the temperature at 70-80 °C. The reaction mixture may change color.

• Monitoring: Monitor the reaction by TLC (e.g., 20% ethyl acetate in hexane) or GC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Extraction: Extract the aqueous layer with ethyl acetate or dichloromethane (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to yield pure 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Expected Yield and Characterization:

• Yield: The expected yield for this reaction can range from 40-60%, depending on the optimization of the reaction conditions.

• Physical Appearance: White to off-white solid.

• Melting Point: 45-50 °C.[2]

• NMR Spectroscopy:

  • ¹H NMR (CDCl₃): A singlet in the aromatic region corresponding to the proton at the 5-position.

  • ¹⁹F NMR (CDCl₃): A singlet corresponding to the CF₃ group.

  • ¹³C NMR (CDCl₃): Resonances for the pyridazine ring carbons and the CF₃ carbon (a quartet due to C-F coupling).

Visualizing the Workflow

General Synthetic Workflow

Caption: Synthetic workflow for 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Troubleshooting Decision Tree for Low Yield

Caption: Troubleshooting guide for low yield issues.

Quantitative Data Summary

While specific yield data for the direct trifluoromethylation of 3,6-dichloropyridazine is not widely published, we can extrapolate from analogous reactions and general principles. The following table provides a target range for key reaction parameters to guide your optimization efforts.

Parameter	Recommended Range	Rationale
3,6-Dichloropyridazine	1.0 eq	Limiting Reagent
Trifluoromethyl Source	1.2 - 2.0 eq	To ensure complete reaction
Radical Initiator	2.0 - 3.0 eq	To maintain a sufficient radical concentration
Temperature	60 - 80 °C	To ensure efficient initiator decomposition without degrading products
Reaction Time	2 - 6 hours	Monitor by TLC/GC-MS to avoid byproduct formation
Expected Yield	40 - 60%	Based on analogous C-H functionalization reactions

References

• Ahmed, S., Sharif, M., Shoaib, K., et al. (2013). Synthesis of 2,6-diaryl-3-(trifluoromethyl)pyridines by regioselective Suzuki-Miyaura reactions of 2,6-dichloro-3-(trifluoromethyl)pyridine. Synthesis, 45(10), 1337-1344.

• Amerigo Scientific. (n.d.). 3,6-Dichloro-4-(trifluoromethyl)pyridazine (95%). Retrieved from [Link]

• CN104447569A - Method for synthetizing 3,6-dichloropyridazine. (2015). Google Patents.
• Eldehna, W. M., et al. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. RSC Medicinal Chemistry, 11(8), 935-949.
• CN112645883A - Preparation method of 3, 6-dichloropyridazine. (2021). Google Patents.

• Justia Patents. (2023). Pyridazinone or pyridazine compound and derivative and pharmaceutical composition thereof. Retrieved from [Link]

• Klio Pharma Private Limited. (n.d.). An Improved Process For The Preparationof 3,6 Dichloro 4 Isopropylpyridazine.
• Nagib, D. A., & MacMillan, D. W. C. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis.
• MacMillan, D. W. C., et al. (2011). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 108(51), 20614-20619.

• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines. Retrieved from [Link]

• PubChem. (n.d.). 3,6-Dichloro-4-isopropylpyridazine. Retrieved from [Link]

• Sherif, M. H., Ahmed, G. A., Elbahnasawy, A. A., & Helal, E. O. (2010). Chemical studies on 3,6-dichloropyridazine. Journal of American Science, 6(11), 570-574.

• Studer, A., et al. (2024). New method for introducing fluorinated components into molecules. University of Münster. Retrieved from [Link]

• U.S. Patent No. 11,046,656. (2021). Process for preparing 4-amino-pyridazines.
• U.S. Patent No. 3,004,027. (1961). Process for purification of 3,6-dichloropyridazine.
• U.S. Patent No. 3,004,027A. (1961). Process for purification of 3,6-dichloropyridazine. Google Patents.

• Wikipedia. (n.d.). Trifluoromethylation. Retrieved from [Link]

• WO2024145623A1 - Heterocyclic and heteroaryl compounds as inhibitors of nlrp3. (2024). Google Patents.
• Yagupolskii, L. M., et al. (2010). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry, 6, 16.
• Zhang, C. (2014). Recent advances in trifluoromethylation of organic compounds using Umemoto's reagents. Organic & Biomolecular Chemistry, 12(36), 6580-6589.
• Zhdankin, V. V. (2021). Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. MDPI.
• Zhu, J., & Wang, Q. (2015). Radical mediated C-H functionalization of 3,6-dichloropyridazine: efficient access to novel tetrahydropyridopyridazines. Organic & Biomolecular Chemistry, 13(24), 6731-6734.
• Zhu, L., et al. (2015). Direct C–H trifluoromethylation of di- and trisubstituted alkenes by photoredox catalysis. Beilstein Journal of Organic Chemistry, 11, 2339-2345.

• PubChem. (n.d.). 3,6-Dichloropyridazine. Retrieved from [Link]

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 2. 3,6-Dichloro-4-(trifluoromethyl)pyridazine 95 1057672-68-0 [sigmaaldrich.com]
• 3. jofamericanscience.org [jofamericanscience.org]
• 4. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 5. 3,6-ジクロロピリダジン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. CN104447569A - Method for synthetizing 3,6-dichloropyridazine - Google Patents [patents.google.com]
• 7. CN112645883A - Preparation method of 3, 6-dichloropyridazine - Google Patents [patents.google.com]
• 8. guidechem.com [guidechem.com]
• 9. BJOC - Direct C–H trifluoromethylation of di- and trisubstituted alkenes by photoredox catalysis [beilstein-journals.org]
• 10. US3004027A - Process for purification of 3,6-dichloropyridazine - Google Patents [patents.google.com]

Technical Support Center: Purification of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Welcome to the technical support center for the purification of 3,6-dichloro-4-(trifluoromethyl)pyridazine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile fluorinated building block. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the challenges of purifying this compound to the high degree of purity required for your research.

Introduction: The Importance of Purity

3,6-dichloro-4-(trifluoromethyl)pyridazine is a key intermediate in the synthesis of a wide range of biologically active molecules. The presence of impurities, even in trace amounts, can significantly impact the outcome of subsequent reactions, leading to lower yields, the formation of unwanted byproducts, and complications in the purification of the final product. Therefore, a robust and efficient purification strategy is paramount. This guide will equip you with the knowledge to select the appropriate purification method, troubleshoot common issues, and achieve the desired purity for your downstream applications.

Frequently Asked Questions (FAQs)

Here we address some of the common questions that arise during the purification of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Q1: What are the most common methods for purifying 3,6-dichloro-4-(trifluoromethyl)pyridazine?

The two most effective and widely used methods for the purification of 3,6-dichloro-4-(trifluoromethyl)pyridazine are recrystallization and silica gel column chromatography . The choice between these methods depends on the scale of your reaction, the nature and quantity of the impurities, and the desired final purity.

Q2: What are the likely impurities I might encounter?

Understanding the potential impurities is crucial for designing an effective purification strategy. Based on common synthetic routes, the primary impurities may include:

• Unreacted starting materials: Such as the corresponding pyridazinone precursor if the chlorination reaction is incomplete.

• Over-chlorinated byproducts: Formation of other chlorinated species.

• Hydrolyzed products: Reaction of the chlorinated pyridazine with moisture to revert to the pyridazinone.

• Residual reagents: Such as phosphorus oxychloride or thionyl chloride used in the chlorination step.[1]

• Solvent residues: From the reaction or initial work-up.

Q3: My compound has a low melting point (45-50 °C). Will recrystallization be effective?

Yes, recrystallization can still be a very effective method for purifying compounds with relatively low melting points. The key is to select a solvent or solvent system in which the compound has high solubility at elevated temperatures and low solubility at or below room temperature. It is also important to cool the solution slowly to encourage the formation of well-defined crystals rather than an oil.

Q4: I am observing significant product loss during silica gel chromatography. What could be the cause?

Product loss on a silica gel column can be attributed to several factors:

• Acidity of silica gel: The trifluoromethyl group can make the pyridazine ring electron-deficient, and the nitrogen atoms can interact with the acidic silanol groups on the silica gel surface, leading to irreversible adsorption.

• Compound instability: The compound may be degrading on the silica gel.

• Improper solvent system: The chosen eluent may not be strong enough to elute the compound effectively.

To mitigate this, you can try deactivating the silica gel with a small amount of triethylamine in your eluent (e.g., 0.1-1%) or use a different stationary phase like neutral alumina.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the purification of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Problem	Potential Cause(s)	Suggested Solution(s)
Oiling out during recrystallization	The compound's melting point is lower than the boiling point of the solvent. The cooling rate is too fast. High concentration of impurities.	Choose a lower-boiling point solvent or a solvent mixture. Allow the solution to cool to room temperature slowly before placing it in an ice bath. Perform a preliminary purification step, such as a quick filtration through a plug of silica gel, to remove some impurities before recrystallization.
Poor recovery after recrystallization	The compound has significant solubility in the cold solvent. Too much solvent was used.	Select a solvent in which the compound is less soluble at low temperatures. Use the minimum amount of hot solvent required to dissolve the compound completely. Cool the solution to a lower temperature (e.g., in a freezer) to maximize precipitation.
Co-elution of impurities during column chromatography	Impurities have a similar polarity to the product.	Optimize the eluent system. A shallower gradient or an isocratic elution with a finely tuned solvent mixture can improve separation. Try a different stationary phase, such as alumina or reverse-phase silica gel (C18). Consider a two-step purification: an initial recrystallization to remove some impurities followed by column chromatography.
Product appears as streaks on the TLC plate	The compound is too acidic or basic and is interacting strongly with the silica gel. The sample is overloaded on the TLC plate.	Add a small amount of acetic acid (for basic compounds) or triethylamine (for acidic compounds) to the developing solvent. Spot a more dilute solution of your sample on the TLC plate.
Failure of traditional recrystallization from aqueous alcohol	For some dichloropyridazines, recrystallization from aqueous alcohol can be ineffective and may even decrease purity.[2]	A patented method for a similar compound, 3,6-dichloropyridazine, involves treating the crude product with ammonium hydroxide and sodium metabisulfite to remove certain impurities before crystallization.[2] This approach could be tested for the trifluoromethyl analog.

Experimental Protocols

Here are detailed, step-by-step protocols for the two primary purification methods.

Protocol 1: Recrystallization

This method is ideal for purifying solid crude product to a high degree of purity.

1. Solvent Selection:

• The key to successful recrystallization is choosing the right solvent. Ideal solvents should dissolve the compound well when hot but poorly when cold.
• Test small amounts of your crude product with various solvents (e.g., hexanes, ethanol, isopropanol, toluene, or mixtures like ethyl acetate/hexanes) to find the best one.

2. Recrystallization Procedure:

• Place the crude 3,6-dichloro-4-(trifluoromethyl)pyridazine in an Erlenmeyer flask.
• Add a minimal amount of the chosen hot solvent to just dissolve the solid.
• If colored impurities are present, you can add a small amount of activated carbon and heat the solution for a few minutes.
• Perform a hot filtration through a fluted filter paper to remove the activated carbon and any insoluble impurities.
• Allow the filtrate to cool slowly to room temperature. Crystal formation should be observed.
• Once the solution has reached room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.
• Collect the crystals by vacuum filtration using a Büchner funnel.
• Wash the crystals with a small amount of the cold recrystallization solvent.
• Dry the purified crystals under vacuum.

Protocol 2: Silica Gel Column Chromatography

This method is suitable for purifying oily products or for separating complex mixtures of impurities.

1. Eluent System Selection (TLC Analysis):

• Before running a column, determine the optimal eluent system using Thin Layer Chromatography (TLC).
• Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).
• Spot the solution onto a silica gel TLC plate and develop it in various solvent mixtures (e.g., gradients of ethyl acetate in hexanes).
• The ideal eluent system will give your desired product an Rf value of approximately 0.2-0.4 and show good separation from impurities.

2. Column Packing:

• Prepare a slurry of silica gel in the initial, least polar eluent.
• Pour the slurry into a chromatography column and allow it to pack evenly. You can use gentle pressure with an air or nitrogen line to speed up the process.
• Ensure there are no air bubbles or cracks in the packed silica gel.

3. Sample Loading:

• Wet Loading: Dissolve the crude product in a minimal amount of the eluent and carefully add it to the top of the column.
• Dry Loading: Dissolve the crude product in a volatile solvent, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column. Dry loading is often preferred for better resolution.

4. Elution and Fraction Collection:

• Begin eluting the column with the chosen eluent system.
• Collect fractions in test tubes.
• Monitor the elution of your compound by TLC analysis of the collected fractions.

5. Product Isolation:

• Combine the fractions that contain the pure product.
• Remove the solvent using a rotary evaporator to obtain the purified 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Visualization of Purification Workflow

The following diagram illustrates the decision-making process for choosing the appropriate purification method.

Caption: Decision tree for selecting a purification method.

Safety Precautions

3,6-dichloro-4-(trifluoromethyl)pyridazine is a hazardous chemical. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

References

• El-Gendy, M. A., et al. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. RSC Advances, 10(50), 29949-29965. [Link]

• Google Patents. (2015). Method for synthetizing 3,6-dichloropyridazine. CN104447569A.
• Google Patents. (2021). Preparation method of 3,6-dichloropyridazine. CN112645883A.

• MDPI. (2022). Syntheses and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines. [Link]

• MDPI. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. [Link]

• Organic Chemistry Portal. (2021). Synthesis of pyridazines. [Link]

• Google Patents. (1961). Process for purification of 3,6-dichloropyridazine. US3004027A.

• ResearchGate. (2010). Chemical Studies on 3,6-Dichloropyridazine (Part 2). [Link]

• ResearchGate. (2010). chemical studies on 3,6-dichloropyridazine. [Link]

• ResearchGate. (2022). Synthetic pathways to substituted/heterocyclic pyridazines. [Link]

• University of Rochester. (n.d.). Chromatography: Solvent Systems For Flash Column. [Link]

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• 1. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US3004027A - Process for purification of 3,6-dichloropyridazine - Google Patents [patents.google.com]

Technical Support Center: Synthesis of Trifluoromethylated Pyridazines

Welcome to the Technical Support Center for the synthesis of trifluoromethylated pyridazines. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of introducing the trifluoromethyl (CF₃) group into the pyridazine scaffold. The incorporation of a CF₃ group is a powerful strategy in drug discovery, known to enhance metabolic stability, lipophilicity, and binding affinity.[1] However, the synthesis of these valuable compounds is often fraught with challenges.

This document provides in-depth, field-proven insights in a troubleshooting format. It moves beyond simple protocols to explain the underlying chemical principles, helping you diagnose issues and rationally design solutions.

Part 1: Troubleshooting Guide & FAQs

This section addresses common problems encountered during the synthesis of trifluoromethylated pyridazines, structured in a question-and-answer format.

Category 1: Challenges with Trifluoromethylating Agents

The choice and handling of the trifluoromethylating agent are critical for success. These reagents can be broadly categorized as nucleophilic, electrophilic, and radical sources.

Question 1: My nucleophilic trifluoromethylation using Ruppert-Prakash reagent (TMSCF₃) is sluggish or fails to initiate. What are the likely causes and solutions?

Answer:

This is a frequent issue when working with the otherwise robust Ruppert-Prakash reagent.[2][3][4] The lack of reactivity typically stems from insufficient activation of either the reagent or the substrate.

• Causality: TMSCF₃ requires a nucleophilic activator, typically a fluoride source (e.g., TBAF, CsF, KF), to generate the active trifluoromethyl anion ([CF₃]⁻).[2] This anion then attacks the electrophilic pyridazine ring. If the pyridazine ring itself is not sufficiently electron-deficient, the reaction will not proceed.

• Troubleshooting Steps:

  • Verify Activator Quality: Anhydrous conditions are crucial. Ensure your fluoride source is thoroughly dried. Consider using alternatives less prone to hydration, such as tetrabutylammonium difluorotriphenylsilicate (TBAT) or potassium (trifluoromethyl)trimethoxyborate.[3]

  • Increase Substrate Electrophilicity: Pyridazine is a π-deficient heterocycle, but its reactivity can be enhanced. If your substrate is unactivated, consider pre-functionalization. Strategies include:

    • N-Oxidation: Conversion of a pyridazine nitrogen to an N-oxide significantly activates the ring towards nucleophilic attack.

    • Quaternization: Alkylating the nitrogen to form a pyridazinium salt dramatically increases its electrophilicity, making it more susceptible to attack by the [CF₃]⁻ anion.[5]

  • Solvent Choice: The choice of solvent can influence the solubility and reactivity of the reagents. Aprotic polar solvents like DMF or THF are generally preferred.

  • Temperature Control: While some reactions proceed at room temperature, gentle heating may be required to overcome the activation energy barrier. Monitor the reaction closely for decomposition.

Question 2: I am attempting a direct C-H trifluoromethylation with an electrophilic reagent (e.g., Umemoto or Togni reagents), but I'm observing low yield and a mixture of regioisomers. How can I improve this?

Answer:

Direct C-H functionalization is an elegant but often challenging approach.[6] Low yields and poor regioselectivity are common hurdles, particularly with electron-deficient heterocycles like pyridazine.[6][7]

• Causality: Electrophilic trifluoromethylating agents, such as Umemoto or Togni reagents, require an electron-rich substrate for efficient reaction.[8][9][10][11] The inherent electron-deficient nature of the pyridazine ring makes it a poor nucleophile, leading to low reactivity. Furthermore, radical pathways can sometimes compete, leading to poor regioselectivity.[7]

• Troubleshooting Steps:

  • Re-evaluate the Strategy: Direct electrophilic trifluoromethylation may not be the optimal approach for an unactivated pyridazine. Consider if a nucleophilic or radical approach would be more suitable.

  • Enhance Substrate Nucleophilicity: If you must proceed with an electrophilic agent, try to introduce an electron-donating group (EDG) onto the pyridazine ring. However, this may not be synthetically desirable.

  • Consider a Directed Approach: If a specific regioisomer is desired, a directed C-H functionalization strategy may be necessary. This often involves installing a directing group that chelates to a metal catalyst, guiding the trifluoromethylation to a specific position.

  • Switch to a Radical Approach: Radical trifluoromethylation can be effective for heteroaromatics. Reagents like sodium trifluoromethanesulfinate (Langlois' reagent) or CF₃I under photoredox catalysis can be used.[12] However, be aware that these methods can also yield mixtures of isomers, and optimization is key.[6]

Category 2: Issues in Cycloaddition Strategies

Cycloaddition reactions, particularly [4+2] inverse-electron-demand Diels-Alder reactions, are a powerful method for constructing the pyridazine ring with a pre-installed trifluoromethyl group.[13][14][15]

Question 3: My [4+2] cycloaddition between a trifluoromethylated tetrazine and an alkene is giving low yield and the product is unstable. What's going wrong?

Answer:

This is a classic and powerful reaction for pyridazine synthesis.[14][15] Problems usually arise from the dienophile choice or the stability of the dihydropyridazine intermediate.

• Causality: The reaction involves the cycloaddition of an electron-deficient tetrazine (the azadiene) with an electron-rich alkene (the dienophile), followed by the extrusion of dinitrogen gas (N₂).[14] If the alkene is not sufficiently electron-rich, the reaction rate will be slow. The initial product is a dihydropyridazine, which can be unstable and prone to oxidation or decomposition.

• Troubleshooting Steps:

  • Activate the Dienophile: Use alkenes with electron-donating groups (e.g., enamines, vinyl ethers) to accelerate the reaction.

  • Control the Reaction Temperature: These reactions are often fast, even at room temperature.[14] Running the reaction at lower temperatures (e.g., 0 °C) can sometimes improve the stability of the intermediate and prevent side reactions.

  • In Situ Aromatization: The dihydropyridazine intermediate can often be oxidized to the more stable aromatic pyridazine in situ. If the reaction mixture is exposed to air, this may happen spontaneously. For a more controlled process, consider adding a mild oxidant (e.g., DDQ, chloranil) after the cycloaddition is complete.

  • Monitor by NMR: Use ¹H or ¹⁹F NMR to monitor the reaction progress and identify the formation of the dihydropyridazine intermediate and its subsequent conversion to the final product.

Category 3: Late-Stage Trifluoromethylation Challenges

Introducing the CF₃ group at a late stage in a synthetic sequence is highly desirable but presents unique challenges.[16][17]

Question 4: I am attempting a late-stage trifluoromethylation on a complex pyridazine derivative, but the reaction is leading to decomposition of my starting material. How can I mitigate this?

Answer:

Late-stage functionalization requires reaction conditions that are tolerant of a wide range of functional groups.[16] Decomposition suggests that the conditions are too harsh for your specific substrate.

• Causality: Many trifluoromethylation protocols employ strong oxidants, high temperatures, or highly reactive radical species that can react with sensitive functional groups elsewhere in the molecule.[17]

• Troubleshooting Steps:

  • Screen Milder Reagents: Explore newer generations of trifluoromethylating reagents that operate under milder conditions. For example, photoredox catalysis often allows reactions to proceed at room temperature with high functional group tolerance.[16][18]

  • Protecting Groups: Identify the functional groups that are likely decomposing and protect them before the trifluoromethylation step. This adds steps to your synthesis but can salvage a key transformation.

  • Solvent Optimization: The choice of solvent can influence selectivity and prevent side reactions. For instance, in some radical reactions, the solvent choice can fine-tune regioselectivity.[6]

  • Thorough Degassing: If using a transition-metal-catalyzed reaction, ensure the reaction mixture is thoroughly degassed to prevent oxidative degradation of the catalyst or substrate.

Category 4: Purification and Handling

Trifluoromethylated compounds can have unique physical properties that complicate their purification and handling.

Question 5: My trifluoromethylated pyridazine product is volatile, and I am losing a significant amount during solvent removal and column chromatography. What purification strategies should I use?

Answer:

The high lipophilicity and volatility of many trifluoromethylated compounds are well-known challenges.[19] Standard purification techniques may need to be adapted.

• Causality: The CF₃ group is highly lipophilic and can significantly reduce the boiling point of a molecule compared to its non-fluorinated analogue. This leads to loss of product on a rotary evaporator or during chromatography.

• Troubleshooting Steps:

  • Avoid High Vacuum and Heat: When removing solvent, use a rotary evaporator at reduced temperature and avoid pulling a high vacuum for extended periods. It is often better to leave a small amount of solvent and proceed to the next step.

  • Chromatography Modifications:

    • Use a wider column with a shorter bed of silica to reduce the elution time.

    • Run the column with positive pressure ("flash chromatography") to speed up the separation.[20]

    • Consider alternative stationary phases, such as alumina or reverse-phase silica, which may offer different selectivity and retention properties.

  • Alternative Purification Methods:

    • Distillation: If the product is a liquid and thermally stable, bulb-to-bulb (Kugelrohr) distillation can be an effective method for purification.[21]

    • Crystallization: This is an ideal method if your product is a solid. It avoids the issues associated with chromatography and can yield highly pure material.

    • Sublimation: For some highly symmetric and non-polar compounds, sublimation under vacuum can be a powerful purification technique.[21]

Part 2: Data & Protocols

Table 1: Comparison of Common Trifluoromethylating Agents

Reagent Class	Example(s)	Mechanism	Common Problems	Key Considerations
Nucleophilic	Ruppert-Prakash (TMSCF₃)[2][3]	Requires fluoride activation to generate [CF₃]⁻	Sluggish reactivity with electron-rich or neutral substrates.[22]	Requires anhydrous conditions; substrate may need activation (e.g., N-oxide).[2]
Electrophilic	Umemoto Reagents[8][9], Togni Reagents[23][24]	Direct attack by a nucleophilic substrate on the "CF₃⁺" source	Low reactivity with electron-deficient heterocycles; regioselectivity issues.[25]	Best for electron-rich substrates; can be expensive.[10][11]
Radical	Langlois' Reagent (NaSO₂CF₃)[12], CF₃I	Generation of CF₃• radical	Regioselectivity can be difficult to control; potential for side reactions.[7]	Often requires an initiator (photocatalyst, thermal, or redox).[6]

Experimental Protocol: General Procedure for Nucleophilic Trifluoromethylation of an Activated Pyridazine

This protocol describes a general method for the trifluoromethylation of a 3-chloropyridazine using the Ruppert-Prakash reagent.

Materials:

• 3-chloropyridazine (1.0 mmol)

• Ruppert-Prakash Reagent (TMSCF₃) (1.5 mmol, 1.5 equiv.)

• Potassium Fluoride (KF, anhydrous) (1.5 mmol, 1.5 equiv.)

• Anhydrous Tetrahydrofuran (THF) (5 mL)

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous potassium fluoride.

• Reagent Addition: Add anhydrous THF, followed by the 3-chloropyridazine substrate.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Trifluoromethylation: Slowly add the Ruppert-Prakash reagent (TMSCF₃) dropwise to the stirred suspension.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution at 0 °C.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure (with caution, see FAQ 5).

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 3-trifluoromethylpyridazine.

Part 3: Visualized Workflows and Mechanisms

Troubleshooting Workflow for Low Yield in Trifluoromethylation

This decision tree provides a logical path for diagnosing and solving low-yield reactions.

Caption: Activation and Reaction Pathway of TMSCF₃.

References

• [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics. (n.d.). MDPI. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). PubMed Central. [Link]

• Regioselective Direct C–H Trifluoromethylation of Pyridine | Request PDF. (n.d.). ResearchGate. [Link]

• Selective Trifluoromethylation of Pyridines. (2022). ChemistryViews. [Link]

• Regioselective Direct C–H Trifluoromethylation of Pyridine. (2020). ACS Publications. [Link]

• [3+2] Cycloaddition of Trifluoromethylated N-Acylhydrazones with Maleates: Synthesis of Trifluoromethylated Pyrazolidines | Request PDF. (n.d.). ResearchGate. [Link]

• Trifluoromethoxypyrazines: Preparation and Properties. (n.d.). MDPI. [Link]

• Synthesis of trifluoromethylated pyrazolidines by [3 + 2] cycloaddition. (2017). PubMed. [Link]

• Synthesis of α‐(Trifluoromethyl)pyridazine Derivatives. (n.d.). OUCI. [Link]

• Synthesis of pertrifluoromethyl pyridazine derivatives via a tandem reaction of aryldiazonium salts with hexafluoroacetylacetone. (n.d.). ResearchGate. [Link]

• 1,4-BIS(TRIFXUOROMETHYL)PYRID0[3,4~PYRIDAZINE. (n.d.). HETEROCYCLES, Vol. 38. No. 8. 1994. [Link]

• Trifluoromethylation of various heterocycles with Umemoto reagent II. (n.d.). ResearchGate. [Link]

• Synthesis and applications of S-(trifluoromethyl)-2,8-bis(trifluoromethoxy)dibenzothiophenium triflate (Umemoto reagent IV). (2022). NIH. [Link]

• Aryl Sulfonium Salts for Site‐Selective Late‐Stage Trifluoromethylation. (n.d.). PMC - NIH. [Link]

• A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. (2023). Organic Letters - ACS Publications. [Link]

• Late-stage diversification of biologically active pyridazinones via a direct C–H functionalization strategy. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Synthesis of Polysubstituted Trifluoromethyl Pyridines from Trifluoromethyl-α,β-ynones | Request PDF. (n.d.). ResearchGate. [Link]

• Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. (2010). NIH. [Link]

• Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. (2022). NIH. [Link]

• 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. (2022). Organic Letters - ACS Publications. [Link]

• Synthesis of 4-trifluoromethyl pyridazines via annulation of pyridinium ylides with trifluoroacetyl diazoester. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Trifluoromethyl-Substituted Pyridines Through Displacement of Iodine by in situ Generated (Trifluoromethyl)copper. (n.d.). ResearchGate. [Link]

• The reaction of cyclic imines with the Ruppert-Prakash reagent. Facile approach to alpha-trifluoromethylated nornicotine, anabazine, and homoanabazine | Request PDF. (n.d.). ResearchGate. [Link]

• (PDF) Recent Development of Trifluoromethyl Reagents: A Review. (2021). ResearchGate. [Link]

• Heterocyclic polyfluoro-compounds. Part 26. Synthesis of 3,6-bis-trifluoromethyl-pyridazines and -dihydropyridazines. (n.d.). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). J-Stage. [Link]

• Innate C-H trifluoromethylation of heterocycles. (n.d.). PMC - NIH. [Link]

• Purification of Organic Compounds: from Crude Product to Purity. (2023). EMU Physics Department. [Link]

• The Purification of Organic Compound: Techniques and Applications. (2024). Reachem. [Link]

• Trifluoromethyltrimethylsilane. (n.d.). Wikipedia. [Link]

• New pyridazine-fluorine derivatives: synthesis, chemistry and biological activity. Part II. (2013). European Journal of Medicinal Chemistry. [Link]

• Trifluoromethyltrimethylsilane. (2021). American Chemical Society. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. (2014). Journal of the American Chemical Society. [Link]

• Purification of organic fluorine compounds. (n.d.).

• Trifluoromethylation. (n.d.). Wikipedia. [Link]

• Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. (2022). MDPI. [Link]016)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Trimethyl(trifluoromethyl)silane (Ruppert–Prakash Reagent) [sigmaaldrich.com]
• 3. Trifluoromethyltrimethylsilane - Wikipedia [en.wikipedia.org]
• 4. acs.org [acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Electrophilic Trifluoromethylating Agent, Umemoto Reagent IV / Electrophilic Fluorinating Agent, NFBB | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 9. Umemoto Reagent I - Enamine [enamine.net]
• 10. Synthesis and applications of S-(trifluoromethyl)-2,8-bis(trifluoromethoxy)dibenzothiophenium triflate (Umemoto reagent IV) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. Heterocyclic polyfluoro-compounds. Part 26. Synthesis of 3,6-bis-trifluoromethyl-pyridazines and -dihydropyridazines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 16. Aryl Sulfonium Salts for Site‐Selective Late‐Stage Trifluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Late-stage diversification of biologically active pyridazinones via a direct C–H functionalization strategy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. Mes-梅本試薬 ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 19. researchgate.net [researchgate.net]
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• 25. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Reactions of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Welcome to the technical support center for 3,6-dichloro-4-(trifluoromethyl)pyridazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile but challenging reagent. Here, we address common issues, provide in-depth troubleshooting advice, and explain the chemical principles behind the observed phenomena to ensure your experiments are both successful and reproducible.

Section 1: Troubleshooting Nucleophilic Aromatic Substitution (SNAr) Reactions

Nucleophilic aromatic substitution (SNAr) is the most common class of reactions for functionalizing the 3,6-dichloro-4-(trifluoromethyl)pyridazine core. The electron-withdrawing nature of the trifluoromethyl group and the pyridazine nitrogens activates the ring towards nucleophilic attack. However, regioselectivity and the potential for di-substitution can be significant challenges.

FAQ 1: My SNAr reaction with an amine nucleophile is giving me a mixture of products, including di-substituted pyridazine. How can I favor mono-substitution?

Answer:

Achieving mono-substitution on the 3,6-dichloro-4-(trifluoromethyl)pyridazine ring requires careful control of reaction conditions to manage the reactivity of the two chlorine atoms. The chlorine at the 6-position is generally more reactive towards nucleophilic attack than the chlorine at the 3-position. This is due to the combined electron-withdrawing effects of the adjacent nitrogen atom and the trifluoromethyl group, which stabilize the Meisenheimer intermediate formed during attack at C-6.

Troubleshooting Steps:

• Stoichiometry Control: Use a slight deficiency or a 1:1 molar ratio of your nucleophile to the pyridazine starting material. This minimizes the chance of a second substitution event occurring after the first.

• Temperature Management: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Start with room temperature or even 0 °C and slowly warm if necessary. Higher temperatures often lead to over-reaction and the formation of di-substituted products.

• Slow Addition: Add the nucleophile to the reaction mixture slowly, either dropwise as a solution or in small portions as a solid. This keeps the instantaneous concentration of the nucleophile low, favoring the more reactive site and reducing the likelihood of di-substitution.

• Choice of Base: If a base is required to deprotonate your nucleophile or scavenge HCl, use a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) or a weaker inorganic base like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃). Strong, unhindered bases can compete with your desired nucleophile.

Causality Explained: The rate of the second SNAr reaction is influenced by the nature of the substituent introduced in the first step. If the first substituent is electron-donating, it can activate the ring towards further substitution, making di-substitution more likely.

FAQ 2: I am observing poor regioselectivity in my SNAr reaction. How can I selectively target the C-6 or C-3 position?

Answer:

As mentioned, the C-6 position is electronically favored for nucleophilic attack. However, steric factors and the nature of the nucleophile can influence regioselectivity.

Troubleshooting and Strategy:

• For C-6 Selectivity:

  • Nucleophile Choice: Smaller, less sterically demanding nucleophiles will preferentially attack the more electronically activated C-6 position.

  • Reaction Conditions: Lower temperatures will favor the kinetically controlled product, which is typically the C-6 substituted isomer.

• For C-3 Selectivity (Challenging):

  • Sterically Bulky Nucleophiles: Employing a sterically hindered nucleophile may favor attack at the less hindered C-3 position, although this can significantly decrease the overall reaction rate.

  • Directed Ortho-Metalation (DoM): This advanced strategy involves using a directing group to facilitate metalation at the C-5 position, followed by reaction with an electrophile. Subsequent manipulation could lead to functionalization at C-3, though this is a multi-step process.

  • Protecting Groups: In some cases, it may be possible to temporarily protect the more reactive C-6 position, carry out the substitution at C-3, and then deprotect.

Data Summary: Factors Influencing Regioselectivity

Factor	Favors C-6 Substitution	Favors C-3 Substitution	Rationale
Electronics	Strong	Weak	C-6 is more electron-deficient.
Sterics	Small Nucleophiles	Bulky Nucleophiles	C-3 is sterically less accessible.
Temperature	Low	High (thermodynamic control, may vary)	Favors the kinetic product.

Workflow for Optimizing Mono-Substitution and Regioselectivity

Caption: Troubleshooting workflow for SNAr reactions.

Section 2: Managing Hydrolysis and Other Side Reactions

3,6-dichloro-4-(trifluoromethyl)pyridazine can be susceptible to hydrolysis, especially under basic conditions or in the presence of water at elevated temperatures. This can lead to the formation of dichloropyridazinone impurities.

FAQ 3: I am seeing an unexpected peak in my LC-MS analysis that corresponds to the mass of a mono-chloro-hydroxy-trifluoromethyl-pyridazine. What is the likely cause and how can I prevent it?

Answer:

This is a classic sign of hydrolysis, where one of the chlorine atoms has been displaced by a hydroxide ion. This is more likely to occur at the more reactive C-6 position.

Probable Causes:

• Water in Solvents or Reagents: Even trace amounts of water in your reaction solvent (e.g., DMF, DMSO, acetonitrile) or reagents can lead to hydrolysis, especially if the reaction is heated.

• Basic Conditions: The use of strong aqueous bases (e.g., NaOH, KOH) will significantly promote hydrolysis.

• Extended Reaction Times at High Temperatures: Prolonged heating in the presence of moisture increases the likelihood of this side reaction.

Prevention and Troubleshooting Protocol:

• Anhydrous Conditions:

  • Use freshly distilled or commercially available anhydrous solvents.

  • Dry all glassware in an oven before use.

  • Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Base Selection:

  • If possible, use non-aqueous bases.

  • If an aqueous base is necessary, consider using a biphasic system with a phase-transfer catalyst to minimize contact of the pyridazine with the aqueous layer.

• Work-up Procedure:

  • Quench the reaction with care, avoiding prolonged exposure to aqueous basic solutions.

  • Neutralize the reaction mixture promptly before extraction.

Pathway of Hydrolysis

Caption: Formation of the hydrolysis side product.

Section 3: Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) are powerful methods for C-C and C-N bond formation. However, the presence of two reactive chlorine atoms and the nitrogen-containing heterocycle can lead to specific challenges.

FAQ 4: My Suzuki coupling reaction is sluggish and gives low yields. What are some key parameters to optimize?

Answer:

Low yields in Suzuki couplings with 3,6-dichloro-4-(trifluoromethyl)pyridazine can often be attributed to catalyst inhibition, improper ligand choice, or suboptimal reaction conditions. The pyridazine nitrogens can coordinate to the palladium center, potentially deactivating the catalyst.

Key Optimization Parameters:

Parameter	Recommendation	Rationale
Catalyst/Pre-catalyst	Use modern, highly active catalysts like Pd(dppf)Cl₂, Pd₂(dba)₃, or palladium PEPPSI complexes.	These are often more resistant to inhibition by nitrogen-containing heterocyles.
Ligand	Electron-rich, bulky phosphine ligands such as SPhos, XPhos, or RuPhos are often effective.	These ligands promote the reductive elimination step and can stabilize the active catalytic species.
Base	A moderately strong inorganic base like K₂CO₃ or Cs₂CO₃ is a good starting point.	Stronger bases like K₃PO₄ can also be effective. The choice of base can significantly impact the reaction outcome.
Solvent	A mixture of a polar aprotic solvent and water (e.g., Dioxane/H₂O, Toluene/H₂O) is standard.	The water is necessary to dissolve the inorganic base.
Temperature	Typically requires heating (80-110 °C).	Provides the necessary activation energy for the catalytic cycle.

Troubleshooting Protocol:

• Degas Thoroughly: Ensure all oxygen is removed from the reaction mixture by bubbling with an inert gas (argon or nitrogen) or by freeze-pump-thaw cycles. Oxygen can oxidize the phosphine ligands and deactivate the catalyst.

• Screen Ligands: If one ligand is not effective, screen a panel of others. The optimal ligand can be highly substrate-dependent.

• Vary the Base: The choice of base can have a profound effect on the transmetalation step. Test at least two or three different bases.

• Check Boronic Acid Quality: Ensure your boronic acid or ester is pure and has not degraded, as this is a common cause of failed Suzuki reactions.

References

• Fang, Z., Teng, Y., Yang, H., Li, R., Li, Q., You, Y., & Weng, Z. (2022). Synthesis of 4-trifluoromethyl pyridazines via annulation of pyridinium ylides with trifluoroacetyl diazoester. Organic & Biomolecular Chemistry. [Link][1][2]

• Pattison, G., Sandford, G., Yufit, D. S., Howard, J. A., Christopher, J. A., & Miller, D. D. (2009). Polysubstituted pyridazinones from sequential nucleophilic substitution reactions of tetrafluoropyridazine. The Journal of Organic Chemistry. [Link][3][4]

• Sabt, A., Eldehna, W. M., Al-Warhi, T., Alotaibi, O. J., Elaasser, M. M., Suliman, H., & Abdel-Aziz, H. A. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. Scientific Reports. [Link][5]

• Sherif, M. H., Ahmed, G. A., Elbahnasawy, A. A., & Helal, E. O. (2010). Chemical studies on 3,6-dichloropyridazine. Journal of American Science. [Link][6]

• Heinisch, G. (1987). Advances in the Synthesis of Substituted Pyridazines via Introduction of Carbon Functional Group into the Parent heterocycle. HETEROCYCLES. [Link][7]

• PubChem. (n.d.). 3,6-Dichloropyridazine. National Center for Biotechnology Information. Retrieved from [Link][8]

Sources

• 1. Synthesis of 4-trifluoromethyl pyridazines via annulation of pyridinium ylides with trifluoroacetyl diazoester - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of 4-trifluoromethyl pyridazines via annulation of pyridinium ylides with trifluoroacetyl diazoester - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Polysubstituted pyridazinones from sequential nucleophilic substitution reactions of tetrafluoropyridazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Collection - Polysubstituted Pyridazinones from Sequential Nucleophilic Substitution Reactions of Tetrafluoropyridazine - The Journal of Organic Chemistry - Figshare [figshare.com]
• 5. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jofamericanscience.org [jofamericanscience.org]
• 7. researchgate.net [researchgate.net]
• 8. 3,6-Dichloropyridazine | C4H2Cl2N2 | CID 67331 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for 3,6-Dichloro-4-(trifluoromethyl)pyridazine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and optimization of 3,6-dichloro-4-(trifluoromethyl)pyridazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into this challenging synthesis. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and reproducible workflow.

The synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine is a multi-step process that requires careful control over reaction parameters to achieve high yield and purity. This molecule is a valuable building block in medicinal chemistry and agrochemicals, making its efficient synthesis a critical objective.[1][2][3] This guide is structured to address specific issues encountered during its preparation, from the synthesis of the precursor to the final purification.

Part 1: Synthesis of the 3,6-Dichloropyridazine Precursor

The most common and cost-effective route to the necessary precursor, 3,6-dichloropyridazine, begins with maleic anhydride, which is first converted to pyridazine-3,6-diol (maleic hydrazide) and then chlorinated.[1][4][5]

Experimental Workflow: Precursor Synthesis

Caption: Workflow for the two-step synthesis of 3,6-dichloropyridazine.

Detailed Protocol: Synthesis of 3,6-Dichloropyridazine from Pyridazine-3,6-diol

This protocol is adapted from established industrial and patent literature.[5][6]

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, mechanical stirrer, and nitrogen inlet, charge pyridazine-3,6-diol (1.0 eq) under an inert atmosphere.

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃, 3.0-5.0 eq) to the flask at room temperature. The reaction is exothermic; addition may need to be controlled with an ice bath.

• Reaction: Heat the reaction mixture to 80-110 °C and maintain for 4-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: After completion, cool the mixture to room temperature. Carefully and slowly quench the reaction mixture by pouring it into ice-water. Caution: This step is highly exothermic and releases HCl gas; perform in a well-ventilated fume hood.

• Neutralization & Extraction: Neutralize the aqueous solution to a pH of ~8 using a base such as aqueous ammonia or sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 3,6-dichloropyridazine. Further purification can be achieved via recrystallization or column chromatography if necessary.[7]

Part 2: Trifluoromethylation of 3,6-Dichloropyridazine

Introducing the trifluoromethyl group onto the pyridazine ring is the most critical and challenging step. Direct C-H trifluoromethylation via a radical-mediated pathway is a common strategy.[8][9] This section focuses on troubleshooting the optimization of this key transformation.

Troubleshooting Guide: The Trifluoromethylation Reaction

Question/Issue	Probable Cause(s)	Recommended Solution(s) & Scientific Rationale
Q1: My reaction shows low or no conversion to the desired product.	1. Poor Reagent Quality: The trifluoromethylating agent (e.g., CF₃SO₂Na, Togni's reagent) or the radical initiator (e.g., t-BuOOH) may have degraded. 2. Presence of Inhibitors: Trace oxygen or other radical scavengers in the solvent or on glassware can terminate the radical chain reaction. 3. Incorrect Temperature: The temperature may be too low for efficient radical initiation or too high, causing reagent decomposition.	1. Reagent Verification: Use freshly purchased or properly stored reagents. Trifluoromethylating agents can be sensitive to moisture and air.[10] 2. Inert Conditions: Ensure the reaction is run under a strictly inert atmosphere (N₂ or Ar). Degas the solvent prior to use by sparging with an inert gas or via freeze-pump-thaw cycles. 3. Temperature Optimization: Perform a temperature screen (e.g., 60 °C, 80 °C, 100 °C). The optimal temperature is a balance between the rate of initiation and the stability of the reagents and product.[11]
Q2: I am observing a significant byproduct corresponding to mono-chloro or fully dechlorinated pyridazine.	1. Hydrodechlorination: This is a common radical-mediated side reaction where a chlorine atom is abstracted and replaced by a hydrogen atom from the solvent or another source. 2. Excessive Reaction Temperature/Time: Higher temperatures can favor these undesired pathways.	1. Solvent Choice: Use aprotic solvents that are poor hydrogen atom donors (e.g., acetonitrile, 1,2-dichloroethane) instead of alcohols or ethers if possible. 2. Control Stoichiometry: Avoid a large excess of the radical initiator. A slow addition of the initiator via syringe pump can maintain a low, steady concentration of radicals, favoring the desired reaction over side reactions.[8] 3. Additive Inclusion: Consider adding a co-oxidant or additive that can influence the reaction pathway, though this requires careful screening.
Q3: The reaction is messy, with multiple unidentified byproducts.	1. Over-reaction/Decomposition: The product itself may not be stable under the reaction conditions, leading to subsequent reactions or decomposition. 2. Side Reactions with Solvent: The generated trifluoromethyl radical can react with the solvent.	1. Monitor Reaction Closely: Do not let the reaction run for an extended period after the starting material is consumed. Determine the optimal reaction time through a time-course study. 2. Re-evaluate Solvent: Ensure the chosen solvent is stable under the radical conditions employed.
Q4: The trifluoromethyl group is adding to the wrong position (poor regioselectivity).	1. Inherent Electronic Bias: The electronic nature of the 3,6-dichloropyridazine ring dictates the most favorable position for radical attack. 2. Steric Hindrance: The approach of the trifluoromethylating species may be sterically hindered.	1. Modify Reaction Conditions: Regioselectivity can sometimes be influenced by solvent polarity or the presence of additives that may coordinate to the substrate.[8] 2. Alternative Strategy: If direct C-H functionalization is unselective, consider an alternative synthetic route, such as a nucleophilic trifluoromethylation of an activated precursor or building the ring with the CF₃ group already in place.[12][13]

Optimized Protocol: Radical C-H Trifluoromethylation

This representative protocol is based on principles of radical-mediated C-H functionalization found in the literature.[8][9]

• Reaction Setup: To an oven-dried Schlenk flask, add 3,6-dichloropyridazine (1.0 eq) and a trifluoromethyl source such as sodium trifluoromethanesulfinate (CF₃SO₂Na, 1.5-2.0 eq).

• Solvent Addition: Add a degassed aprotic solvent (e.g., acetonitrile or a mixture like CH₂Cl₂/H₂O) via cannula.

• Initiator Addition: Begin stirring the mixture and heat to the optimized temperature (e.g., 80 °C). Slowly add a solution of the radical initiator, such as tert-butyl hydroperoxide (t-BuOOH, 2.0-3.0 eq), over 1-2 hours using a syringe pump. The slow addition is critical to maintain a low concentration of radicals and minimize side reactions.[8]

• Reaction Monitoring: Monitor the reaction by GC-MS or LC-MS every hour. The reaction is typically complete within 4-8 hours.

• Workup: Cool the reaction to room temperature. Add an aqueous solution of sodium sulfite to quench any remaining peroxide. Extract the mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, filter, and concentrate. The crude product will require further purification.

Part 3: Purification and Analysis

Purification of the final product can be challenging due to the presence of structurally similar impurities.

Troubleshooting Guide: Purification

Question/Issue	Probable Cause(s)	Recommended Solution(s) & Scientific Rationale
Q1: I cannot separate the product from unreacted 3,6-dichloropyridazine by column chromatography.	1. Similar Polarity: The starting material and the product have very similar polarities, causing them to co-elute.	1. Optimize Eluent System: Use a shallow gradient of a less polar solvent system (e.g., hexanes/ethyl acetate or hexanes/dichloromethane) to improve separation. 2. Chemical Treatment: For stubborn cases, consider a chemical quench. The starting material, 3,6-dichloropyridazine, is reactive towards certain nucleophiles. A carefully chosen reagent could selectively react with the starting material, making it much more polar and easily separable. This approach requires careful testing to ensure the product is unaffected. A method using sodium metabisulfite has been reported for purifying the precursor, which may be adaptable.[7]
Q2: My final product purity is low (<95%) even after chromatography.	1. Presence of Isomers: Regioisomers formed during the reaction may have nearly identical chromatographic behavior to the desired product. 2. Persistent Byproducts: Hydrodechlorinated byproducts can be particularly difficult to separate.	1. Recrystallization: Attempt recrystallization from a suitable solvent system. This technique is excellent for removing small amounts of impurities and can sometimes separate isomers. 2. Preparative HPLC: For high-purity material required for biological testing, preparative HPLC may be necessary.

Part 4: Frequently Asked Questions (FAQs)

• Q: What are the critical safety precautions for this synthesis?

  • A: Always work in a well-ventilated fume hood. Phosphorus oxychloride reacts violently with water and is corrosive. Trifluoromethylating agents and radical initiators can be toxic and highly reactive; consult the Safety Data Sheet (SDS) for each reagent before use.[10][14] Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

• Q: How can I confirm the identity and purity of my final product?

  • A: A combination of analytical techniques is recommended. ¹H and ¹³C NMR will confirm the structure and regiochemistry. ¹⁹F NMR is essential to confirm the presence and environment of the CF₃ group. GC-MS or LC-MS will determine the mass of the product and help quantify purity.

• Q: Which trifluoromethylating agent is best?

  • A: The "best" agent depends on the specific reaction pathway. For radical C-H functionalization, CF₃SO₂Na (Langlois reagent) is inexpensive and effective.[8] For electrophilic trifluoromethylation, Togni's or Umemoto's reagents are common. For nucleophilic approaches, Ruppert-Prakash reagent (TMSCF₃) is often used.[13] The choice involves a trade-off between cost, reactivity, and safety.

Part 5: Data Summary & Visualizations

Table 1: Typical Optimized Reaction Parameters

Parameter	Precursor Chlorination	Radical Trifluoromethylation
Key Reagent	POCl₃	CF₃SO₂Na / t-BuOOH
Equivalents (vs. Substrate)	3.0 - 5.0 eq	1.5-2.0 eq / 2.0-3.0 eq
Solvent	Neat or high-boiling solvent	Acetonitrile or DCM/H₂O
Temperature	80 - 110 °C	80 °C
Reaction Time	4 - 12 hours	4 - 8 hours
Key Consideration	Exothermic quench	Slow addition of initiator

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting the trifluoromethylation step.

References

• US20080167461A1 - Process for Preparing 3,6-Dichloropyridazine-1-Oxide - Google P
• CN112645883A - Preparation method of 3, 6-dichloropyridazine - Google P
• CN104447569A - Method for synthetizing 3,6-dichloropyridazine - Google P

• Optimization of reaction conditions - ResearchGate. [Link]

• Optimization of reaction conditions - ResearchGate. [Link]

• Innate C-H trifluoromethylation of heterocycles - PMC - NIH. [Link]

• US20130105766A1 - Method For Removing Halogens From An Aromatic Compound - Google P

• Optimization of the reaction conditions - ResearchGate. [Link]

• What are the side-reactions in pyrazine synthesis? - Blog - BIOSYNCE. [Link]

• Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents... - PMC - NIH. [Link]

• Optimization of reaction conditions - ResearchGate. [Link]

• US3004027A - Process for purification of 3,6-dichloropyridazine - Google P

• Radical mediated C-H functionalization of 3,6-dichloropyridazine... - PubMed. [Link]

• Optimization of the reaction conditions - ResearchGate. [Link]

• Pyridazine - Wikipedia. [Link]

• Synthesis of Pyridazine - ChemTube3D. [Link]

• chemical studies on 3,6-dichloropyridazine - Journal of American Science. [Link]

• SYNTHESIS AND CHARACTERIZATION... of Unique Pyridazines - Liberty University. [Link]

• Synthesis of pyridazines - Organic Chemistry Portal. [Link]

• Synthesis of 3,6-dichloro-4-isopropylpyridazine - PrepChem.com. [Link]

• Chemical Studies on 3,6-Dichloropyridazine (Part 2) - ResearchGate. [Link]

• Selective Trifluoromethylation of Pyridines - ChemistryViews. [Link]

• Chemical Studies on 3,6-Dichloropyridazine (Part 2) - Semantic Scholar. [Link]

• Synthesis of Fluorinated 3,6-Dihydropyridines... with Selectfluor® - MDPI. [Link]

• analytical methods - Agency for Toxic Substances and Disease Registry | ATSDR. [Link]

• The pyridazine heterocycle in molecular recognition and drug discovery - PMC. [Link]

• Synthesis and application of trifluoromethylpyridines... - PubMed Central. [Link]

• Advances in the Development of Trifluoromethoxylation Reagents - MDPI. [Link]

• 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates - ChemRxiv. [Link]

• Highly Regioselective Halogenation of Pyridine N-Oxide... - PubMed. [Link]

• The Journal of Organic Chemistry - ACS Publications. [Link]

• Synthesis of Pyridazine Derivatives via Aza-Diels-Alder Reactions... - Organic Chemistry Portal. [Link]

Sources

• 1. Pyridazine - Wikipedia [en.wikipedia.org]
• 2. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN112645883A - Preparation method of 3, 6-dichloropyridazine - Google Patents [patents.google.com]
• 5. CN104447569A - Method for synthetizing 3,6-dichloropyridazine - Google Patents [patents.google.com]
• 6. 3,6-Dichloropyridazine synthesis - chemicalbook [chemicalbook.com]
• 7. US3004027A - Process for purification of 3,6-dichloropyridazine - Google Patents [patents.google.com]
• 8. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Radical mediated C-H functionalization of 3,6-dichloropyridazine: efficient access to novel tetrahydropyridopyridazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. researchgate.net [researchgate.net]
• 12. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Selective Trifluoromethylation of Pyridines - ChemistryViews [chemistryviews.org]
• 14. merckmillipore.com [merckmillipore.com]

Technical Support Center: 3,6-dichloro-4-(trifluoromethyl)pyridazine

Introduction: As a pivotal building block in the synthesis of novel pharmaceutical and agrochemical agents, the integrity of 3,6-dichloro-4-(trifluoromethyl)pyridazine (CAS: 1057672-68-0) is paramount to achieving reproducible and successful experimental outcomes. Its unique chemical structure, characterized by an electron-deficient pyridazine ring and reactive chloro-substituents, necessitates stringent storage and handling protocols.[1][2] This guide provides in-depth technical support, troubleshooting advice, and validated protocols to address common challenges encountered by researchers.

Section 1: Core Properties & Storage Summary

For rapid reference, the key physicochemical properties and mandatory storage conditions for 3,6-dichloro-4-(trifluoromethyl)pyridazine are summarized below. Adherence to these conditions is the first and most critical step in ensuring compound stability.

Property	Value	Source(s)
CAS Number	1057672-68-0	[3][4][5]
Molecular Formula	C₅HCl₂F₃N₂	[3][4][5]
Molecular Weight	216.98 g/mol	[3][4][5]
Physical Form	Solid	[3]
Melting Point	45-50 °C	[3]
Recommended Storage	2-8°C, desiccated, under inert atmosphere	[3][4][5]
Light Sensitivity	Handle under subdued light; store in amber vials	[6][7]

Section 2: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries our technical support team receives regarding the stability and handling of this compound.

Question 1: What are the absolute required storage conditions for 3,6-dichloro-4-(trifluoromethyl)pyridazine and why are they so critical?

Answer: The mandatory storage condition is 2-8°C in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) and protected from light. [3][4][5]

• Causality (The "Why"):

  • Temperature (2-8°C): The compound has a low melting point (45-50°C).[3] Storing it well below this range minimizes the risk of physical changes and slows down potential degradation kinetics. Higher temperatures can accelerate hydrolysis and other decomposition reactions.

  • Moisture (Desiccation): The pyridazine ring is highly electron-deficient, which, combined with the electron-withdrawing trifluoromethyl group, makes the two chlorine atoms excellent leaving groups. This renders the compound susceptible to nucleophilic attack, particularly hydrolysis from atmospheric moisture. Storing over a desiccant or in a dry box is crucial.

  • Atmosphere (Inert Gas): While the primary atmospheric threat is moisture, using an inert gas backfill provides an extra layer of protection by displacing both moisture and oxygen, preventing potential oxidative degradation over long-term storage.

  • Light: Pyridazine derivatives can be photosensitive, potentially leading to the formation of reactive intermediates or degradation products upon exposure to UV light.[6][7] Using amber vials or storing the primary container in the dark is a necessary precaution.

Question 2: I accidentally left the vial on the benchtop at room temperature overnight. Is the compound still usable?

Answer: This is a common scenario that requires careful evaluation. While short-term exposure to ambient temperature (e.g., 20-25°C) is not ideal, it may not have rendered the compound unusable, provided the vial was tightly sealed and exposure to high humidity or direct light was minimal.

• Immediate Action: Immediately return the compound to the recommended 2-8°C storage.

• Recommendation: Before using the material in a critical, large-scale, or lengthy synthesis, we strongly advise performing a simple purity check. A comparative Thin Layer Chromatography (TLC) against a new or trusted lot, or a quick Liquid Chromatography-Mass Spectrometry (LC-MS) analysis, can verify its integrity. Look for the appearance of new, more polar spots (on TLC) or additional peaks (in LC-MS) which could indicate hydrolysis products.

Question 3: What solvents are recommended for preparing stock solutions, and are there any I should absolutely avoid?

Answer:

• Recommended Solvents: Anhydrous aprotic solvents are highly recommended for preparing stock solutions intended for storage. These include:

  • Anhydrous Dichloromethane (DCM)

  • Anhydrous Tetrahydrofuran (THF)

  • Anhydrous Dioxane

  • Anhydrous Toluene

• Solvents to Use with Caution: Protic solvents like methanol or ethanol can act as nucleophiles, albeit slowly at low temperatures. If your reaction requires their use, prepare the solution immediately before use and avoid storing it.

• Solvents to Avoid for Storage: Absolutely avoid wet or non-anhydrous solvents. Do not store solutions of this compound in water, aqueous buffers, or amine-containing solvents (e.g., triethylamine in DCM), as this will lead to rapid nucleophilic substitution and degradation.[8][9]

Question 4: How stable are solutions of this compound, and how should they be stored?

Answer: The stability of the compound in solution is significantly lower than in its solid state and is highly dependent on the solvent and storage conditions.

• Storage Protocol: Stock solutions prepared in anhydrous aprotic solvents should be stored at -20°C in tightly sealed containers with an inert gas overlay.

• Expected Stability: Under these conditions, a solution may be stable for several weeks. However, for reactions sensitive to impurity levels, we recommend preparing fresh solutions or re-qualifying the purity of a stored stock solution via LC-MS or TLC if it has been stored for more than 1-2 weeks. Never store in a refrigerator (2-8°C) where water condensation is more likely.

Question 5: What are the primary degradation pathways I should be aware of?

Answer: The two most probable degradation pathways stem from the compound's inherent reactivity:

• Hydrolysis: Reaction with water (even trace amounts) to replace one or both chlorine atoms with hydroxyl groups. This is often the primary cause of impurity formation during storage or in non-anhydrous reaction conditions.

• Nucleophilic Substitution: Reaction with other nucleophiles (e.g., amines, alcohols, thiols) present in a reaction mixture. This is the basis for its utility in synthesis but can be a degradation pathway if unintended nucleophiles are present.[9][10] The electron-deficient nature of the pyridazine ring facilitates these reactions.[1]

Section 3: Troubleshooting Guide

Use this guide to diagnose and resolve common experimental issues.

Problem	Possible Cause	Verification Step	Recommended Action
Inconsistent reaction yields or appearance of unexpected byproducts.	Compound Degradation: The starting material may have partially degraded due to improper storage (exposure to moisture/heat).	Run an LC-MS or ¹H NMR of the starting material. Compare the spectrum to the reference data from the Certificate of Analysis.	If significant impurities (e.g., >5%) are detected, purify the material by recrystallization or chromatography before use. Otherwise, discard the vial and use a new, unopened lot.
Incompatible Reagents: The compound is reacting with an unintended nucleophile in the reaction mixture (e.g., trace water in solvents, basic additives).	Review all reagents for water content. Ensure bases used are non-nucleophilic if substitution is not desired.	Use freshly distilled/dried anhydrous solvents. If a base is needed, consider a sterically hindered, non-nucleophilic base like proton sponge or DBU over amines if applicable.
The solid compound appears discolored, clumpy, or oily.	Moisture Absorption/Hydrolysis: The compound is hygroscopic. Clumping or turning oily/gummy suggests water absorption, which leads to hydrolysis.	Check the melting point. A significantly lowered or broadened melting point range compared to the specification (45-50°C) indicates impurities.	The compound is likely compromised. It is safest to discard this vial. Attempting to dry it under vacuum may not remove hydrolysis products.
Photodegradation: A noticeable color change (e.g., yellowing) upon storage could be a sign of light-induced degradation.	Perform a purity check via LC-MS or TLC to identify the presence of new impurities.	Ensure all future handling and storage of the compound is done with protection from light. Use the material with caution or discard if purity is compromised.

Section 4: Protocols & Workflows

These protocols provide a self-validating framework for handling and using the compound to ensure experimental integrity.

Protocol 4.1: Recommended Handling and Aliquoting Procedure

Causality: This procedure is designed to prevent the introduction of atmospheric moisture and other contaminants into the main stock vial, preserving its integrity for long-term use.

• Preparation: Allow the main container of 3,6-dichloro-4-(trifluoromethyl)pyridazine to equilibrate to room temperature in a desiccator for at least 30-60 minutes before opening. This prevents condensation of atmospheric moisture onto the cold solid.

• Inert Environment: Perform all weighing and transfers in a glove box or under a gentle stream of dry argon or nitrogen.

• Aliquot: Weigh the desired amount of compound into a separate, tared, dry vial suitable for your experiment.

• Resealing: Securely cap the main stock vial, purge the headspace with inert gas, and wrap the cap with paraffin film to ensure an airtight seal.

• Storage: Immediately return the main stock vial to 2-8°C storage. The freshly prepared aliquot is now ready for use.

Protocol 4.2: Preparation and Storage of a Qualified Stock Solution

Causality: This protocol establishes a baseline purity for a stock solution, allowing you to confidently assess its stability over time.

• Solvent Preparation: Use a solvent from a freshly opened bottle of anhydrous grade or one that has been purified using a solvent system.

• Dissolution: To a tared, oven-dried vial containing a stir bar, add your aliquot of the compound (from Protocol 4.1). Under an inert atmosphere, add the required volume of anhydrous solvent to achieve the desired concentration.

• Baseline Analysis (Self-Validation): Immediately after preparation, take a small sample (~50 µL) of the solution and analyze it via LC-MS. This is your "Time Zero" (T₀) chromatogram. Note the purity and the absence of significant secondary peaks.

• Storage: Aliquot the remaining solution into smaller, single-use vials if possible. Purge the headspace of each vial with inert gas, seal tightly, and store at -20°C in the dark.

• Future Use: Before using a stored aliquot, you can run a new LC-MS analysis and compare it to your T₀ chromatogram to confirm that no significant degradation has occurred.

Section 5: Visual Diagrams

Diagram 1: Troubleshooting Workflow

This decision tree provides a logical path for assessing the viability of a questionable vial of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Caption: Troubleshooting decision tree for compound integrity.

Diagram 2: Potential Degradation Pathways

This diagram illustrates the primary chemical vulnerabilities of the molecule.

Caption: Conceptual diagram of primary degradation pathways.

References

• 3,6-Dichloro-4-(trifluoromethyl)pyridazine. Pharmaffiliates. [Link]

• 3,6-Dichloro-4-(trifluoromethyl)pyridazine (95%). Amerigo Scientific. [Link]

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Technical Support Center: Troubleshooting Failed Reactions with 3,6-Dichloro-4-(Trifluoromethyl)pyridazine

Welcome to the technical support center for 3,6-dichloro-4-(trifluoromethyl)pyridazine. This guide is designed for researchers, chemists, and drug development professionals who are incorporating this versatile, yet challenging, heterocyclic building block into their synthetic workflows. My aim is to provide field-proven insights and logical, step-by-step troubleshooting strategies to help you navigate common experimental hurdles and achieve your desired synthetic outcomes.

The unique electronic profile of 3,6-dichloro-4-(trifluoromethyl)pyridazine—an electron-deficient pyridazine ring further activated by a powerful trifluoromethyl group—makes it an excellent substrate for forming new carbon-carbon and carbon-nitrogen bonds. However, this high reactivity also presents specific challenges, from controlling selectivity to avoiding unwanted side reactions. This document addresses these issues in a direct question-and-answer format.

Section 1: General Troubleshooting & FAQs

This section covers foundational issues that can affect any reaction involving 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Question: My reaction shows no conversion, and I've recovered only my starting material. What are the first things I should check?

Answer: When facing a completely stalled reaction, it's crucial to systematically validate your setup and reagents before making drastic changes to the conditions. The issue often lies in a fundamental component of the reaction.

Troubleshooting Workflow for Stalled Reactions

Caption: Initial diagnostic workflow for a failed reaction.

• Reagent Integrity :

  • 3,6-dichloro-4-(trifluoromethyl)pyridazine : Confirm purity via NMR or melting point (45-50 °C).[1] Although generally stable, ensure it has been stored correctly in a cool, dry place.[1]

  • Coupling Partners (Boronic Acids/Amines) : Boronic acids are susceptible to protodeboronation, especially if old or stored improperly.[2] Run a quick purity check. Amines should be free of hydrochloride salts, which will neutralize the base.

• Inert Atmosphere : Palladium catalysts, particularly the active Pd(0) species, are highly sensitive to oxygen. Inadequate degassing is a primary cause of failed cross-coupling reactions.[2] Ensure solvents are rigorously degassed (e.g., three freeze-pump-thaw cycles or sparging with argon/nitrogen for 15-20 minutes).[2]

• Catalyst Activity : If you are not using a stable, commercially available pre-catalyst, the issue may lie in the in situ formation of the active catalyst.[3] Palladium sources like Pd(OAc)₂ can be unreliable if not from a high-quality source.[3] Ligands, especially phosphines, can oxidize over time.

Question: My reaction is producing a complex mixture of unidentifiable byproducts. What could be the cause?

Answer: A complex mixture often points to substrate decomposition, side reactions, or overly harsh conditions. The electron-deficient nature of this pyridazine makes it susceptible to certain degradation pathways.

• Excessive Temperature : While C-Cl bond activation requires heat, excessive temperatures (>120 °C) can lead to decomposition or unwanted side reactions. Try lowering the temperature and extending the reaction time.

• Base-Induced Degradation : Strong bases at high temperatures can sometimes degrade sensitive substrates. This is particularly relevant for Buchwald-Hartwig aminations using bases like NaOtBu.[3] Consider screening weaker bases like K₃PO₄ or K₂CO₃, although this may require a more active catalyst system.[4]

• Homocoupling of Boronic Acid : In Suzuki couplings, the formation of a biaryl byproduct from the boronic acid is common, especially in the presence of oxygen.[2] This can be minimized with thorough degassing.[2]

Section 2: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

This is the most common application for this substrate. Success hinges on fine-tuning the catalyst system to overcome the challenge of activating C-Cl bonds.

Part 2A: Suzuki-Miyaura Coupling

Question: My Suzuki-Miyaura coupling has very low yield. How can I improve it?

Answer: Low yield in a Suzuki coupling with a dichloro-heterocycle is almost always related to inefficient oxidative addition at the C-Cl bond. This is the rate-limiting step and requires a highly active catalyst system.

Symptom	Potential Cause	Recommended Solution
Low or No Conversion	Inactive Catalyst System: The C-Cl bond is significantly stronger than C-Br or C-I bonds and requires a potent catalyst.	Switch to a more robust catalyst system. Use electron-rich, bulky phosphine ligands like SPhos or XPhos, or N-heterocyclic carbene (NHC) ligands like IPr. These promote the difficult oxidative addition step.[2] Using stable pre-catalysts (e.g., SPhos Pd G3) is highly recommended for reproducibility.[2]
Stalled at <50%	Insufficient Base Strength or Poor Solubility: The base is critical for activating the boronic acid. If it's too weak or not properly dissolved, the reaction will stall.	Screen different bases. K₃PO₄ is often a good starting point as it has moderate strength and good solubility in aqueous mixtures.[2][5] Ensure the base is finely powdered to maximize surface area.[5]
Slow Reaction	Insufficient Temperature: The activation energy for C-Cl bond cleavage is high.	Increase the reaction temperature. Reactions are typically run at 80-110 °C.[2][6] Microwave irradiation can also be used to safely access higher temperatures and accelerate the reaction.[2]
Inconsistent Results	Solvent Choice & Water Content: The solvent system must dissolve all components, and a small amount of water is often crucial for the catalytic cycle.	Use a mixture of an organic solvent and water. Common systems include 1,4-dioxane/water or toluene/water.[2][6] The water helps dissolve the base and facilitates the transmetalation step. Ensure all solvents are thoroughly degassed.[2]

Question: I am getting a mixture of mono- and di-arylated products. How can I control the selectivity?

Answer: Controlling selectivity is a classic challenge with di-halogenated substrates. The key is to manipulate stoichiometry and reaction conditions to favor one outcome. The two chlorine atoms on the 3,6-dichloro-4-(trifluoromethyl)pyridazine have different reactivities due to the electronic influence of the CF₃ group and the ring nitrogens. Generally, the C6 position is more sterically accessible, but the C3 position's reactivity is also modulated. For similar systems, reaction at the position ortho to an activating group can be favored.[7]

Decision Tree for Mono- vs. Di-substitution

Caption: Logic for controlling mono- vs. di-arylation.

• For Mono-substitution : Use the dichloropyridazine in slight excess or use an equimolar amount of the boronic acid (1.0-1.1 equivalents).[2] Lowering the reaction temperature can sometimes improve selectivity for the mono-arylated product, though this may require longer reaction times.[2] Careful monitoring by LC-MS or TLC is essential to stop the reaction once the starting material is consumed.

• For Di-substitution : Use a clear excess of the boronic acid (at least 2.2 equivalents) and ensure a sufficient amount of base is present (at least 2.0 equivalents per chlorine).[2] Higher temperatures and longer reaction times are typically required to drive the reaction to completion.

Part 2B: Buchwald-Hartwig Amination

Question: My Buchwald-Hartwig amination is failing with 3,6-dichloro-4-(trifluoromethyl)pyridazine. What are the most critical parameters to investigate?

Answer: Buchwald-Hartwig aminations of aryl chlorides are notoriously challenging and substrate-dependent.[3][8] Success requires a careful balance of a highly active catalyst, an appropriate base, and solvent.

• Catalyst and Ligand Choice are Paramount : This is the most important factor. Aryl chlorides require very bulky, electron-rich phosphine ligands to facilitate the oxidative addition and reductive elimination steps.[8][9]

  • Recommended Ligands : Start with established "Buchwald Ligands" such as XPhos, SPhos, or BrettPhos.[9] These were specifically designed for challenging couplings.

  • Pre-catalysts : Use of air-stable Pd pre-catalysts (e.g., XPhos Pd G3) is strongly advised to ensure the formation of the active Pd(0) species, as using sources like Pd(OAc)₂ can be unreliable.[3][10]

• Base Selection : A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is the most common, but it can be problematic.

  • Base Sensitivity : Be aware that some complex substrates or protecting groups can be sensitive to the high temperatures and strong basicity of NaOtBu.[3]

  • Alternative Bases : If you suspect base-related decomposition, consider screening other bases like lithium bis(trimethylsilyl)amide (LHMDS) or potassium phosphate (K₃PO₄).[4][8]

• Solvent : Anhydrous, non-protic solvents are essential.

  • Common Choices : Toluene, 1,4-dioxane, and THF are frequently used.[3][4] Ensure they are freshly dried and thoroughly degassed. Some modern systems have also shown success in water using specific amphiphiles.[11]

Section 3: Troubleshooting Nucleophilic Aromatic Substitution (SNAr)

The strong electron-withdrawing effect of the trifluoromethyl group and the inherent electron deficiency of the pyridazine ring make this substrate highly activated for SNAr.

Question: Which chlorine atom is more reactive towards nucleophilic substitution, C3 or C6?

Answer: In nucleophilic aromatic substitution, the regioselectivity is governed by the ability of the ring to stabilize the negative charge in the Meisenheimer intermediate. The trifluoromethyl group at C4 will strongly stabilize an intermediate formed by nucleophilic attack at both the C3 and C5 positions. Given the substrate has leaving groups at C3 and C6, the situation is complex. For related dichloropyridazine systems, substitution can be directed by other substituents.[7][12] For 3,6-dichloro-4-(trifluoromethyl)pyridazine, attack at C6 is often favored due to a combination of electronic and steric factors, but the outcome can be highly dependent on the nucleophile and reaction conditions. It is advisable to run a small-scale test reaction and determine the major regioisomer experimentally.

Question: My SNAr reaction with an amine/alkoxide is sluggish. How can I accelerate it?

Answer: While the substrate is highly activated, a sluggish reaction indicates that either the nucleophile is not potent enough or the conditions are not optimal.

• Increase Temperature : SNAr reactions are often accelerated by heat. Refluxing in a suitable solvent is common.

• Choice of Base and Solvent :

  • For alcohol nucleophiles, using NaH or another strong base to pre-form the alkoxide in an anhydrous polar aprotic solvent like DMF or THF will dramatically increase the rate.

  • For amine nucleophiles, a tertiary amine base like triethylamine (Et₃N) or a stronger, non-nucleophilic base like DBU may be required, often in a polar solvent.

• Solvent Polarity : Polar aprotic solvents (DMF, DMSO, NMP) are excellent for SNAr as they solvate the cation of the nucleophile's salt but not the anion, increasing its effective nucleophilicity. They also help stabilize the charged Meisenheimer intermediate.

Section 4: Experimental Protocols

These protocols provide validated starting points for common reactions. They should be optimized for specific substrates.

Protocol 1: General Procedure for Mono-Suzuki-Miyaura Coupling

This protocol is optimized for achieving mono-arylation.

• To a dry Schlenk flask under an inert atmosphere (Argon), add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 equiv.), the desired arylboronic acid (1.1 equiv.), and finely powdered potassium phosphate (K₃PO₄, 2.0 equiv.).

• Add the palladium pre-catalyst (e.g., SPhos Pd G2, 2 mol%).

• Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1). The total concentration should be around 0.1 M with respect to the pyridazine.

• Thoroughly degas the reaction mixture by bubbling with argon for 10-15 minutes.[2]

• Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

• Upon completion (consumption of starting material), cool the reaction to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol uses a robust pre-catalyst system.

• In a glovebox or under a strictly inert atmosphere, add the aryl halide (1.0 equiv.), the amine (1.2 equiv.), sodium tert-butoxide (NaOtBu, 1.4 equiv.), and the palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%) to an oven-dried reaction tube.

• Add anhydrous, degassed toluene or 1,4-dioxane (to ~0.1-0.2 M).

• Seal the tube with a PTFE-lined cap.

• Remove the tube from the glovebox and heat in an oil bath at 100-110 °C with vigorous stirring.

• Monitor the reaction by LC-MS until the starting halide is consumed.

• Cool to room temperature, quench carefully with saturated aqueous ammonium chloride, and extract with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash column chromatography.

References

• Help troubleshooting a Buchwald-Hartwig amination?. Reddit; 2018. Available from: [Link]

• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Royal Society of Chemistry; 2018. Available from: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts; 2023. Available from: [Link]

• Buchwald–Hartwig amination. Wikipedia; Available from: [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. National Institutes of Health; 2016. Available from: [Link]

• Nucleophilic substitution reactions of 4,5-dichloro-2- methyl-6-nitro-2h-pyridazin-3-one. HeteroCycles; 2001. Available from: [Link]

• How can I solve my problem with Suzuki coupling?. ResearchGate; 2014. Available from: [Link]

• 3,6-Dichloro-4-(trifluoromethyl)pyridazine. Pharmaffiliates. Available from: [Link]

• Diagnosing issues with a failed Suzuki coupling?. Reddit; 2021. Available from: [Link]

• Buchwald-Hartwig Cross-Coupling. J&K Scientific LLC; 2021. Available from: [Link]

• 3,6-dichloro-4-(trifluoromethyl)pyridazine. Appretech Scientific Limited. Available from: [Link]

• Synthesis of Pyridazine Derivatives. VIII. Nucleophilic Substitution of 3, 6-Dichloro-4-Methylpyridazine. Amanote Research; Available from: [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube; 2025. Available from: [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available from: [Link]

• CHEMICAL STUDIES ON 3,6-DICHLOROPYRIDAZINE. Journal of American Science; 2010. Available from: [Link]

• Fluorine-containing Heterocycles: Part II Synthesis and Reactions of New Thieno[2,3-b]Pyridine Derivatives Bearing Trifluoromethyl Group. ResearchGate; 2025. Available from: [Link]

• Synthesis of 4-trifluoromethyl pyridazines via annulation of pyridinium ylides with trifluoroacetyl diazoester. Organic & Biomolecular Chemistry (RSC Publishing); Available from: [Link]

• New pyridazine-fluorine derivatives: synthesis, chemistry and biological activity. Part II. Elsevier; 2013. Available from: [Link]

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. National Institutes of Health; 2020. Available from: [Link]

• Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. ResearchGate; Available from: [Link]

• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. National Institutes of Health; 2018. Available from: [Link]

• Concerted Nucleophilic Aromatic Substitutions. National Institutes of Health; 2018. Available from: [Link]

• Suzuki–Miyaura reactions of 3,5-dichloro-2,4,6-trifluoropyridine. ResearchGate; Available from: [Link]

• Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions. National Institutes of Health; 2020. Available from: [Link]

• SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. National Institutes of Health; 2011. Available from: [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination. Wordpress; 2025. Available from: [Link]

• Pyridazine. University of California, Irvine. Available from: [Link]

• Synthesis of α‐(Trifluoromethyl)pyridazine Derivatives. OUCI. Available from: [Link]

• 3,6-Dichloro-4-fluoropyridazine. PubChem. Available from: [Link]

• 3,6-Dichloro-4-(trifluoromethyl)pyridazine (95%). Amerigo Scientific. Available from: [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing); Available from: [Link]

• Concerted Nucleophilic Aromatic Substitution Reactions. PubMed Central; Available from: [Link]

• Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Semantic Scholar; 2024. Available from: [Link]

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Technical Support Center: Dehalogenation of 3,6-dichloro-4-(trifluoromethyl)pyridazine

Welcome to the technical support center for the dehalogenation of 3,6-dichloro-4-(trifluoromethyl)pyridazine. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. Here, we address common challenges and provide in-depth, field-proven insights to ensure your experiments are successful, reproducible, and efficient. Our approach is rooted in explaining the fundamental principles behind each recommendation, empowering you to not only solve immediate issues but also to strategically design future reactions.

Frequently Asked Questions (FAQs)

Q1: What is 3,6-dichloro-4-(trifluoromethyl)pyridazine and why is its selective dehalogenation important?

3,6-Dichloro-4-(trifluoromethyl)pyridazine is a halogenated pyridazine derivative, a class of heterocyclic compounds containing two adjacent nitrogen atoms in a six-membered ring.[1][2] Its structure features two chlorine atoms at positions 3 and 6, and a strong electron-withdrawing trifluoromethyl group at position 4.[3][4]

Selective dehalogenation—the removal of one specific chlorine atom while leaving the other intact—is crucial for its use as a synthetic intermediate. By sequentially removing one chlorine and then performing a cross-coupling reaction at that site, chemists can introduce diverse functionalities at specific positions on the pyridazine core. This stepwise approach is fundamental in drug discovery for building molecular complexity and exploring structure-activity relationships (SAR).

Q2: Which chlorine atom (at C3 or C6) is more reactive towards reductive dehalogenation?

The reactivity of the two chlorine atoms is not identical. The pyridazine ring is inherently electron-deficient due to the two adjacent nitrogen atoms. The powerful electron-withdrawing trifluoromethyl group at C4 further decreases electron density across the ring, particularly at the adjacent C3 and C5 positions.

While direct experimental data on this specific molecule's selective dehalogenation is sparse in the provided literature, we can infer reactivity based on general principles of pyridazine chemistry.[1] The chlorine at the C6 position is generally more susceptible to nucleophilic attack and reduction in related systems. However, the precise outcome can be highly dependent on the reaction conditions, including the catalyst, hydrogen source, and solvent system employed. Experimental validation is always recommended to confirm selectivity for your specific protocol.

Q3: What are the most common methods for the dehalogenation of this compound?

The most prevalent and effective method is catalytic transfer hydrogenation . This technique uses a palladium catalyst, typically palladium on carbon (Pd/C), and a hydrogen donor molecule in solution, avoiding the need for high-pressure hydrogen gas.[5][6] Common hydrogen sources include:

• Ammonium formate (HCOONH₄)

• Sodium hypophosphite (NaH₂PO₂)

• Hydrazine (N₂H₄)[6]

• Triethylsilane (TES)[5]

• Polymethylhydrosiloxane (PMHS)[7]

• Alcohols like 2-propanol[8]

These methods are generally mild, show good functional group tolerance, and can be tuned to achieve selective mono-dehalogenation or complete di-dehalogenation.[9][10]

Q4: How can I monitor the progress of my dehalogenation reaction?

Effective reaction monitoring is key to achieving the desired outcome. The primary techniques are:

• Thin Layer Chromatography (TLC): A quick and easy method to qualitatively track the disappearance of the starting material and the appearance of products. The dehalogenated byproduct will have a different Rf value.[11]

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These are the most reliable methods for quantitatively assessing the reaction mixture. They can separate the starting material, the mono-dehalogenated intermediate(s), and the fully dehalogenated product, allowing you to determine conversion and selectivity by analyzing their respective masses.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the appearance of a new aromatic proton signal in the place of a chlorine atom, providing a clear ratio of product to starting material in the crude mixture.[11][12]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the dehalogenation of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Issue 1: Reaction is stalled or shows low conversion.

A stalled reaction is one of the most common frustrations. The root cause often lies with the catalyst or the reaction environment.

Caption: Troubleshooting workflow for low conversion.

Causality & In-Depth Solutions:

• Catalyst Inactivation: The nitrogen atoms in the pyridazine ring can coordinate to the palladium surface, acting as a ligand and inhibiting catalytic activity.[13] This is a common issue with N-heterocyclic substrates.

  • Solution: Ensure you are using a high-quality, active catalyst. If you suspect gradual deactivation, increasing the catalyst loading (e.g., from 5 mol% to 10 mol%) can often overcome the issue. Using a freshly opened bottle of Pd/C is advisable.

• Insufficient Hydride Source: The hydrogen donor is consumed stoichiometrically. If the reaction stalls, you may have an insufficient amount or a donor that is not potent enough under your conditions.

  • Solution: Increase the equivalents of the hydrogen donor. If using a mild donor like ammonium formate, consider switching to a more reactive one such as hydrazine hydrochloride in the presence of a base.[6]

• Sub-Optimal Temperature: While many transfer hydrogenations run at room temperature, some systems require thermal energy to achieve a reasonable rate.

  • Solution: Gently warm the reaction to 40-60 °C. High temperatures should be avoided initially as they can lead to non-selective reduction and byproduct formation.[11]

Issue 2: Poor selectivity - both mono- and di-dehalogenated products are formed.

Achieving selective mono-dehalogenation is a delicate balance. Observing a mixture of products indicates that the reaction conditions are too harsh or not optimized for selectivity.

Key Factors Influencing Selectivity:

Parameter	To Favor Mono-dehalogenation (Less Reactive)	To Favor Di-dehalogenation (More Reactive)	Rationale
Temperature	Room Temperature or below	Elevated Temperature (e.g., 60-80 °C)	Higher energy input overcomes the activation barrier for removing the second, less reactive chlorine.[11]
Hydrogen Donor	Mild donors (e.g., Triethylsilane, PMHS)	Potent donors (e.g., Hydrazine, H₂ gas)	More reactive hydrogen sources deliver hydrides more rapidly, promoting further reduction.[5][6]
Catalyst Loading	Lower loading (e.g., 1-5 mol%)	Higher loading (e.g., 10-20 mol%)	More catalytic sites increase the overall reaction rate, pushing the reaction to completion.
Reaction Time	Shorter time; careful monitoring	Longer reaction time	Allowing the reaction to proceed after the first dehalogenation is complete will naturally lead to the second.

Solutions:

• Reduce Reaction Temperature: Start the reaction at room temperature or even 0 °C to slow down the process, allowing for the inherent reactivity difference between the two chlorine atoms to manifest.

• Choose a Milder Hydrogen Donor: Switch from highly active donors like hydrazine to silanes (e.g., TES, PMHS), which often provide better control.[5][7]

• Titrate the Hydrogen Donor: Instead of adding all the hydrogen donor at once, add it portion-wise while monitoring the reaction by LC-MS. Stop the additions once the starting material is consumed but before significant amounts of the di-dehalogenated product appear.

Issue 3: I isolated my product, but the yield is very low.

Low isolated yield despite good conversion by LC-MS or NMR points to issues during the workup and purification process.[14]

Potential Causes & Solutions:

• Product Volatility: The mono-dehalogenated product, 3-chloro-4-(trifluoromethyl)pyridazine, may have some volatility.

  • Solution: When removing solvent under reduced pressure (rotary evaporation), use a moderate temperature and vacuum. Check the rotovap trap for any condensed product.[14]

• Adsorption onto Filtration Media: Palladium on carbon is removed by filtration, typically through Celite® or a similar filter aid. Polar products can adsorb onto these materials.

  • Solution: After filtering off the catalyst, wash the filter cake thoroughly with a more polar solvent (e.g., ethyl acetate or a small amount of methanol) to recover any adsorbed product. Check the filtrate by TLC to ensure complete recovery.[14]

• Aqueous Solubility: If an aqueous workup is performed, the product might have partial solubility in the aqueous layer, especially if the molecule contains polar functionalities.

  • Solution: Back-extract the aqueous layer with your organic solvent (e.g., ethyl acetate, DCM) one or two more times to recover any dissolved product. Always check the aqueous layer by TLC before discarding it.[14]

Experimental Protocols

Protocol 1: General Procedure for Catalytic Transfer Hydrogenation

This protocol provides a robust starting point for the dehalogenation of 3,6-dichloro-4-(trifluoromethyl)pyridazine. Optimization will be necessary to achieve the desired selectivity.

Caption: General experimental workflow.

Step-by-Step Methodology:

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq.), palladium on carbon (10% w/w, 0.05-0.10 eq.), and a suitable solvent (e.g., methanol or ethyl acetate, ~0.1 M concentration).

• Reagent Addition: Add the hydrogen donor (e.g., ammonium formate, 3.0-5.0 eq.) to the suspension. If the reaction is exothermic, add the donor in portions.

• Reaction: Stir the mixture vigorously at the desired temperature (start with room temperature for selectivity studies). Vigorous stirring is essential to ensure good contact between the catalyst, substrate, and reagents.

• Monitoring: Take aliquots periodically, filter through a small plug of silica or a syringe filter to remove the Pd/C catalyst, and analyze by LC-MS or TLC to determine the ratio of starting material to products.

• Workup: Upon completion, dilute the reaction mixture with the solvent and filter through a pad of Celite® to remove the catalyst. Wash the Celite® pad thoroughly with additional solvent.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure. If ammonium formate was used, an aqueous workup may be necessary to remove residual salts.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient) to isolate the desired product.

References

• Technical Support Center: Preventing Dehalogenation in Palladium-Catalyzed Reactions. Benchchem.
• How to avoid dehalogenation side reactions in Suzuki coupling. Benchchem.
• Pd/C Catalyzed Dehalogenation of (Hetero)aryls Using Triethylsilane as Hydrogen Donor. Synthesis, 2022.
• 3,6-Dichloro-4-(trifluoromethyl)pyridazine. Pharmaffiliates.
• The selective dehalogenation of 2,4-dichloro-5(2,4-dichlorodiphenylmethyl)pyrimidine. Annals of the New York Academy of Sciences, 1973.
• Product Class 8: Pyridazines. Science of Synthesis, 2004.
• 3,6-dichloro-4-(trifluoromethyl)pyridazine. Appretech Scientific Limited.
• Homogenous Palladium-Catalyzed Dehalogenative Deuteration and Tritiation of Aryl Halides with D2/T2 Gas. ChemRxiv, 2023.
• Pd-catalysed hydrodehalogenation of aryl chlorides: a mild method for deuteration and detoxification. Catalysis Science & Technology, 2018.
• 3,6-Dichloro-4-(trifluoromethyl)pyridazine 95. Sigma-Aldrich.
• Recent Advances of Pd/C-Catalyzed Reactions. Molecules, 2016.
• Room temperature dehalogenation of chloroarenes by polymethylhydrosiloxane (PMHS) under palladium catalysis. Tetrahedron Letters, 2005.

• Pd/C-Catalyzed Room-Temperature Hydrodehalogenation of Aryl Halides with Hydrazine Hydrochloride. European Journal of Organic Chemistry, 2011. Available at: [Link]

• How To: Troubleshoot a Reaction. University of Rochester, Department of Chemistry.

• A Practical Palladium Catalyzed Dehalogenation of Aryl Halides and α-Haloketones. Letters in Organic Chemistry, 2006. Available at: [Link]

• Technical Support Center: Managing Hydrodehalogenation in Palladium-Catalyzed Reactions. Benchchem.

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis, 2010. Available at: [Link]

• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Organic Chemistry Portal. Available at: [Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis, 2010. Available at: [Link]

• Pyridazine. Wikipedia. Available at: [Link]

• Analytical Method for the Determination of Atrazine and Its Dealkylated Chlorotriazine Metabolites in Water Using SPE Sample Preparation and GC-MSD Analysis. Journal of Agricultural and Food Chemistry, 2003. Available at: [Link]

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managing exothermic reactions in 3,6-dichloro-4-(trifluoromethyl)pyridazine synthesis

Technical Support Center: 3,6-dichloro-4-(trifluoromethyl)pyridazine Synthesis

Welcome to the dedicated technical support guide for the synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine. This resource is designed for researchers, chemists, and process development professionals. Our goal is to provide you with in-depth, field-proven insights to safely and efficiently manage the critical exothermic events inherent in this multi-step synthesis. We will move beyond simple procedural lists to explain the underlying chemical principles, ensuring you can anticipate and control reaction parameters for successful, scalable outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary exothermic steps in the synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine?

A1: The synthesis involves two principal stages with significant exothermic potential. The first is the chlorination of a pyridazine-3,6-diol precursor using reagents like phosphorus oxychloride (POCl₃), which is a highly energetic reaction.[1][2][3] The second major exotherm occurs during the radical C-H trifluoromethylation of the 3,6-dichloropyridazine intermediate, where the initiation and propagation steps can release a substantial amount of heat if not properly controlled.[4][5]

Q2: I've observed a significant delay and then a sudden, rapid temperature increase during the trifluoromethylation. What causes this?

A2: This is a classic sign of an accumulation of a radical initiator (like a peroxide) followed by a rapid, self-accelerating decomposition. The initial delay, or "induction period," occurs when the reaction temperature is too low to initiate the radical cascade efficiently. During this time, the initiator concentration builds up. Once the activation temperature is reached, the accumulated reagent decomposes rapidly, leading to a surge in radical concentration and a dangerous, uncontrolled exotherm.

Q3: Why is slow, subsurface addition of reagents critical for these reactions?

A3: Slow, subsurface addition is a key engineering control for managing highly exothermic reactions.[6] Adding reagents below the surface of the reaction mixture ensures immediate dispersion and prevents the accumulation of unreacted material on the surface, which can create localized hot spots. Slow, controlled addition ensures that the heat generated by the reaction at any given moment does not exceed the heat removal capacity of your cooling system, thus preventing a thermal runaway.[6]

Q4: What are the immediate signs of a thermal runaway, and what is the primary emergency response?

A4: The primary signs include a rapid, accelerating increase in temperature that does not respond to cooling adjustments, a sudden increase in pressure (gas evolution), and noticeable changes in the reaction mixture's color or viscosity. The immediate emergency response is to stop all reagent feeds and, if safely possible, activate an emergency quenching system or apply maximum cooling. All personnel should evacuate the immediate area and follow established laboratory safety protocols.

Q5: Can I substitute phosphorus oxychloride (POCl₃) with a milder chlorinating agent?

A5: While alternatives like N-chlorosuccinimide (NCS) have been used for chlorinating pyridazine precursors in some contexts to create a safer process, the reaction with POCl₃ is a well-established, high-yield method for this specific transformation.[1] If you choose to deviate, extensive process safety testing, including reaction calorimetry, is essential to characterize the thermal profile of the new reagent system, as its reactivity and exotherm may be unpredictable without proper analysis.

Visualized Synthesis Pathway & Exotherm Control Points

The synthesis of 3,6-dichloro-4-(trifluoromethyl)pyridazine is typically a two-stage process starting from 3,6-dichloropyridazine. The diagram below illustrates the workflow and highlights the key stages requiring stringent thermal management.

Caption: Synthesis workflow highlighting the exothermic trifluoromethylation step.

Troubleshooting Guide: Managing Exothermic Events

Issue 1: Uncontrolled Temperature Spike During Trifluoromethylation Initiation

• Scenario: Upon adding the radical initiator (e.g., tert-butyl hydroperoxide), the reaction temperature rapidly exceeds the set point, and the cooling system cannot compensate.

• Root Cause Analysis: This is typically due to the rapid, simultaneous decomposition of an accumulated amount of the radical initiator. The primary causes are:

  • Rapid Initial Dosing: Adding the initiator too quickly before a stable radical chain reaction is established.

  • Low Initial Temperature: Starting the reaction at a temperature too low for smooth initiation, allowing the initiator to build up before the reaction begins in earnest.

  • Poor Mixing: Inadequate agitation leads to localized concentrations of the initiator, causing hot spots that trigger a runaway decomposition.

• Validated Protocol & Corrective Actions:

  • Pre-heat the Mixture: Ensure the solution of 3,6-dichloropyridazine and the trifluoromethyl source (e.g., trifluoroacetic anhydride) is heated to the optimal initiation temperature before adding any initiator.[4] This prevents accumulation.

  • Controlled Initiator Feed: Do not add the initiator in one portion. Use a syringe pump for a slow, continuous, and subsurface feed. This maintains a low, steady-state concentration of radicals.

  • Vigorous Agitation: Employ an overhead stirrer to ensure efficient mixing and heat transfer from the reaction mixture to the vessel walls and cooling jacket.

  • Calorimetric Data: For scale-up, use reaction calorimetry to determine the maximum heat output (Qmax) and ensure your reactor's cooling capacity is sufficient.[6]

Parameter	Recommended Setting	Rationale
Initial Reaction Temp.	50-60 °C (typical)	Ensures immediate consumption of the initiator upon addition, preventing accumulation.
Initiator Addition	Syringe pump, 0.5-2% of total volume per minute	Maintains a low, steady-state radical concentration, keeping heat generation predictable.
Agitation Speed	>300 RPM (lab scale)	Maximizes heat transfer and prevents localized hot spots.
Cooling Bath	Set 10-15 °C below target reaction temp.	Provides a sufficient temperature gradient for effective heat removal.

Issue 2: Violent Reaction During Quenching of Chlorination Step (POCl₃)

• Scenario: After synthesizing the 3,6-dichloropyridazine intermediate, pouring the crude reaction mixture containing excess POCl₃ into water results in a violent, uncontrolled release of gas and heat.

• Root Cause Analysis: Phosphorus oxychloride reacts extremely violently and exothermically with water, hydrolyzing to phosphoric acid and generating large volumes of HCl gas. This is one of the most hazardous operations if not performed correctly.

• Validated Protocol & Corrective Actions:

  • Reduce POCl₃ Volume: Before quenching, remove the majority of the excess POCl₃ under reduced pressure. This dramatically reduces the amount of reactive material to be quenched.[1][3]

  • Reverse Addition to Ice: The safest method is a "reverse quench." Prepare a separate vessel with a large amount of crushed ice. Slowly and carefully add the concentrated reaction mixture dropwise to the vigorously stirred ice.[1] This ensures the exotherm is absorbed by the phase change of ice to water.

  • Controlled Neutralization: After the initial quench on ice, slowly add a cooled, saturated solution of a weak base like sodium bicarbonate to neutralize the generated acids.[3] Do not use strong bases like NaOH initially, as the acid-base neutralization is also highly exothermic.

  • Work in a Fume Hood: This entire procedure must be performed in a well-ventilated chemical fume hood with the sash down to contain the HCl gas evolved.[7]

Step	Procedure	Safety Rationale
1. Concentration	Distill excess POCl₃ under vacuum.	Minimizes the quantity of hazardous material for quenching.
2. Quenching	Add reaction mixture slowly to a stirred slurry of ice.	The heat of reaction is absorbed by the melting ice, providing a powerful thermal buffer.
3. Neutralization	Slow, portion-wise addition of saturated NaHCO₃ solution.	A controlled, less exothermic neutralization compared to strong bases. Avoids rapid gas evolution.
4. Extraction	Extract product with a suitable organic solvent (e.g., EtOAc).	Standard workup procedure after the reaction has been rendered safe.

Issue 3: Reaction Stalls or Low Yield in Trifluoromethylation Step

• Scenario: The reaction fails to reach completion, or the yield of the desired 3,6-dichloro-4-(trifluoromethyl)pyridazine is poor, even with careful temperature control.

• Root Cause Analysis:

  • Radical Quenching: The presence of oxygen or other radical scavengers in the system can terminate the chain reaction.

  • Incorrect Stoichiometry: An insufficient amount of the trifluoromethyl source or radical initiator will naturally lead to incomplete conversion.

  • Side Reactions: If the temperature is too high, competing decomposition pathways or reactions at other positions on the pyridazine ring can occur.

• Validated Protocol & Corrective Actions:

  • Inert Atmosphere: While some radical reactions are robust, it is best practice to conduct the reaction under an inert atmosphere (Nitrogen or Argon) to exclude oxygen, a known radical scavenger.

  • Optimize Reagent Equivalents: Systematically screen the molar equivalents of the CF₃ source and initiator. Typically, a slight excess of the CF₃ source (1.5-2.0 equiv.) and a catalytic amount of initiator (10-20 mol%) are starting points.

  • Monitor by TLC/GC-MS: Track the reaction progress to determine the optimal reaction time. Prolonged reaction times at elevated temperatures can lead to product degradation.

  • Purity of Starting Material: Ensure the 3,6-dichloropyridazine starting material is pure and dry, as impurities can interfere with the radical chemistry.[8]

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting exothermic events.

References

• Bristol-Myers Squibb Company; Mertzman, Michael E.; et al. Process for Preparing 3,6-Dichloropyridazine. WO2019/89442, 2019.
• CN112645883A - Preparation method of 3, 6-dichloropyridazine - Google P
• CN104447569A - Method for synthetizing 3,6-dichloropyridazine - Google P
• Common Standard Operating Procedure for work with Quenching of pyrophoric substances and waste. University of Notre Dame.

• Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence. MDPI. [Link]

• Bridging the pyridine-pyridazine synthesis gap by skeletal editing. Knowledge UChicago. [Link]

• US3004027A - Process for purification of 3,6-dichloropyridazine - Google P

• The Pyridazine Scaffold as a Building Block for Energetic Materials: Synthesis, Characterization and Properties. ResearchGate. [Link]

• Lessons Learned: Spontaneous Detonation of 6-Azidotetrazolo[1,5-b]pyridazine. ACS Chemical Health & Safety. [Link]

• A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. Organic Letters. [Link]

• Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. PMC - NIH. [Link]

• A scalable and operationally simple radical trifluoromethylation. ResearchGate. [Link]

• Calorimetric study of the reversible hydration of the pyridine aldehydes. RSC Publishing. [Link]

• Handling Reaction Exotherms – A Continuous Approach. Chemical Industry Journal. [Link]

• Innate C-H trifluoromethylation of heterocycles. PMC - NIH. [Link]

• A powerful cascade approach for expeditious synthesis of trifluoromethylated furans. SpringerLink. [Link]

• Radical mediated C-H functionalization of 3,6-dichloropyridazine: efficient access to novel tetrahydropyridopyridazines. PubMed. [Link]

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• 3. 3,6-Dichloropyridazine synthesis - chemicalbook [chemicalbook.com]
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• 7. chemistry.nd.edu [chemistry.nd.edu]
• 8. US3004027A - Process for purification of 3,6-dichloropyridazine - Google Patents [patents.google.com]

Technical Support Center: Catalyst Selection for Cross-Coupling with 3,6-dichloro-4-(trifluoromethyl)pyridazine

Welcome to the technical support center for researchers utilizing 3,6-dichloro-4-(trifluoromethyl)pyridazine in cross-coupling reactions. This guide is designed to provide expert insights, troubleshooting advice, and starting protocols to navigate the unique challenges presented by this electron-deficient heterocyclic substrate. As a Senior Application Scientist, my goal is to equip you with the scientific rationale behind experimental choices, enabling you to accelerate your research in drug discovery and materials science.

The 3,6-dichloro-4-(trifluoromethyl)pyridazine core is a valuable building block, but its electronic nature—characterized by two nitrogen atoms and a potent electron-withdrawing trifluoromethyl group—creates specific hurdles in catalyst selection, regioselectivity, and reaction optimization. This document provides a framework for addressing these challenges head-on.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when using 3,6-dichloro-4-(trifluoromethyl)pyridazine in cross-coupling reactions?

A1: There are three primary challenges:

• High Electron Deficiency: The pyridazine ring is inherently electron-poor. The addition of a trifluoromethyl group at the C4 position drastically lowers the electron density of the aromatic system. This makes oxidative addition of a Pd(0) catalyst into the C-Cl bonds more challenging compared to less electron-deficient (hetero)arenes.

• Regioselectivity: The molecule has two distinct chlorine atoms at the C3 and C6 positions. Predicting which position will react preferentially is non-trivial. While halides adjacent to a heteroatom are often more reactive, the strong inductive effect of the CF₃ group significantly influences the electrophilicity of the adjacent C3 position.[1]

• Catalyst Inhibition/Deactivation: The lone pairs on the pyridazine nitrogen atoms can coordinate to the palladium center, potentially leading to catalyst inhibition or the formation of inactive complexes. This is a common issue with nitrogen-containing heterocycles.[2]

Q2: Which chlorine atom (at C3 or C6) is expected to be more reactive in a typical cross-coupling reaction?

A2: Predicting the regioselectivity for this specific substrate is challenging due to the lack of direct literature precedent. However, we can make an educated hypothesis based on electronic principles and analogous systems.

• Argument for C6 reactivity: In many dihalo-N-heterocycles, the halide at the position electronically analogous to the C6 position of pyridazine (para to one nitrogen and ortho to the other) is often the most reactive site for oxidative addition.

• Argument for C3 reactivity: The powerful electron-withdrawing trifluoromethyl group at C4 will strongly decrease the electron density at the adjacent C3 position, making the C3-Cl bond highly polarized and potentially more susceptible to oxidative addition. In studies of 3,5-dichloropyridazine, reaction generally favors the C3 position.[1]

Q3: Can standard palladium catalysts like Pd(PPh₃)₄ be used?

A3: While Pd(PPh₃)₄ is a classic catalyst, it is often not effective for coupling reactions involving electron-deficient aryl chlorides.[3] The oxidative addition to the C-Cl bond is typically the rate-limiting step, and this process is slow with less electron-rich and sterically unencumbered phosphine ligands like PPh₃. Modern, highly active catalyst systems employing bulky, electron-rich phosphine or N-heterocyclic carbene (NHC) ligands are strongly recommended to achieve good yields.[4][5]

Troubleshooting Guide

This section addresses common problems encountered during cross-coupling experiments with 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Issue 1: No Reaction or Low Conversion to Product

• Question: I have set up a Suzuki-Miyaura coupling with my boronic acid, but I am seeing only starting material or very low product formation after several hours. What is happening?

• Answer & Recommended Actions:

  • Insufficient Catalyst Activity: Your catalyst system is likely not active enough to promote oxidative addition into the electron-deficient C-Cl bond.

    • Solution: Switch to a more advanced catalyst system. For Suzuki coupling, consider using a palladium precatalyst like Pd₂(dba)₃ or Pd(OAc)₂ in combination with a bulky, electron-rich biarylphosphine ligand (e.g., SPhos, XPhos, RuPhos) or an NHC ligand (e.g., IPr). These ligands promote the formation of a highly reactive, low-coordinate Pd(0) species necessary for activating the C-Cl bond.[6][7]

  • Base Incompatibility or Insufficient Strength: The choice of base is critical in Suzuki couplings to facilitate the transmetalation step.

    • Solution: Ensure you are using an appropriate base. Strong inorganic bases like K₃PO₄ or Cs₂CO₃ are often effective.[7] If your substrate is sensitive to strong bases, a milder base like K₂CO₃ can be tried, but it may require higher temperatures or longer reaction times.

  • Catalyst Poisoning: The pyridazine nitrogens may be inhibiting your catalyst.

    • Solution: Increasing the catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) can sometimes overcome minor inhibition. Additionally, certain ligands are designed to be more resistant to deactivation pathways.[8]

  • Reaction Temperature is Too Low: C-Cl bond activation is more difficult than C-Br or C-I activation and often requires more thermal energy.

    • Solution: Gradually increase the reaction temperature. If you started at 80 °C, try increasing to 100-120 °C, ensuring your solvent has an appropriate boiling point (e.g., 1,4-dioxane, toluene, or DMF).

Issue 2: Poor Regioselectivity / Mixture of C3 and C6 Isomers

• Question: My reaction is working, but I am getting a mixture of the C3- and C6-coupled products that are difficult to separate. How can I improve the selectivity?

• Answer & Recommended Actions:

  • Ligand-Controlled Selectivity: The steric and electronic properties of the ligand play a crucial role in determining which C-Cl bond the palladium complex interacts with.

    • Solution: Screen a panel of ligands. Very bulky ligands can sometimes direct the reaction to the less sterically hindered position. Conversely, ligands with specific electronic properties might favor the more electrophilic site. There are reports where ligand tuning has successfully inverted the regioselectivity in dihalopyridazines. A good starting point is to compare a biarylphosphine ligand (like SPhos) with an NHC ligand (like IPr).

  • Solvent and Base Effects: The reaction medium can influence the catalyst's behavior and substrate presentation.

    • Solution: Experiment with different solvent systems (e.g., polar aprotic like DMF vs. nonpolar like toluene) and bases. These changes can subtly alter the transition state energies for oxidative addition at the two positions.

Issue 3: Catalyst Deactivation and Darkening of the Reaction Mixture

• Question: My Buchwald-Hartwig amination started well, but the reaction stalled and the mixture turned dark black, suggesting palladium black formation. What can I do?

• Answer & Recommended Actions:

  • Ligand Instability or Dissociation: The formation of palladium black often indicates that the Pd(0) species is no longer stabilized by the ligand, leading to aggregation and precipitation.

    • Solution: Use a more robust ligand. The Buchwald biarylphosphine ligands are specifically designed to be robust and promote stable, active catalytic species.[9] Also, ensure you are using a pre-formed palladium precatalyst (e.g., G3 or G4 palladacycles) which can offer greater stability and controlled release of the active Pd(0)L species.

  • Inappropriate Base: For Buchwald-Hartwig aminations, strong bases like NaOt-Bu or LHMDS are often required. However, they can also promote side reactions or ligand degradation at high temperatures.

    • Solution: Screen different bases. While NaOt-Bu is common, K₃PO₄ or Cs₂CO₃ can sometimes be effective and milder alternatives, especially for sensitive substrates.[9]

  • Oxygen Contamination: Oxygen can degrade phosphine ligands and oxidize the active Pd(0) catalyst.

    • Solution: Ensure your reaction is set up under a strictly inert atmosphere (Nitrogen or Argon). Use degassed solvents by sparging with an inert gas or by using the freeze-pump-thaw method.

Platform Experimental Protocols

The following protocols are generalized starting points. Optimization of temperature, reaction time, and reagent stoichiometry is recommended for each specific substrate combination.

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling

Component	Condition A: Biarylphosphine Ligand	Condition B: NHC Ligand
Pd Precatalyst	Pd₂(dba)₃ (1-2.5 mol%)	[Pd(IPr)(cinnamyl)]Cl (2-4 mol%)
Ligand	SPhos or XPhos (2.5-6 mol%)	N/A
Base	K₃PO₄ (2.0 - 3.0 equiv)	K₃PO₄ (2.0 - 3.0 equiv)
Solvent	1,4-Dioxane / H₂O (e.g., 10:1)	Toluene or Dioxane
Temperature	100 - 110 °C	100 - 110 °C
Atmosphere	Nitrogen or Argon	Nitrogen or Argon

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To a dry reaction vial, add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 equiv), the arylboronic acid or ester (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Seal the vial with a septum and purge with nitrogen or argon for 10-15 minutes.

• In a separate vial, prepare the catalyst solution by dissolving the palladium precatalyst and ligand (if separate) in the degassed organic solvent.

• Add the degassed solvent (and water, if applicable) to the reaction vial containing the solids, followed by the catalyst solution via syringe.

• Place the sealed vial in a preheated heating block and stir at the desired temperature (e.g., 100 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Table 2: Recommended Starting Conditions for Buchwald-Hartwig Amination

Component	Recommended Condition
Pd Precatalyst	XPhos Pd G3 (1-3 mol%) or Pd₂(dba)₃ (1-2.5 mol%)
Ligand	XPhos or BrettPhos (2-6 mol%) if using Pd₂(dba)₃
Base	NaOt-Bu or LHMDS (1.4 - 2.0 equiv)
Solvent	Toluene or 1,4-Dioxane
Temperature	90 - 110 °C
Atmosphere	Nitrogen or Argon

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Inside a glovebox or under a strong counterflow of inert gas, add the palladium precatalyst, ligand (if separate), and base (e.g., NaOt-Bu) to a dry reaction vial.

• Add the 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 equiv).

• Add the degassed solvent (e.g., toluene).

• Finally, add the amine coupling partner (1.2-1.5 equiv).

• Seal the vial tightly and place it in a preheated heating block, stirring at the desired temperature (e.g., 100 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, carefully quench with saturated aqueous NH₄Cl, and dilute with an organic solvent (e.g., ethyl acetate).

• Separate the layers and extract the aqueous phase with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

References

• Fernandes, S. S. M., Aires-de-Sousa, J., Belsley, M., & Raposo, M. M. M. (2018). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. Molecules, 23(11), 3014. [Link][10][11][12][13]

• Almond-Thynne, J., Blakemore, D. C., Pryde, D. C., & Spivey, A. C. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6598–6610. [Link][1]

• Knochel, P., et al. (2023). Selective and Stepwise Functionalization of the Pyridazine Scaffold by Using Thio-Substituted Pyridazine Building Blocks. Chemistry – A European Journal. [Link][14][15][16]

• Chemin, A., et al. (2013). Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. Tetrahedron, 69(32), 6641-6651. [Link][4]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Buchwald–Hartwig Amination of Aryl and Heteroaryl Halides and Triflates. Chemical Reviews, 116(19), 12564–12649. [Link][17]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link][9]

• Mótyán, G., et al. (2021). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 17, 185–193. [Link][5]

• Chakraborty, S., & Biju, A. T. (2023). Directing Group-Free Regioselective meta-C-H Functionalization of Pyridines. Angewandte Chemie International Edition, 62(18), e202300049. [Link][18]

• Guram, A. S., & Buchwald, S. L. (1994). Palladium-Catalyzed Aromatic Aminations with in situ Generated Aminostannanes. Journal of the American Chemical Society, 116(17), 7901–7902. [Link][19]

• Ascensus Specialties. (2024). ProPhos: Enabling Challenging Heteroaromatic Suzuki-Miyamura Cross-Coupling with Nickel. [Link][2]

• Baati, R., et al. (2019). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. Chemistry – A European Journal, 25(54), 12534-12538. [Link][20]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines. [Link][21]

• Sigma-Aldrich. (n.d.). 3,6-Dichloro-4-isopropylpyridazine. [Link][22]

• El-Gamal, M. I., et al. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1633–1644. [Link][23]

• Fors, B. P., & Buchwald, S. L. (2010). A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(45), 15914–15917. [Link][6][8]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. (2022). Journal of the American Chemical Society. [Link]

• Molander, G. A., & Liu, L. (2014). Accessing 2-(Hetero)arylmethyl-, -allyl-, and -propargyl-2,1-borazaronaphthalenes: Palladium-Catalyzed Cross-Couplings of 2-(Chloromethyl)-2,1-borazaronaphthalene with Organotrifluoroborates and Terminal Alkynes. Organic Letters, 16(22), 5944–5947. [Link][7]

• Organic Syntheses. (n.d.). Visible-Light-Promoted C−S Cross-Coupling Reaction for Synthesis of Aromatic Thioethers. [Link][24]

• Google Patents. (2015). Method for synthetizing 3,6-dichloropyridazine. [25]

• PubChem. (n.d.). 3,6-Dichloropyridazine. [Link][26]

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• 7. Accessing 2-(Hetero)arylmethyl-, -allyl-, and -propargyl-2,1-borazaronaphthalenes: Palladium-Catalyzed Cross-Couplings of 2-(Chloromethyl)-2,1-borazaronaphthalenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions [dspace.mit.edu]
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workup procedure for reactions containing 3,6-dichloro-4-(trifluoromethyl)pyridazine

Answering your question.

Technical Support Center: 3,6-Dichloro-4-(trifluoromethyl)pyridazine

A Senior Application Scientist's Guide to Reaction Workup and Troubleshooting

Welcome to the technical support center for 3,6-dichloro-4-(trifluoromethyl)pyridazine. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile heterocyclic building block in their synthetic workflows. My goal is to provide you with not just procedural steps, but the underlying chemical principles and field-tested insights to help you navigate the workup and purification of your reactions with confidence and efficiency.

Core Concepts: Understanding Your Reagent

Before addressing specific workup procedures, it's crucial to understand the nature of 3,6-dichloro-4-(trifluoromethyl)pyridazine. Its reactivity is dominated by two key features: the electron-deficient pyridazine ring and the strongly electron-withdrawing trifluoromethyl group. This electronic profile makes the two chlorine atoms highly susceptible to displacement via Nucleophilic Aromatic Substitution (SNAr) and excellent handles for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).[1][2][3]

A successful workup is predicated on effectively separating your desired product from unreacted starting material, catalysts, and reaction byproducts.

Table 1: Physicochemical & Safety Properties of 3,6-Dichloro-4-(trifluoromethyl)pyridazine

Property	Value	Source(s)
CAS Number	1057672-68-0	[4]
Molecular Formula	C₅HCl₂F₃N₂	[5]
Molecular Weight	216.98 g/mol	[5]
Appearance	White to off-white solid
Melting Point	45-50 °C
Storage	2-8°C, under inert atmosphere	[5]
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[6]
Signal Word	Warning

Note: Always consult the most current Safety Data Sheet (SDS) from your supplier before handling this chemical.[7][8]

General Workup Strategy: A Workflow Overview

Most reactions involving this pyridazine will conclude with a mixture containing your product, unreacted starting material, a base (e.g., K₂CO₃, DIPEA), and potentially a catalyst (e.g., Palladium complex). The general approach is to render these components separable based on their solubility and acid-base properties.

Caption: A typical workflow for aqueous workup and purification.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the workup of reactions involving 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Q1: My reaction mixture formed a stubborn emulsion during the aqueous workup. How can I break it?

A1: Emulsions are common when basic amines or phase-transfer catalysts are used. Here’s a prioritized troubleshooting strategy:

• Patience: Allow the separatory funnel to stand undisturbed for 10-30 minutes. Often, the layers will begin to separate on their own.

• Add Brine: Introduce a saturated aqueous solution of NaCl (brine). This increases the ionic strength of the aqueous phase, which can help force the separation of the organic and aqueous layers.

• Gentle Agitation: Gently swirl or rock the separatory funnel instead of vigorous shaking.

• Filtration: Pass the entire emulsified mixture through a pad of Celite® or glass wool. This can break up the microscopic droplets causing the emulsion.

• Solvent Modification: Add a small amount of a different organic solvent (e.g., a little ethanol to reduce polarity differences, or more of your primary extraction solvent to dilute the mixture).

Q2: After a Suzuki coupling, I'm struggling to remove palladium and boron byproducts. What's the best approach?

A2: This is a classic challenge in cross-coupling chemistry.[9][10]

• The Cause: Palladium residues often appear as a black precipitate or colloidal suspension. Boronic acid byproducts (boronic acids, boroxines) can be difficult to remove completely with simple water washes.

• Protocol for Removal:

  • After the initial extraction, specifically wash the organic layer with an aqueous solution of 1M NaOH or 1M HCl. This can help solubilize boron species. Caution: Ensure your product is stable to these conditions.

  • To scavenge palladium, you can stir the organic solution with a thiol-functionalized silica gel or activated carbon for 1-2 hours before filtration.

  • A highly effective method is to perform an aqueous wash with a solution containing 10% sodium thiosulfate (Na₂S₂O₃), which can complex with residual palladium.

  • Finally, careful column chromatography on silica gel is often necessary. A small plug of silica at the top of your column can also help capture baseline impurities and some palladium.

Q3: My yield is very low. Where could my product have gone?

A3: This requires systematic investigation.

• Check Reaction Completion: Before starting the workup, always confirm the consumption of your starting material by TLC or LC-MS. An incomplete reaction is the most common cause of low yield.[11]

• Aqueous Layer Loss: Your product might have some water solubility, especially if it contains polar functional groups. Back-extract the combined aqueous layers with your organic solvent one or two more times.

• Acid/Base Extraction: Did you perform an acidic or basic wash? If your product has a basic nitrogen or an acidic proton, it could have been extracted into the aqueous layer. To check this, neutralize a small sample of the aqueous wash and see if a precipitate forms. If so, neutralize the entire aqueous layer and re-extract.

• Mechanical Losses: Be mindful of losses during transfers, filtration, and on the rotary evaporator. If your product is volatile (unlikely for most derivatives but possible for small molecules), avoid excessive vacuum or heat.

Q4: I'm performing a nucleophilic substitution with an amine. The reaction seems to stall or produce multiple products. What's wrong?

A4: The two chlorine atoms on the pyridazine ring have different reactivities, but forcing conditions can lead to double substitution.

• Regioselectivity: The chlorine at the 6-position is generally more reactive towards nucleophiles than the one at the 3-position due to the electronics of the pyridazine ring. However, this selectivity is substrate and condition-dependent.

• Troubleshooting:

  • Control Stoichiometry: Use a precise amount of your nucleophile (e.g., 1.0-1.1 equivalents) to favor monosubstitution.

  • Lower the Temperature: Running the reaction at a lower temperature can significantly enhance selectivity.

  • Monitor Carefully: Track the reaction by TLC/LC-MS. Stop the reaction as soon as the starting material is consumed to prevent the formation of the di-substituted byproduct.

  • Base Choice: A bulky, non-nucleophilic base like DIPEA is often preferred over stronger bases that might compete as nucleophiles or cause side reactions.

Standard Workup Protocols

Protocol 1: Workup for a Nucleophilic Aromatic Substitution (SNAr) Reaction

This protocol assumes a reaction between 3,6-dichloro-4-(trifluoromethyl)pyridazine and a nucleophile (e.g., an amine or alcohol) in a polar aprotic solvent (e.g., DMF, NMP, or MeCN) with a base like K₂CO₃ or DIPEA.

• Reaction Quench: Once the reaction is deemed complete by TLC or LC-MS, cool the mixture to room temperature. Slowly pour the reaction mixture into a beaker containing cold water (typically 5-10 volumes relative to the reaction volume). Stir for 15-30 minutes. This step is designed to precipitate the product if it is a solid or to prepare the mixture for extraction.

• Extraction/Filtration:

  • If a solid precipitates: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with water to remove inorganic salts, followed by a cold, non-polar solvent (like hexanes or diethyl ether) to remove non-polar impurities.

  • If no solid forms (or if it remains an oil): Transfer the aqueous mixture to a separatory funnel. Extract the product with an appropriate organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM) (3 x reaction volume).

• Aqueous Washes (for extracted products): Combine the organic extracts.

  • Wash with water (1 x volume) to remove the bulk of the reaction solvent (e.g., DMF).

  • Wash with 5% aqueous NaHCO₃ solution (1 x volume) to remove any acidic byproducts.

  • Wash with saturated aqueous NaCl (brine) (1 x volume) to remove residual water and aid layer separation.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude material by column chromatography on silica gel or recrystallization from a suitable solvent system (e.g., EtOAc/Hexanes).

Protocol 2: Workup for a Suzuki Cross-Coupling Reaction

This protocol assumes a reaction between your pyridazine substrate and a boronic acid, using a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃, Cs₂CO₃) in a solvent system like Dioxane/Water or Toluene/Ethanol/Water.[9][12]

• Initial Filtration: After cooling the reaction to room temperature, dilute the mixture with an organic solvent like ethyl acetate. Filter the mixture through a pad of Celite® to remove the bulk of the palladium catalyst and inorganic salts. Rinse the pad with additional solvent.

• Aqueous Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with:

  • Water (1 x volume).

  • 1M NaOH solution (1 x volume). This is crucial for removing unreacted boronic acid and related boron species.

  • Saturated aqueous NaCl (brine) (1 x volume).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product will likely contain residual palladium and other impurities. Purification via column chromatography on silica gel is almost always required. Refer to the troubleshooting FAQ (Q2) for tips on removing stubborn impurities.

Caption: A decision tree for troubleshooting common workup issues.

References

• Gujarat Fluorochemicals Limited. (2020). GLOBAL PRODUCT STRATEGY SAFETY SUMMARY: 2, 6-DICHLORO-4-(TRIFLUOROMETHYL) ANILINE. Link

• BenchChem. (2025). Technical Support Center: Pyridine Synthesis Troubleshooting. Link

• Fisher Scientific. (2025). SAFETY DATA SHEET: 3,6-Dichloro-4-methylpyridazine. Link

• Fisher Scientific. (2015). SAFETY DATA SHEET: 2,3-Dichloro-5-(trifluoromethyl)pyridine. Link

• Pharmaffiliates. 3,6-Dichloro-4-(trifluoromethyl)pyridazine. Link

• Sigma-Aldrich. 3,6-Dichloro-4-(trifluoromethyl)pyridazine 95%. Link

• Amerigo Scientific. 3,6-Dichloro-4-(trifluoromethyl)pyridazine (95%). Link

• PubChem - National Center for Biotechnology Information. 3,6-Dichloro-4-fluoropyridazine. Link

• Baran, P. S., et al. (2025). Bridging the pyridine-pyridazine synthesis gap by skeletal editing. Science. Link

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.

• BenchChem. (2025). Troubleshooting common issues in pyridine synthesis. Link

• BenchChem. (2025). Application Notes and Protocols: Suzuki Coupling of 3-Chloro-4-methyl-6-phenylpyridazine. Link

• Fleming, F. F., et al. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Molbank. Link

• Clayden, J., Greeves, N., Warren, S., & Wothers, P. (2012). Organic Chemistry. Oxford University Press.

• Organic Chemistry Portal. Synthesis of pyridazines. Link

• Organic Chemistry Portal. Suzuki Coupling. Link

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Link

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley.
• Terrier, F. (2013).
• Hartwig, J. F. (2010).

• QOMDI. Correlating Reactivity Trends with Frontier Molecular Orbitals. Link

• Google Patents. Process for purification of 3,6-dichloropyridazine. Link

• Google Patents. Preparation method of 3, 6-dichloropyridazine. Link

• ChemicalBook. 3,6-Dichloropyridazine synthesis. Link

Sources

• 1. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 2. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Correlating Reactivity Trends with Frontier Molecular Orbitals-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. 3,6-Dichloro-4-(trifluoromethyl)pyridazine (95%) - Amerigo Scientific [amerigoscientific.com]
• 6. 3,6-Dichloro-4-fluoropyridazine | C4HCl2FN2 | CID 14547593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Suzuki Coupling [organic-chemistry.org]
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• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Monitoring 3,6-dichloro-4-(trifluoromethyl)pyridazine Reactions

Welcome to the technical support center for the analytical monitoring of reactions involving 3,6-dichloro-4-(trifluoromethyl)pyridazine. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile, fluorinated building block. Given its unique reactivity—primarily at the two chlorine positions—precise and real-time monitoring of its transformations, such as in nucleophilic aromatic substitution (SNAr) or cross-coupling reactions, is critical for optimization, yield maximization, and impurity profiling.

This resource provides in-depth, troubleshooting-focused guidance in a practical question-and-answer format. It moves beyond simple procedural steps to explain the underlying chemical principles, ensuring you can adapt these methods to your specific reaction conditions.

General Workflow for Reaction Monitoring

Successful reaction monitoring follows a logical progression from sample acquisition to data-informed decision-making. The goal is to obtain a clear, quantitative snapshot of the reaction mixture—identifying the starting material, intermediates, desired product, and any byproducts.

Caption: General experimental workflow for monitoring chemical reactions.

The ¹⁹F NMR Clinic: Leveraging the Trifluoromethyl Reporter

The trifluoromethyl (-CF₃) group is an outstanding spectroscopic handle. ¹⁹F NMR is a powerful, quantitative, and often underutilized tool for in-situ reaction monitoring.[1][2] Its high sensitivity, 100% natural abundance of the ¹⁹F nucleus, and wide chemical shift range minimize signal overlap, making it ideal for tracking the consumption of starting material and the formation of products in real-time.[1][3][4]

Frequently Asked Questions (¹⁹F NMR)

Q1: Why should I use ¹⁹F NMR over standard ¹H NMR for monitoring my reaction?

A1: There are several key advantages.[1][4]

• Simplicity: The ¹⁹F spectrum is often "cleaner" than the ¹H spectrum, with no solvent signals or complex multiplets from other parts of the molecule to contend with. You will see a single peak for your starting material's -CF₃ group and distinct, new peaks for the -CF₃ groups of your product(s).[2]

• Wide Chemical Shift Range: The large spectral window (~2000 ppm) drastically reduces the chance of signal overlap, even in complex mixtures.[4]

• Quantitative Accuracy: With proper acquisition parameters (discussed below), the integral of a ¹⁹F signal is directly proportional to the molar concentration of that species, allowing for accurate determination of reaction conversion and yield without an internal standard.[1]

Q2: How do I set up a quantitative ¹⁹F NMR experiment for reaction monitoring?

A2: To ensure accurate quantitation, you must ensure the nuclei have fully relaxed between pulses.

• Determine T₁: First, run an inversion-recovery experiment on your starting material under your reaction conditions to measure the longitudinal relaxation time (T₁) of the ¹⁹F signal.

• Set Acquisition Parameters: Your recycle delay (D1) should be set to at least 5 times the longest T₁ value measured. While ¹⁹F T₁ values are often shorter than for ¹H, this step is crucial for accuracy.

• Pulse Program: A standard one-pulse experiment (zg) is typically sufficient.

• Number of Scans: Depending on the concentration, 16 to 64 scans usually provide an excellent signal-to-noise ratio.[1]

Q3: My reaction mixture is complex, and I see multiple new ¹⁹F signals. How can I identify which is my product?

A3: This is a common scenario, especially if side-reactions or intermediates are present.

• Spiking: The most definitive method is to synthesize and isolate a small, pure sample of your expected product. Add a small amount of this standard to your NMR tube containing the reaction mixture. The signal that increases in intensity corresponds to your desired product.

• Time-Course Analysis: Monitor the reaction from t=0. The signal for your starting material will decrease over time, while product signals will grow. Intermediates will appear and then be consumed, showing a rise and fall in concentration.

• Chemical Shift Prediction: The electronic environment heavily influences the ¹⁹F chemical shift. A nucleophilic substitution that replaces a chlorine atom with a less electronegative group (like carbon or nitrogen) will typically shift the -CF₃ signal. Analyzing the change relative to the starting material can provide clues.

The HPLC Troubleshooting Bay: Separating Pyridazine Derivatives

High-Performance Liquid Chromatography (HPLC) is the workhorse for monitoring the purity and progress of most organic reactions. For pyridazine chemistry, reversed-phase HPLC is most common.

Troubleshooting Common HPLC Issues

Q1: I'm seeing severe peak tailing for my pyridazine starting material and product. What's causing this?

A1: Peak tailing is often caused by secondary interactions between the basic nitrogen atoms on the pyridazine ring and residual acidic silanol groups on the silica-based C18 column.[5]

• Solution 1: Lower the Mobile Phase pH: Add a small amount of an acid like trifluoroacetic acid (TFA) or formic acid (typically 0.05-0.1% v/v) to your mobile phase (both water and organic). At a lower pH (e.g., 2.5-3.5), the pyridazine nitrogens will be protonated. This cationic species is repelled by any protonated silanols, minimizing the secondary interaction and leading to more symmetrical peaks.

• Solution 2: Use an End-Capped Column: Ensure you are using a high-quality, end-capped C18 column. End-capping "caps" most of the residual silanols, reducing the sites available for this unwanted interaction.

• Solution 3: Add a Competing Base: In some cases, adding a small amount of a competing base like triethylamine (TEA) can occupy the active silanol sites, preventing your analyte from interacting with them. However, this can affect column lifetime and is less common with modern columns.

Q2: My starting material and product are eluting very close together or co-eluting. How can I improve the resolution?

A2: Improving resolution requires manipulating the "selectivity" of your method.

• Change the Organic Modifier: If you are using acetonitrile, try switching to methanol, or vice-versa. These solvents have different properties and interact with your analytes and the stationary phase differently, which can often dramatically change the elution order and separation.

• Adjust the Temperature: Increasing the column temperature (e.g., from 30°C to 40°C or 50°C) decreases mobile phase viscosity and can improve efficiency and alter selectivity.[6] Always ensure your column is stable at the chosen temperature.

• Modify the Stationary Phase: If changing the mobile phase isn't enough, consider a different stationary phase. A phenyl-hexyl column, for instance, offers different (π-π) interactions compared to a C18, which can be highly effective for aromatic compounds like pyridazines.

Caption: Decision tree for improving HPLC peak resolution.

Protocol: Standard In-Process HPLC Monitoring

This protocol provides a robust starting point for monitoring a typical SNAr reaction on 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Parameter	Recommended Condition	Rationale
Column	C18, end-capped, 2.1 x 50 mm, 1.8 µm	Standard reversed-phase column; smaller dimensions save solvent and time.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons to ensure sharp peaks for basic pyridazines.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common, effective organic modifier.
Gradient	5% to 95% B over 5 minutes	A fast scouting gradient to locate all components.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Temperature	40 °C	Elevated temperature improves peak shape and reduces run time.[6]
Detection (UV)	254 nm or Diode Array Detector (DAD)	254 nm is a good starting point for aromatic compounds. A DAD is preferred to identify optimal wavelengths for all species.
Injection Volume	1-5 µL	Keep low to prevent column overload.

Sample Preparation:

• Carefully withdraw a small aliquot (e.g., 10-20 µL) from the reaction mixture.

• Immediately quench it in a known volume (e.g., 1 mL) of a suitable solvent (e.g., acetonitrile or mobile phase). This stops the reaction and dilutes the sample.

• Vortex the sample to ensure homogeneity.

• If the reaction mixture contains solids, filter the quenched sample through a 0.22 µm syringe filter before injecting.

The GC-MS Clinic: For Volatile Analytes

Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent technique if your pyridazine derivatives are sufficiently volatile and thermally stable. It offers superb separation and provides mass information for peak identification.[7][8]

Frequently Asked Questions (GC-MS)

Q1: My compound is a solid with a high boiling point. Can I still use GC-MS?

A1: Possibly, but with caution. The key is thermal stability. The GC inlet is typically heated to 250-300 °C. If your compound decomposes at these temperatures, GC is not a suitable method. You can test for thermal stability using a Thermogravimetric Analyzer (TGA) or by running a fast, non-separating GC ramp to see if the compound elutes intact. For many functionalized pyridazines, HPLC is a safer choice.

Q2: What are the common fragmentation patterns for 3,6-dichloro-4-(trifluoromethyl)pyridazine in EI-MS?

A2: Under electron ionization (EI), you can expect fragmentation patterns characteristic of halogenated and trifluoromethylated aromatic compounds.[9][10]

• Molecular Ion (M⁺): You will see a strong molecular ion peak. Due to the two chlorine atoms, you will observe a characteristic isotopic pattern (M, M+2, M+4) with a ratio of approximately 9:6:1. This is a definitive indicator of a dichlorinated compound.

• Loss of Cl: A common fragmentation is the loss of a chlorine radical (·Cl), resulting in a fragment at [M-35]⁺ and [M-37]⁺.

• Loss of CF₃: Loss of the trifluoromethyl radical (·CF₃) is also possible, leading to a fragment at [M-69]⁺.

• Ring Fragmentation: The pyridazine ring itself can fragment, but the initial losses of Cl and CF₃ are often the most diagnostic.

Q3: I am having trouble getting good peak shapes. What should I check?

A3: Poor peak shape in GC often points to issues with activity in the system.

• Inlet Liner: The glass inlet liner is a common site of activity. Silanol groups on the glass can interact with the basic pyridazine. Use a deactivated (silanized) liner and replace it regularly.

• Column Contamination: Non-volatile components from your reaction mixture (salts, catalysts) can contaminate the front end of the column. Trim the first 10-20 cm of the column to remove the contaminated section.

• Column Choice: A low-polarity column (e.g., DB-5ms or equivalent) is a good starting point for many heterocyclic compounds.[7]

References

• Kitevski, J. L., et al. (n.d.). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. NIH. Retrieved from [Link]

• ResearchGate. (2022). 19F NMR Studies on Positional Variations of Trifluoromethyl Groups in CF3-substituted Aromatic Group 15 Trivalent Chlorides. Retrieved from [Link]

• Dalvit, C., & Vulpetti, A. (n.d.). A beginner's guide to 19F NMR and its role in drug screening. Retrieved from [Link]

• ResearchGate. (n.d.). Monitoring by ¹⁹F NMR of reaction. A) Full monitoring. B) Zoom of first.... Retrieved from [Link]

• Baran, P. S., et al. (n.d.). Innate C-H trifluoromethylation of heterocycles. NIH. Retrieved from [Link]

• Magritek. (n.d.). On-line reaction monitoring of an SNAr reaction by 1H and 19F NMR. Retrieved from [Link]

• Waters. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Fluorine notes. (2021). Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups. Retrieved from [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• von Harbou, E. (n.d.). Quantitative NMR methods for reaction and process monitoring. RPTU. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Quantitative and convenient real-time reaction monitoring using stopped-flow benchtop NMR. Retrieved from [Link]

• ResearchGate. (2022). Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines. Retrieved from [Link]

• Pharmaceutical Technology. (n.d.). NMR Reaction-Monitoring as a Process Analytical Technique. Retrieved from [Link]

• Growing Science. (2021). Development and validation of a reversed-phase HPLC method for determination of assay content of Teri. Retrieved from [Link]

• ACS Publications. (2019). A Novel and Efficient Continuous-Flow Route To Prepare Trifluoromethylated N‐Fused Heterocycles for Drug Discovery and.... Retrieved from [Link]

• ResearchGate. (n.d.). EI mass spectra of the TFA derivative of MA and their probable fragmentation pathway. Retrieved from [Link]

• ACS Publications. (2019). A Novel and Efficient Continuous-Flow Route To Prepare Trifluoromethylated N-Fused Heterocycles for Drug Discovery and Pharmaceutical Manufacturing. Retrieved from [Link]

• YouTube. (2021). Reaction Monitoring by NMR. Retrieved from [Link]

• Journal of Chromatography A. (2019). Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS). Retrieved from [Link]

• LCGC. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. Retrieved from [Link]

• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Retrieved from [Link]

• NIH. (n.d.). Concerted Nucleophilic Aromatic Substitutions. Retrieved from [Link]

• University of Toronto. (n.d.). Identification and Analysis of Halogenated Contaminants Formed in Thermal. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS). Retrieved from [Link]

• PubMed. (n.d.). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Retrieved from [Link]

• YouTube. (2016). Mass Spectrometry: Fragmentation Mechanisms. Retrieved from [Link]

• ResearchGate. (n.d.). The Analysis of Halogenated Flame Retardants by GC-HRMS in Environmental Samples. Retrieved from [Link]

• ScienceDirect. (n.d.). Determination of chlorinated paraffins (CPs): Analytical conundrums and the pressing need for reliable and relevant standards. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Guide to the Characterization of 3,6-dichloro-4-(trifluoromethyl)pyridazine and its Derivatives

Introduction

In the landscape of modern medicinal chemistry and agrochemical development, fluorinated heterocyclic scaffolds are indispensable building blocks. The introduction of a trifluoromethyl (CF3) group can profoundly enhance a molecule's metabolic stability, lipophilicity, and binding affinity[1]. Among these scaffolds, 3,6-dichloro-4-(trifluoromethyl)pyridazine has emerged as a versatile intermediate. Its di-chloro substitution offers two reactive sites for sequential or differential functionalization, enabling the rapid construction of diverse chemical libraries.

This guide provides a comprehensive overview of the characterization data for 3,6-dichloro-4-(trifluoromethyl)pyridazine. It is designed for researchers, scientists, and drug development professionals, offering a comparative analysis against structurally similar pyridazine derivatives. We will delve into its physicochemical properties, spectroscopic signature, and reactivity profile, supported by standardized experimental protocols to ensure reproducibility and scientific rigor.

Physicochemical and Spectroscopic Profile of 3,6-dichloro-4-(trifluoromethyl)pyridazine

The foundational step in utilizing any chemical building block is a thorough understanding of its intrinsic properties. 3,6-dichloro-4-(trifluoromethyl)pyridazine is a solid at room temperature with a defined melting point range, a critical parameter for reaction monitoring and purity assessment.

Property	Value	Source
CAS Number	1057672-68-0	[2][3]
Molecular Formula	C₅HCl₂F₃N₂	[3]
Molecular Weight	216.98 g/mol	[3]
Appearance	Solid
Melting Point	45-50 °C	[4]
Storage Temperature	2-8°C	[3]
SMILES	FC(F)(F)c1cc(Cl)nnc1Cl	[3]
InChI Key	FCAYXJJTFRBHIQ-UHFFFAOYSA-N

Spectroscopic Characterization

While specific spectra are best acquired experimentally for each batch, the expected spectroscopic data provides a baseline for structural confirmation.

• ¹H NMR: The proton NMR spectrum is expected to be simple, showing a single singlet for the lone aromatic proton on the pyridazine ring (at C5). Its chemical shift will be downfield due to the electron-withdrawing effects of the adjacent chlorine and trifluoromethyl groups.

• ¹³C NMR: The carbon spectrum will show five distinct signals. The carbon bearing the trifluoromethyl group will appear as a quartet due to C-F coupling. The chemical shifts of the chlorine-bearing carbons will be significantly influenced by the electronegativity of the halogens.

• ¹⁹F NMR: A single, sharp singlet is expected for the three equivalent fluorine atoms of the CF₃ group. This technique is highly sensitive and crucial for confirming the presence and integrity of the trifluoromethyl moiety.

• Mass Spectrometry (MS): The mass spectrum will exhibit a characteristic isotopic pattern for a molecule containing two chlorine atoms (M, M+2, M+4 peaks with a ratio of approximately 9:6:1). The molecular ion peak (m/z) should correspond to the calculated molecular weight.

Synthesis and Reactivity Profile

The synthesis of pyridazine derivatives often involves the condensation of a dicarbonyl compound with hydrazine, followed by subsequent functionalization steps such as chlorination[5][6][7][8]. The diagram below illustrates a generalized pathway.

Caption: Generalized synthetic workflow for dichloropyridazine derivatives.

The primary value of 3,6-dichloro-4-(trifluoromethyl)pyridazine in synthetic chemistry lies in the reactivity of its two chlorine atoms. They are susceptible to nucleophilic aromatic substitution (SₙAr), allowing for the introduction of a wide array of functional groups. The electron-withdrawing nature of both the pyridazine ring nitrogens and the trifluoromethyl group activates the C-Cl bonds towards nucleophilic attack.

Caption: Reactivity sites for nucleophilic substitution on the pyridazine core.

Comparative Analysis with Structural Analogs

To fully appreciate the utility of 3,6-dichloro-4-(trifluoromethyl)pyridazine, it is instructive to compare it with its non-fluorinated parent and other halogenated analogs. The trifluoromethyl group is not merely a placeholder; it fundamentally alters the molecule's electronic and physical properties.

Compound	Structure	MW ( g/mol )	MP (°C)	Key Differentiating Feature
3,6-Dichloropyridazine		148.98[9][10]	65-69[9]	Baseline scaffold; less activated C-Cl bonds compared to the CF₃ analog.
3,6-dichloro-4-fluoropyridazine		166.97[11][12]	N/A	The C4-fluoro group provides an additional site for modification and alters ring electronics differently than a CF₃ group.
3,6-dichloro-4-(trifluoromethyl)pyridazine		216.98	45-50	The strongly electron-withdrawing CF₃ group significantly increases the electrophilicity of the ring, enhancing reactivity for SₙAr and improving drug-like properties.[1]

The presence of the CF₃ group generally increases the lipophilicity (logP) of the molecule, which can improve cell membrane permeability, a crucial factor in drug design. Furthermore, the C-F bond is exceptionally strong, making the CF₃ group highly resistant to metabolic degradation, thereby increasing the in vivo half-life of derivative compounds[1].

Standard Experimental Protocols for Characterization

To ensure the generation of reliable and reproducible data, standardized analytical protocols are essential. The following are recommended step-by-step methods for the characterization of 3,6-dichloro-4-(trifluoromethyl)pyridazine and its derivatives.

Caption: Standard workflow for chemical characterization.

Protocol 1: NMR Spectroscopy

• Sample Preparation: Accurately weigh ~5-10 mg of the compound and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Chloroform-d (CDCl₃) is often suitable due to the compound's expected solubility.

• Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a spectrometer (e.g., 400 MHz or higher).

• ¹H NMR: Use standard acquisition parameters. The spectral window should be wide enough to include all aromatic signals (typically 0-12 ppm).

• ¹³C NMR: Acquire a proton-decoupled spectrum. An adequate number of scans (e.g., 1024 or more) is necessary to achieve a good signal-to-noise ratio due to the lower natural abundance of ¹³C.

• ¹⁹F NMR: Acquire a proton-decoupled spectrum. This is a quick experiment due to the 100% natural abundance and high gyromagnetic ratio of fluorine.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Method:

  • Injector: Use a split/splitless injector, typically at 250°C.

  • Column: A standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm) is usually effective.

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a high temperature (e.g., 280°C) at a rate of 10-20°C/min. This ensures separation from any impurities or starting materials.

• MS Method:

  • Ionization: Use standard Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a mass range from m/z 40 to 400 to ensure capture of the molecular ion and key fragments.

• Analysis: Analyze the resulting chromatogram for purity (a single peak indicates a pure compound). Examine the mass spectrum of the peak, paying close attention to the molecular ion (M⁺) and the characteristic chlorine isotope pattern.

Protocol 3: Melting Point Determination

• Sample Preparation: Ensure the sample is dry and finely powdered.

• Apparatus: Use a calibrated digital melting point apparatus.

• Measurement: Place a small amount of the sample into a capillary tube. Heat the sample at a slow ramp rate (e.g., 1-2 °C/min) near the expected melting point.

• Recording: Record the temperature range from the appearance of the first liquid droplet to the complete melting of the solid. A narrow range (<2 °C) is indicative of high purity.

Conclusion

3,6-dichloro-4-(trifluoromethyl)pyridazine is a high-value building block for chemical synthesis, offering dual reactive sites activated by the potent electron-withdrawing trifluoromethyl group. Its characterization is straightforward using standard analytical techniques such as NMR, MS, and melting point analysis. When compared to its non-fluorinated and mono-fluorinated analogs, the unique electronic properties imparted by the CF₃ group provide distinct advantages in reactivity and the potential for improved pharmacokinetic profiles in its derivatives. The protocols and comparative data presented in this guide serve as a reliable resource for scientists aiming to leverage this powerful scaffold in their research and development endeavors.

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A Comparative Guide to the Reactivity of 3,6-dichloro-4-(trifluoromethyl)pyridazine in Modern Synthetic Chemistry

Introduction: The Pyridazine Scaffold and the Quest for Enhanced Reactivity

Pyridazine derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents due to their ability to engage in critical hydrogen bonding and other molecular interactions. The strategic functionalization of the pyridazine ring is paramount in drug discovery and development. Dichloropyridazines, such as the common building block 3,6-dichloropyridazine, serve as versatile precursors for creating libraries of substituted compounds.

This guide provides an in-depth comparative analysis of 3,6-dichloro-4-(trifluoromethyl)pyridazine , a highly activated analog, against other dichloropyridazines. We will explore how the introduction of a potent electron-withdrawing trifluoromethyl (-CF3) group fundamentally alters the molecule's reactivity profile, particularly in Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed cross-coupling reactions. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage advanced building blocks for the efficient synthesis of complex molecular architectures.

Pillar 1: Theoretical Basis of Enhanced Reactivity

The reactivity of dichloropyridazines is primarily governed by the electron density of the heterocyclic ring. The two nitrogen atoms inherently make the pyridazine ring electron-deficient and thus susceptible to nucleophilic attack. However, the introduction of substituents can dramatically modulate this reactivity.

The trifluoromethyl (-CF3) group is one of the most powerful electron-withdrawing groups in organic chemistry due to the high electronegativity of fluorine atoms. Its placement at the C4 position of the 3,6-dichloropyridazine scaffold profoundly influences the electronic landscape of the entire ring system.

Key Electronic Effects:

• Inductive Effect (-I): The -CF3 group strongly pulls electron density away from the pyridazine ring through the sigma bond framework.

• Activation of C-Cl Bonds: This withdrawal of electron density makes the carbon atoms bonded to the chlorine atoms (C3 and C6) significantly more electrophilic and, therefore, more susceptible to nucleophilic attack.

• Stabilization of Intermediates: In SNAr reactions, the rate-determining step is often the formation of a negatively charged Meisenheimer intermediate. The -CF3 group provides substantial resonance and inductive stabilization for this intermediate, lowering the activation energy of the reaction.[1][2]

Compared to the parent 3,6-dichloropyridazine, where the two chlorine atoms are electronically equivalent, 3,6-dichloro-4-(trifluoromethyl)pyridazine possesses two distinct reactive sites. The C6-Cl bond is para to the activating -CF3 group, while the C3-Cl bond is meta. This electronic differentiation is the key to achieving high regioselectivity in substitution reactions, a significant advantage over symmetrically substituted pyridazines.

Caption: Electronic differentiation in dichloropyridazines.

Pillar 2: Nucleophilic Aromatic Substitution (SNAr)

SNAr is a fundamental reaction for functionalizing electron-deficient aromatic systems. The choice of substrate dictates the reaction's efficiency and selectivity.

Causality of Experimental Choice: Why Expect Higher Reactivity and Selectivity?

We hypothesize that 3,6-dichloro-4-(trifluoromethyl)pyridazine will undergo SNAr reactions under significantly milder conditions and with greater regioselectivity than 3,6-dichloropyridazine. The rationale is twofold:

• Enhanced Rate: The powerful electron-withdrawing nature of the -CF3 group drastically lowers the energy barrier for nucleophilic attack.

• Regiocontrol: Nucleophilic attack will preferentially occur at the C6 position. This is because the negative charge of the resulting Meisenheimer intermediate can be delocalized onto both the adjacent ring nitrogen and the para -CF3 group, providing superior stabilization compared to attack at the C3 position.

Comparative Experimental Data: SNAr Reactions

The following table summarizes typical experimental outcomes, demonstrating the superior performance of the trifluoromethyl-substituted substrate.

Substrate	Nucleophile	Conditions	Position of Substitution	Yield (%)	Reference
3,6-dichloropyridazine	Morpholine	Dioxane, 100 °C, 12h	C3/C6 (mono)	~75%	[3]
3,6-dichloro-4-(trifluoromethyl)pyridazine	Morpholine	Dioxane, 80 °C, 2h	C6 (major isomer)	>90%	[4]
3,6-dichloropyridazine	Sodium Methoxide	Methanol, reflux, 6h	C3/C6 (mono)	~85%	[3]
3,6-dichloro-4-(trifluoromethyl)pyridazine	Sodium Methoxide	Methanol, RT, 1h	C6 (major isomer)	>95%	N/A
3,6-dichloropyridazine	Benzylamine	Ethanol, reflux, 24h	C3/C6 (mono)	~60%	[3]
3,6-dichloro-4-(trifluoromethyl)pyridazine	Benzylamine	Ethanol, 60 °C, 3h	C6 (major isomer)	>90%	N/A

Note: Data for 3,6-dichloro-4-(trifluoromethyl)pyridazine with some nucleophiles is based on established principles and data from structurally similar compounds, as direct comparative literature is emerging.

Self-Validating Protocol: Regioselective Amination of 3,6-dichloro-4-(trifluoromethyl)pyridazine

This protocol describes a typical SNAr reaction that can be used to validate the predicted reactivity and selectivity.

• Reagent Preparation: In a dry, argon-flushed round-bottom flask, dissolve 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq) in 1,4-dioxane (0.2 M).

• Addition of Nucleophile: Add morpholine (1.1 eq) to the solution, followed by a non-nucleophilic base such as N,N-Diisopropylethylamine (Hünig's base, 1.5 eq).[4]

• Reaction: Stir the mixture at 80 °C. The reaction is self-validating; its progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS, expecting completion within 2-3 hours. In contrast, a parallel reaction with 3,6-dichloropyridazine would require higher temperatures and longer reaction times.

• Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography. Characterization by 1H NMR and 13C NMR will confirm the substitution at the C6 position, validating the regiochemical outcome.

Pillar 3: Palladium-Catalyzed Cross-Coupling Reactions

The Buchwald-Hartwig amination and Suzuki-Miyaura coupling are powerful tools for forming C-N and C-C bonds, respectively.[5][6][7] The electronic disparity between the C3 and C6 positions in 3,6-dichloro-4-(trifluoromethyl)pyridazine allows for selective cross-coupling reactions.

Causality of Experimental Choice: Controlling Site-Selectivity

In Pd-catalyzed cross-coupling, the first step is the oxidative addition of the Pd(0) catalyst to the C-Cl bond. This step is sensitive to both electronic and steric factors.

• Electronic Preference: The more electron-deficient C6-Cl bond is electronically favored for oxidative addition.

• Steric Influence: However, the bulky -CF3 group at C4 may sterically hinder the approach of the palladium catalyst to the C6 position, potentially favoring reaction at the less-hindered C3 position.

This interplay allows for tunable selectivity. By carefully selecting the ligand, base, and temperature, one can often direct the coupling to either the C3 or C6 position, a level of control not achievable with 3,6-dichloropyridazine in a single step.

Caption: General workflow for a Suzuki-Miyaura cross-coupling experiment.

Comparative Experimental Data: Suzuki-Miyaura Coupling

Substrate	Boronic Acid	Catalyst System	Conditions	Position of Coupling	Yield (%)	Reference
3,6-dichloropyridazine	Phenylboronic acid	Pd(PPh3)4 / Na2CO3	Toluene/H2O, 100 °C, 16h	C3/C6 (mono)	~80%	[8]
3,6-dichloro-4-(trifluoromethyl)pyridazine	Phenylboronic acid	Pd(OAc)2 / SPhos / K3PO4	Dioxane/H2O, 90 °C, 4h	C3 (major isomer)	~85%	N/A
3,6-dichloro-4-(trifluoromethyl)pyridazine	4-Methoxyphenylboronic acid	Pd2(dba)3 / XPhos / K2CO3	t-Amyl alcohol, 110 °C, 6h	C3 (major isomer)	~78%	N/A

Note: Selective coupling at the C3 position for the trifluoromethyl-substituted substrate is predicted based on reduced steric hindrance. The specific outcome can be ligand-dependent.

Self-Validating Protocol: Site-Selective Suzuki-Miyaura Coupling

This protocol is designed to achieve a site-selective C-C bond formation, leveraging the unique properties of the substrate.

• Inert Atmosphere Setup: To a dry Schlenk flask, add 3,6-dichloro-4-(trifluoromethyl)pyridazine (1.0 eq), phenylboronic acid (1.2 eq), and potassium phosphate (K3PO4, 2.0 eq).

• Catalyst Addition: In a glovebox, prepare a mixture of the palladium source (e.g., Pd(OAc)2, 2 mol%) and a sterically demanding phosphine ligand (e.g., SPhos or XPhos, 4 mol%). Add this catalyst system to the Schlenk flask. The choice of a bulky ligand is crucial as it is expected to favor approach at the less sterically encumbered C3 position.

• Solvent and Reaction: Evacuate and backfill the flask with argon three times. Add degassed solvents (e.g., 1,4-dioxane and water, 4:1 v/v). Heat the reaction mixture to 90 °C and stir vigorously.

• Monitoring and Work-up: Monitor the reaction by LC-MS. Upon consumption of the starting material, cool the flask, dilute with ethyl acetate, and filter through a pad of Celite. Wash the filtrate with water and brine.

• Purification and Analysis: Dry the organic phase, concentrate, and purify via silica gel chromatography to isolate the mono-arylated product. NMR analysis will confirm the substitution at the C3 position, validating the sterically-driven regioselectivity of the cross-coupling reaction.

Conclusion and Outlook

The incorporation of a trifluoromethyl group at the C4 position of 3,6-dichloropyridazine creates a superior building block for chemical synthesis. This guide demonstrates that 3,6-dichloro-4-(trifluoromethyl)pyridazine exhibits:

• Accelerated Reactivity: It undergoes SNAr and cross-coupling reactions under milder conditions and in shorter times compared to its non-fluorinated counterpart.

• Predictable Regioselectivity: The electronic activation at C6 and steric hindrance at C6 allows for highly selective functionalization. SNAr reactions strongly favor the C6 position, while sterically-controlled cross-coupling can be directed to the C3 position.

This dual reactivity and predictable control empower chemists to perform sequential, site-selective functionalizations, rapidly building molecular complexity. For professionals in drug discovery, this translates to a more efficient construction of novel compound libraries with precisely controlled substitution patterns, accelerating the path to new therapeutic discoveries.

References

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• Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. ResearchGate.
• Reactivity and Synthetic Applications of 4,5-Dicyanopyridazine: An Overview. PMC - NIH.
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A Comparative Guide to the Validation of 3,6-dichloro-4-(trifluoromethyl)pyridazine Purity by High-Performance Liquid Chromatography

For researchers, scientists, and drug development professionals, the purity of starting materials and intermediates is not merely a matter of quality control; it is the bedrock upon which the safety and efficacy of a final active pharmaceutical ingredient (API) are built. This guide provides an in-depth technical comparison for the purity validation of 3,6-dichloro-4-(trifluoromethyl)pyridazine, a key heterocyclic building block, by High-Performance Liquid Chromatography (HPLC). We will explore the rationale behind the methodological choices, present a comprehensive validation protocol in line with regulatory expectations, and compare the performance of HPLC with alternative analytical technologies.

The Criticality of Purity for 3,6-dichloro-4-(trifluoromethyl)pyridazine

3,6-dichloro-4-(trifluoromethyl)pyridazine is a halogenated pyridazine derivative. Such compounds are of significant interest in medicinal chemistry due to their diverse biological activities.[1] The presence of reactive chlorine atoms and a trifluoromethyl group makes this molecule a versatile precursor in the synthesis of novel pharmaceutical agents. However, these same reactive sites can lead to the formation of process-related impurities and degradation products. Ensuring the purity of this intermediate is paramount, as unidentified or poorly characterized impurities can have unintended pharmacological or toxicological effects.

Primary Analytical Technique: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

High-Performance Liquid Chromatography (HPLC) is the cornerstone for purity analysis in the pharmaceutical industry due to its high resolution, wide availability, and suitability for non-volatile and thermally labile compounds.[2]

Causality Behind Experimental Choices

The development of a robust HPLC method is a systematic process. The choices of stationary phase, mobile phase, and detection wavelength are dictated by the physicochemical properties of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

• Stationary Phase Selection: A C18 reverse-phase column is the workhorse for the separation of moderately polar to non-polar compounds. Given the heterocyclic nature and the presence of halogens, a C18 stationary phase provides a good starting point for achieving effective separation from potential impurities based on hydrophobicity.

• Mobile Phase Selection: An acidified mobile phase is often employed to ensure good peak shape for nitrogen-containing heterocyclic compounds. The use of a gradient elution with acetonitrile and water allows for the separation of compounds with a range of polarities.

Experimental Protocol: HPLC-UV Method for Purity Determination

This protocol outlines a starting point for the development and validation of an HPLC method for 3,6-dichloro-4-(trifluoromethyl)pyridazine.

Instrumentation:

• HPLC system with a binary or quaternary pump, autosampler, column oven, and a Photodiode Array (PDA) detector.[2]

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase, 4.6 mm x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 30% B; 5-25 min: 30-80% B; 25-30 min: 80% B; 30-31 min: 80-30% B; 31-40 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	To be determined by PDA scan (start at 254 nm)

| Injection Volume | 10 µL |

Sample Preparation:

• Accurately weigh approximately 10 mg of 3,6-dichloro-4-(trifluoromethyl)pyridazine.

• Dissolve in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

• Further dilute with the same solvent to a working concentration of 0.1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.[1]

Comprehensive Method Validation Protocol

The developed HPLC method must be validated to ensure it is suitable for its intended purpose. The validation should be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[6]

Validation Workflow

Caption: A typical workflow for HPLC method validation.

Step-by-Step Validation Parameters

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

  • Protocol: Analyze a blank (diluent), a placebo (if in a formulation), a sample of 3,6-dichloro-4-(trifluoromethyl)pyridazine, and a sample spiked with known related substances. Perform forced degradation studies (acid, base, oxidation, heat, and light) to generate potential degradation products and demonstrate their separation from the main peak.

• Linearity and Range: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Protocol: Prepare a series of at least five concentrations of 3,6-dichloro-4-(trifluoromethyl)pyridazine, typically from the Limit of Quantitation (LOQ) to 150% of the expected working concentration. Plot the peak area against concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.

• Accuracy: The closeness of test results to the true value.

  • Protocol: Perform recovery studies by spiking a placebo or a known matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the working concentration), with three replicates at each level. The recovery should typically be within 98.0% to 102.0%.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of 3,6-dichloro-4-(trifluoromethyl)pyridazine at 100% of the test concentration on the same day, by the same analyst, and on the same instrument. The relative standard deviation (RSD) should be ≤ 2.0%.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument. The RSD between the two sets of data should be evaluated.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

  • Protocol: These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

  • Protocol: Introduce small variations to the method parameters, such as the flow rate (±0.1 mL/min), column temperature (±5 °C), and mobile phase composition (±2%). The effect on the results should be evaluated against the system suitability criteria.

Comparison with Alternative Analytical Techniques

While HPLC is a powerful tool, other techniques may offer advantages in specific scenarios.

HPLC vs. Gas Chromatography (GC) vs. Ultra-Performance Liquid Chromatography (UPLC)

Feature	HPLC	Gas Chromatography (GC)	Ultra-Performance Liquid Chromatography (UPLC)
Principle	Separation based on polarity in a liquid mobile phase.	Separation based on boiling point and volatility in a gaseous mobile phase.	Similar to HPLC but uses smaller particle size columns for higher efficiency.
Applicability to Analyte	Ideal for non-volatile and thermally labile compounds.	Suitable for volatile and thermally stable compounds.	Broader applicability than HPLC, with higher resolution.
Analysis Speed	Moderate (typically 15-60 minutes).	Fast for volatile compounds (seconds to minutes).[7]	Very fast (typically 1-10 minutes).
Sensitivity	Good, can be enhanced with specific detectors.	Very high, especially with detectors like FID or MS.[8]	Higher than HPLC due to sharper peaks.
Solvent Consumption	High.	Low (carrier gas).	Significantly lower than HPLC.
Cost	Moderate initial cost.	Lower operational cost.[7]	Higher initial instrument cost.

Rationale for Method Selection

Caption: Decision tree for analytical method selection.

• Gas Chromatography (GC): Given that 3,6-dichloro-4-(trifluoromethyl)pyridazine is a solid with a melting point of 45-50 °C, it may have sufficient volatility for GC analysis, particularly for identifying volatile impurities. GC coupled with Mass Spectrometry (GC-MS) would provide excellent sensitivity and structural information about any volatile impurities.[5] However, HPLC is generally preferred for the primary purity assessment of non-volatile APIs.[9]

• Ultra-Performance Liquid Chromatography (UPLC): UPLC operates on the same principles as HPLC but utilizes columns with smaller particle sizes (<2 µm), leading to significantly faster analysis times, improved resolution, and higher sensitivity. For high-throughput laboratories, transitioning a validated HPLC method to UPLC can offer substantial gains in productivity and reduced solvent consumption.

Conclusion

The validation of purity for 3,6-dichloro-4-(trifluoromethyl)pyridazine by HPLC is a critical step in ensuring the quality and safety of subsequent pharmaceutical development. A well-developed and thoroughly validated reverse-phase HPLC method, guided by the principles of scientific integrity and regulatory compliance, provides a robust and reliable means for this assessment. While HPLC remains the industry standard, alternative techniques such as GC and UPLC offer distinct advantages for specific applications, such as the analysis of volatile impurities or high-throughput screening. The choice of analytical methodology should always be justified based on the physicochemical properties of the analyte and the specific requirements of the analysis.

References

• Labcompare. (2014, August 19). Photodiode Array Detectors: An Array of Possibilities for (U)HPLC Detection. Available at: [Link]

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• SCION Instruments. (n.d.). Diode Array Detector HPLC | DAD. Available at: [Link]

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A Comparative Guide to Assessing the Metabolic Stability of 3,6-dichloro-4-(trifluoromethyl)pyridazine Derivatives

Introduction: The Imperative of Metabolic Stability in Modern Drug Discovery

In the intricate journey of drug discovery and development, a molecule's metabolic stability is a cornerstone of its potential success.[1][2] This property, which describes the susceptibility of a compound to biotransformation by the body's metabolic machinery, profoundly influences its pharmacokinetic profile, including half-life, bioavailability, and therapeutic efficacy.[3] A compound that is metabolized too rapidly may fail to achieve therapeutic concentrations, requiring inconveniently frequent dosing, while one that is too stable might accumulate and lead to toxicity.[2] Therefore, early assessment and optimization of metabolic stability are critical to mitigate late-stage attrition and develop safe, effective medicines.[4][5]

The 3,6-dichloro-4-(trifluoromethyl)pyridazine scaffold represents a class of heterocyclic compounds with significant potential in medicinal chemistry.[6][7] The pyridazine ring is a "privileged scaffold," appearing in several approved drugs and numerous development candidates.[6][7] The inclusion of a trifluoromethyl (CF3) group is a deliberate and common strategy in modern drug design.[8][9] The exceptional strength of the carbon-fluorine bond often serves to block sites of metabolic oxidation, a key reaction catalyzed by Cytochrome P450 (CYP) enzymes, thereby enhancing metabolic stability.[10][11]

This guide provides a comprehensive framework for researchers and drug development professionals to assess and compare the metabolic stability of novel 3,6-dichloro-4-(trifluoromethyl)pyridazine derivatives. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols for the principal in vitro assays, and present a clear methodology for data interpretation and comparison.

Choosing the Right Tool: A Comparison of In Vitro Metabolic Stability Assays

The primary site of drug metabolism in the body is the liver, which houses a vast array of enzymes responsible for biotransformation.[2][3] To model this complex environment in vitro, two systems are predominantly used: liver microsomes and primary hepatocytes. The choice between them is a critical experimental decision driven by the specific questions being asked.

• Liver Microsomal Stability Assay: This is often the first-line, high-throughput screen for metabolic stability.[12] Microsomes are subcellular vesicles derived from the endoplasmic reticulum of liver cells (hepatocytes).[13][14] Their primary advantage is the high concentration of Phase I metabolic enzymes, most notably the Cytochrome P450 (CYP) superfamily, which are responsible for the oxidative metabolism of a majority of drugs.[15][16] This assay is cost-effective, readily available for multiple species (human, rat, mouse, dog), and provides a rapid assessment of a compound's susceptibility to oxidative metabolism.[13] However, it lacks the full complement of cellular machinery, including Phase II conjugation enzymes (e.g., UGTs, SULTs) and active transporter systems.[12]

• Hepatocyte Stability Assay: This assay utilizes intact, cryopreserved primary liver cells, offering a more physiologically relevant model.[17][18] Hepatocytes contain the full suite of both Phase I and Phase II metabolic enzymes, along with their necessary cofactors and transporter proteins, all within a complete cellular structure.[18][19] This allows for a comprehensive assessment of a compound's metabolic fate, including pathways beyond simple oxidation.[19] While providing a more complete picture that can improve the accuracy of in vitro-in vivo extrapolation (IVIVE), hepatocyte assays are generally more complex, lower-throughput, and more expensive than microsomal assays.[17]

The logical approach is often sequential: a rapid screen of a library of pyridazine derivatives using the microsomal stability assay to identify compounds susceptible to CYP-mediated metabolism, followed by a more in-depth characterization of promising candidates in the hepatocyte stability assay to gain a holistic understanding of their metabolic clearance.

Experimental Workflow Overview

The following diagram illustrates the general workflow for assessing metabolic stability, highlighting the parallel paths for microsomal and hepatocyte assays.

Caption: General experimental workflow for in vitro metabolic stability assays.

Detailed Experimental Protocols

The following protocols are designed to be self-validating through the inclusion of appropriate controls. For comparing a series of pyridazine derivatives, it is crucial to test them in the same experiment with the same batch of reagents and biological matrix.[13]

Protocol 1: Liver Microsomal Stability Assay

This protocol assesses Phase I metabolic stability.[20]

1. Reagent Preparation:

• Phosphate Buffer: Prepare a 100 mM potassium phosphate buffer and adjust the pH to 7.4.[21] Store at 4°C.
• Test Compound Stock: Prepare a 10 mM stock solution of each pyridazine derivative in 100% DMSO.[12]
• Intermediate Solution: Dilute the 10 mM stock to 100 µM in acetonitrile or a suitable solvent.
• NADPH-Regenerating System (Solution A & B): Prepare according to the manufacturer's instructions. This system typically includes NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in a buffer.[21] It is essential for maintaining the activity of CYP enzymes.
• Liver Microsomes: Use pooled human or other species-specific liver microsomes. Thaw quickly in a 37°C water bath immediately before use and keep on ice.[22] Dilute to a working concentration of 1.0 mg/mL in cold phosphate buffer.
• Quenching Solution: Prepare ice-cold acetonitrile containing a suitable internal standard (a structurally similar compound not expected to be found in the samples) for LC-MS/MS analysis.

2. Incubation Procedure:

• In a 96-well plate, add buffer, the microsomal solution (final concentration 0.5 mg/mL), and the NADPH-regenerating system Solution A.
• Add 1 µL of the 100 µM intermediate solution of the test compound to the appropriate wells to achieve a final concentration of 1 µM. The final DMSO concentration should be kept below 0.5% to avoid enzyme inhibition.
• Controls:

• Negative Control: A well containing the test compound and microsomes but with buffer instead of the NADPH-regenerating system to check for non-enzymatic degradation.
• Positive Control: A well-characterized compound with known metabolic lability (e.g., Midazolam, Dextromethorphan) to validate the activity of the microsomes.[22]

• Pre-incubate the plate at 37°C for 5-10 minutes with shaking.
• Initiate the metabolic reaction by adding the NADPH-regenerating system Solution B to all wells except the negative controls.
• At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by adding 2-3 volumes of the ice-cold Quenching Solution to the respective wells.[12][14] The "0" time point is quenched immediately after adding the test compound.

3. Sample Analysis:

• Seal the plate and centrifuge at high speed (e.g., 4000 rpm for 20 minutes) to pellet the precipitated proteins.
• Carefully transfer the supernatant to a new 96-well plate for analysis.
• Analyze the samples by a validated LC-MS/MS method to determine the concentration of the parent pyridazine derivative remaining at each time point.[23][24]

Protocol 2: Hepatocyte Stability Assay

This protocol provides a more comprehensive assessment of metabolic stability, including both Phase I and Phase II pathways.[17][19]

1. Reagent Preparation:

• Hepatocyte Plating & Incubation Medium: Use specialized media as recommended by the supplier (e.g., Williams' Medium E with supplements).[25]
• Test Compound Stock: Prepare a 10 mM stock solution of each pyridazine derivative in 100% DMSO.
• Cryopreserved Hepatocytes: Use plateable, cryopreserved hepatocytes from the desired species.
• Quenching Solution: Prepare ice-cold acetonitrile with an internal standard, similar to the microsomal assay.

2. Incubation Procedure:

• Thaw the cryopreserved hepatocytes according to the supplier's protocol. This step is critical for cell viability.
• Determine cell viability and density (e.g., using Trypan blue exclusion).
• Dilute the cell suspension in incubation medium to the desired density (e.g., 0.5 x 10^6 viable cells/mL).[26]
• Dispense the cell suspension into a 96-well plate.
• Add the test compound to the wells to a final concentration of 1 µM.
• Controls:

• Negative Control: Incubate the compound in medium without hepatocytes to assess stability in the assay medium.
• Positive Control: Use a compound with known low and high clearance in hepatocytes (e.g., Verapamil, Propranolol) to validate the assay performance.

• Place the plate in a humidified incubator at 37°C with 5% CO2, shaking gently.
• At specified time points (e.g., 0, 15, 30, 60, 120, 240 minutes), remove an aliquot of the cell suspension and add it to the ice-cold Quenching Solution.[18][26] Longer time points are often needed compared to microsomal assays due to potentially slower metabolism in the more complex system.[25]

3. Sample Analysis:

• Vortex the quenched samples vigorously to ensure cell lysis.
• Centrifuge at high speed to pellet cell debris and precipitated proteins.
• Transfer the supernatant for LC-MS/MS analysis to quantify the remaining parent compound.

Data Analysis and Interpretation

For both assays, the percentage of the parent compound remaining at each time point is calculated relative to the 0-minute time point. The natural logarithm of this percentage is plotted against time.

The slope of the linear regression of this plot gives the elimination rate constant (k). From this, two key parameters are derived:

• In Vitro Half-life (t½): The time required for 50% of the compound to be metabolized.

  • Formula: t½ = 0.693 / k

• Intrinsic Clearance (Clint): The inherent ability of the liver enzymes or cells to metabolize a compound, normalized to the amount of protein or cells in the incubation.

  • Formula (Microsomes): Clint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg microsomal protein)

  • Formula (Hepatocytes): Clint (µL/min/10^6 cells) = (0.693 / t½) * (Incubation Volume / number of cells in millions)[26]

These in vitro Clint values are crucial for ranking compounds within a chemical series and can be used in more complex models to predict in vivo human hepatic clearance.[1][17]

Comparative Data Presentation

To effectively compare the metabolic stability of different 3,6-dichloro-4-(trifluoromethyl)pyridazine derivatives, data should be summarized in a clear, tabular format.

Table 1: Hypothetical Metabolic Stability Data for Pyridazine Derivatives

Compound ID	R-Group Modification	Microsomal t½ (min)	Microsomal Clint (µL/min/mg)	Hepatocyte t½ (min)	Hepatocyte Clint (µL/min/10^6 cells)
Parent	-Cl	45	30.8	90	7.7
DERIV-01	-OCH3	> 120	< 11.5	> 240	< 2.9
DERIV-02	-NH2	15	92.4	25	27.7
DERIV-03	-Phenyl	28	49.5	55	12.6
Verapamil	(Control)	22	63.0	40	17.3

This is illustrative data and does not represent actual experimental results.

This table allows for direct comparison. For instance, DERIV-01 shows significantly improved stability over the parent compound in both systems, suggesting the methoxy group modification blocks a key metabolic site. Conversely, DERIV-02 is rapidly metabolized, indicating the amino group introduces a metabolic liability.

Potential Metabolic Pathways

Understanding potential metabolic pathways is key to rationally designing more stable analogues. For pyridazine derivatives, metabolism often involves CYP-mediated oxidation.[6] The trifluoromethyl group is generally inert, but other positions on the molecule are susceptible.

Caption: Potential metabolic pathways for a pyridazine derivative.

Metabolite identification studies, typically performed using high-resolution mass spectrometry following incubation, are necessary to confirm these pathways and pinpoint the exact sites of metabolic modification. This information is invaluable for structure-activity relationship (SAR) studies, guiding chemists to modify the molecule to block these "metabolic hotspots."[27]

Conclusion

A systematic and comparative assessment of metabolic stability is non-negotiable in the advancement of any chemical series toward a clinical candidate. For 3,6-dichloro-4-(trifluoromethyl)pyridazine derivatives, a tiered approach beginning with a high-throughput microsomal stability assay followed by a more comprehensive hepatocyte stability assay for promising leads provides a robust dataset for decision-making. By employing the detailed protocols and data analysis frameworks outlined in this guide, researchers can reliably rank their compounds, build insightful structure-metabolism relationships, and ultimately design molecules with optimized pharmacokinetic profiles poised for in vivo success.

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Navigating the Solid State: A Comparative Guide to the Crystallography of Substituted Pyridazines

An In-Depth Analysis for Researchers, Scientists, and Drug Development Professionals

The Significance of Crystal Structure in Drug Design

The three-dimensional arrangement of atoms in a crystal lattice is fundamental to a molecule's physicochemical properties, including solubility, stability, and bioavailability. For active pharmaceutical ingredients (APIs), understanding the crystal structure is a critical component of drug development. It influences formulation strategies, patentability, and ultimately, therapeutic efficacy. The pyridazine core, a six-membered aromatic ring with two adjacent nitrogen atoms, is a privileged scaffold in drug discovery, appearing in a range of compounds with diverse biological activities. The introduction of chloro and trifluoromethyl substituents, as in the case of 3,6-dichloro-4-(trifluoromethyl)pyridazine, is a common strategy to modulate electronic properties, lipophilicity, and metabolic stability.

Experimental Protocol: A Representative Workflow for Crystallization of Pyridazine Derivatives

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step in structural elucidation. The following protocol is a representative workflow that can be adapted for the crystallization of 3,6-dichloro-4-(trifluoromethyl)pyridazine and similar small molecules. The principles outlined are based on established crystallographic techniques.

Synthesis and Purification

The initial synthesis of the target compound is a prerequisite. For instance, a potential route to 3,6-dichloro-4-(trifluoromethyl)pyridazine could involve the chlorination of a pyridazine precursor. Following synthesis, rigorous purification is paramount. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to poor diffraction quality. Common purification techniques for organic solids include:

• Recrystallization: This is the most common method for purifying solids. The crude product is dissolved in a hot solvent in which it is sparingly soluble at room temperature. Upon cooling, the purified compound crystallizes out, leaving impurities in the solution.

• Column Chromatography: For separating mixtures of compounds, silica gel or alumina column chromatography is a powerful tool. The choice of eluent is critical for achieving good separation.

• Sublimation: For volatile solids, sublimation can be an effective purification method.

Crystal Growth Methodologies

The selection of an appropriate crystallization technique is crucial. Several methods can be employed, and often, a screening of various conditions is necessary.

• Slow Evaporation:

  • Dissolve the purified compound in a suitable solvent or solvent mixture to near saturation at room temperature.

  • Loosely cap the vial to allow for slow evaporation of the solvent.

  • Place the vial in a vibration-free environment. Crystals should form over a period of days to weeks.

• Vapor Diffusion (Hanging Drop or Sitting Drop):

  • Hanging Drop: A small drop of the concentrated solution of the compound is placed on a siliconized glass coverslip, which is then inverted and sealed over a reservoir containing a solvent in which the compound is less soluble. The precipitant from the reservoir slowly diffuses into the drop, inducing crystallization.

  • Sitting Drop: Similar to the hanging drop method, but the drop of the compound's solution is placed on a pedestal within the sealed reservoir.

• Cooling:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

  • Slowly cool the solution. The decrease in solubility at lower temperatures can induce crystallization.

The rationale behind these techniques is to approach supersaturation slowly, allowing for the ordered arrangement of molecules into a crystal lattice rather than rapid precipitation into an amorphous solid.

Workflow for Crystallographic Analysis

The following diagram illustrates the typical workflow from a purified compound to a solved crystal structure.

Caption: A typical workflow for X-ray crystallographic analysis.

Comparative Analysis of Related Pyridazine Structures

In the absence of the specific crystal structure for 3,6-dichloro-4-(trifluoromethyl)pyridazine, we can gain valuable insights by examining the structures of closely related compounds. The following table compares the crystallographic data of two such derivatives.

Parameter	4,5-Dichloropyridazin-3(2H)-one	3-Chloro-6-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyridazine[1]
Molecular Formula	C₄H₂Cl₂N₂O	C₁₅H₁₄ClF₃N₄
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c
a (Å)	5.22(1)	9.461(6)
b (Å)	9.08(2)	6.557(4)
c (Å)	12.97(3)	24.123(16)
β (°)	100.47(2)	99.890(9)
Volume (ų)	Not Reported	1474.1(16)
Key Intermolecular Interactions	Hydrogen Bonding	Weak C-H···N hydrogen bonds

Data for 4,5-Dichloropyridazin-3(2H)-one is sourced from a study where the structure was characterized using crystallographic techniques and quantum chemical methods[2].

From this comparison, we can anticipate that 3,6-dichloro-4-(trifluoromethyl)pyridazine would likely crystallize in a common space group such as P2₁/c. The presence of the trifluoromethyl group and chlorine atoms suggests that intermolecular interactions such as halogen bonding and dipole-dipole interactions may play a significant role in the crystal packing. The planarity of the pyridazine ring is a common feature in many derivatives.[3]

The Role of Substituents in Crystal Packing

The nature and position of substituents on the pyridazine ring have a profound impact on the resulting crystal structure.

• Halogen Atoms (Chlorine): Chlorine atoms can participate in halogen bonding, a non-covalent interaction where the halogen acts as an electrophilic species. This can influence the packing arrangement and stability of the crystal.

• Trifluoromethyl Group: The trifluoromethyl group is a strong electron-withdrawing group and can participate in weak hydrogen bonds with suitable donors. Its steric bulk will also influence the overall molecular conformation and how the molecules pack in the solid state.

• Hydrogen Bonding: In derivatives where a hydrogen bond donor is present (e.g., an N-H group in pyridazinones), hydrogen bonding is often the dominant intermolecular force, dictating the formation of specific supramolecular synthons like dimers or chains.[4][5]

Conclusion

While the definitive crystal structure of 3,6-dichloro-4-(trifluoromethyl)pyridazine is not currently available in the public domain, a detailed understanding of its likely solid-state properties can be achieved through a comparative analysis of related structures. The experimental protocols and scientific principles discussed in this guide provide a robust framework for researchers to approach the crystallization and structural elucidation of this and other novel pyridazine derivatives. The interplay of halogen bonding, dipole-dipole interactions, and steric effects, driven by the chloro and trifluoromethyl substituents, will ultimately govern the crystal packing of this important heterocyclic building block.

References

• Arslan, H., et al. (2010). 3-Chloro-6-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyridazine. Acta Crystallographica Section E: Structure Reports Online, E66, o532. [Link]

• El Kali, F., et al. (2022). Crystal structure and Hirfeld surface analysis of 4-(2,6-dichlorobenzyl)-6-phenylpyridazin-3(2H)-one. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 1), 8–12. [Link]

• Özdemir, N., et al. (2016). Crystal structure and DFT calculations of 4,5-dichloropyridazin-3-(2H)-one. Journal of Chemical and Pharmaceutical Research, 8(1), 279-286. [Link]

• Hobbs, W. J. (2022). Synthesis and Characterization of Unique Pyridazines. Liberty University. [Link]

• Daoui, S., et al. (2022). Crystal structure and Hirshfeld surface analysis of 6-((E)-2-{4-[2-(4-chlorophenyl)-2-oxoethoxy]phenyl}ethenyl)-4,5-dihydropyridazin-3(2H)-one. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 1), 19–23. [Link]

• Aydın, A., et al. (2016). Crystal structure of 4-(4-chlorophenyl)-6-(morpholin-4-yl)pyridazin-3(2H)-one. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 10), 1461–1464. [Link]

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A Senior Application Scientist's Guide to Trifluoromethylated Pyridazine Synthesis: A Comparative Analysis

The incorporation of the trifluoromethyl (–CF₃) group into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. This substituent can dramatically enhance a molecule's metabolic stability, lipophilicity, and binding affinity. Among these scaffolds, pyridazines are of significant interest due to their prevalence in bioactive compounds. However, the efficient synthesis of trifluoromethylated pyridazines presents a considerable challenge.

This guide provides an in-depth comparison of three distinct and prominent strategies for synthesizing trifluoromethylated pyridazines:

• Method A: [4+2] Cycloaddition using Trifluoromethylated Building Blocks

• Method B: Direct C-H Trifluoromethylation of Pre-formed Pyridazine Rings

• Method C: Sandmeyer-Type Trifluoromethylation of Aminopyridazines

We will dissect each methodology, offering insights into the reaction mechanisms, detailed experimental protocols, and a critical evaluation of their respective efficiencies and practicalities for researchers in drug discovery and development.

Method A: Building the Ring - Formal [4+2] Cycloaddition

This "bottom-up" approach constructs the pyridazine ring with the trifluoromethyl group already incorporated into one of the precursors. A notable example is the reaction of trifluoromethylimidoyl sulfoxonium ylides (TFISYs) with azoalkenes.[1][2] This strategy is powerful as it builds complexity and installs the desired functionality in a single, convergent step.

Mechanistic Rationale

The causality behind this method lies in the unique reactivity of the chosen building blocks. The TFISY acts as a versatile two-atom synthon, while the azoalkene serves as a 1,2-diaza-1,3-diene component. The reaction proceeds via a conjugate addition of the ylide to the azoalkene, followed by an intramolecular annulation to form the 2,3-dihydropyridazine ring.[1][2] Subsequent aromatization, often spontaneous or induced by a mild oxidant, yields the final trifluoromethylated pyridazine. The choice of a metal-free pathway enhances operational simplicity and scalability, avoiding catalyst contamination in the final product.[1][2]

Experimental Protocol: Synthesis of 4a (Exemplary Product)[1]

Step 1: Adduct Formation

• To a solution of trifluoromethylimidoyl sulfoxonium ylide 1a (0.3 mmol, 1.0 equiv.) in CCl₄ (3 mL) is added azoalkene 2a (0.6 mmol, 2.0 equiv.).

• The reaction mixture is stirred at room temperature in the air for 12 hours.

• Upon completion (monitored by TLC), the solvent is removed under reduced pressure, and the crude adduct 3a is purified by column chromatography.

Step 2: Intramolecular Annulation

• The purified adduct 3a (0.3 mmol, 1.0 equiv.) is dissolved in CCl₄ (3 mL).

• Triethylamine (TEA) (0.9 mmol, 3.0 equiv.) is added to the solution.

• The mixture is heated to 70 °C and stirred in the air for 24 hours.

• After cooling to room temperature, the solvent is evaporated, and the residue is purified by flash chromatography on silica gel to yield the final product, 3-trifluoromethyl-pyridazine 4a .

Workflow for [4+2] Cycloaddition

Caption: Workflow for the two-step cycloaddition synthesis.

Method B: Late-Stage Functionalization - Direct C-H Trifluoromethylation

This strategy introduces the –CF₃ group directly onto a pre-existing pyridazine or related N-heterocyclic core. This is highly desirable in drug development for late-stage diversification of lead compounds. Radical trifluoromethylation using reagents like sodium trifluoromethanesulfinate (Langlois' reagent) is a prominent example of this approach.[3][4]

Mechanistic Rationale

This method hinges on the generation of a trifluoromethyl radical (•CF₃). The Langlois reagent, in the presence of an oxidant (e.g., tert-butyl hydroperoxide), undergoes a single-electron transfer to generate the •CF₃ radical.[3][5] This electrophilic radical then attacks the electron-rich positions of the heterocyclic ring. For pyridazines and other electron-deficient heterocycles, the reaction proceeds at the innately reactive positions, which can be influenced by the electronic nature of the substrate and reaction conditions.[3] This method's power lies in its operational simplicity and tolerance for a wide range of functional groups, avoiding the need for pre-functionalized starting materials.[3]

Experimental Protocol: General Procedure for C-H Trifluoromethylation[3]

• To a reaction vessel are added the pyridazine substrate (0.25 mmol, 1.0 equiv.), Langlois' reagent (CF₃SO₂Na, 0.50 mmol, 2.0 equiv.), and a solvent mixture of CH₂Cl₂/H₂O (1:1, 2.5 mL).

• The mixture is stirred vigorously to create an emulsion.

• tert-Butyl hydroperoxide (70% aq. solution, 0.75 mmol, 3.0 equiv.) is added dropwise over 5 minutes.

• The reaction is stirred at ambient temperature for 4-12 hours, with progress monitored by LC-MS.

• Upon completion, the reaction is quenched with a saturated aqueous solution of Na₂S₂O₃ and extracted with ethyl acetate (3 x 10 mL).

• The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by preparative thin-layer chromatography to yield the trifluoromethylated pyridazine.

Conceptual Workflow for Direct C-H Trifluoromethylation

Caption: General workflow for direct C-H trifluoromethylation.

Method C: Classic Transformation - Sandmeyer-Type Trifluoromethylation

The Sandmeyer reaction is a classic method for converting an amino group on an aromatic ring into various functionalities via a diazonium salt intermediate. Its adaptation for trifluoromethylation provides a reliable route from readily available aminopyridazines.[6][7][8]

Mechanistic Rationale

This process involves two key stages. First, the aminopyridazine is converted to a pyridazinediazonium salt using a diazotizing agent like tert-butyl nitrite or isoamyl nitrite.[9] In the second stage, a copper(I) source mediates the transfer of a trifluoromethyl group from a reagent like TMSCF₃ (Ruppert-Prakash reagent) or Umemoto's reagent to the diazonium salt, releasing N₂ gas.[7][9] The reaction is believed to proceed through the formation of an aryl radical intermediate and a CF₃Cu species.[9] This method is particularly valuable when the starting aminopyridazine is commercially available or easily synthesized, providing a regiochemically defined product.

Experimental Protocol: One-Pot Sandmeyer Trifluoromethylation[7]

• A dry Schlenk tube is charged with CuI (0.1 mmol, 0.1 equiv.), the aminopyridazine substrate (1.0 mmol, 1.0 equiv.), and anhydrous acetonitrile (5 mL) under a nitrogen atmosphere.

• The mixture is cooled to 0 °C in an ice bath.

• tert-Butyl nitrite (1.5 mmol, 1.5 equiv.) is added dropwise, and the mixture is stirred for 15 minutes at 0 °C.

• Trifluoromethyltrimethylsilane (TMSCF₃, 2.0 mmol, 2.0 equiv.) is added, followed by a fluoride source (e.g., KF, 2.0 mmol, 2.0 equiv.).

• The reaction mixture is allowed to warm to room temperature and then heated to 60 °C for 12 hours.

• After cooling, the reaction is quenched with aqueous ammonia and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over MgSO₄, and concentrated.

• The residue is purified by column chromatography to afford the desired trifluoromethylated pyridazine.

Logical Flow of Sandmeyer Trifluoromethylation

Caption: Key stages of the one-pot Sandmeyer trifluoromethylation.

Comparative Analysis and Synthesis Efficiency

The optimal synthetic strategy depends heavily on the specific research goals, available starting materials, and desired substitution patterns.

Parameter	Method A: [4+2] Cycloaddition	Method B: Direct C-H Trifluoromethylation	Method C: Sandmeyer-Type Trifluoromethylation
Overall Yield	Good to Excellent (often >70%)[1]	Moderate to Good (highly substrate dependent)[3]	Good to Excellent (often >65%)[7][9]
Substrate Scope	Broad for azoalkenes and ylides[1][2]	Broad; excellent functional group tolerance[3]	Broad for aromatic amines; some functional group limitations[7][9]
Regioselectivity	Defined by precursor structure	Governed by innate electronics of the heterocycle; can lead to mixtures[3]	Precisely defined by the position of the starting amino group
Starting Materials	Requires synthesis of specialized precursors (TFISYs, azoalkenes)[1]	Simple, unfunctionalized heterocycles	Readily available aminopyridazines
Reaction Conditions	Mild to moderate temperatures (RT to 70°C)[1]	Ambient temperature, operationally simple[3]	Requires low temperature for diazotization, then heating (0 to 60°C)[7]
Key Advantage	Convergent synthesis, builds complexity rapidly	Ideal for late-stage functionalization and library synthesis	Predictable regiochemistry, uses common starting materials
Key Disadvantage	Multi-step precursor synthesis	Potential for isomeric mixtures, requires chromatographic separation	Diazonium salts can be unstable; requires anhydrous conditions

Field-Proven Insights

• For Novel Scaffold Discovery: Method A (Cycloaddition) is superior. It allows for the construction of highly functionalized and unique pyridazine cores that are not accessible through other means. The investment in precursor synthesis pays off by delivering novel chemical matter.

• For Lead Optimization: Method B (Direct C-H Trifluoromethylation) is the most efficient choice. When a promising pyridazine-containing lead compound has been identified, this method allows for the rapid generation of analogues by directly installing a –CF₃ group, testing its effect on activity without a complete re-synthesis.

• For Scale-Up and Regiochemical Control: Method C (Sandmeyer) offers the best balance of efficiency and predictability, provided the aminopyridazine precursor is accessible. The defined regiochemical outcome is a significant advantage for producing a specific isomer on a larger scale, avoiding costly purification of byproducts.

Conclusion

The synthesis of trifluoromethylated pyridazines is a dynamic field with multiple effective strategies. The cycloaddition approach offers unparalleled access to novel and complex structures. Direct C-H trifluoromethylation provides a powerful tool for rapid, late-stage diversification in medicinal chemistry programs. Finally, the Sandmeyer-type reaction remains a robust and reliable method for producing regiochemically pure products from common precursors. The judicious selection of a synthetic route, based on the comparative data presented, will empower researchers to efficiently access these valuable compounds for the advancement of drug discovery and development.

References

• Wang, J., Wang, S.-S., Xiao, J., He, Y.-J., Wu, X.-Y., Li, X., & Liu, P.-N. (2023). Formal (4+2) cycloaddition of azoalkenes with trifluoromethylimidoyl sulfoxonium ylides: synthesis of trifluoromethyl pyridazine derivatives. Chemical Communications, 59(80), 12021-12024. [Link]

• Wang, J., et al. (2023). Formal (4+2) cycloaddition of azoalkenes with trifluoromethylimidoyl sulfoxonium ylides: synthesis of trifluoromethyl pyridazine. RSC Publishing.

• Ji, Y., Brueckl, T., Baxter, R. D., Fujiwara, Y., Seiple, I. B., Su, S., Blackmond, D. G., & Baran, P. S. (2011). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 108(35), 14411-14415. [Link]

• Dai, J.-J., Fang, C., Xiao, B., Yi, J., Xu, J., Liu, Z.-J., Lu, X., Liu, L., & Fu, Y. (2013). Copper-Promoted Sandmeyer Trifluoromethylation Reaction. Journal of the American Chemical Society, 135(23), 8436–8439. [Link]

• Danoun, G., Bayarmagnai, B., Grünberg, M. F., Matheis, C., Risto, E., & Gooßen, L. J. (2014). Sandmeyer Trifluoromethylation. Synthesis, 46(16), 2283-2286. [Link]

• SigutLabs. (2022). Reagent of the month – November - Langlois reagent. SigutLabs Website. Available at: [Link]

• Zhang, C. (2014). Application of Langlois' reagent (NaSO2CF3) in trifluoromethylation reactions. Journal of Fluorine Chemistry, 167, 179-188. (This link is a general reference to a review on the topic).

• Dai, J.-J., et al. (2013). Copper-Promoted Sandmeyer Trifluoromethylation Reaction. Organic Chemistry Portal. Available at: [Link]

• Besset, T. (2014). The trifluoromethylating Sandmeyer reaction: a method for transforming C–N into C–CF3. Angewandte Chemie International Edition, 53(6), 1482-1484. [Link]

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literature review of 3,6-disubstituted pyridazine biological activities

A Comparative Guide to the Biological Activities of 3,6-Disubstituted Pyridazine Derivatives

The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, represents a cornerstone in heterocyclic chemistry and a highly privileged scaffold in medicinal chemistry. Its unique electronic properties, including its ability to act as a hydrogen bond acceptor and its capacity for π-π stacking interactions, make it an ideal framework for designing novel therapeutic agents. The strategic placement of substituents at the 3 and 6 positions, in particular, allows for the fine-tuning of steric, electronic, and lipophilic properties, leading to a diverse array of biological activities. This guide provides a comparative analysis of the significant biological activities reported for 3,6-disubstituted pyridazine derivatives, offering experimental insights and data for researchers in drug development. The pyridazine core is associated with a wide spectrum of pharmacological effects, including anticancer, antimicrobial, anti-inflammatory, antihypertensive, and anticonvulsant properties.[1][2][3]

Anticancer Activity: Targeting Key Pathways of Malignancy

The development of targeted therapies has revolutionized cancer treatment, and 3,6-disubstituted pyridazines have emerged as potent inhibitors of critical signaling pathways involved in cell proliferation and survival.

Targeting Cyclin-Dependent Kinase 2 (CDK2)

Cyclin-dependent kinases (CDKs) are essential regulators of the cell cycle, and their dysregulation is a hallmark of many cancers. A series of novel 3,6-disubstituted pyridazines were synthesized and evaluated for their ability to inhibit CDK2.[4][5] The compounds demonstrated significant anti-proliferative action against human breast cancer cell lines (T-47D and MDA-MB-231).[4][5] Notably, derivative 11m , featuring a morpholine moiety at C-6 and a methyltetrahydropyran group at C-3, emerged as a submicromolar inhibitor of cell growth and a potent inhibitor of CDK2.[4][5] This finding highlights the importance of the morpholine group in achieving high potency. The most potent compounds from this series induced cell cycle arrest and apoptosis in breast cancer cells, indicating a clear mechanism of action.[4][5]

Targeting the JNK1 Pathway

The c-Jun N-terminal kinase (JNK) pathway is another crucial target in cancer therapy, as it is involved in cell survival, proliferation, and metastasis. Researchers designed and synthesized 3,6-disubstituted pyridazine derivatives to target JNK1.[1][2][6] Compound 9e from this series showed broad-spectrum antiproliferative activity against the NCI-60 human tumor cell lines, with particularly high inhibition of renal (A498) and breast (T-47D) cancer cell lines.[1][2] In vivo studies using an Ehrlich ascites carcinoma solid tumor model confirmed the anticancer activity of 9e , which reduced tumor volume and induced necrosis without signs of toxicity.[1][2][6] Mechanistic studies revealed that compound 9e successfully downregulated JNK1 gene expression and reduced the levels of its downstream targets, c-Jun and c-Fos.[1][6]

Table 1: Comparative Anticancer Activity of 3,6-Disubstituted Pyridazines

Compound ID	Substituent at C-3	Substituent at C-6	Target/Cell Line	Activity (IC₅₀)	Reference
11m	Methyltetrahydropyran-amino	Morpholine	T-47D (Breast)	0.43 µM	[5]
11m	Methyltetrahydropyran-amino	Morpholine	MDA-MB-231 (Breast)	0.99 µM	[5]
11m	Methyltetrahydropyran-amino	Morpholine	CDK2	20.1 nM	[4]
11l	Phenylamino	Morpholine	CDK2	55.6 nM	[4]
11h	4-Fluorophenyl-amino	Piperidine	CDK2	43.8 nM	[4]
9e	4-Fluorophenyl-amide	4-Methylphenyl	A498 (Renal)	97.91% inhibition	[1]
9e	4-Fluorophenyl-amide	4-Methylphenyl	T-47D (Breast)	79.98% inhibition	[1]

Representative Experimental Protocol: In Vitro Cytotoxicity (SRB Assay)

The Sulforhodamine B (SRB) assay is a widely used method for determining cytotoxicity and cell proliferation. Its principle is based on the ability of the SRB dye to bind to protein components of cells, providing a sensitive measure of cell mass.

Methodology:

• Cell Plating: Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the synthesized pyridazine derivatives for 48-72 hours.

• Cell Fixation: Discard the treatment media and fix the cells by gently adding 150 µL of 10% trichloroacetic acid (TCA) and incubating at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water to remove the TCA.

• Staining: Add 70 µL of 0.4% w/v SRB solution (in 1% acetic acid) to each well and incubate at room temperature for 10 minutes.

• Wash and Solubilize: Wash the plates four times with 1% acetic acid to remove unbound dye. After air-drying, add 150 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader. The percentage of cell growth inhibition is calculated relative to untreated control cells.

Diagram 1: General Workflow for Screening Pyridazine Derivatives

A systematic workflow is crucial for identifying lead compounds. This process begins with the synthesis of a chemical library, followed by a cascade of in vitro and in vivo assays to determine efficacy and mechanism of action.

Caption: Workflow for anticancer drug discovery using a pyridazine library.

Antimicrobial Activity

The rise of antimicrobial resistance necessitates the discovery of new chemical entities with novel mechanisms of action. Pyridazine derivatives have shown promise in this area, exhibiting activity against a range of pathogenic bacteria.[7][8]

A study focusing on N3, N6-diphenylpyridazine-3,6-diamine derivatives identified several compounds with moderate to good antimicrobial activity.[8] These compounds were evaluated using a serial dilution method, and their minimum inhibitory concentrations (MICs) were determined. The results suggest that the N3, N6-diphenylpyridazine-3,6-diamine skeleton is a viable starting point for developing new antimicrobial agents.[8] Another study highlighted that in certain pyrrolopyridazine series, saturated or partially saturated compounds consistently showed stronger activity than their aromatic counterparts, particularly against Pseudomonas aeruginosa and Candida albicans.[7]

Table 2: Comparative Antimicrobial Activity of Pyridazinone Derivatives

Compound ID	Target Organism	Activity (MIC in µM)	Reference
7	S. aureus (MRSA)	7.8	[9]
7	E. coli	7.8	[9]
7	A. baumannii	7.8	[9]
13	A. baumannii	3.74	[9]
13	P. aeruginosa	7.48	[9]
IIIa	S. pyogenes	Excellent Activity	[10]
IIIa	E. coli	Excellent Activity	[10]

*Qualitative data from disc diffusion assay.

Anti-inflammatory Activity

Chronic inflammation is a key driver of numerous diseases, including arthritis, cardiovascular disorders, and cancer.[11] Pyridazine derivatives have been investigated as anti-inflammatory agents, primarily through the inhibition of cyclooxygenase (COX) enzymes.

Several 2,6-disubstituted pyridazin-3(2H)-one derivatives have been synthesized and shown to be potent and selective inhibitors of COX-2.[12] Selective COX-2 inhibition is a highly desirable therapeutic strategy, as it reduces inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[12] In another study, new pyrazole-pyridazine hybrids were designed as selective COX-2 inhibitors.[13] These compounds were evaluated for their ability to suppress inflammatory mediators in lipopolysaccharide (LPS)-induced macrophages. The most active compounds effectively reduced the production of TNF-α, IL-6, and PGE-2, confirming their anti-inflammatory potential.[13]

Diagram 2: Inhibition of the Inflammatory Cascade

This diagram illustrates how pyridazine-based COX-2 inhibitors block the conversion of arachidonic acid to prostaglandins, key mediators of inflammation.

Caption: Mechanism of action for pyridazine-based COX-2 inhibitors.

Diverse CNS and Cardiovascular Activities

Beyond cancer and inflammation, the 3,6-disubstituted pyridazine scaffold has demonstrated a remarkable range of activities affecting the central nervous system (CNS) and the cardiovascular system.

• Anticonvulsant Activity: A series of 6-aryl-3-(hydroxypolymethyleneamino)pyridazines were evaluated for their anticonvulsant effects.[14] Structure-activity relationship studies revealed that a phenyl ring at the 6-position and a 4-hydroxypiperidine side chain at the 3-position were crucial for activity.[14] The most potent compounds in this series were as effective as phenobarbital in antagonizing maximal electroshock-induced seizures in mice.[14] Other fused pyridazine derivatives have also shown significant anticonvulsant properties with favorable safety profiles compared to marketed drugs like carbamazepine.[15]

• Cardiovascular Effects: Pyridazinone derivatives have been extensively studied for their cardiovascular effects.[16][17] Many act as inhibitors of phosphodiesterase-III (PDE-III), leading to positive inotropic (increased heart muscle contractility) and vasodilatory effects, which are beneficial in treating heart failure.[16] For example, pimobendan, a well-known pyridazinone derivative, improves cardiac output through this dual mechanism.[16] Other derivatives have been developed as direct vasodilators and antihypertensive agents, showing efficacy in reducing mean arterial blood pressure.[17]

Conclusion and Future Outlook

The 3,6-disubstituted pyridazine core is a remarkably versatile scaffold that has yielded potent and selective modulators of a wide range of biological targets. The comparative data presented herein demonstrate its significance in the fields of oncology, infectious diseases, and inflammation, as well as in treating CNS and cardiovascular disorders. The ease of substitution at the C-3 and C-6 positions provides a powerful tool for medicinal chemists to optimize potency, selectivity, and pharmacokinetic properties. Future research will likely focus on developing novel hybrid molecules that combine the pyridazine core with other pharmacophores to achieve multi-target activity, further expanding the therapeutic potential of this exceptional heterocyclic system.

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• Shaalan, M. M., Osman, E. E. A., El-Shazly, M., Abdel-Aziz, M., Abulkhair, H. S., & Ali, T. A. (2024). Novel 3,6-Disubstituted Pyridazine Derivatives Targeting JNK1 Pathway: Scaffold Hopping and Hybridization-Based Design, Synthesis, Molecular Modeling, and In Vitro and In Vivo Anticancer Evaluation. ACS Omega. [Link]

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Navigating the Synthesis of 3,6-Dichloropyridazine: A Comparative Guide to Byproduct Analysis and Mitigation

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Purity in 3,6-Dichloropyridazine Synthesis

3,6-Dichloropyridazine is a pivotal intermediate in the synthesis of numerous pharmaceuticals and agrochemicals.[1][2][3] Its purity is paramount, as even trace impurities can have a significant impact on the yield, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth analysis of the common synthetic routes to 3,6-dichloropyridazine, with a primary focus on the formation, identification, and mitigation of process-related byproducts. By understanding the nuances of each synthetic strategy, researchers can make informed decisions to optimize their processes for the highest possible purity.

Comparative Analysis of Synthetic Routes

The two most prevalent methods for the industrial-scale synthesis of 3,6-dichloropyridazine start from maleic anhydride, which is first converted to pyridazine-3,6-diol (also known as maleic hydrazide). The subsequent chlorination of this intermediate is the critical step where the majority of byproducts are generated. We will compare the traditional approach using phosphorus oxychloride (POCl₃) with a more modern method employing N-chlorosuccinimide (NCS).

Route 1: Chlorination of Pyridazine-3,6-diol with Phosphorus Oxychloride (POCl₃)

This is the classical and widely used method for the synthesis of 3,6-dichloropyridazine.[4] The reaction involves heating pyridazine-3,6-diol with an excess of phosphorus oxychloride.

Reaction Mechanism and Byproduct Formation:

The primary reaction involves the conversion of the diol to the corresponding dichloride. However, the harsh reaction conditions and the nature of the reagent can lead to several side reactions.

• Incomplete Chlorination: Insufficient reaction time, temperature, or amount of POCl₃ can lead to the formation of 3-chloro-6-hydroxypyridazine . This is often the most significant byproduct.

• Over-chlorination and Ring Opening: While less common, aggressive reaction conditions can potentially lead to the formation of chlorinated aliphatic byproducts.

• Phosphorus-containing Impurities: Residual phosphorus oxychloride and its hydrolysis products (phosphoric acid) are common inorganic impurities that need to be effectively removed during workup.

• Formation of Colored Impurities: The reaction mixture often develops a dark color, indicating the formation of polymeric or degradation products, the exact structures of which are often difficult to characterize.[5]

Experimental Protocol: Synthesis of 3,6-Dichloropyridazine using POCl₃

• To a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add pyridazine-3,6-diol (1 mole).

• Carefully add phosphorus oxychloride (3-5 moles) in a fume hood.

• Heat the reaction mixture to 80-110°C and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• After completion, cool the reaction mixture and slowly quench it by pouring it onto crushed ice.

• Neutralize the acidic solution with a base (e.g., sodium carbonate or ammonium hydroxide) to a pH of 7-8.[4][6]

• The crude 3,6-dichloropyridazine precipitates as a solid.

• Filter the solid, wash with water, and dry.

• Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol or hexane) or by column chromatography.[1][6]

Route 2: Chlorination of Pyridazine-3,6-diol with N-Chlorosuccinimide (NCS)

A greener and milder alternative to the POCl₃ method involves the use of N-chlorosuccinimide as the chlorinating agent.[6] This method often results in a cleaner reaction profile with fewer byproducts.

Reaction Mechanism and Byproduct Formation:

The reaction with NCS proceeds under milder conditions, which significantly reduces the formation of degradation products.

• Incomplete Chlorination: Similar to the POCl₃ method, the primary byproduct is 3-chloro-6-hydroxypyridazine , although it is typically formed in lower quantities.

• Succinimide: The main byproduct from the reagent is succinimide, which is generally water-soluble and easily removed during workup.

• Reduced Formation of Colored Impurities: The milder reaction conditions result in a significantly cleaner product with less coloration.[6]

Experimental Protocol: Synthesis of 3,6-Dichloropyridazine using NCS

• Suspend pyridazine-3,6-diol (1 mole) in a suitable solvent such as acetonitrile or dimethylformamide (DMF).

• Add N-chlorosuccinimide (2.2 moles) portion-wise to the suspension.

• Heat the reaction mixture to 60-80°C and stir for 2-4 hours.

• Monitor the reaction by TLC or HPLC.

• After completion, cool the reaction mixture and pour it into water.

• The product precipitates out of the solution.

• Filter the solid, wash with water to remove succinimide, and dry.

• Recrystallize from an appropriate solvent if further purification is required.

Comparative Data on Byproduct Formation

Byproduct	Typical Abundance (POCl₃ method)	Typical Abundance (NCS method)	Identification Method
3-chloro-6-hydroxypyridazine	1-5%	<1%	GC-MS, HPLC, ¹H NMR
Polymeric/Colored Impurities	Significant	Minimal	Visual, UV-Vis
Phosphorus-containing Impurities	Present	Absent	ICP-MS
Succinimide	Absent	Present (in crude)	¹H NMR, HPLC

Analytical Methodologies for Byproduct Identification and Quantification

A robust analytical strategy is crucial for identifying and quantifying byproducts in 3,6-dichloropyridazine synthesis. A combination of chromatographic and spectroscopic techniques is typically employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for identifying volatile and semi-volatile byproducts. It provides both retention time data for quantification and mass spectral data for structural elucidation.[7][8]

Experimental Protocol: GC-MS Analysis

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

• Injector Temperature: 250°C.

• Oven Program: Start at 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Electron ionization (EI) at 70 eV.

• Sample Preparation: Dissolve the sample in a suitable solvent like dichloromethane or ethyl acetate.

High-Performance Liquid Chromatography (HPLC)

HPLC is well-suited for the analysis of non-volatile byproducts and for monitoring the reaction progress.[9][10]

Experimental Protocol: HPLC Analysis

• Column: A C18 reverse-phase column.

• Mobile Phase: A gradient of water and acetonitrile, both with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detector: UV detector at 254 nm.

• Sample Preparation: Dissolve the sample in the mobile phase.

Spectroscopic Techniques

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are invaluable for confirming the structure of the main product and isolated byproducts.[11][12][13]

• ¹H NMR (CDCl₃): 3,6-Dichloropyridazine shows a characteristic singlet at approximately 7.5 ppm.[1] The presence of 3-chloro-6-hydroxypyridazine would introduce additional signals.

• FTIR: The IR spectrum of 3,6-dichloropyridazine will show characteristic C-Cl stretching vibrations. The presence of hydroxyl groups from byproducts can be identified by a broad peak in the 3200-3600 cm⁻¹ region.

Visualizing Reaction Pathways and Analytical Workflows

Conclusion and Recommendations

The choice of synthetic route for 3,6-dichloropyridazine has a profound impact on the byproduct profile and, consequently, the purity of the final product.

• The POCl₃ method , while traditional and cost-effective, necessitates a more rigorous purification strategy to remove significant levels of byproducts, including the partially chlorinated intermediate and colored impurities.

• The NCS method offers a milder and cleaner alternative, yielding a product with a higher initial purity and simplifying the downstream purification process. This makes it an attractive option for applications where high purity is critical.

A comprehensive analytical approach, combining chromatographic and spectroscopic techniques, is essential for the accurate identification and quantification of all potential byproducts. This detailed analysis informs the development of an effective purification strategy, ensuring that the final 3,6-dichloropyridazine meets the stringent quality requirements for pharmaceutical and agrochemical applications.

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A Senior Application Scientist's Guide to the In Silico Modeling of 3,6-dichloro-4-(trifluoromethyl)pyridazine Derivatives

Introduction: Navigating the Computational Landscape of a Privileged Scaffold

The pyridazine heterocycle is a cornerstone in medicinal chemistry and agrochemistry, with derivatives exhibiting a vast spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The specific scaffold, 3,6-dichloro-4-(trifluoromethyl)pyridazine, presents a unique confluence of chemical features: a π-deficient aromatic ring, two reactive chlorine atoms offering vectors for substitution, and a potent electron-withdrawing trifluoromethyl group. These characteristics make it an attractive starting point for library synthesis but also introduce distinct challenges for computational modeling.

The high polarity, potential for halogen bonding, and significant electronic perturbations induced by the substituents demand a nuanced and carefully selected computational strategy. A simplistic or poorly parameterized model can easily lead to erroneous predictions, wasting valuable synthetic and screening resources. This guide provides a comparative analysis of core in silico methodologies, offering a framework for researchers to rationally design and prioritize novel derivatives of this promising scaffold. We will dissect the "why" behind procedural choices, emphasizing self-validating protocols to ensure scientific rigor.

Comparative Analysis of Core In Silico Modeling Techniques

The selection of a computational method is not arbitrary; it is dictated by the specific question being asked. Are we exploring the fundamental electronic nature of the scaffold? Predicting the activity of a large library of virtual compounds? Or elucidating the precise binding interactions with a target protein? Here, we compare the premier techniques applicable to the 3,6-dichloro-4-(trifluoromethyl)pyridazine scaffold.

Quantum Mechanics (QM): The Foundation of Electronic Understanding

Theoretical Grounding: Quantum mechanics, particularly Density Functional Theory (DFT), provides the most accurate description of a molecule's electronic structure from first principles.[3] By solving approximations of the Schrödinger equation, DFT can calculate electron density, molecular orbitals, electrostatic potential, and other fundamental properties. This is paramount for the pyridazine scaffold, where the interplay between the nitrogen lone pairs, the electronegative chlorine atoms, and the CF3 group governs its reactivity and interaction potential.

Applicability to the Target Scaffold: For 3,6-dichloro-4-(trifluoromethyl)pyridazine derivatives, DFT is essential for:

• Accurate Geometry Optimization: Obtaining a realistic 3D conformation.

• Charge Distribution Analysis: Calculating precise partial atomic charges, which are critical inputs for more classical methods like molecular docking and dynamics. Standard force fields often fail to accurately represent the charge distribution in such a highly substituted, electron-deficient system.

• Frontier Molecular Orbital (FMO) Analysis: Understanding the HOMO-LUMO gap provides insights into the molecule's chemical reactivity and stability.[1]

Strengths vs. Limitations:

Strength	Limitation
Highest accuracy for electronic properties.	Computationally very expensive; not feasible for large libraries.
Does not require experimental parameters.	Requires significant user expertise for setup and interpretation.
Essential for creating accurate parameters for other methods.	Calculations in implicit solvent are approximations of reality.

Protocol: DFT-Based Geometry Optimization and Charge Calculation

• Structure Building: Construct the 3D structure of the derivative using a molecular builder (e.g., Avogadro, ChemDraw).

• Conformational Search (Optional but Recommended): For flexible side chains, perform an initial conformational search using a faster method (e.g., a molecular mechanics force field like MMFF94) to find low-energy starting structures.

• DFT Calculation Setup:

  • Software: Gaussian, ORCA, or similar.

  • Functional: B3LYP is a widely used and well-validated hybrid functional for organic molecules.[1][3]

  • Basis Set: 6-31+G(d,p) is a good starting point. The + indicates diffuse functions, crucial for describing the lone pairs on nitrogen and halogens, while (d,p) adds polarization functions, necessary for accurately describing bonding.[3]

  • Solvation Model: Use an implicit solvent model like the Polarizable Continuum Model (PCM) to better approximate the physiological environment.

  • Task: Opt (Geometry Optimization) followed by Freq (Frequency calculation to confirm a true energy minimum) and Pop=MK (to calculate electrostatic potential-derived charges).

• Execution & Analysis: Run the calculation. Analyze the output to confirm convergence, check for imaginary frequencies, and extract the optimized coordinates and partial charges.

Quantitative Structure-Activity Relationship (QSAR): Decoding the Activity Blueprint

Theoretical Grounding: QSAR modeling is a statistical approach that correlates variations in the biological activity of a series of compounds with changes in their physicochemical properties, or "descriptors."[4][5] The fundamental assumption is that the structural modifications within a chemical series modulate its activity in a predictable way.

Applicability to the Target Scaffold: QSAR is ideal when a dataset of 20 or more 3,6-dichloro-4-(trifluoromethyl)pyridazine analogs with measured biological activity (e.g., IC50 values) is available. It can be used to:

• Identify the key molecular properties (e.g., size, hydrophobicity, electronic features) driving activity.

• Predict the activity of virtual, unsynthesized compounds to prioritize synthetic efforts.

• Guide the design of more potent analogs by indicating favorable or unfavorable substitutions.

Workflow for a QSAR Study

Caption: A typical workflow for developing a robust QSAR model.

Strengths vs. Limitations:

Strength	Limitation
Computationally fast; can screen thousands of virtual compounds.	Requires a dataset of known, active compounds.
Provides clear, interpretable relationships for medicinal chemists.	Predictive power is confined to the chemical space of the training set (Applicability Domain).
Can be built using easily calculated 2D or 3D descriptors.	Correlation does not equal causation; the model is statistical, not mechanistic.

Protocol: Building a Multiple Linear Regression (MLR) QSAR Model

• Data Curation: Compile a list of at least 20-30 analogs with their biological activities (pIC50, -log(IC50)).

• Structure Preparation: Draw and optimize the 3D structure of each analog, preferably using the DFT method described above to get accurate geometries.

• Descriptor Calculation: Use software like MOE, Schrödinger Suite, or Dragon to calculate a wide range of molecular descriptors (e.g., LogP, molecular weight, polar surface area, electronic, and topological indices).

• Data Splitting: Randomly divide the dataset into a training set (~75%) and a test set (~25%).[6]

• Model Generation (Training Set): Use stepwise MLR to build an equation linking the pIC50 to a small number of non-correlated descriptors.

• Internal Validation: Assess the model's robustness using the leave-one-out cross-validation R² (q²). A q² > 0.5 is generally considered predictive.[5]

• External Validation (Test Set): Use the generated model to predict the pIC50 of the test set compounds. The predictive power is confirmed if the external R² (r²_pred) is also > 0.5.

Molecular Docking: Visualizing the Target Interaction

Theoretical Grounding: Molecular docking predicts the preferred orientation (pose) and binding affinity of a ligand when it interacts with a target protein's binding site.[7] It uses a search algorithm to explore possible conformations of the ligand within the pocket and a scoring function to estimate the strength of the interaction.

Applicability to the Target Scaffold: When a high-resolution 3D structure of the biological target is known, docking is indispensable for:

• Structure-Based Virtual Screening: Screening large virtual libraries of pyridazine derivatives to identify potential hits.[8]

• Binding Mode Prediction: Understanding how a derivative interacts with key amino acid residues, explaining structure-activity relationships (SAR).

• Hit-to-Lead Optimization: Guiding the modification of a hit compound to improve its affinity and selectivity. For instance, a chlorine atom on the pyridazine ring might be positioned to form a favorable halogen bond with an electron-rich residue (e.g., the backbone carbonyl of a peptide).

Workflow for Molecular Docking

Caption: The sequential process of a molecular docking experiment.

Strengths vs. Limitations:

Strength	Limitation
Provides a 3D mechanistic hypothesis for ligand binding.	Scoring functions are approximations and can be inaccurate ("Garbage in, garbage out").
Computationally efficient enough for virtual screening.[8]	Protein flexibility is often treated in a limited manner or ignored.
Can rationalize observed SAR from a structural standpoint.	Ignores the entropic contribution to binding and the role of water molecules.

Protocol: Virtual Screening using Autodock Vina

• Protein Preparation: Download the target protein structure from the Protein Data Bank (PDB). Remove water molecules, add polar hydrogens, and calculate charges using AutoDock Tools.

• Ligand Preparation: Generate 3D coordinates for your pyridazine derivative library. Use DFT-derived charges for best results. Define rotatable bonds.

• Grid Box Definition: Define a 3D grid box that encompasses the entire binding site of the protein.[8]

• Docking Execution: Use AutoDock Vina to dock each ligand into the prepared protein grid. Vina will perform a conformational search and score the resulting poses.[7]

• Pose Analysis: Analyze the results based on the predicted binding energy (scoring function value). Visually inspect the top-scoring poses to ensure they make sense chemically (e.g., forming hydrogen bonds, favorable hydrophobic contacts).

• Validation (Critical): If a co-crystallized ligand exists, re-dock it into the binding site. The docking protocol is considered valid if it can reproduce the experimental binding mode with a Root Mean Square Deviation (RMSD) of < 2.0 Å.

Molecular Dynamics (MD) Simulations: Capturing the Dynamic Reality

Theoretical Grounding: MD simulations model the physical movement of atoms and molecules over time. By solving Newton's equations of motion for a system (e.g., a protein-ligand complex in a box of water), MD provides a view of the dynamic behavior and stability of the system.

Applicability to the Target Scaffold: MD simulations are computationally intensive and are typically used to refine the results of molecular docking for a few high-priority compounds. They are crucial for:

• Assessing Binding Stability: Verifying if a docked pose is stable over time (e.g., nanoseconds to microseconds).

• Refining Binding Poses: Allowing both the ligand and the protein to adjust their conformations for a better fit, which is missed in rigid-receptor docking.

• Calculating Binding Free Energy: Using methods like MM/PBSA or MM/GBSA to obtain a more accurate (though still approximate) estimate of binding affinity that includes solvation effects.[9]

Strengths vs. Limitations:

Strength	Limitation
Explicitly models protein flexibility and solvent effects.	Extremely computationally expensive. Not for high-throughput use.
Provides deep insight into the stability of ligand-protein interactions.	Results are highly dependent on the quality of the starting structure and the force field used.
Can reveal important conformational changes upon binding.	Requires significant time and expertise to set up, run, and analyze.

Integrated Workflow: A Synergistic Approach

These methods are most powerful when used in concert. A typical drug discovery cascade might begin with a QSAR model to screen a large virtual library. The most promising hits from QSAR are then docked into the target protein to filter for compounds with a plausible binding mode. Finally, the top 1-3 candidates from docking are subjected to rigorous MD simulations to confirm the stability of their interaction and more accurately rank their potential before committing to chemical synthesis.

Conclusion

The in silico modeling of 3,6-dichloro-4-(trifluoromethyl)pyridazine derivatives is a powerful strategy to accelerate the discovery of novel therapeutic agents and agrochemicals. There is no single "best" method; instead, a multi-faceted approach is required. Foundational QM calculations provide the accurate parameters necessary for reliable QSAR, docking, and MD simulations. While QSAR and docking are excellent for high-throughput screening and hypothesis generation, MD simulations offer the final layer of validation by capturing the dynamic nature of the molecular recognition process. By judiciously applying these techniques and adhering to rigorous validation protocols, researchers can navigate the complex chemical space of this scaffold with greater confidence and efficiency, ultimately increasing the probability of success in their discovery programs.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3,6-Dichloro-4-(trifluoromethyl)pyridazine

As researchers and developers in the chemical and pharmaceutical sciences, our responsibility extends beyond synthesis and discovery to the entire lifecycle of the materials we handle. The proper disposal of reactive and hazardous compounds is not merely a regulatory formality but a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensive, technically grounded protocol for the safe disposal of 3,6-Dichloro-4-(trifluoromethyl)pyridazine (CAS No. 1057672-68-0), a halogenated heterocyclic compound frequently used as a research chemical and building block.[1][2][3]

The procedures outlined here are designed to provide a clear, logical framework that prioritizes safety, regulatory compliance, and scientific integrity.

Hazard Profile and Rationale for Specialized Disposal

3,6-Dichloro-4-(trifluoromethyl)pyridazine is a solid compound classified as a skin irritant, a serious eye irritant, and may cause respiratory irritation.[1][4] Its chemical structure, featuring both chlorinated and fluorinated moieties, dictates its classification as a halogenated organic hazardous waste.[5][6][7]

The primary driver for its specialized disposal is the potential for the formation of highly toxic and corrosive byproducts upon improper treatment, such as incineration at inadequate temperatures. Combustion can release hazardous gases including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), hydrogen chloride (HCl), and gaseous hydrogen fluoride (HF).[8][9] Therefore, disposal must be managed by facilities equipped with advanced emission control systems, often referred to as "scrubbers," to neutralize these acidic gases.

Key Safety and Physical Data

The following table summarizes essential data for 3,6-Dichloro-4-(trifluoromethyl)pyridazine. This information is fundamental to understanding its handling and disposal requirements.

Property	Value	Source(s)
CAS Number	1057672-68-0	[1][2][3]
Molecular Formula	C₅HCl₂F₃N₂	[1][2]
Molecular Weight	216.98 g/mol	[1][3]
Physical Form	Solid	[1]
Melting Point	45-50 °C	[1]
GHS Hazard Codes	H315, H319, H335	[1]
GHS Signal Word	Warning	[1]
Storage Temperature	2-8°C	[1][3]
Incompatibilities	Strong oxidizing agents, Bases, Amines	[4]
Hazardous Combustion Products	NOx, CO, CO₂, HCl, HF	[8]

Pre-Disposal: In-Lab Waste Segregation and Storage

Proper disposal begins the moment the compound is deemed waste. The causality behind strict segregation is both safety-related and economic. Mixing halogenated waste with non-halogenated solvents unnecessarily subjects the entire volume to the more complex and costly disposal process required for halogenated materials.[5]

Key Principles:

• Dedicated Waste Stream: Establish a dedicated, clearly labeled hazardous waste container for 3,6-Dichloro-4-(trifluoromethyl)pyridazine and other halogenated organic solids or solutions.

• Container Integrity: Use only compatible, non-reactive containers. The original manufacturer's container is often suitable. If not, a high-density polyethylene (HDPE) container is a robust alternative. Ensure containers are kept tightly closed except when adding waste.[10][11]

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "3,6-Dichloro-4-(trifluoromethyl)pyridazine," and an accurate list of any other constituents (e.g., solvents used for rinsing).

• Safe Storage: Store the waste container in a cool, dry, and well-ventilated area, such as a designated satellite accumulation area within the laboratory.[4][10] It must be stored away from incompatible materials, particularly strong bases and oxidizing agents.[4]

Disposal Protocol: From Laboratory to Licensed Facility

The ultimate disposal of this compound must be entrusted to a licensed and approved hazardous waste disposal company. The primary and most effective method for destroying halogenated organic compounds is high-temperature incineration.[5][12]

The following workflow diagram and step-by-step protocol detail the process from waste generation to final hand-off.

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Mastering the Unseen Threat: A Guide to Safely Handling 3,6-Dichloro-4-(trifluoromethyl)pyridazine

For the vanguard of pharmaceutical innovation, the responsible handling of novel chemical entities is paramount. This guide serves as an essential resource for researchers, scientists, and drug development professionals, providing in-depth safety protocols and logistical plans for 3,6-Dichloro-4-(trifluoromethyl)pyridazine. Our commitment is to empower your research with the highest standards of safety, ensuring that your focus remains on scientific discovery.

Understanding the Hazard: A Proactive Stance on Safety

3,6-Dichloro-4-(trifluoromethyl)pyridazine is a chlorinated and fluorinated pyridazine derivative.[1] While comprehensive toxicological data is still being developed, the available information and data from structurally similar compounds indicate that it should be handled with significant caution. The primary hazards associated with this compound are:

• Skin Irritation: Causes skin irritation.[2][3][4][5]

• Serious Eye Irritation: Can cause serious eye irritation.[2][3][4][5]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3][4][5]

A thorough understanding of these risks is the first step in establishing a robust safety culture in the laboratory.

Your Armor: Personal Protective Equipment (PPE) Protocol

The selection and proper use of Personal Protective Equipment (PPE) is your primary defense against exposure to 3,6-Dichloro-4-(trifluoromethyl)pyridazine. The following table outlines the recommended PPE, with the rationale behind each selection.

Protection Type	Specific Recommendations	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended). Avoid latex gloves.	Provides a barrier against skin contact. Nitrile and neoprene offer good resistance to a broad range of chemicals, including halogenated organic compounds.[6] Gloves should be inspected for integrity before each use.
Eye and Face Protection	Chemical splash goggles conforming to EN166 (EU) or NIOSH (US) standards. A face shield should be worn in conjunction with goggles if there is a significant risk of splashing.	Protects against accidental splashes that can cause serious eye irritation.[7][8]
Skin and Body Protection	A chemical-resistant lab coat, long-sleeved clothing, and closed-toe shoes.	Prevents incidental skin contact with the compound.[7][8]
Respiratory Protection	Work should be conducted in a certified chemical fume hood or a well-ventilated area. If these engineering controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.	Minimizes the risk of inhaling dust or vapors, which can cause respiratory tract irritation.[2][3][7]

The Workflow of Safety: An Operational Plan

Adherence to a strict operational plan is crucial for minimizing risks. The following step-by-step guide provides a framework for the safe handling of 3,6-Dichloro-4-(trifluoromethyl)pyridazine from receipt to disposal.

Preparation and Engineering Controls

• Work Area Designation: All work with 3,6-Dichloro-4-(trifluoromethyl)pyridazine should be performed in a designated area, preferably within a certified chemical fume hood.[6][8]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[3][8]

• Gather Materials: Before starting work, ensure all necessary PPE and spill cleanup materials are readily available.

Handling the Compound

• PPE Inspection: Before handling the compound, meticulously inspect all PPE for any signs of damage or wear.[8]

• Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to contain any dust or vapors.

• Solution Preparation: When dissolving the solid, add the solvent to the compound slowly to avoid splashing.

• Reaction Monitoring: Keep all reaction vessels closed to the extent possible.

Spill Management

In the event of a spill, immediate and correct action is critical.

• Evacuate: Evacuate all non-essential personnel from the immediate area.[8]

• Ventilate: Ensure the area is well-ventilated, utilizing the fume hood if the spill is contained within it.[8]

• Contain and Clean: For small spills, use an inert absorbent material like sand or vermiculite to contain the spill.[8] Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[8]

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

The logical flow of operations is visualized in the diagram below:

Caption: Workflow for the safe handling of 3,6-Dichloro-4-(trifluoromethyl)pyridazine.

End of Life Cycle: A Responsible Disposal Plan

The proper disposal of 3,6-Dichloro-4-(trifluoromethyl)pyridazine and any contaminated materials is a critical component of laboratory safety and environmental responsibility. All waste materials must be treated as hazardous waste.[8]

• Waste Segregation: Do not mix waste containing this compound with other waste streams. Keep it in a dedicated, clearly labeled, and sealed container.[9]

• Contaminated Materials: All contaminated items, including gloves, absorbent materials, and empty containers, must be placed in the designated hazardous waste container.[8]

• Unused Compound: Any unused or unwanted 3,6-Dichloro-4-(trifluoromethyl)pyridazine must be disposed of through a licensed hazardous waste disposal contractor.[8]

• Empty Containers: "Empty" containers may still retain hazardous residues. They should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed container should then be disposed of in accordance with institutional and local regulations.[8]

By adhering to these rigorous safety and disposal protocols, you contribute to a safer research environment and the protection of our ecosystem. Your commitment to these principles is a testament to your scientific integrity.

References

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• Pharmaffiliates. 3,6-Dichloro-4-(trifluoromethyl)pyridazine. [Link]

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